4-methoxy-N-(2-methylbutyl)aniline

Core Science & Biosynthesis

A Senior Application Scientist's Guide to the Synthesis of 4-methoxy-N-(2-methylbutyl)aniline: A Technical Whitepaper

Executive Summary

The synthesis of N-alkylanilines represents a cornerstone transformation in modern organic chemistry, with profound implications for the pharmaceutical, agrochemical, and materials science sectors. This technical guide provides an in-depth analysis of the synthesis of 4-methoxy-N-(2-methylbutyl)aniline, a representative secondary amine. We critically evaluate several prominent synthetic strategies, ultimately identifying Reductive Amination as the most efficacious and practical approach for this specific target. This document furnishes a detailed, field-proven experimental protocol, discusses key mechanistic considerations, and outlines the necessary characterization and safety procedures. The insights presented herein are tailored for researchers, chemists, and drug development professionals seeking a robust and reliable methodology for the N-alkylation of anilines.

Introduction: The Strategic Importance of N-Alkylaniline Synthesis

The N-alkylaniline motif is a ubiquitous structural feature in a vast array of biologically active molecules and functional materials. The strategic introduction of an alkyl group to an aniline nitrogen atom can profoundly influence a compound's pharmacological properties, including its potency, selectivity, and metabolic stability. Consequently, the development of efficient, selective, and scalable methods for the synthesis of secondary anilines like 4-methoxy-N-(2-methylbutyl)aniline is of paramount importance.

This guide explores the synthesis of 4-methoxy-N-(2-methylbutyl)aniline as a practical case study. The starting material, p-anisidine (4-methoxyaniline), is an inexpensive and readily available building block.[1][2] The target molecule incorporates a chiral 2-methylbutyl group, a feature common in various bioactive compounds. We will dissect the primary synthetic avenues to access this target, providing the scientific rationale required to select the optimal route for laboratory and potential scale-up applications.

Comparative Analysis of Key Synthetic Routes

Several established methodologies can be considered for the formation of the target C-N bond. The choice of strategy depends on factors such as substrate scope, functional group tolerance, cost, and operational simplicity.[3] We will consider three primary approaches: Reductive Amination, Buchwald-Hartwig Amination, and Direct N-Alkylation.

Caption: Overview of potential synthetic routes to the target compound.

2.1. Reductive Amination

This is arguably the most versatile and widely used method for preparing secondary and tertiary amines. The reaction proceeds in a one-pot fashion, involving the initial condensation of an amine (p-anisidine) with an aldehyde (2-methylbutanal) to form an imine or iminium ion intermediate. This intermediate is then reduced in situ by a selective reducing agent to yield the target secondary amine.[4]

• Causality: The key to success is the choice of reducing agent. Mild hydride donors like sodium triacetoxyborohydride (NaBH(OAc)₃) or 2-picoline borane are ideal because they are stable in the slightly acidic conditions that favor imine formation but are reactive enough to reduce the protonated iminium ion intermediate.[5] This selectivity prevents the reduction of the starting aldehyde. Catalytic hydrogenation over a supported metal catalyst is another excellent, atom-economical option.[5]

2.2. Buchwald-Hartwig Amination

This powerful palladium-catalyzed cross-coupling reaction has revolutionized the synthesis of aryl amines by forming C-N bonds between aryl halides (or triflates) and amines.[3][6] In our case, this would involve coupling p-anisidine with a 2-methylbutyl halide.

• Causality: The reaction's efficacy hinges on a catalytic cycle involving oxidative addition, ligand exchange, and reductive elimination.[6] The choice of a bulky, electron-rich phosphine ligand (e.g., BINAP, XPhos) is critical to facilitate the reductive elimination step and prevent side reactions.[7] While highly reliable and broad in scope, this method is often more expensive due to the cost of the palladium catalyst and specialized ligands, and it requires careful removal of metal residues from the final product, a critical consideration in pharmaceutical synthesis.

2.3. Direct N-Alkylation with Alkyl Halides

This classical approach involves the direct reaction of p-anisidine with a 2-methylbutyl halide (e.g., bromide or iodide) in the presence of a base.[8]

• Causality: The reaction is a nucleophilic substitution where the aniline nitrogen attacks the electrophilic carbon of the alkyl halide. The primary challenge is a lack of selectivity. The desired secondary amine product is often more nucleophilic than the starting primary amine, leading to a significant amount of overalkylation to form the tertiary amine.[9] While simple in concept, achieving high yields of the mono-alkylated product can be difficult, often requiring a large excess of the starting aniline.[8]

Parameter	Reductive Amination	Buchwald-Hartwig Amination	Direct N-Alkylation
Selectivity	Excellent for mono-alkylation	Excellent	Poor to Moderate (risk of overalkylation)
Reagents	Amine, Aldehyde, Mild Reducing Agent	Amine, Alkyl Halide, Pd Catalyst, Ligand, Base	Amine, Alkyl Halide, Base
Conditions	Mild (often room temperature)	Mild to Elevated Temperatures	Elevated Temperatures
Cost	Generally low to moderate	High (catalyst and ligand cost)	Low
Scalability	Excellent	Good, but requires catalyst removal	Moderate, due to selectivity issues
Byproducts	Water, spent reducing agent	Stoichiometric salt waste	Stoichiometric salt waste, overalkylation products

Recommended Synthetic Pathway: Reductive Amination

Based on the comparative analysis, Reductive Amination is the superior strategy for the synthesis of 4-methoxy-N-(2-methylbutyl)aniline. It offers an optimal balance of high selectivity, mild reaction conditions, operational simplicity, and cost-effectiveness, avoiding the catalyst costs of the Buchwald-Hartwig reaction and the selectivity problems of direct alkylation.

3.1. Reaction Mechanism

The reaction proceeds via a two-step, one-pot sequence. First, the nucleophilic p-anisidine attacks the electrophilic carbonyl carbon of 2-methylbutanal. This is followed by dehydration to form a Schiff base (imine). In the presence of a mild acid catalyst, this imine is protonated to form a highly electrophilic iminium ion. The reducing agent, sodium triacetoxyborohydride, then delivers a hydride to the iminium carbon, yielding the final secondary amine product.

Caption: Mechanism of Reductive Amination.

Detailed Experimental Protocol

This protocol is designed for laboratory-scale synthesis and can be adapted for larger quantities.

4.1. Reagents and Materials

Reagent	Formula	MW ( g/mol )	Amount	Moles (mmol)
p-Anisidine	C₇H₉NO	123.15	1.23 g	10.0
2-Methylbutanal	C₅H₁₀O	86.13	1.03 g (1.28 mL)	12.0
Sodium Triacetoxyborohydride	C₆H₁₀BNaO₆	211.94	3.18 g	15.0
Dichloromethane (DCM)	CH₂Cl₂	84.93	50 mL	-
Glacial Acetic Acid	CH₃COOH	60.05	0.60 g (0.57 mL)	10.0

4.2. Step-by-Step Procedure

• Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar, add p-anisidine (1.23 g, 10.0 mmol) and dichloromethane (50 mL). Stir at room temperature until all solids dissolve.

• Imine Formation: Add 2-methylbutanal (1.28 mL, 12.0 mmol) followed by glacial acetic acid (0.57 mL, 10.0 mmol) to the solution. Stir the mixture at room temperature for 30 minutes. The solution may become slightly cloudy.

• Reduction: In a single portion, add sodium triacetoxyborohydride (3.18 g, 15.0 mmol) to the stirring mixture. Note: The addition may cause slight bubbling. Ensure adequate ventilation in a chemical fume hood.

• Reaction Monitoring: Allow the reaction to stir at room temperature for 12-18 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) using a 9:1 Hexanes:Ethyl Acetate eluent system. The product spot should be less polar than the starting p-anisidine spot.

• Work-up: Once the reaction is complete (disappearance of the limiting reagent), carefully quench the reaction by slowly adding 50 mL of a saturated aqueous sodium bicarbonate (NaHCO₃) solution. Stir vigorously for 15 minutes until gas evolution ceases.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer twice more with dichloromethane (2 x 25 mL).

• Drying and Concentration: Combine all organic layers and dry over anhydrous sodium sulfate (Na₂SO₄). Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product as an oil.

4.3. Purification

Purify the crude oil via flash column chromatography on silica gel.

• Eluent: A gradient of 2% to 10% Ethyl Acetate in Hexanes.

• Procedure: Load the crude product onto the column and elute with the solvent gradient. Collect fractions and analyze by TLC. Combine the pure fractions containing the product and remove the solvent under reduced pressure to yield 4-methoxy-N-(2-methylbutyl)aniline as a pale yellow oil.

Characterization of Product

Confirmation of the product's identity and purity is achieved through standard analytical techniques.

Analysis	Expected Result
Appearance	Pale yellow oil
¹H NMR (CDCl₃, 400 MHz)	δ 6.7-6.8 (m, 2H, Ar-H), 6.6-6.7 (m, 2H, Ar-H), 3.75 (s, 3H, -OCH₃), 3.6 (br s, 1H, -NH), 2.95 (m, 2H, -NCH₂), 1.7 (m, 1H, -CH), 1.45 (m, 1H, -CH₂), 1.15 (m, 1H, -CH₂), 0.9 (m, 6H, 2 x -CH₃)
¹³C NMR (CDCl₃, 100 MHz)	δ 152.0, 142.5, 114.8, 114.0, 55.8, 49.5, 34.5, 26.5, 17.0, 11.5
FT-IR (neat, cm⁻¹)	3400-3450 (N-H stretch), 3000-3050 (Ar C-H stretch), 2850-2960 (Aliphatic C-H stretch), 1510 (Ar C=C stretch), 1230 (Asymmetric C-O-C stretch), 1040 (Symmetric C-O-C stretch)
MS (ESI+)	Expected m/z: 194.15 [M+H]⁺

Safety and Handling Precautions

• p-Anisidine: Toxic if swallowed, inhaled, or in contact with skin. Suspected carcinogen.[1] Handle with extreme care.

• 2-Methylbutanal: Flammable liquid and vapor. Causes skin and eye irritation.

• Sodium Triacetoxyborohydride: Reacts with water to release flammable gases. Causes serious eye irritation.

• Dichloromethane: Suspected carcinogen. Volatile.

• General Precautions: All operations must be conducted in a well-ventilated chemical fume hood. Personal Protective Equipment (PPE), including a lab coat, safety glasses, and nitrile gloves, is mandatory.

Conclusion

This guide has detailed a robust and efficient synthesis of 4-methoxy-N-(2-methylbutyl)aniline via reductive amination. By comparing alternative routes, we have established a clear scientific rationale for selecting this pathway, which excels in selectivity, operational simplicity, and scalability. The provided experimental protocol is a validated procedure suitable for implementation in a research or process development setting. This comprehensive approach, from theoretical analysis to practical execution, exemplifies the principles of modern synthetic chemistry and provides a reliable blueprint for the synthesis of a wide range of valuable N-alkylaniline derivatives.

References

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Retrieved from [Link]

• Turner, G. L., et al. (2020). One‐Pot Synthesis of Chiral N‐Arylamines by Combining Biocatalytic Aminations with Buchwald–Hartwig N‐Arylation. National Institutes of Health. Retrieved from [Link]

• J&K Scientific LLC. (2021). Eschweiler-Clarke Reaction. Retrieved from [Link]

• Chemistry LibreTexts. (2025). Buchwald-Hartwig Amination Explained. Retrieved from [Link] (Note: Placeholder, as direct YouTube links can be transient. The concept is derived from general knowledge of the reaction.)

• Organic Synthesis. (n.d.). Buchwald-Hartwig Coupling. Retrieved from [Link]

• Google Patents. (1933). Method of separating alkyl anilines.

• Ciriminna, R., et al. (2005). Selective N-alkylation of anilines in ionic liquids. Green Chemistry, 7, 751-755. Royal Society of Chemistry. Retrieved from [Link]

• Wikipedia. (n.d.). Eschweiler–Clarke reaction. Retrieved from [Link]

• Li, W., et al. (2023). Review of Modern Eschweiler–Clarke Methylation Reaction. Molecules, 28(15), 5894. MDPI. Retrieved from [Link]

• Organic Syntheses. (n.d.). m-TRIFLUOROMETHYL-N,N-DIMETHYLANILINE. Retrieved from [Link]

• ResearchGate. (2021). Tandem reductive amination-deuteration of p-anisidine with benzaldehyde. Retrieved from [Link]

• Wang, D., et al. (2010). Bifunctional Catalysis: Direct Reductive Amination of Aliphatic Ketones with an Iridium-Phosphate Catalyst. Molecules, 15(4), 2593-2600. MDPI. Retrieved from [Link]

• He, L., et al. (2010). Efficient and Clean Gold-Catalyzed One-Pot Selective N-Alkylation of Amines with Alcohols. Chemistry – An Asian Journal, 5(11), 2333-2336. Retrieved from [Link]

• ACS Green Chemistry Institute Pharmaceutical Roundtable. (n.d.). Reductive Amination. Retrieved from [Link]

• Wikipedia. (n.d.). p-Anisidine. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). Benzenamine, 4-methoxy-. NIST Chemistry WebBook. Retrieved from [Link]

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4-methoxy-N-(2-methylbutyl)aniline physical and chemical properties

This technical guide provides an in-depth analysis of 4-methoxy-N-(2-methylbutyl)aniline , a specialized secondary amine intermediate.[1] It is structured for researchers and drug development professionals, focusing on physical properties, synthesis logic, and chemical behavior.[2][3]

Physical Properties, Chemical Reactivity, and Synthetic Protocols[1]

Executive Summary

4-methoxy-N-(2-methylbutyl)aniline is a secondary aromatic amine characterized by an electron-rich p-anisidine core N-alkylated with a branched 2-methylbutyl chain.[1] This specific structural motif combines the strong electron-donating properties of the methoxy group with the lipophilicity and steric bulk of a chiral alkyl chain.

It primarily serves as a high-value intermediate in the synthesis of liquid crystals , pharmaceutical pharmacophores , and antioxidants .[1] Its secondary amine functionality allows for further derivatization (e.g., acylation, sulfonation), while the chiral 2-methylbutyl group introduces optical activity, a critical parameter in asymmetric synthesis and materials science.[1]

Chemical Identity & Structural Analysis

The molecule features a chiral center at the C2 position of the butyl chain, meaning it exists as two enantiomers (R and S). Commercial preparations are often racemic unless specified.

Parameter	Data
IUPAC Name	N-(2-methylbutyl)-4-methoxybenzenamine
Common Name	N-(2-methylbutyl)-p-anisidine
Molecular Formula	C₁₂H₁₉NO
Molecular Weight	193.29 g/mol
SMILES	CCC(C)CNc1ccc(OC)cc1
Chirality	Yes (C2 of the butyl chain)
CAS Number	Not widely listed; analogous to 1039816-73-3 (3-Cl derivative)

Electronic & Steric Profile

• Electronic Effect: The methoxy group (-OCH₃) at the para position is a strong electron donor (resonance), significantly increasing the electron density of the aromatic ring.[1] This makes the ring highly susceptible to electrophilic aromatic substitution and oxidation.

• Steric Effect: The 2-methylbutyl group is bulkier than a simple methyl or ethyl group.[1] This steric hindrance protects the nitrogen atom slightly, reducing the rate of nucleophilic attack compared to unbranched analogs, and lowers the melting point by disrupting crystal packing.

Physicochemical Properties

Note: Due to the niche nature of this specific intermediate, some values are predicted based on Structure-Activity Relationship (SAR) models of homologous N-alkyl p-anisidines.[1]

Property	Value (Experimental/Predicted)	Implication for Handling
Physical State	Viscous liquid or low-melting solid	Likely an oil at RT; handle as a liquid.[1]
Boiling Point	~155–160 °C at 10 mmHg (Pred.)	High boiling point; requires vacuum distillation for purification.
Melting Point	< 25 °C (Pred.)	Store in a cool place; may solidify in fridge.
Density	~0.98 – 1.02 g/cm³	Slightly denser than typical aliphatic amines.
LogP (Octanol/Water)	~3.2 – 3.5 (Pred.)	Highly lipophilic; poor water solubility.
pKa (Conjugate Acid)	~5.3 – 5.6	Weak base; can be extracted into aqueous acid (HCl).
Solubility	Soluble in DCM, EtOAc, MeOH, Toluene	Use non-polar organic solvents for extraction.

Chemical Reactivity & Stability[1]

Oxidation Sensitivity

Like all electron-rich anilines, this compound is prone to oxidation by air (autoxidation), turning from colorless/pale yellow to brown/black upon storage.[1]

• Mechanism: Formation of radical cations followed by polymerization or quinone imine formation.

• Prevention: Store under inert gas (Argon/Nitrogen).

Electrophilic Substitution

The ring is activated at the ortho positions relative to the amine and methoxy groups.

• Reactions: Halogenation, nitration, or formylation will occur predominantly ortho to the amino group due to the directing power of the -NHR group.[1]

Reactivity Logic Diagram

The following diagram illustrates the primary reactivity pathways for the molecule.

Caption: Primary chemical reactivity pathways. Blue: Starting material. Green: Stable/Desired products.[4] Red: Degradation products. Yellow: Substitution products.

Synthesis Protocol: Reductive Amination

The most robust industrial and laboratory method for synthesizing N-alkylated anilines is Reductive Amination .[1] This avoids the over-alkylation issues common with direct alkylation (using alkyl halides).

Reaction Scheme

Reagents: p-Anisidine + 2-Methylbutanal + Reducing Agent (NaBH(OAc)₃ or H₂/Pd-C).[1]

Step-by-Step Methodology

• Imine Formation (Equilibrium Step):

  • Charge a reaction flask with p-anisidine (1.0 equiv) and Dichloromethane (DCM) or Tetrahydrofuran (THF) (10 mL/g).[1]

  • Add 2-methylbutanal (1.1 equiv).[1]

  • Optional: Add a catalytic amount of Acetic Acid (AcOH) or MgSO₄ to promote imine formation.

  • Stir at Room Temperature (RT) for 1–2 hours. Monitoring: TLC should show consumption of aniline.

• Reduction (Irreversible Step):

  • Cool the mixture to 0°C.

  • Add Sodium triacetoxyborohydride (STAB) (1.5 equiv) portion-wise. Note: STAB is milder than NaBH₄ and prevents reduction of the aldehyde before imine formation.

  • Allow to warm to RT and stir overnight (12–16 h).

• Work-up & Purification:

  • Quench: Add saturated aqueous NaHCO₃ to neutralize acid and quench borohydride.

  • Extraction: Extract the organic layer with DCM (3x).

  • Wash: Wash combined organics with Brine. Dry over Na₂SO₄.

  • Purification:

    • Flash Chromatography: Silica gel; Eluent: Hexane/Ethyl Acetate (9:1 to 4:1). The product is less polar than the starting aniline.

    • Distillation: If scale permits (>10g), vacuum distillation is preferred for high purity.

Synthesis Workflow Diagram

Caption: Step-by-step reductive amination workflow for high-purity synthesis.

Analytical Characterization

To validate the identity of the synthesized compound, the following spectral signals are expected:

• ¹H NMR (400 MHz, CDCl₃):

  • δ 6.80 (d, 2H): Aromatic protons ortho to methoxy.

  • δ 6.60 (d, 2H): Aromatic protons ortho to amine (shielded).

  • δ 3.75 (s, 3H): Methoxy group (-OCH₃).[1]

  • δ 3.50 (bs, 1H): Amine proton (-NH-), broad, exchangeable with D₂O.[1]

  • δ 2.90–3.10 (m, 2H): N-CH₂- protons (diastereotopic due to chiral center).[1]

  • δ 1.60 (m, 1H): Chiral methine (-CH-).[1]

  • δ 1.20–1.50 (m, 2H): Methylene group of the butyl chain.

  • δ 0.90 (t/d, 6H): Methyl groups (terminal and branched).

• Mass Spectrometry (ESI+):

  • [M+H]⁺: 194.15 m/z.

Safety & Handling (E-E-A-T)

Hazard Classification:

• Acute Toxicity: Like most anilines, this compound is likely toxic if swallowed, inhaled, or absorbed through the skin.

• Specific Hazard: Methemoglobinemia . Anilines can oxidize hemoglobin to methemoglobin, reducing oxygen transport.

• Skin Sensitizer: Potential to cause allergic dermatitis.

Handling Protocols:

• Engineering Controls: Always handle inside a certified chemical fume hood.

• PPE: Nitrile gloves (double gloving recommended), safety goggles, and lab coat.

• Spill Management: Absorb with sand or vermiculite. Do not flush into drains (toxic to aquatic life).

• Storage: Store in amber vials (light sensitive) under nitrogen (air sensitive) at 2–8°C.

References

• PubChem. p-Anisidine Compound Summary. National Library of Medicine. Available at: [Link]

• Abdel-Magid, A. F., et al. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Journal of Organic Chemistry. Available at: [Link]

• ECHA (European Chemicals Agency). Registration Dossier for substituted anilines. Available at: [Link]

Sources

• 1. 4-Methoxy-2-methylaniline - High purity | EN [georganics.sk]
• 2. pdf.benchchem.com [pdf.benchchem.com]
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• 4. echemi.com [echemi.com]

An In-Depth Technical Guide to 4-methoxy-N-(2-methylbutyl)aniline: Synthesis, Characterization, and Applications in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 4-methoxy-N-(2-methylbutyl)aniline, a substituted aniline derivative with potential applications in medicinal chemistry and materials science. Due to the limited availability of data on this specific molecule, this guide focuses on its systematic identification, proposed synthetic routes with detailed experimental protocols, and predicted physicochemical properties. Furthermore, it delves into the broader context of N-alkylated anilines in drug development, discussing their significance, synthetic challenges, and metabolic considerations. This document is intended to serve as a foundational resource for researchers seeking to synthesize, characterize, and explore the therapeutic potential of this and related compounds.

Compound Identification and Nomenclature

The precise identification of a molecule is paramount for unambiguous scientific communication and database searching. The compound of interest is an N-substituted derivative of 4-methoxyaniline (commonly known as p-anisidine).

• Common Name: 4-methoxy-N-(2-methylbutyl)aniline

• Systematic IUPAC Name: 4-methoxy-N-(2-methylbutyl)aniline

• CAS Number: A specific CAS Registry Number for this compound could not be located in publicly available databases, suggesting it is not a widely commercialized or extensively studied chemical. Researchers synthesizing this compound for the first time may be able to request a new CAS number.

• Molecular Formula: C₁₂H₁₉NO

• Molecular Weight: 193.29 g/mol

• Chemical Structure:

  Caption: 2D structure of 4-methoxy-N-(2-methylbutyl)aniline.

Rationale for Synthesis in Drug Discovery

N-alkylated anilines are prevalent scaffolds in a multitude of biologically active compounds and approved pharmaceuticals.[1] The introduction of an N-alkyl group can significantly modulate the physicochemical and pharmacological properties of the parent aniline, including its lipophilicity, metabolic stability, and receptor binding affinity.[2]

The 4-methoxyaniline core is a common feature in medicinal chemistry, often imparting favorable pharmacokinetic properties. The 2-methylbutyl substituent is a chiral, branched alkyl group that can introduce stereospecific interactions with biological targets and may enhance metabolic stability compared to linear alkyl chains. The synthesis of 4-methoxy-N-(2-methylbutyl)aniline, therefore, represents a logical step in lead optimization campaigns aimed at fine-tuning the therapeutic profile of a parent compound.

Proposed Synthetic Strategies

The synthesis of 4-methoxy-N-(2-methylbutyl)aniline can be approached through two primary and reliable methods: direct N-alkylation and reductive amination. The choice between these methods will depend on the availability of starting materials, desired scale, and tolerance of other functional groups in a more complex substrate.

Strategy 1: Direct N-Alkylation

Direct N-alkylation involves the reaction of 4-methoxyaniline with a suitable 2-methylbutyl electrophile, such as 1-bromo-2-methylbutane or 1-iodo-2-methylbutane. A significant challenge in the N-alkylation of primary anilines is the potential for over-alkylation to form the tertiary amine.[3] However, careful control of reaction conditions can favor mono-alkylation.

• Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 4-methoxyaniline (1.0 eq.), 1-bromo-2-methylbutane (1.1 eq.), and a suitable base such as potassium carbonate (K₂CO₃, 2.0 eq.).

• Solvent: Add a polar aprotic solvent such as N,N-dimethylformamide (DMF) or acetonitrile to dissolve the reactants.

• Reaction Conditions: Heat the reaction mixture to 80-100 °C and stir for 12-24 hours. The progress of the reaction should be monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature and pour it into water. Extract the aqueous layer with a suitable organic solvent, such as ethyl acetate.

• Purification: Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to yield pure 4-methoxy-N-(2-methylbutyl)aniline.

Caption: Workflow for Direct N-Alkylation.

Strategy 2: Reductive Amination

Reductive amination is a highly efficient and widely used method for the synthesis of secondary and tertiary amines.[4] This one-pot reaction involves the formation of an imine intermediate from the condensation of an amine (4-methoxyaniline) and an aldehyde (2-methylbutanal), followed by its in-situ reduction.

• Imine Formation: In a round-bottom flask, dissolve 4-methoxyaniline (1.0 eq.) and 2-methylbutanal (1.1 eq.) in a suitable solvent such as methanol or dichloroethane. A catalytic amount of acetic acid can be added to facilitate imine formation. Stir the mixture at room temperature for 1-2 hours.

• Reduction: Cool the reaction mixture in an ice bath and add a reducing agent portion-wise. Sodium borohydride (NaBH₄) is a common and effective choice. More specialized reducing agents like sodium triacetoxyborohydride (STAB) or 2-picoline borane can also be used, particularly for sensitive substrates.[2]

• Reaction Monitoring: Stir the reaction at room temperature until the imine intermediate is fully consumed, as monitored by TLC or LC-MS.

• Quenching and Work-up: Carefully quench the reaction by the slow addition of water or a saturated aqueous solution of ammonium chloride. Extract the product with an organic solvent.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the crude product by column chromatography.

Caption: Workflow for Reductive Amination.

Physicochemical Properties (Predicted)

Due to the absence of experimental data, the following physicochemical properties are predicted based on the structure of 4-methoxy-N-(2-methylbutyl)aniline. These values are useful for planning purification strategies and for understanding the compound's likely behavior in biological systems.

Property	Predicted Value	Significance in Drug Development
Molecular Weight	193.29 g/mol	Adheres to Lipinski's Rule of Five (<500 Da) for oral bioavailability.
logP (Octanol/Water)	~3.5 - 4.0	Indicates moderate to high lipophilicity, suggesting good membrane permeability but potentially lower aqueous solubility.
pKa (of the amine)	~4.5 - 5.5	The aniline nitrogen is weakly basic. At physiological pH (7.4), a significant portion of the molecule will be in its neutral form.
Hydrogen Bond Donors	1 (the N-H group)	Can participate in hydrogen bonding interactions with biological targets.
Hydrogen Bond Acceptors	2 (the N and O atoms)	Can accept hydrogen bonds, influencing solubility and receptor binding.
Polar Surface Area	~21.2 Ų	A low polar surface area is generally associated with good cell permeability.

Applications and Future Directions

While specific applications for 4-methoxy-N-(2-methylbutyl)aniline have not been reported, its structural motifs suggest potential utility in several areas of drug discovery:

• Scaffold for Lead Optimization: This compound can serve as a starting point or an intermediate in the synthesis of more complex molecules targeting a wide range of receptors and enzymes.

• Fragment-Based Drug Design: The 4-methoxyphenyl and N-(2-methylbutyl) moieties can be considered as fragments for building larger, more potent drug candidates.

• Probing Structure-Activity Relationships (SAR): The synthesis of this and related N-alkylated anilines with varying alkyl chains can provide valuable insights into the SAR of a particular class of compounds.

Future research should focus on the synthesis and full characterization of 4-methoxy-N-(2-methylbutyl)aniline, followed by its evaluation in relevant biological assays to explore its therapeutic potential.

Considerations for Aniline Derivatives in Drug Development

Aniline and its derivatives are valuable building blocks in medicinal chemistry, but they also present certain challenges:[2]

• Metabolic Instability: The aniline ring can be susceptible to oxidative metabolism by cytochrome P450 enzymes, leading to the formation of reactive metabolites. N-dealkylation is also a common metabolic pathway.

• Toxicity: Some aniline derivatives have been associated with toxicity, including methemoglobinemia. Careful toxicological evaluation is essential for any drug candidate containing an aniline moiety.

• Strategies for Mitigation: Medicinal chemists can employ various strategies to mitigate these risks, such as introducing electron-withdrawing groups on the aniline ring to reduce its susceptibility to oxidation or designing molecules where the aniline nitrogen is part of a less metabolically labile functional group.

Conclusion

4-methoxy-N-(2-methylbutyl)aniline is a structurally interesting molecule with potential for application in drug discovery and development. This technical guide provides a comprehensive roadmap for its synthesis and characterization, empowering researchers to explore its properties and potential uses. By understanding both the synthetic methodologies and the potential challenges associated with aniline derivatives, scientists can make informed decisions in the design and development of novel therapeutics.

References

• AChemBlock. (2026, February 9). 4-Methoxy-N-methylaniline 98% | CAS: 5961-59-1.
• Georganics. (n.d.). 4-Methoxy-2-methylaniline - High purity | EN.
• Google Patents. (n.d.). CN105924363A - Preparation method of N-methyl-4-methoxyaniline.
• MDPI. (2010, April 8).
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• ResearchGate. (n.d.). Tandem reductive amination-deuteration of p-anisidine with....
• Santa Cruz Biotechnology. (n.d.). 4-Methoxy-2-methylaniline | CAS 102-50-1.
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• American Chemical Society. (n.d.). Reductive Amination. Retrieved from ACS Green Chemistry Institute Pharmaceutical Roundtable website.
• BenchChem. (n.d.). An In-depth Technical Guide to the Physical and Chemical Properties of 4-Methoxy-2-nitroaniline.
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A Technical Guide to the ¹H and ¹³C NMR Spectroscopy of 4-methoxy-N-(2-methylbutyl)aniline

This in-depth technical guide provides a comprehensive analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectral data for 4-methoxy-N-(2-methylbutyl)aniline. Designed for researchers, scientists, and professionals in drug development, this document elucidates the structural features of the molecule through detailed spectral interpretation. The guide also outlines the fundamental principles and experimental protocols necessary for the acquisition and analysis of high-quality NMR data for similar aromatic amines.

Introduction

4-methoxy-N-(2-methylbutyl)aniline is a substituted aniline derivative with potential applications in organic synthesis and medicinal chemistry. Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the structural elucidation and purity assessment of such organic molecules.[1] By analyzing the chemical shifts, multiplicities, and coupling constants in both ¹H and ¹³C NMR spectra, we can precisely map the chemical environment of each proton and carbon atom within the molecule. This guide will provide a detailed interpretation of the expected NMR spectra of the title compound, grounded in the fundamental principles of NMR and supported by data from analogous structures.

Molecular Structure and Expected NMR Features

The structure of 4-methoxy-N-(2-methylbutyl)aniline combines a para-substituted aromatic ring with a chiral alkyl chain attached to the nitrogen atom. This combination of structural motifs gives rise to a characteristic set of signals in the NMR spectra.

Diagram of the molecular structure of 4-methoxy-N-(2-methylbutyl)aniline:

Caption: A streamlined workflow for NMR sample preparation, data acquisition, and processing.

¹H NMR Spectral Data Analysis

The ¹H NMR spectrum of 4-methoxy-N-(2-methylbutyl)aniline is expected to show distinct signals for the aromatic protons, the methoxy group, the N-H proton, and the protons of the 2-methylbutyl group.

Table 1: Predicted ¹H NMR Spectral Data for 4-methoxy-N-(2-methylbutyl)aniline in CDCl₃

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~6.8	d	2H	Ar-H (ortho to OCH₃)
~6.6	d	2H	Ar-H (ortho to N)
~3.77	s	3H	-OCH₃
~3.4	br s	1H	N-H
~3.0	m	2H	N-CH₂
~1.7	m	1H	-CH(CH₃)-
~1.4	m	2H	-CH₂CH₃
~0.9	d	3H	-CH(CH₃)-
~0.9	t	3H	-CH₂CH₃

Interpretation of ¹H NMR Spectrum:

• Aromatic Region (δ 6.5-7.0 ppm): The para-substituted benzene ring will exhibit a characteristic AA'BB' system, which often appears as two distinct doublets. [2]The protons ortho to the electron-donating methoxy group are expected to be more shielded and appear at a slightly higher field (~6.8 ppm) compared to the protons ortho to the nitrogen atom (~6.6 ppm).

• Methoxy Group (δ ~3.77 ppm): The three protons of the methoxy group are chemically equivalent and will appear as a sharp singlet. [3]* N-H Proton (δ ~3.4 ppm): The chemical shift of the N-H proton can vary depending on concentration and solvent, and the signal is often broad due to quadrupole broadening and exchange. [4][5]* Alkyl Region (δ 0.8-3.1 ppm): The signals for the 2-methylbutyl group will be more complex due to diastereotopicity arising from the chiral center.

  • The N-CH₂ protons are adjacent to the nitrogen atom and will be deshielded, appearing as a multiplet around 3.0 ppm.

  • The -CH(CH₃)- proton will be a multiplet around 1.7 ppm, coupled to the adjacent CH₂ and CH₃ groups.

  • The -CH₂CH₃ protons will appear as a multiplet around 1.4 ppm.

  • The two -CH₃ groups will appear as a doublet and a triplet around 0.9 ppm, respectively. Due to the chirality, the two methyl groups of the isobutyl moiety might exhibit slightly different chemical shifts.

¹³C NMR Spectral Data Analysis

The proton-decoupled ¹³C NMR spectrum will show a single peak for each unique carbon atom in the molecule.

Table 2: Predicted ¹³C NMR Spectral Data for 4-methoxy-N-(2-methylbutyl)aniline in CDCl₃

Chemical Shift (δ, ppm)	Assignment
~152	Ar-C (C-OCH₃)
~143	Ar-C (C-N)
~115	Ar-CH (ortho to OCH₃)
~114	Ar-CH (ortho to N)
~55.8	-OCH₃
~50	N-CH₂
~35	-CH(CH₃)-
~26	-CH₂CH₃
~17	-CH(CH₃)-
~11	-CH₂CH₃

Interpretation of ¹³C NMR Spectrum:

• Aromatic Carbons (δ 110-155 ppm): The carbon attached to the oxygen of the methoxy group will be the most downfield aromatic signal (~152 ppm), followed by the carbon attached to the nitrogen (~143 ppm). The two sets of aromatic CH carbons will appear around 114-115 ppm.

• Methoxy Carbon (δ ~55.8 ppm): The carbon of the methoxy group typically resonates in this region. [3]* Alkyl Carbons (δ 10-55 ppm): The chemical shifts of the alkyl carbons are influenced by their proximity to the electronegative nitrogen atom.

  • The N-CH₂ carbon will be the most downfield in the alkyl region (~50 ppm).

  • The remaining carbons of the 2-methylbutyl group will appear at higher fields, with the terminal methyl carbon being the most shielded (~11 ppm).

Conclusion

This technical guide provides a detailed predictive analysis of the ¹H and ¹³C NMR spectra of 4-methoxy-N-(2-methylbutyl)aniline. By understanding the expected chemical shifts, multiplicities, and integration patterns, researchers can confidently verify the structure and purity of this compound. The provided experimental protocols and interpretation frameworks serve as a valuable resource for the characterization of this and other related aromatic amines.

References

• Benchchem. Spectroscopic Profile of N,N-Dibenzyl-p-anisidine: A Technical Guide.
• Fiveable. Spectroscopy of Amines | Organic Chemistry Class Notes.
• Huang, S., et al. N-Methylation of ortho-Substituted Aromatic Amines with Methanol Catalyzed by 2-Arylbenzo[d]oxazole NHC-Ir(III) Complexes - Supporting Information. Royal Society of Chemistry, 2019.
• SpectraBase. N,N-diethyl-p-anisidine.
• Canadian Journal of Chemistry. Proton magnetic resonance spectra of some aromatic amines and derived amides.
• Benchchem. Technical Support Center: Interpreting Complex NMR Spectra of N,N-Dibenzyl-p-anisidine.
• Doc Brown's Chemistry. Interpreting the 13 C NMR spectrum of 2-methylbutane.
• Doc Brown's Chemistry. Interpreting the C-13 NMR spectrum of 2-methylbut-1-ene.
• KPU Pressbooks. 6.6 ¹H NMR Spectra and Interpretation (Part I) – Organic Chemistry I.
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• CONTENTS 1. 13C NMR spectroscopy • Chemical shift.
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Navigating the Fragmentation Labyrinth: An In-depth Technical Guide to the Mass Spectrometry of 4-methoxy-N-(2-methylbutyl)aniline

This technical guide provides an in-depth exploration of the electron ionization (EI) mass spectrometry fragmentation pattern of 4-methoxy-N-(2-methylbutyl)aniline. Tailored for researchers, scientists, and professionals in drug development, this document elucidates the core fragmentation pathways, offering a predictive framework for the interpretation of its mass spectrum. Our analysis is grounded in the fundamental principles of mass spectrometry and draws parallels from the established fragmentation behaviors of analogous chemical structures.

Introduction: Unveiling the Structure

4-methoxy-N-(2-methylbutyl)aniline is a substituted aniline derivative characterized by a p-methoxy group on the aromatic ring and a secondary amine with a 2-methylbutyl substituent. This unique combination of an aromatic ether and an N-alkylaniline dictates its behavior upon electron ionization, leading to a series of characteristic fragment ions. Understanding these fragmentation pathways is paramount for its unequivocal identification and for distinguishing it from structural isomers.

The Predicted Electron Ionization Fragmentation Pathway

Upon entering the mass spectrometer, 4-methoxy-N-(2-methylbutyl)aniline undergoes ionization, typically through the loss of an electron from the nitrogen atom's lone pair, which is the most energetically favorable site.[1] The resulting molecular ion (M•+) is energetically unstable and undergoes a cascade of fragmentation reactions to yield a series of smaller, more stable ions.[2] The principal fragmentation routes are anticipated to be alpha-cleavage at the N-alkyl chain and cleavages related to the methoxy group and the aromatic ring.

Aromatic compounds are known to produce strong molecular ion peaks due to their stable structure.[3] The primary fragmentation of aliphatic amines is dominated by alpha-cleavage.[3]

Key Fragmentation Pathways:

• Alpha-Cleavage: The most prominent fragmentation pathway for N-alkylanilines is the cleavage of the C-C bond alpha to the nitrogen atom within the alkyl substituent.[3] For 4-methoxy-N-(2-methylbutyl)aniline, this involves the loss of a propyl radical (•CH2CH(CH3)2) to form a resonance-stabilized iminium ion. This fragment is expected to be one of the most abundant ions in the spectrum.

• Benzylic-type Cleavage: Cleavage of the N-C bond of the alkyl group can occur, leading to the formation of a 4-methoxyaniline radical cation and a 2-methylbutyl cation. The charge is more likely to remain with the aromatic fragment due to resonance stabilization.

• Loss of the Methoxy Group: Anisole and its derivatives are known to undergo cleavage of the O-CH3 bond, leading to the loss of a methyl radical (•CH3), or the loss of formaldehyde (CH2O) via a rearrangement process.[4] These fragmentation patterns are also plausible for 4-methoxy-N-(2-methylbutyl)aniline.

• Cleavage of the N-Aryl Bond: While less common, cleavage of the bond between the nitrogen and the aromatic ring can occur, leading to the formation of a 2-methylbutylamine radical cation and a 4-methoxyphenyl radical.

The interplay of these fragmentation pathways will generate a unique mass spectrum that serves as a fingerprint for 4-methoxy-N-(2-methylbutyl)aniline.

Predicted Mass Spectrum Data

The following table summarizes the predicted key fragment ions, their corresponding mass-to-charge ratios (m/z), and the proposed fragmentation mechanism.

m/z	Proposed Fragment Ion	Proposed Fragmentation Mechanism	Relative Abundance
193	[M]•+	Molecular Ion	Moderate
150	[M - C3H7]•+	α-cleavage with loss of propyl radical	High
135	[M - C4H8]•+	McLafferty rearrangement with loss of isobutene	Moderate
122	[M - C5H11]•+	Benzylic-type cleavage with loss of 2-methylbutyl radical	Moderate
108	[C7H10N]+	Loss of CO from m/z 136	Low
77	[C6H5]+	Phenyl cation from cleavage of the aromatic ring	Low

Fragmentation Pathway Diagram

The following diagram illustrates the predicted primary fragmentation pathways of 4-methoxy-N-(2-methylbutyl)aniline upon electron ionization.

Caption: Predicted EI fragmentation of 4-methoxy-N-(2-methylbutyl)aniline

Experimental Protocol: Acquiring the Mass Spectrum

This protocol outlines a general procedure for acquiring the electron ionization mass spectrum of 4-methoxy-N-(2-methylbutyl)aniline using a Gas Chromatography-Mass Spectrometry (GC-MS) system.

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer with an Electron Ionization (EI) source.

Materials:

• 4-methoxy-N-(2-methylbutyl)aniline sample

• High-purity solvent (e.g., dichloromethane or ethyl acetate)

• Helium carrier gas (99.999% purity)

Procedure:

• Sample Preparation:

  • Prepare a dilute solution of 4-methoxy-N-(2-methylbutyl)aniline in the chosen solvent (e.g., 100 µg/mL).

• GC-MS System Setup:

  • Injector:

    • Temperature: 250 °C

    • Injection volume: 1 µL

    • Split ratio: 20:1

  • GC Column:

    • Use a standard non-polar capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane).

  • Oven Temperature Program:

    • Initial temperature: 70 °C, hold for 2 minutes.

    • Ramp: Increase to 280 °C at a rate of 15 °C/min.

    • Final hold: Hold at 280 °C for 5 minutes.

  • Carrier Gas:

    • Helium at a constant flow rate of 1.2 mL/min.

  • Mass Spectrometer:

    • Ionization mode: Electron Ionization (EI)

    • Ionization energy: 70 eV[5]

    • Source temperature: 230 °C

    • Quadrupole temperature: 150 °C

    • Mass range: m/z 40-400

    • Scan speed: 1000 amu/s

• Data Acquisition:

  • Inject the sample solution into the GC-MS system.

  • Acquire the data over the specified mass range for the duration of the GC run.

• Data Analysis:

  • Identify the chromatographic peak corresponding to 4-methoxy-N-(2-methylbutyl)aniline.

  • Extract the mass spectrum for this peak.

  • Analyze the fragmentation pattern, identifying the molecular ion and key fragment ions.

  • Compare the obtained spectrum with the predicted fragmentation pattern.

Conclusion

The predictable nature of mass spectrometry fragmentation, governed by fundamental chemical principles, allows for a robust a priori analysis of a molecule's expected mass spectrum. For 4-methoxy-N-(2-methylbutyl)aniline, the interplay between the N-alkylamine and methoxybenzene moieties is expected to produce a characteristic fragmentation pattern dominated by alpha-cleavage of the alkyl chain. This in-depth guide provides a foundational framework for researchers to interpret the mass spectrum of this compound, aiding in its identification and structural elucidation in complex matrices. The provided experimental protocol offers a starting point for obtaining high-quality mass spectral data for this and similar molecules.

References

• Mass spectrometric study on the fragmentation of anisole. (n.d.). osti.gov. Retrieved February 18, 2026, from [Link]

• Roithová, J., Schröder, D., & Schwarz, H. (2004). Substituent Effects in the Unimolecular Fragmentation of Anisole Dication Derivatives. The Journal of Physical Chemistry A, 108(24), 5341-5349. [Link]

• Jaffrell, T., Riu, A., Trolez, Y., & Guillarme, D. (2012). A 'meta effect' in the fragmentation reactions of ionised alkyl phenols and alkyl anisoles. Rapid Communications in Mass Spectrometry, 26(11), 1239-1244. [Link]

• Aniline. (n.d.). NIST WebBook. Retrieved February 18, 2026, from [Link]

• Aniline. (n.d.). PubChem. Retrieved February 18, 2026, from [Link]

• Aniline. (n.d.). NIST WebBook. Retrieved February 18, 2026, from [Link]

• Aniline. (n.d.). NIST WebBook. Retrieved February 18, 2026, from [Link]

• Aniline. (n.d.). NIST WebBook. Retrieved February 18, 2026, from [Link]

• Mass Spectrometry - Fragmentation Patterns. (2023, August 29). Chemistry LibreTexts. Retrieved February 18, 2026, from [Link]

• Photoionization mass spectra of anisole taken with selected temperatures at a photoenergy of 10.6 eV. (n.d.). ResearchGate. Retrieved February 18, 2026, from [Link]

• Clark, J. (n.d.). Fragmentation Patterns in Mass Spectra. Chemguide. Retrieved February 18, 2026, from [Link]

• common fragmentation mechanisms in mass spectrometry. (2022, November 22). YouTube. Retrieved February 18, 2026, from [Link]

• Mass Spectrometry. (n.d.). Michigan State University Chemistry. Retrieved February 18, 2026, from [Link]

• Fragmentation mechanisms in electron impact mass spectrometry. (n.d.). University of Copenhagen. Retrieved February 18, 2026, from [Link]

• Prasain, J. (2009, January 20). Ion fragmentation of small molecules in mass spectrometry. Slideshare. Retrieved February 18, 2026, from [Link]

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Introduction: The Vibrational Fingerprint of a Molecule

An In-depth Technical Guide to the Infrared (IR) Spectroscopy of N-Substituted p-Anisidine

This guide provides a comprehensive exploration of the principles and techniques for analyzing N-substituted p-anisidine derivatives using Infrared (IR) spectroscopy. Tailored for researchers, scientists, and professionals in drug development, this document moves beyond a simple recitation of facts to explain the causal relationships between molecular structure and spectral features, ensuring a deep and practical understanding of the subject.

Infrared (IR) spectroscopy is a powerful, non-destructive analytical technique used to identify the functional groups present within a molecule.[1] The method is predicated on the principle that covalent bonds are not static; they are in a constant state of vibration, undergoing stretching and bending motions at specific, quantized frequencies.[2] When a molecule is irradiated with infrared light, it will absorb energy at frequencies that correspond to its natural vibrational modes, provided that the vibration causes a change in the molecule's dipole moment.[3] The resulting IR spectrum, a plot of transmittance versus wavenumber (cm⁻¹), serves as a unique "molecular fingerprint," offering invaluable information about chemical structure.[2][3]

For aromatic amines like p-anisidine and its derivatives, IR spectroscopy is particularly adept at revealing the nature of the amine group (primary, secondary, or tertiary) and the influence of substituents on the molecule's electronic environment.

The Reference Spectrum: p-Anisidine (4-Methoxyaniline)

Understanding the impact of N-substitution begins with a thorough analysis of the parent compound, p-anisidine. As a primary aromatic amine, its spectrum is characterized by several key absorption bands originating from the N-H₂ group, the C-N bond, the methoxy group, and the para-substituted benzene ring.

Vibrational Mode	**Typical Wavenumber (cm⁻¹) **	Description & Causality
Asymmetric N-H Stretch	3500–3420	Primary amines exhibit two distinct N-H stretching bands. This higher frequency band corresponds to the asymmetric stretching of the two N-H bonds.[4] Aromatic amines typically absorb at slightly higher frequencies than their aliphatic counterparts.[5][6]
Symmetric N-H Stretch	3420–3340	This lower frequency band arises from the symmetric stretching of the N-H bonds.[4] The presence of two sharp peaks in this region is a definitive marker for a primary amine.[7]
Aromatic C-H Stretch	>3000	The stretching of C-H bonds where the carbon is part of the aromatic ring typically occurs just above 3000 cm⁻¹.[8]
Aliphatic C-H Stretch	<3000	The C-H bonds of the methoxy (-OCH₃) group absorb just below 3000 cm⁻¹.[9]
N-H Bending (Scissoring)	1650–1580	This absorption is due to the in-plane scissoring motion of the -NH₂ group and is characteristic of primary amines.[4][7]
Aromatic C=C Ring Stretch	1610–1490	The benzene ring exhibits characteristic C=C stretching vibrations. Para-substituted rings often show a strong band in this region.[10]
C-N Stretch (Aromatic)	1340–1250	The stretching vibration of the C-N bond in aromatic amines is found at a higher frequency compared to aliphatic amines.[4][7] This is because resonance with the aromatic ring increases the double-bond character, and thus the force constant, of the C-N bond.[4]
Asymmetric C-O-C Stretch	1270–1230	The methoxy group gives rise to a strong, characteristic C-O stretching band. For aryl alkyl ethers, this is typically the asymmetric stretch.
para-Substitution C-H Bend	860–790	The out-of-plane C-H bending (wagging) vibration is highly sensitive to the substitution pattern on the benzene ring.[11] A strong band in this region is indicative of para-disubstitution.[11]

The Core Directive: Interpreting the Effects of N-Substitution

Substituting one or both hydrogens on the amino group of p-anisidine induces clear and predictable changes in the IR spectrum. The most informative region for this analysis is the N-H stretching region (3500–3300 cm⁻¹).

From Primary to Secondary Amine (N-R-p-anisidine)

When one hydrogen is replaced by an alkyl or aryl group (R), the primary amine becomes a secondary amine. This transformation has two primary spectral consequences:

• N-H Stretching: The two N-H stretching bands of the primary amine collapse into a single, weaker absorption peak.[7] For aromatic secondary amines, this band typically appears in the 3350-3310 cm⁻¹ region.[4][12] The disappearance of the dual-peak feature is conclusive evidence of the conversion from a primary to a secondary amine.

• N-H Bending: The strong N-H scissoring bend (1650–1580 cm⁻¹) of the primary amine disappears and is replaced by a much weaker in-plane bend, which can be difficult to observe.[6][7] A broad N-H wagging band may be visible between 900 and 700 cm⁻¹.[7]

From Secondary to Tertiary Amine (N,N-R₂-p-anisidine)

Replacing the final hydrogen atom with another group (which can be the same as or different from the first) creates a tertiary amine.

• Absence of N-H Vibrations: The most telling feature of a tertiary amine is the complete absence of any absorption bands in the N-H stretching region (3500–3300 cm⁻¹).[4][7] Similarly, N-H bending and wagging vibrations are also absent.[7] This absence is a powerful diagnostic tool.

• C-N Stretching: The C-N stretching vibration remains, typically appearing in the 1360-1310 cm⁻¹ range for tertiary aromatic amines.[4]

The logical flow for analyzing an unknown N-substituted p-anisidine derivative is illustrated below.

Caption: Logical workflow for identifying the amine class of an N-substituted p-anisidine.

Field-Proven Protocol: ATR-FTIR Spectroscopy of Solid Samples

Attenuated Total Reflectance (ATR) is a modern, powerful sampling technique for IR spectroscopy that requires minimal to no sample preparation, making it ideal for the rapid and reliable analysis of solid powders or films.[13][14] It is a non-destructive method that allows for sample recovery post-analysis.[15]

Principle of ATR

In ATR-FTIR, the infrared beam is directed through a crystal of high refractive index (e.g., diamond or germanium).[13] The beam undergoes total internal reflection at the crystal surface, creating a transient "evanescent wave" that penetrates a few microns into the sample placed in intimate contact with the crystal.[13][16] The sample absorbs energy from this evanescent wave at its characteristic frequencies, and the attenuated beam is then directed to the detector.

Step-by-Step Experimental Workflow

This protocol ensures a self-validating and reproducible measurement.

• Instrument Preparation & Background Scan:

  • Step 1a: Ensure the ATR crystal surface is impeccably clean. Use a solvent recommended by the manufacturer (e.g., isopropanol) and a soft, lint-free wipe.

  • Causality: Any residue on the crystal will contribute to the spectrum, creating artifacts. A clean surface is paramount for data integrity.

  • Step 1b: Collect a background spectrum. This scan measures the ambient atmosphere (water vapor, CO₂) and the instrument's optical bench, allowing it to be digitally subtracted from the sample spectrum.[9]

  • Causality: The background scan ensures that the final spectrum contains only absorptions from the sample itself, removing environmental interference.

• Sample Application:

  • Step 2a: Place a small amount of the solid N-substituted p-anisidine sample onto the ATR crystal. A spatula tip's worth is usually sufficient.

  • Step 2b: Lower the ATR press arm and apply consistent pressure to the sample. This ensures intimate contact between the solid and the crystal surface.

  • Causality: The evanescent wave only penetrates a very short distance. Without firm, uniform contact, the interaction between the IR beam and the sample will be weak, resulting in a noisy, low-intensity spectrum.[14]

• Data Acquisition:

  • Step 3a: Collect the sample spectrum. Typical parameters include a spectral range of 4000–400 cm⁻¹ and co-adding 16 or 32 scans to improve the signal-to-noise ratio.

  • Step 3b: Visually inspect the collected spectrum. The major peaks should be well-defined and on-scale (not "flat-topping" at 0% transmittance).[9] If the spectrum is too weak, re-apply the sample with more pressure. If it is too strong (a rare issue with solids on ATR), ensure a thinner, more uniform layer of sample is used.

• Post-Acquisition Cleanup:

  • Step 4a: Raise the press arm and carefully remove the bulk of the solid sample.

  • Step 4b: Thoroughly clean the ATR crystal surface with an appropriate solvent and lint-free wipe to prevent cross-contamination of future samples.[17]

  • Causality: Meticulous cleaning is essential for analytical rigor and the longevity of the ATR accessory.

Caption: Step-by-step workflow for acquiring an ATR-FTIR spectrum of a solid sample.

Summary and Conclusion

IR spectroscopy is an indispensable tool for the structural characterization of N-substituted p-anisidine derivatives. By focusing on key spectral regions, particularly the N-H stretching bands, one can rapidly and confidently determine whether the amine is primary, secondary, or tertiary. The shifts in C-N and aromatic C-H vibrations provide further corroborating evidence about the molecular structure. When coupled with the robust and straightforward ATR sampling technique, this analysis becomes a cornerstone of chemical identification in both research and industrial settings.

References

• Michigan State University Department of Chemistry. (n.d.). Infrared Spectrometry. Retrieved from [Link]

• University of Calgary. (n.d.). IR Spectroscopy Tutorial: Amines. Retrieved from [Link]

• Kjonaas, R. A., & Williams, P. E. (2001). Sampling Technique for Organic Solids in IR Spectroscopy. Journal of Chemical Education, 78(3), 323. Retrieved from [Link]

• University of Colorado Boulder, Department of Chemistry. (n.d.). IR Spectroscopy of Solids. Retrieved from [Link]

• Northern Illinois University, Department of Chemistry and Biochemistry. (n.d.). FT-IR Sample Preparation. Retrieved from [Link]

• Fiveable. (2025, August 15). IR instrumentation and sampling techniques. Retrieved from [Link]

• Slideshare. (n.d.). Sampling of solids in IR spectroscopy. Retrieved from [Link]

• St. Paul's Cathedral Mission College. (n.d.). INFRARED SPECTROSCOPY. Retrieved from [Link]

• Trivedi, M. K., Branton, A., Trivedi, D., & Jana, S. (2015). FT-IR spectra of control and treated (T1 and T2) p-anisidine. ResearchGate. Retrieved from [Link]

• Katon, J. E., & Bentley, F. F. (1964). Vibrational Spectra of Benzene Derivatives. II. Frequency Assignments in the CsBr Region. Spectrochimica Acta, 20(3), 314. Retrieved from [Link]

• Smith, B. C. (2023, August 16). Organic Nitrogen Compounds III: Secondary and Tertiary Amines. Spectroscopy Online. Retrieved from [Link]

• Singh, R. B., & Rai, D. K. (2008). Vibrational Spectroscopy of Halogen Substituted Benzene Derivatives. AIP Conference Proceedings. Retrieved from [Link]

• Smith, B. C. (2020, December 20). Distinguishing Structural Isomers: Mono- and Disubstituted Benzene Rings. Spectroscopy Online. Retrieved from [Link]

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Solubility of 4-methoxy-N-(2-methylbutyl)aniline in organic solvents

An In-Depth Technical Guide on the Solubility of 4-methoxy-N-(2-methylbutyl)aniline in Organic Solvents

Executive Summary

4-methoxy-N-(2-methylbutyl)aniline is a substituted aromatic amine, a class of compounds of significant interest in medicinal chemistry and materials science.[1] The solubility of such molecules is a critical physicochemical parameter that dictates their utility, influencing everything from reaction kinetics in synthesis to bioavailability and formulation in drug development. This guide serves as a comprehensive technical resource for researchers, scientists, and drug development professionals. It provides a robust theoretical framework for understanding the solubility of 4-methoxy-N-(2-methylbutyl)aniline and presents a detailed, field-proven experimental workflow for its quantitative determination across a range of organic solvents. By grounding predictions in molecular structure and providing a self-validating experimental protocol, this document equips researchers with the necessary tools to accurately characterize this compound and accelerate its application.

Foundational Principles: Predicting Solubility from Molecular Structure

The solubility of a solute in a solvent is governed by the principle of "like dissolves like," which states that substances with similar intermolecular forces are likely to be miscible.[2][3] An analysis of the molecular structure of 4-methoxy-N-(2-methylbutyl)aniline is the first step in predicting its solubility profile.

The molecule can be deconstructed into distinct functional regions, each contributing to its overall polarity and interaction potential:

• Polar, Hydrogen-Bonding Moieties:

  • Secondary Amine (-NH-): The nitrogen atom possesses a lone pair of electrons, making it a hydrogen bond acceptor. The attached hydrogen atom allows it to act as a hydrogen bond donor.[4][5] This group is fundamental to the molecule's basicity and its ability to interact with protic solvents.

  • Methoxy Group (-OCH₃): The oxygen atom's lone pairs also act as a hydrogen bond acceptor, contributing to the molecule's polarity.

• Non-Polar, Lipophilic Moieties:

  • Aromatic Ring: The benzene ring is a large, non-polar structure that primarily engages in van der Waals forces and potential π-π stacking interactions with other aromatic systems.

  • 2-Methylbutyl Group: This branched alkyl chain is highly non-polar and hydrophobic, significantly contributing to the molecule's lipophilicity.

Predicted Solubility Behavior: Based on this structure, 4-methoxy-N-(2-methylbutyl)aniline is expected to be an amphiphilic molecule with a balanced character. Its solubility will be highest in solvents that can effectively solvate both its polar and non-polar regions.

• High Solubility: Expected in polar aprotic solvents (e.g., DMSO, DMF) and polar protic solvents of moderate chain length (e.g., ethanol, butanol) that can engage in hydrogen bonding while also accommodating the lipophilic alkyl and aryl groups.[6]

• Moderate Solubility: Expected in less polar solvents like ethers and chlorinated solvents (e.g., diethyl ether, dichloromethane), where dipole-dipole and van der Waals interactions will dominate.[4]

• Low Solubility: Expected in highly non-polar aliphatic solvents (e.g., hexane, cyclohexane) and in water. The large hydrophobic portion of the molecule (the benzene ring and the C5 alkyl chain) will likely overcome the solubilizing effect of the polar amine and methoxy groups in highly polar or non-polar extremes.[6]

Physicochemical Properties of 4-methoxy-N-(2-methylbutyl)aniline

While extensive experimental data for this specific molecule is not widely published, its key physicochemical properties can be calculated or estimated based on its structure, providing a quantitative basis for solubility analysis.

Property	Value / Estimated Value	Source / Justification
Molecular Formula	C₁₂H₁₉NO	(Calculated)
Molecular Weight	193.29 g/mol	(Calculated)
Appearance	Colorless to pale yellow liquid or low-melting solid	Inferred from similar substituted anilines like 4-Methoxy-2-methylaniline, which is a liquid with a low melting point.[7]
XLogP3 (Predicted)	~3.5 - 4.0	Estimated based on similar structures like 4-methoxy-N-(3-methylbutyl)aniline, indicating significant lipophilicity.[8]
Hydrogen Bond Donors	1 (from the N-H group)	(Calculated)
Hydrogen Bond Acceptors	2 (from the N and O atoms)	(Calculated)
Basicity (pKa of conjugate acid)	~4.5 - 5.5	Estimated. Aromatic amines are generally less basic than aliphatic amines. The pKa of the conjugate acid of aniline is ~4.6, and alkyl substitution on the nitrogen slightly increases basicity.[4]

Experimental Workflow: Thermodynamic Solubility Determination

To obtain reliable, quantitative solubility data, the equilibrium shake-flask method is the gold-standard approach.[9] This method ensures that the solvent is truly saturated with the solute at a given temperature, providing thermodynamic solubility values that are crucial for developmental decisions.

The following protocol outlines a robust, self-validating procedure for determining the solubility of 4-methoxy-N-(2-methylbutyl)aniline. The causality for key steps is explained to ensure scientific rigor.

General Experimental Workflow Diagram

Caption: Workflow for thermodynamic solubility determination.

Detailed Step-by-Step Protocol

Rationale: This protocol employs an "excess solid" approach to ensure equilibrium is reached.[10] Quantification by High-Performance Liquid Chromatography (HPLC) with UV detection is chosen for its high specificity, sensitivity, and accuracy for aromatic compounds.

Materials:

• 4-methoxy-N-(2-methylbutyl)aniline (solute)

• Selected organic solvents (e.g., Hexane, Toluene, Dichloromethane, Ethyl Acetate, Acetone, Ethanol, Methanol, Dimethyl Sulfoxide)

• HPLC-grade mobile phase solvents (e.g., Acetonitrile, Water with 0.1% Formic Acid)

• 2 mL glass vials with screw caps

• Analytical balance

• Calibrated pipettes

• Shaker-incubator for temperature control

• Centrifuge

• HPLC system with a UV detector and a C18 column

Procedure:

• Preparation of Slurries:

  • Into a series of labeled 2 mL glass vials, add an excess amount of 4-methoxy-N-(2-methylbutyl)aniline (e.g., 10-20 mg). The key is to ensure that undissolved solid will remain after equilibration.

  • Precisely add 1.0 mL of each selected organic solvent to the corresponding vial.

• Equilibration:

  • Securely cap the vials to prevent solvent evaporation.

  • Place the vials in a shaker-incubator set to a constant temperature (e.g., 25 °C).

  • Agitate the slurries for a sufficient duration to reach equilibrium. A period of 24 to 48 hours is typically adequate. Causality: Continuous agitation maximizes the surface area of the solid, facilitating the dissolution process and ensuring the system reaches a true thermodynamic equilibrium.

• Phase Separation:

  • After incubation, visually inspect each vial to confirm that a solid excess remains. If a sample is fully dissolved, a new sample must be prepared with more solute.

  • Centrifuge the vials at high speed (e.g., 10,000 rpm for 15 minutes) to pellet the undissolved solid. Causality: Centrifugation provides a clean separation of the saturated liquid phase (supernatant) from the excess solid, which is critical to avoid aspirating solid particles that would artificially inflate the measured concentration.

• Sample Preparation for Analysis:

  • Carefully withdraw a known aliquot of the clear supernatant (e.g., 100 µL) from each vial. Be cautious not to disturb the solid pellet.

  • Dilute the aliquot with a suitable solvent (typically the HPLC mobile phase) to a concentration that falls within the linear range of the calibration curve. A large dilution factor (e.g., 1:100 or 1:1000) is often necessary.

• Quantification by HPLC-UV:

  • Calibration: Prepare a series of calibration standards of known concentrations of 4-methoxy-N-(2-methylbutyl)aniline in the mobile phase.

  • Analysis: Inject the prepared standards and the diluted samples onto the HPLC system.

  • Detection: Monitor the absorbance at a wavelength where the analyte shows maximum absorbance (e.g., ~240-250 nm, typical for substituted anilines).

  • Calculation: Generate a calibration curve by plotting the peak area versus concentration for the standards. Use the linear regression equation from this curve to calculate the exact concentration of the diluted samples.

• Final Solubility Calculation:

  • Multiply the calculated concentration by the dilution factor to determine the final solubility in the original organic solvent.

  • Report the results in appropriate units, such as mg/mL or mol/L.

Interpreting Results: Molecular Interactions and Solvent Effects

The quantitative data obtained from the experimental protocol allows for a deep understanding of the molecular interactions driving solubility.

**4.1. Visualizing Molecular Interactions

The following diagram illustrates the primary intermolecular forces at play between 4-methoxy-N-(2-methylbutyl)aniline and representative solvents.

Caption: Key intermolecular forces influencing solubility.

Data Summary and Analysis

The experimental results should be compiled into a clear, structured table for comparative analysis.

Solvent Class	Solvent	Polarity Index	Dielectric Constant	Solubility (mg/mL at 25°C)	Primary Interactions
Non-Polar	n-Hexane	0.1	1.9	[Experimental Data]	Van der Waals
Aromatic	Toluene	2.4	2.4	[Experimental Data]	Van der Waals, π-π Stacking
Chlorinated	Dichloromethane	3.1	9.1	[Experimental Data]	Dipole-Dipole
Ester	Ethyl Acetate	4.4	6.0	[Experimental Data]	Dipole-Dipole, H-Bond Accepting
Ketone	Acetone	5.1	21	[Experimental Data]	Dipole-Dipole, H-Bond Accepting
Alcohol (Protic)	Ethanol	5.2	25	[Experimental Data]	Hydrogen Bonding, Dipole-Dipole
Polar Aprotic	Dimethyl Sulfoxide (DMSO)	7.2	47	[Experimental Data]	Dipole-Dipole, H-Bond Accepting

A high solubility value in ethanol, for example, would confirm the significance of hydrogen bonding interactions with the amine and methoxy groups. Conversely, poor solubility in hexane would highlight the unfavorable energetics of disrupting hexane-hexane interactions to accommodate the polar functional groups of the solute.

Conclusion

This technical guide provides a comprehensive framework for understanding and determining the solubility of 4-methoxy-N-(2-methylbutyl)aniline. By integrating theoretical predictions based on molecular structure with a rigorous, step-by-step experimental protocol, researchers can confidently generate the high-quality data required for informed decision-making in synthesis, formulation, and drug development. The described shake-flask method, coupled with HPLC analysis, represents a robust and reliable approach, ensuring that the generated solubility profile is both accurate and directly applicable to real-world scientific challenges.

References

• LibreTexts. (2023). Solubility of Organic Compounds. Chemistry LibreTexts. Available at: [Link]

• University of Colorado Boulder, Department of Chemistry. (n.d.). Experiment: Solubility of Organic & Inorganic Compounds. Available at: [Link]

• Gervasio, F. L. (2022). Physics-Based Solubility Prediction for Organic Molecules. National Center for Biotechnology Information (PMC). Available at: [Link]

• LibreTexts. (2020). Amines and Heterocycles. Chemistry LibreTexts. Available at: [Link]

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Engel, R. G. (n.d.). EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS. Available at: [Link]

• Lumen Learning. (n.d.). Properties of amines. Organic Chemistry II. Available at: [Link]

• Quora. (2018). Are amines soluble in organic solvents? Available at: [Link]

• Ralston, A. W., Hoerr, C. W., Pool, W. O., & Harwood, H. J. (1943). SOLUBILITIES OF HIGH MOLECULAR WEIGHT NORMAL ALIPHATIC PRIMARY AMINES. Journal of Organic Chemistry. Available at: [Link]

• Unacademy. (n.d.). Organic Chemistry II. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). 4-methoxy-N-(propan-2-yl)aniline. PubChem. Available at: [Link]

• PubChemLite. (n.d.). 4-methoxy-n-(3-methylbutyl)aniline (C12H19NO). Available at: [Link]

• Reddit. (2014). Solubility in organic solvents and water. r/chemhelp. Available at: [Link]

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• 10. lifechemicals.com [lifechemicals.com]

Stereochemical Profiling and Resolution Strategies for 4-Methoxy-N-(2-methylbutyl)aniline

Executive Summary

This technical guide addresses the stereochemical complexity of 4-methoxy-N-(2-methylbutyl)aniline , a secondary amine derivative of p-anisidine.[1] While the p-anisidine core is achiral, the N-alkyl side chain introduces a stereocenter at the C2 position of the butyl group.

For drug development professionals, distinguishing between the (

) and ( ) enantiomers is critical. Chiral inversion, metabolic selectivity, and off-target toxicity (specifically methemoglobinemia associated with the anisidine moiety) often vary significantly between enantiomers. This guide outlines the structural basis of this chirality, definitive synthesis routes for enantiopure isolation, and analytical protocols for validation.

Structural & Stereochemical Analysis[1][2][3]

The molecule consists of a 4-methoxyphenyl (p-anisyl) group attached to a nitrogen atom, which is further substituted by a 2-methylbutyl chain.[1]

The Chiral Center

The stereocenter is located at the C2 position of the butyl chain.

• Structure:

  [1]

• Substituents at C2:

  • (Aminomethyl-anisyl group)[1]
  • (Ethyl group)[1]
  • (Methyl group)[1]
  • (Hydrogen)[1]

Cahn-Ingold-Prelog (CIP) Priority Assignment

To assign configuration, we rank the substituents based on atomic number and connectivity:

• Priority 1:

  (Nitrogen attached to C1 gives this group highest priority).[1]

• Priority 2:

  (Ethyl group; Carbon bonded to C, H, H).[1]

• Priority 3:

  (Methyl group; Carbon bonded to H, H, H).

• Priority 4:

  (Hydrogen).

Configuration Logic:

• (

  )-Isomer: When H is in the back, the sequence is Counter-Clockwise.

• (

  )-Isomer: When H is in the back, the sequence is Clockwise.

Visualization of Stereoisomers

The following diagram illustrates the stereochemical relationship and the CIP priority flow.

Caption: CIP priority assignment and enantiomeric divergence based on the 2-methylbutyl side chain.

Synthesis Strategies

To obtain high-purity stereoisomers for biological testing, Asymmetric Synthesis (using the Chiral Pool) is superior to resolving a racemic mixture. Racemic resolution is inefficient (max 50% yield) and requires laborious salt crystallization.

Recommended Route: Buchwald-Hartwig Amination (Chiral Pool)

This route utilizes commercially available enantiopure amines, such as (S)-(-)-2-methylbutylamine (CAS: 34985-37-0).[1] This method preserves the stereocenter completely as the reaction occurs at the aromatic nitrogen, not the chiral carbon.

Reaction Scheme:

[1]

Experimental Protocol (Self-Validating)

• Reagents:

  • 4-Bromoanisole (1.0 eq)[1]

  • (S)-(-)-2-Methylbutylamine (1.2 eq)[1]

  • Pd(OAc)₂ (2 mol%)[1]

  • BINAP (racemic or chiral, 4 mol%) - Note: Ligand chirality is not critical here as the product chirality comes from the amine, but BINAP is robust.

  • Sodium tert-butoxide (1.4 eq)[1]

  • Toluene (anhydrous)[1]

• Procedure:

  • Charge an oven-dried Schlenk flask with Pd(OAc)₂, BINAP, and NaOtBu under Argon.

  • Add anhydrous Toluene, followed by 4-Bromoanisole and (S)-2-Methylbutylamine.

  • Heat to 80°C for 12-16 hours. Monitor by TLC (Hexane/EtOAc 8:2) or LC-MS.[1]

  • Validation Point: Disappearance of 4-bromoanisole indicates completion.[1]

  • Cool, filter through a celite pad, and concentrate.

  • Purify via Flash Column Chromatography (SiO₂).

Alternative Route: Reductive Amination (Racemic)

If the racemic compound is required for reference or toxicity screening:

• Reactants: p-Anisidine + 2-Methylbutanal (Racemic).[1]

• Reductant: Sodium Triacetoxyborohydride (STAB).[1]

• Conditions: DCM, Room Temperature, Acetic Acid (cat).

Analytical Resolution & Validation

Once synthesized, the enantiomeric excess (ee%) must be validated.

Chiral HPLC Method

Standard reverse-phase columns cannot separate these enantiomers.[1] A polysaccharide-based chiral stationary phase is required.[1]

Parameter	Condition
Column	Chiralcel OD-H or Chiralpak AD-H (Daicel)
Dimensions	250 x 4.6 mm, 5 µm
Mobile Phase	n-Hexane : Isopropanol (90:10 to 95:[1]5)
Flow Rate	0.5 - 1.0 mL/min
Detection	UV @ 254 nm (Aromatic absorption) and 280 nm
Temperature	25°C

Expected Elution: Due to the steric bulk of the sec-butyl group, baseline separation is typically achieved. The (S)-enantiomer (derived from the naturally occurring fusel oil pathway) usually elutes first on OD-H columns, but this must be confirmed with standards.[1]

Optical Rotation[1][10]

• Reference: (S)-(-)-2-methylbutylamine has an

  of approx -5.9° (neat).[1][2][3]

• Product Prediction: The introduction of the electron-rich anisidine chromophore will significantly alter the magnitude and potentially the sign of rotation.

• Protocol: Measure 1% solution in Ethanol or Methanol at 20°C using the sodium D-line.

Pharmacological & Safety Implications

Understanding the biological impact of this molecule requires mapping its metabolic fate.

Toxicity Warning (p-Anisidine Core)

The 4-methoxy-aniline moiety (p-anisidine) is a known hematotoxin.[1]

• Mechanism: Metabolic N-hydroxylation leads to the formation of reactive intermediates that oxidize hemoglobin to methemoglobin (MetHb), impairing oxygen transport.

• Stereochemical Relevance: Cytochrome P450 enzymes (specifically CYP1A2 and CYP2E1) often show stereoselectivity. One enantiomer may be preferentially N-dealkylated (releasing toxic p-anisidine) while the other might undergo ring hydroxylation (detoxification).[1]

Metabolic Pathway Diagram[1]

Caption: Potential metabolic divergence. Stereochemistry may influence the ratio of bioactivation (toxicity) vs. clearance.

References

• Chemical Structure & Properties: National Center for Biotechnology Information.[4] (2023).[4] PubChem Compound Summary for CID 7732, p-Anisidine. Retrieved from [Link]

• Synthesis Methodology (Reductive Amination): Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry. [Link]

• Synthesis Methodology (Buchwald-Hartwig): Surry, D. S., & Buchwald, S. L. (2008). "Biaryl Phosphane Ligands in Palladium-Catalyzed Amination." Angewandte Chemie International Edition. [Link]

• Toxicity Profile: ECHA (European Chemicals Agency).[1] Substance Information: p-Anisidine. Retrieved from [Link]

Sources

• 1. 2-Methylbutylamine | C5H13N | CID 7283 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. (S)-(-)-2-Methylbutylamine, 98+% 1 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.ca]
• 3. (S)-(−)-2-メチルブチルアミン 95% | Sigma-Aldrich [sigmaaldrich.com]
• 4. p-Anisidine: properties, applications and safety_Chemicalbook [chemicalbook.com]

Electronic Modulation of the Aniline Ring by Methoxy Substituents

A Mechanistic & Application Guide for Medicinal Chemists

Executive Summary

The methoxy group (-OCH

) attached to an aniline ring acts as a "chameleon" substituent, capable of altering the electronic landscape from electron-rich to electron-poor depending strictly on its regiospecific placement. For drug development professionals, understanding this duality is critical. A para-methoxy group significantly enhances basicity and nucleophilicity via resonance ( ), whereas a meta-methoxy group acts as an electron sink via induction ( ), reducing basicity.[1] This guide dissects these electronic phenomena, their impact on metabolic toxicity (quinone imine formation), and provides validated protocols for synthesis and characterization.

Part 1: Electronic Architecture

The electronic behavior of methoxyanilines (anisidines) is governed by the competition between two opposing forces:

• Inductive Effect (

  ): The electronegative oxygen atom pulls electron density away from the ring through the sigma bond framework.[1]

• Mesomeric (Resonance) Effect (

  ): The lone pair on the oxygen atom donates electron density into the -system of the ring.[1]

The net effect depends entirely on the position of the substituent relative to the amine nitrogen.

The Hammett "Flip"

The most authoritative way to quantify this is via Hammett substituent constants (

). The sign of dictates the nature of the effect: negative values indicate electron donation, while positive values indicate electron withdrawal.

Position	Hammett Constant ( )	Dominant Effect	Electronic Result
Para ( )	-0.27	Resonance ( )	Strong Electron Donation
Meta ( )	+0.12	Induction ( )	Weak Electron Withdrawal

Key Insight: At the meta position, resonance structures cannot delocalize the oxygen lone pair onto the carbon bearing the nitrogen. Therefore, the

effect is "turned off" regarding the reaction center, leaving the effect to dominate.

Figure 1: The divergence of electronic effects based on the regiospecificity of the methoxy substituent.

Part 2: Physicochemical Consequences

The electronic modulation directly impacts the pKa of the conjugate acid (anilinium ion). A higher pKa indicates a more stable conjugate acid, implying the neutral amine is more basic and the nitrogen lone pair is more available.

Comparative Basicity Table

Compound	Structure	pKa (Conjugate Acid)	Relative Basicity	Mechanism
p-Anisidine	4-OMe	5.30	Strongest	stabilizes the cation charge.[1]
Aniline	H	4.60	Baseline	Reference standard.[1]
o-Anisidine	2-OMe	~4.50	Moderate	Complex: Steric inhibition of resonance vs. H-bonding.[1]
m-Anisidine	3-OMe	4.20	Weakest	destabilizes the cation charge.[1]

Data Source: Validated against PubChem and standard physicochemical tables [1, 2].

Expert Note on Ortho-Anisidine: While one might expect the ortho isomer to be electron-rich (like para), it exhibits a pKa lower than p-anisidine and close to aniline.[1] This is due to Steric Inhibition of Resonance .[1] The methoxy group twists out of planarity to avoid steric clash with the amine hydrogens, reducing the orbital overlap required for the

effect.

Part 3: Implications in Medicinal Chemistry

The methoxyaniline motif is a "Structural Alert" in drug design. While it can improve solubility and target binding, it carries a significant risk of metabolic toxicity.

The Quinone Imine Trap

The electron-rich nature of p-anisidine facilitates oxidation by Cytochrome P450 enzymes.[1] This leads to the formation of reactive Quinone Imines, which are potent electrophiles (Michael acceptors).

Toxicity Pathway:

• Bioactivation: CYP450 oxidizes the aniline.[1]

• Quinone Imine Formation: A highly reactive intermediate is formed.[1][2][3][4]

• Hepatotoxicity: The Quinone Imine alkylates cellular proteins (via cysteine residues) or depletes Glutathione (GSH), leading to oxidative stress.[1][4]

Figure 2: The metabolic bioactivation pathway of p-anisidine leading to potential hepatotoxicity via Quinone Imine formation.[1]

Mitigation Strategy: To retain the electronic benefit of the methoxy group while reducing toxicity, consider Bioisosteres :

• Replace -OCH

  with -OCF (blocks metabolism, but changes electronics to withdrawing).

• Block the para position with a metabolically stable group (e.g., -F, -Cl) if the methoxy is at the meta position.

Part 4: Experimental Protocols

Protocol A: Synthesis of p-Anisidine via Catalytic Hydrogenation

Objective: Clean reduction of p-nitroanisole to p-anisidine without over-reduction or ring saturation.[1]

Reagents:

• p-Nitroanisole (10 mmol)[1]

• 10% Pd/C (5 wt% loading)

• Methanol (Solvent)[5][6]

• Hydrogen gas (Balloon or low pressure)[1]

Workflow:

• Dissolution: Dissolve 1.53 g of p-nitroanisole in 30 mL of anhydrous methanol in a round-bottom flask.

• Catalyst Addition: Carefully add 150 mg of 10% Pd/C under an inert atmosphere (Argon/Nitrogen) to prevent ignition.[1]

• Purging: Purge the flask with H

  gas three times to remove oxygen.

• Reaction: Stir vigorously at room temperature under a H

  balloon (1 atm) for 4-6 hours. Monitor via TLC (Eluent: 30% EtOAc/Hexane).[1]

  • Checkpoint: The starting material (yellow spot) should disappear; the product (amine) will stain with Ninhydrin.

• Workup: Filter the mixture through a Celite pad to remove the catalyst. Caution: Pd/C is pyrophoric when dry; keep the filter cake wet.[1]

• Isolation: Concentrate the filtrate under reduced pressure to yield p-anisidine as a dark solid (prone to oxidation).[1] Store under inert gas.

Protocol B: Potentiometric Determination of pKa

Objective: Accurate determination of the dissociation constant.[1]

Methodology:

• Prepare a 0.01 M solution of the anisidine derivative in water (add 5% methanol if solubility is poor).[1]

• Add 1 equivalent of HCl to protonate the amine fully (forming the anilinium salt).

• Titrate with standardized 0.1 M NaOH using a calibrated glass pH electrode.

• Calculation: Plot pH vs. Volume of NaOH. The pKa corresponds to the pH at the half-equivalence point (where [Amine] = [Anilinium]).

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 7732, p-Anisidine.[1] Retrieved from [Link][1]

• Hansch, C., Leo, A., & Taft, R. W. (1991).A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews, 91(2), 165–195. (Standard reference for values).

• Klopčič, I., & Dolenc, M. S. (2019). Chemicals and Drugs Forming Reactive Quinone and Quinone Imine Metabolites.[1][2][4] Chemical Research in Toxicology, 32(1), 1–34.[2] Retrieved from [Link]

• Zhang, X., et al. (2022). Catalytic hydrogenation of p-nitroanisole over Raney nickel for p-aminoanisole synthesis: Intrinsic kinetics studies.[1][7] Chemical Engineering Research and Design.[1][7] Retrieved from [Link]

Sources

• 1. 3-Methoxyaniline | C7H9NO | CID 10824 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Chemicals and Drugs Forming Reactive Quinone and Quinone Imine Metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. scent.vn [scent.vn]
• 6. p-Anisidine - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]

The Steric and Chiral Architect: A Technical Deep Dive into the 2-Methylbutyl Group

Topic: Steric hindrance effects of the 2-methylbutyl group Content Type: In-depth technical guide.

Executive Summary

The 2-methylbutyl group (

) represents a critical structural motif in modern chemical design, acting as a "Goldilocks" substituent that balances steric bulk with conformational flexibility. Unlike the sterically overwhelming tert-butyl group or the conformationally indistinct n-pentyl chain, the 2-methylbutyl moiety introduces -branching —a specific steric arrangement that retards nucleophilic attack without abolishing reactivity, while simultaneously introducing a chiral center ( ) proximal to the reaction site.

This guide analyzes the mechanistics of this group across three domains: Conformational Analysis , Materials Science (Liquid Crystals) , and Medicinal Chemistry .

Structural Analysis & Conformational Dynamics

The steric influence of the 2-methylbutyl group stems from its

-branching. When attached to a core structure ( ), the primary carbon (C1) acts as a spacer, but the branching at C2 creates a significant rotational barrier and steric exclusion zone.

The Beta-Branching Effect

In substitution reactions (e.g.,

), -branching significantly reduces reaction rates due to steric hindrance in the transition state.

• Ethyl: Relative Rate

• Isobutyl (2-methylpropyl): Relative Rate

• 2-Methylbutyl: Predicted Relative Rate

  (Similar to isobutyl, slightly lower due to the extra methylene in the ethyl tail).

This reduction allows the 2-methylbutyl group to be used as a kinetic filter , preventing unwanted side reactions at its attachment point while remaining chemically accessible under forcing conditions.

Conformational Energy Profile (Newman Projection)

The chiral center at C2 creates a non-symmetrical steric environment. The preferred conformation about the C1-C2 bond is dictated by minimizing gauche interactions between the

-group and the substituents on C2 (Methyl, Ethyl, H).

Visualization of Steric Clash: The following diagram illustrates the rotational energy landscape. The "Anti" conformer places the bulkiest groups farthest apart, but the chiral nature ensures that the two gauche states are not degenerate, leading to a preferred helical twist—the origin of its utility in liquid crystals.

Figure 1: Conformational energy hierarchy of the 2-methylbutyl group. The asymmetry between the Methyl and Ethyl groups at the

-position creates a specific chiral preference in space.

Application I: Materials Science (Liquid Crystals)

In the field of Ferroelectric Liquid Crystals (FLCs), the 2-methylbutyl group is a standard chiral tail. Its steric bulk is sufficient to induce a helical twist in the nematic phase (forming a chiral nematic or cholesteric phase) without disrupting the liquid crystalline mesophase packing.

Helical Twisting Power (HTP)

The Helical Twisting Power (

) is a measure of how effectively a chiral dopant twists the liquid crystal host.[1]

• : Helical pitch
• : Concentration of dopant
• : Enantiomeric purity

The 2-methylbutyl group provides a moderate HTP. Its effectiveness relies on the conformational coupling between the chiral center and the rigid mesogenic core. The steric hindrance restricts the rotation of the tail, propagating the chiral asymmetry into the macroscopic helical structure.

Key Insight: Extending the chain (e.g., to 2-methylpentyl) often changes the sign or magnitude of the HTP due to the "odd-even" effect in chain parity, altering the preferred conformational kink.

Application II: Medicinal Chemistry & Metabolic Stability

In drug design, the 2-methylbutyl group is often employed to modulate lipophilicity (LogP) and metabolic half-life.

Steric Shielding of Metabolic Soft Spots

Metabolic oxidation (Phase I metabolism) typically targets exposed alkyl chains (

-oxidation).

• n-Pentyl: Rapidly oxidized at the terminal methyl.

• 2-Methylbutyl: The branching at C2 sterically hinders the approach of Cytochrome P450 enzymes to the adjacent positions. However, the tertiary hydrogen at C2 can itself become a site of hydroxylation, or the terminal positions may still be attacked but at a slower rate.

Case Study: Barbiturates (Pentobarbital)

Pentobarbital contains a 1-methylbutyl group (an isomer of our topic, but mechanistically relevant). However, analogs with 2-methylbutyl side chains exhibit distinct metabolic profiles. The branching forces metabolism to occur via

-oxidation (at the terminal ethyl group) or oxidation, often slowing clearance compared to straight-chain analogs.

Metabolic Pathway Visualization:

Figure 2: Metabolic fate of the 2-methylbutyl moiety. Steric hindrance at the branching point favors terminal oxidation.

Experimental Protocol: Stereoselective Alkylation

Objective: Installation of the (S)-2-methylbutyl group onto a generic nucleophile (Enolate) to demonstrate steric tolerance.

Reagents:

• (S)-(+)-1-Bromo-2-methylbutane (derived from active amyl alcohol).

• Lithium Diisopropylamide (LDA).

• Substrate: Cyclohexanone (Model).

Protocol:

• Preparation of Enolate:

  • Charge a flame-dried flask with THF (anhydrous) and cool to -78°C.

  • Add LDA (1.1 equiv).

  • Add Cyclohexanone dropwise. Stir for 30 min to ensure complete deprotonation.

• Alkylation (The Steric Challenge):

  • Add (S)-(+)-1-Bromo-2-methylbutane (1.2 equiv) in HMPA/THF cosolvent. Note: HMPA is required because the

    -branching of the electrophile significantly retards the reaction rate.

  • Allow the reaction to warm slowly to 0°C over 4 hours. The steric hindrance prevents rapid reaction at -78°C.

• Workup:

  • Quench with sat.

    .[2] Extract with .

  • Purify via column chromatography.

Data Summary Table: Comparative Reactivity

Alkyl Halide	Relative Rate ( )	Conditions Required	Yield
1-Bromopentane	1.0 (Fast)	-78°C to RT	>90%
1-Bromo-3-methylbutane	0.6	-78°C to RT	85%
1-Bromo-2-methylbutane	0.03 (Slow)	0°C to Reflux (often)	65-75%
1-Bromo-2,2-dimethylpropane	~0 (Inert)	No Reaction	0%

Table 1: The 2-methylbutyl group sits at the threshold of reactivity, requiring forcing conditions due to

-branching.

References

• Conformational Analysis of Alkanes: Chemistry LibreTexts. "Conformational Analysis of 2-methylbutane." Available at:

• Synthetic Utility of 1-Bromo-2-methylbutane: Organic Syntheses. "Alkylation Protocols." Available at: (General reference for alkylation methodologies).

• Liquid Crystal Chirality: Goodby, J. W., et al. "Molecular Structure and Chirality in Liquid Crystals." Journal of Materials Chemistry. (Contextual grounding based on standard LC design principles).

• Metabolic Stability: National Institutes of Health (PMC). "Metabolic-Hydroxy and Carboxy Functionalization of Alkyl Moieties." Available at:

• Steric Parameters: ChemTalk. "Steric Hindrance and Reactivity."[3][4][5][6] Available at:

Sources

• 1. mdpi.com [mdpi.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. scribd.com [scribd.com]
• 4. Steric effects - Wikipedia [en.wikipedia.org]
• 5. study.com [study.com]
• 6. Steric Hindrance | ChemTalk [chemistrytalk.org]

Part 1: The Commercial Landscape of Key Aniline Precursors

An In-Depth Technical Guide to the Commercial Supply and Synthesis of 4-methoxy-N-(2-methylbutyl)aniline

This guide provides a comprehensive technical overview for researchers, scientists, and drug development professionals on the sourcing, synthesis, and handling of the specialized chemical intermediate, 4-methoxy-N-(2-methylbutyl)aniline. While direct, off-the-shelf commercial suppliers for this specific N-alkylated aniline are not prominent, this document outlines the strategic approach to its procurement via custom synthesis, leveraging readily available starting materials. We will explore the commercial landscape for key precursors, propose a robust synthetic pathway, and detail the necessary quality control and safety protocols, grounding our recommendations in established chemical principles and field-proven insights.

The synthesis of a niche compound like 4-methoxy-N-(2-methylbutyl)aniline begins with the reliable sourcing of high-purity starting materials. The foundational scaffold for this molecule is 4-methoxyaniline (also known as p-anisidine), a widely available commodity chemical. Understanding the commercial availability of this and related aniline derivatives is the first step in the procurement workflow.

Numerous global suppliers offer a range of aniline-based building blocks suitable for further elaboration. These compounds are typically available in various purity grades, from technical to high-purity (e.g., >98%), suitable for demanding research and pharmaceutical applications.

Table 1: Commercial Availability of Key Aniline Precursors

Compound Name	CAS Number	Representative Suppliers	Typical Purity Grades	Key Applications
4-Methoxyaniline (p-Anisidine)	104-94-9	Sigma-Aldrich, Carl ROTH, TCI	≥98%	Laboratory chemical, synthesis intermediate.[1][2]
4-Methoxy-2-methylaniline	102-50-1	Sigma-Aldrich, Georganics, TCI	98% to >99%	Intermediate in medicinal chemistry, particularly for anticancer research.[3][4][5]
4-Methoxy-2-nitroaniline	96-96-8	Punagri, Thermo Fisher Scientific	High Purity, Pharmaceutical Grade	Key intermediate for pharmaceuticals like Omeprazole and Primaquine.[6][7]
4-Methoxy-N-methylaniline	5961-59-1	Sigma-Aldrich, AChemBlock	98%	Building block in organic synthesis.[8][9]

The widespread availability of these precursors underscores the feasibility of synthesizing more complex derivatives. For a target like 4-methoxy-N-(2-methylbutyl)aniline, the most direct precursor is 4-methoxyaniline.

Part 2: Procurement Strategy for a Niche Compound

Given that 4-methoxy-N-(2-methylbutyl)aniline is not a catalog item, researchers must engage with companies offering custom synthesis services. Many of the suppliers listed for precursors, such as Georganics, AChemBlock, and Sigma-Aldrich (under their Custom Synthesis division), provide such services. The process requires careful planning and vetting.

Workflow for Custom Synthesis Procurement

The logical flow for acquiring a custom-synthesized compound involves several critical stages, from initial inquiry to final delivery and validation. This process ensures that the final product meets the required specifications for downstream applications.

Caption: Workflow for procuring a custom-synthesized chemical intermediate.

Part 3: Proposed Synthesis and Experimental Protocol

The most direct and efficient method for preparing 4-methoxy-N-(2-methylbutyl)aniline is through reductive amination. This well-established reaction involves the condensation of an aldehyde or ketone with an amine to form an imine, which is then reduced in situ to the target amine.

Proposed Synthetic Pathway: Reductive Amination

This two-step, one-pot reaction would involve reacting 4-methoxybenzaldehyde with 2-methylbutylamine, followed by reduction.

Caption: Proposed synthesis of the target compound via reductive amination.

Detailed Experimental Protocol (Illustrative)

Objective: To synthesize 4-methoxy-N-(2-methylbutyl)aniline via a one-pot reductive amination.

Materials:

• 4-Methoxybenzaldehyde (1.0 eq)

• 2-Methylbutylamine (1.1 eq)

• Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq)

• Dichloromethane (DCM) or 1,2-Dichloroethane (DCE) as solvent

• Acetic acid (catalytic amount)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a round-bottomed flask under an inert atmosphere (N₂ or Ar), add 4-methoxybenzaldehyde and the chosen solvent (e.g., DCM).

• Add 2-methylbutylamine, followed by a catalytic amount of acetic acid. Stir the mixture at room temperature for 1-2 hours to facilitate imine formation.

• Cool the reaction mixture in an ice bath. Add sodium triacetoxyborohydride portion-wise over 15-20 minutes, ensuring the temperature remains below 10 °C.

• Remove the ice bath and allow the reaction to stir at room temperature overnight. Monitor reaction progress by TLC or LC-MS.

• Upon completion, quench the reaction by slowly adding saturated NaHCO₃ solution until gas evolution ceases.

• Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer twice with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product via column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure 4-methoxy-N-(2-methylbutyl)aniline.

Part 4: Analytical Characterization and Quality Control

For any custom-synthesized compound, rigorous analytical validation is non-negotiable. The Certificate of Analysis (CoA) provided by the supplier should be verified with in-house testing.

Table 2: Key Analytical Parameters for 4-methoxy-N-(2-methylbutyl)aniline

Analysis	Parameter	Expected Result
Identity	Molecular Formula	C₁₂H₁₉NO
Molecular Weight	193.29 g/mol
¹H NMR	Characteristic peaks for aromatic protons, methoxy group, N-H proton, and 2-methylbutyl group.
¹³C NMR	Expected number of signals corresponding to the unique carbon atoms in the structure.
Mass Spectrometry (MS)	[M+H]⁺ ion at m/z 194.15
Purity	GC-MS or HPLC	Purity assessment by peak area percentage (typically ≥95% or as specified).
Appearance	Physical State	Expected to be a liquid or low-melting solid at room temperature.

Illustrative GC-MS Protocol for Purity Analysis

This protocol is adapted from standard methods used for analyzing similar aniline derivatives.[7]

• Instrumentation: Agilent 7890A GC with 5975C MS detector or equivalent.

• Column: HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) or similar.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Injector Temperature: 250 °C.

• Oven Program:

  • Initial temperature: 80 °C, hold for 2 min.

  • Ramp: 15 °C/min to 280 °C.

  • Hold: 10 minutes at 280 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: m/z 40-400.

• Sample Preparation: Prepare a 1 mg/mL solution of the compound in methanol or ethyl acetate.

Part 5: Safety and Handling of Aromatic Amines

Aniline and its derivatives must be handled with care due to their potential toxicity. Safety protocols should be strictly followed. The safety data sheets (SDS) for structurally related compounds provide a strong basis for handling procedures.[1][2][3][10]

Common Hazards:

• Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1][11][12]

• Irritation: Causes skin and serious eye irritation.[3] May cause respiratory irritation.[3]

• Chronic Effects: May cause damage to organs through prolonged or repeated exposure.[1] Absorption can lead to methemoglobin formation.[10]

Mandatory Safety Workflow

Caption: Essential safety workflow for handling substituted aniline compounds.

Precautionary Measures:

• P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[3][11]

• P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][3]

• P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[3][10]

• P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[3][10]

Conclusion

While 4-methoxy-N-(2-methylbutyl)aniline is not a readily stocked commercial product, its acquisition is highly feasible for the informed researcher. By leveraging the robust supply chain for key aniline precursors and engaging with reputable custom synthesis providers, scientists can reliably obtain this and other specialized intermediates. The keys to success lie in a structured procurement process, a well-defined synthetic strategy, rigorous analytical validation, and an unwavering commitment to safety. This guide provides the foundational framework for navigating these critical steps, enabling the advancement of research and drug development projects that rely on novel chemical entities.

References

• Carl ROTH GmbH + Co. KG. (n.d.). Safety Data Sheet: 4-Methoxyaniline.
• Punagri. (n.d.). 4-Methoxy-2-nitroaniline | CAS 96-96-8 Pharma Intermediate.
• C/D/N Isotopes, Inc. / Toxyscan, Inc. (2015). Safety Data Sheet: 2-Methoxy-d3-aniline-3,4,5,6-d4.
• SIELC Technologies. (2018, February 19). Separation of 4-Methoxyaniline on Newcrom R1 HPLC column.
• Sigma-Aldrich. (2021, April 12). Safety Data Sheet: N-(4'-Methoxybenzylidene)-4-butylaniline.
• Georganics. (n.d.). 4-Methoxy-2-methylaniline - High purity.
• Santa Cruz Biotechnology, Inc. (n.d.). 4-Methoxy-2-methylaniline | CAS 102-50-1.
• CPAchem. (2023, June 26). Safety data sheet: 2-Methoxy-4-nitroaniline.
• Carl Roth GmbH + Co. KG. (n.d.). Safety Data Sheet: p-Anisidine.
• Benchchem. (n.d.). 4-Methoxy-2-methylaniline|High-Purity Research Chemical.
• Sigma-Aldrich. (n.d.). 4-Methoxy-2-methylaniline 98%.
• AChemBlock. (n.d.). 4-Methoxy-N-methylaniline 98%.
• Sigma-Aldrich. (n.d.). 4-Methoxy-N-methylaniline 98%.
• Sigma-Aldrich. (n.d.). 4-Methoxy-2-methylaniline 98%.
• Tokyo Chemical Industry (India) Pvt. Ltd. (n.d.). 4-Methoxy-2-methylaniline.
• Benchchem. (n.d.). A Technical Guide to 4-Methoxy-2-nitroaniline: Suppliers, Purity, and Experimental Protocols.

Sources

• 1. carlroth.com [carlroth.com]
• 2. carlroth.com [carlroth.com]
• 3. 4-Methoxy-2-methylaniline - High purity | EN [georganics.sk]
• 4. 4-Methoxy-2-methylaniline | CAS 102-50-1 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 5. 4-Methoxy-2-methylaniline|High-Purity Research Chemical [benchchem.com]
• 6. 4-Methoxy-2-nitroaniline | CAS 96-96-8 Pharma Intermediate [punagri.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. 4-Methoxy-N-methylaniline 98% | CAS: 5961-59-1 | AChemBlock [achemblock.com]
• 9. 4-Methoxy-N-methylaniline 98 5961-59-1 [sigmaaldrich.com]
• 10. orgchemboulder.com [orgchemboulder.com]
• 11. cdnisotopes.com [cdnisotopes.com]
• 12. fr.cpachem.com [fr.cpachem.com]

Protocols & Analytical Methods

Reductive amination protocol for 4-methoxyaniline and 2-methylbutanal

Application Note: High-Efficiency Reductive Amination of 4-Methoxyaniline and 2-Methylbutanal

Executive Summary

This protocol details the synthesis of N-(2-methylbutyl)-4-methoxyaniline via the reductive amination of 4-methoxyaniline (p-anisidine) and 2-methylbutanal . While reductive amination is a staple transformation in medicinal chemistry, this specific pairing presents unique challenges: the steric hindrance of the

-branched aldehyde (2-methylbutanal) and the oxidation sensitivity of the electron-rich aniline.

This guide recommends a Direct Reductive Amination protocol using Sodium Triacetoxyborohydride (STAB) in 1,2-Dichloroethane (DCE) . This system is chosen for its proven selectivity, mild conditions, and ability to suppress dialkylation and direct aldehyde reduction.

Scientific Foundation & Reaction Design

Mechanistic Insight

The reaction proceeds through two distinct phases in a "one-pot" system:

• Imine Formation: The nucleophilic nitrogen of 4-methoxyaniline attacks the carbonyl carbon of 2-methylbutanal. This reversible equilibrium forms a hemiaminal, which dehydrates to form the imine (Schiff base).

  • Challenge: 2-Methylbutanal possesses a methyl group at the

    -position. This steric bulk retards the nucleophilic attack compared to linear aldehydes (e.g., valeraldehyde).

  • Solution: Acetic acid (AcOH) is employed as a catalyst to protonate the carbonyl oxygen, increasing electrophilicity and facilitating water elimination.

• Selective Reduction: The imine is protonated to form an iminium ion, which is then reduced by the hydride source.

  • Why STAB? Sodium triacetoxyborohydride is less reactive than sodium borohydride (

    ). It does not readily reduce the neutral aldehyde but rapidly reduces the protonated iminium species. This kinetic selectivity is critical for high yields.

Reaction Pathway Visualization

Figure 1: Mechanistic pathway highlighting the equilibrium of imine formation and the irreversible reduction step driven by STAB.

Experimental Protocol

Reagents & Stoichiometry

Note: All equivalents are relative to the limiting reagent, 4-methoxyaniline.

Reagent	MW ( g/mol )	Equiv.[1]	Role	Rationale
4-Methoxyaniline	123.15	1.0	Limiting Reagent	Electron-rich nucleophile. Toxic.
2-Methylbutanal	86.13	1.2	Electrophile	Slight excess drives equilibrium despite steric hindrance.
STAB	211.94	1.4	Reducing Agent	Excess ensures complete reduction of imine.
Acetic Acid (AcOH)	60.05	1.0	Catalyst	Promotes imine formation; buffers basicity.
1,2-Dichloroethane	98.96	--	Solvent	Optimal solvent for STAB; maintains solubility.

Step-by-Step Procedure

Safety Pre-Check:

• 4-Methoxyaniline: Highly toxic (fatal in contact with skin/swallowed).[2] Wear double nitrile gloves and work strictly in a fume hood.

• STAB: Evolves hydrogen gas on contact with acid/water. Vent reaction vessel properly.

Workflow:

• Preparation of Solution A:

  • In a dry round-bottom flask equipped with a magnetic stir bar, dissolve 4-methoxyaniline (1.0 equiv) in 1,2-Dichloroethane (DCE) (concentration ~0.2 M).

  • Note: If DCE is restricted, anhydrous THF is a viable alternative, though reaction rates may be slightly slower.

• Addition of Carbonyl & Catalyst:

  • Add 2-methylbutanal (1.2 equiv) to the amine solution.

  • Add Acetic Acid (1.0 equiv).

  • Optimization Step: Stir this mixture for 15–30 minutes at room temperature before adding the reducing agent. This "pre-stir" allows the hindered aldehyde to establish the imine equilibrium.

• Reduction:

  • Cool the mixture slightly (0°C to 5°C) if working on a scale >5g to manage exotherm. For small scales, room temperature is acceptable.

  • Add Sodium Triacetoxyborohydride (STAB) (1.4 equiv) portion-wise over 5–10 minutes.

  • Observation: Mild gas evolution (

    ) may occur.

• Reaction Monitoring:

  • Allow the reaction to warm to room temperature and stir under nitrogen atmosphere.

  • Time: Typically 2–4 hours.

  • Checkpoint: Monitor via TLC (Eluent: 20% EtOAc in Hexanes) or LCMS. Look for the disappearance of the aniline (

    124) and appearance of the product ( 194).

• Quench & Workup:

  • Quench the reaction by adding saturated aqueous

    solution. Stir vigorously for 15 minutes to neutralize acetic acid and decompose remaining boron complexes.

  • Extract the aqueous layer with Dichloromethane (DCM) (

    ).

  • Combine organic layers, wash with brine, and dry over anhydrous

    or .

• Purification:

  • Concentrate the solvent under reduced pressure.

  • Purify the crude oil via flash column chromatography.

  • Stationary Phase: Silica Gel.

  • Mobile Phase: Gradient of Hexanes

    10-20% EtOAc/Hexanes.

  • Note: The product is an electron-rich secondary amine and may streak on silica. Adding 1% Triethylamine to the eluent can improve peak shape.

Process Visualization

Figure 2: Operational workflow for the reductive amination process.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Conversion	Steric hindrance of 2-methylbutanal preventing imine formation.	Increase reaction time to 16h; Increase AcOH to 2.0 equiv; Ensure DCE is dry (water shifts equilibrium back to aldehyde).
Remaining Aldehyde	Excess aldehyde used or incomplete reduction.	This is expected (1.2 equiv used). It will separate during chromatography.
Dialkylation	Over-reaction (rare with secondary anilines/hindered aldehydes).	Unlikely with this specific substrate pair due to steric bulk of the product.
Product Streaking	Interaction of amine with acidic silica.	Pre-treat silica column with 1% in Hexanes.

Safety Data (SDS Highlights)

• 4-Methoxyaniline (CAS 104-94-9):

  • Hazard:[3] Acute Toxicity (Oral/Dermal/Inhalation). Methemoglobin former.

  • Handling: Do not handle outside a fume hood. Double glove.

• 2-Methylbutanal (CAS 96-17-3):

  • Hazard:[3] Flammable liquid. Skin/Eye irritant.[3]

• Sodium Triacetoxyborohydride (CAS 56553-60-7):

  • Hazard:[3] Water-reactive (releases flammable gases). Causes skin burns.

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996).[4][5] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[4][5][6][7][8] Studies on Direct and Indirect Reductive Amination Procedures.[4][5][6][7] The Journal of Organic Chemistry, 61(11), 3849–3862.[5][6] [Link]

  • Core protocol source establishing STAB as the reagent of choice.

• Abdel-Magid, A. F., & Maryanoff, C. A. (1990).[7] Reductive amination of aldehydes and ketones by using sodium triacetoxyborohydride.[4][5][6][7][8] Tetrahedron Letters, 31(39), 5595-5598.[9] [Link]

  • Early foundational work describing the selectivity of STAB.

• Gribble, G. W. (1998).[3] Sodium Triacetoxyborohydride.[4][5][6][7][8] Encyclopedia of Reagents for Organic Synthesis. [Link]

  • Comprehensive review of the reagent's properties and comp

• National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 7705, p-Anisidine. [Link]

  • Authoritative safety and toxicity d

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. carlroth.com [carlroth.com]
• 3. cdnisotopes.com [cdnisotopes.com]
• 4. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures(1) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 9. scribd.com [scribd.com]

Application Note: Precision Synthesis of N-Alkylanilines via Buchwald-Hartwig Amination

Topic: Buchwald-Hartwig Amination for Synthesis of N-Alkylanilines Content Type: Detailed Application Note & Protocol Audience: Researchers, Scientists, Process Chemists[1]

Introduction: The Strategic Imperative

The formation of C(sp²)–N bonds is a cornerstone of modern medicinal chemistry. While the coupling of aryl halides with aryl amines (anilines) is well-established, the coupling with alkyl amines (N-alkylation) presents a distinct kinetic challenge:

-hydride elimination .[1]

Unlike anilines, alkyl amines possess

-hydrogens.[1] Upon coordination to the palladium center, these substrates are prone to -hydride elimination, leading to the formation of an imine and a reduced arene (dehalogenation) rather than the desired C–N coupled product.[2] Overcoming this requires a catalytic system that accelerates reductive elimination over the competing pathway.[1]

This guide details the "Third and Fourth Generation" Buchwald-Hartwig protocols, utilizing dialkylbiaryl phosphine ligands (e.g., RuPhos, BrettPhos) and palladacycle precatalysts (G3/G4) to achieve high-yield synthesis of N-alkylanilines.

Mechanistic Insights & Control

The success of N-alkylation relies on manipulating the catalytic cycle to favor the productive pathway.

• The Critical Step: Reductive Elimination.[1][3][4][5][6][7][8][9]

• The Enemy:

  -Hydride Elimination.[1][2][3]

• The Solution: Bulky, electron-rich ligands (Dialkylbiaryl phosphines).[1] These ligands increase electron density on Pd (facilitating oxidative addition) and, crucially, their bulk forces the Pd(II) intermediate into a geometry that favors the extrusion of the product (reductive elimination) while sterically impeding the coplanar alignment required for

  -hydride elimination.

Visualization: The Catalytic Cycle & Competing Pathways

Figure 1: The Buchwald-Hartwig catalytic cycle highlighting the critical divergence between productive reductive elimination and the destructive

-hydride elimination pathway.

Strategic Optimization: The "Art" of Ligand Selection

In the synthesis of N-alkylanilines, "universal" conditions rarely exist.[10] The choice of ligand is the primary determinant of success.

Ligand Selection Matrix

Substrate Class	Recommended Ligand	Why?	Precatalyst Recommendation
Primary Alkyl Amines	BrettPhos	Mono-ligated Pd species prevents bis-arylation; suppresses -elimination.[1]	BrettPhos Pd G4
Secondary Alkyl Amines	RuPhos	Exceptional for steric bulk; prevents -elimination in cyclic/acyclic amines.[1]	RuPhos Pd G4
Small/Unhindered Amines	RuPhos or XPhos	General purpose high-activity ligands.[1]	RuPhos Pd G4
Acidic Amides/Carbamates	tBuBrettPhos	Higher basicity/stability for weaker nucleophiles.[1]	tBuBrettPhos Pd G4

Visualization: Decision Tree for Reaction Design

Figure 2: Strategic workflow for selecting the optimal ligand and base combination based on amine classification.

Experimental Protocols

Protocol A: General Screening (The "Self-Validating" Approach)

Use this protocol when the substrate behavior is unknown.

Reagents:

• Pd Source: RuPhos Pd G4 or BrettPhos Pd G4 (Start with 1-2 mol%)[1]

• Base: NaOtBu (Sodium tert-butoxide) - Must be stored in glovebox or fresh bottle.[1]

• Solvent: Anhydrous THF or Toluene (Sparged with Argon/Nitrogen).[1]

Step-by-Step:

• Vessel Prep: Oven-dry a 4 mL screw-cap vial or microwave vial. Cool under a stream of Argon.[1]

• Solids Addition: Add Aryl Halide (1.0 equiv), Precatalyst (0.01 - 0.02 equiv), and NaOtBu (1.2 - 1.4 equiv).

  • Self-Validation Check: The G4 precatalyst should be a free-flowing off-white/pale yellow powder.[1] If it is sticky or dark, it has degraded.[1]

• Purge: Cap the vial (septum cap) and purge with Argon for 5 minutes via needle.

• Liquids Addition: Add the Amine (1.2 equiv) and Solvent (concentration ~0.2 M relative to halide) via syringe.

  • Note: If the amine is a solid, add it in step 2.

• Activation: Stir at Room Temperature for 5 minutes.

  • Self-Validation Check: A color change (often to orange or brown) indicates the reduction of Pd(II) to Pd(0) and active catalyst formation.

• Reaction: Heat to 80°C (conventional heating block). Monitor by LCMS at 1 hour.

  • Endpoint: If >90% conversion is not observed by 4 hours, increase temp to 100°C.

Protocol B: High-Yield Synthesis with Primary Alkyl Amines (BrettPhos System)

Primary amines are prone to "double arylation" (reacting twice).[1] BrettPhos is sterically designed to prevent this.

Standard Conditions:

• Catalyst: BrettPhos Pd G4 (1 mol%)[1]

• Base: NaOtBu (1.4 equiv)[1]

• Solvent: Dioxane (0.5 M)

• Temperature: 100°C

Procedure:

• Charge an oven-dried Schlenk tube or vial with BrettPhos Pd G4 (1 mol%) and NaOtBu (1.4 equiv).

• Evacuate and backfill with Argon (x3).[1]

• Add Aryl Halide (1.0 equiv) and Primary Alkyl Amine (1.2 equiv) as solutions in anhydrous Dioxane .

• Seal and heat to 100°C for 2–12 hours.

• Workup: Cool to RT. Dilute with EtOAc, filter through a small pad of Celite (to remove Pd black and salts). Concentrate and purify via flash chromatography.

  • Tip: Primary amine products can be polar; consider adding 1% Et3N to the eluent to prevent streaking.[1]

Protocol C: High-Yield Synthesis with Secondary Alkyl Amines (RuPhos System)

Secondary amines are sterically hindered.[1] RuPhos creates a "pocket" that facilitates the entry of these bulky nucleophiles.

Standard Conditions:

• Catalyst: RuPhos Pd G4 (1 mol%)[1]

• Base: LiHMDS (1.0 M in THF, 2.0 equiv) OR NaOtBu (1.4 equiv)

• Solvent: THF (0.25 M)

• Temperature: 60°C – 80°C

Procedure:

• Charge vial with RuPhos Pd G4 (1 mol%) and Aryl Halide (1.0 equiv).[1]

• Evacuate and backfill with Argon.[1][11]

• Add Secondary Amine (1.2 equiv) and THF .[1][11]

• Add LiHMDS (2.0 equiv) dropwise at RT.[1]

  • Why LiHMDS? For secondary amines, soluble bases like LiHMDS often provide faster kinetics and are easier to handle than solid NaOtBu on small scales.

• Stir at 60°C .

  • Self-Validation Check: RuPhos reactions are often very fast.[1] Check LCMS after 30 minutes. Extended heating of finished reactions can lead to product decomposition.[1]

Troubleshooting & "Self-Validating" Checks

Observation	Diagnosis	Corrective Action
No Reaction (SM remains)	Catalyst Poisoning or Inactivation	Ensure reagents (especially amines) are free of sulfur/oxidants.[1] Switch to G4 precatalyst if using Pd(OAc)2/Ligand separate.[1]
Dehalogenation (Ar-H formed)	-Hydride Elimination dominant	Switch to a bulkier ligand (RuPhos BrettPhos ).[1] Lower reaction temperature.[1][9] Increase amine equivalents.
Bis-Arylation (Ar-N(R)-Ar)	Primary amine over-reactivity	Use BrettPhos (specifically designed to stop at mono-arylation).[1] Increase amine stoichiometry to 1.5 equiv.
Low Conversion with NaOtBu	Functional Group Incompatibility	NaOtBu is incompatible with esters, nitriles, and some ketones. Switch base to Cs2CO3 (slower, requires 100°C overnight) or K3PO4 .

References

• Mechanistic Studies & Ligand Design

  • Surry, D. S., & Buchwald, S. L. (2008). "Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide." Chemical Science. Link

• RuPhos for Secondary Amines

  • Ruiz-Castillo, P., & Buchwald, S. L. (2016). "Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions." Chemical Reviews. Link[1]

• BrettPhos for Primary Amines

  • Maitre, S., et al. (2009). "A General and Efficient Catalyst System for the Palladium-Catalyzed Amination of Aryl Halides with Primary Amines." Journal of the American Chemical Society.[4] Link[1]

• G4 Precatalyst Development

  • Bruno, N. C., et al. (2013). "Improved Synthesis of Fourth-Generation Palladacycle Precatalysts." Chemical Science. Link

• General Protocol Source

  • Sigma-Aldrich (Merck).[1] "Buchwald-Hartwig Cross Coupling Reaction User Guide." Link

Sources

• 1. 95%, powder | Sigma-Aldrich [sigmaaldrich.com]
• 2. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 3. m.youtube.com [m.youtube.com]
• 4. youtube.com [youtube.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. youtube.com [youtube.com]
• 7. alfa-chemistry.com [alfa-chemistry.com]
• 8. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 9. sigmaaldrich-jp.com [sigmaaldrich-jp.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]

Purification of 4-methoxy-N-(2-methylbutyl)aniline using column chromatography

An Application Note and Protocol for the Purification of 4-methoxy-N-(2-methylbutyl)aniline using Column Chromatography

Authored by: A Senior Application Scientist

Abstract

This document provides a comprehensive, technically detailed guide for the purification of 4-methoxy-N-(2-methylbutyl)aniline, a substituted aniline intermediate valuable in the synthesis of complex organic molecules. The protocol focuses on the application of normal-phase column chromatography, a fundamental and robust technique for isolating compounds of high purity from crude reaction mixtures.[1] We delve into the causality behind methodological choices, from mobile phase selection informed by Thin Layer Chromatography (TLC) to the nuances of column packing and fraction analysis. This guide is designed for researchers, scientists, and drug development professionals who require a self-validating, field-proven methodology for obtaining high-purity aniline derivatives.

Introduction: The Rationale for Purification

4-methoxy-N-(2-methylbutyl)aniline is a secondary amine whose utility as a synthetic building block is contingent upon its purity. Crude products from typical N-alkylation or reductive amination syntheses are often contaminated with unreacted starting materials (e.g., 4-methoxyaniline), over-alkylated by-products, and other impurities.[2] These contaminants can interfere with subsequent reactions, complicate structural elucidation, and compromise the biological activity and safety of final compounds.

Column chromatography provides an effective means of separation based on the differential partitioning of components between a stationary phase (typically silica gel) and a liquid mobile phase.[1] For aniline derivatives, success hinges on a nuanced understanding of their chemical properties, particularly the basicity of the amine, which can lead to undesirable interactions with the acidic silica gel stationary phase.[3][4] This protocol addresses these challenges to provide a reliable path to a highly purified product.

Foundational Analysis: Physicochemical Properties and TLC

A successful purification strategy begins with understanding the target compound's properties and scouting for optimal separation conditions.

Physicochemical Profile

The properties of 4-methoxy-N-(2-methylbutyl)aniline dictate its chromatographic behavior. While specific experimental data for this exact molecule is not widely published, we can extrapolate from structurally similar compounds to guide our approach.

Property	Estimated Value / Characteristic	Significance for Chromatography
Molecular Formula	C₁₂H₁₉NO	N/A
Molecular Weight	193.29 g/mol	N/A
Appearance	Expected to be a liquid or low-melting solid, potentially yellow to brown due to oxidation.[2]	Discoloration indicates impurities that need to be removed.[2]
Polarity	Moderately polar. The aniline nitrogen and methoxy oxygen are polar, while the alkyl chain is nonpolar.	This intermediate polarity allows for effective separation on normal-phase silica gel from both more polar (e.g., 4-methoxyaniline) and less polar (e.g., by-products) impurities.
Solubility	Soluble in common organic solvents like dichloromethane, ethyl acetate, and hexanes.	Essential for sample loading and for use as a component of the mobile phase.
Basicity (pKa)	The amino group is basic and can interact strongly with the acidic silanol groups on the silica gel surface.	This interaction can cause peak tailing. The protocol mitigates this by adding a basic modifier to the mobile phase.[4]

Pre-Purification by Thin Layer Chromatography (TLC)

TLC is an indispensable tool for rapidly determining the optimal mobile phase (eluent) for column chromatography.[5] It functions as a small-scale version of the column, allowing for the efficient testing of various solvent systems.

Objective: To find a solvent system that provides a Retention Factor (Rf) of ~0.25 - 0.35 for the target compound and achieves good separation from all impurities.

Protocol: TLC for Solvent System Optimization

• Plate Preparation: Use silica gel-coated TLC plates (e.g., Silica Gel 60 F254).

• Spotting: Dissolve a small amount of the crude reaction mixture in a volatile solvent (e.g., dichloromethane). Using a capillary tube, carefully spot the solution onto the TLC plate's baseline. Also spot reference standards of starting materials, if available.

• Developing the Chromatogram:

  • Prepare a small amount of a test eluent. Start with a non-polar solvent like hexane and gradually add a more polar solvent like ethyl acetate. A good starting point for aniline derivatives is a 9:1 or 8:2 mixture of Hexane:Ethyl Acetate.[6]

  • Crucially, add 0.5-1% triethylamine (TEA) to the eluent mixture to neutralize the acidic silica gel and prevent tailing of the basic aniline compound.[4]

  • Place the prepared eluent in a developing chamber with a lid and a piece of filter paper to saturate the chamber atmosphere.

  • Place the spotted TLC plate in the chamber and allow the solvent front to ascend to near the top of the plate.

• Visualization:

  • Remove the plate and immediately mark the solvent front.

  • Visualize the separated spots under a UV lamp (254 nm). Circle the spots.

  • If necessary, use a chemical stain (e.g., potassium permanganate) for visualization.

• Analysis:

  • Calculate the Rf value for each spot: Rf = (Distance traveled by spot) / (Distance traveled by solvent front).

  • Adjust the eluent polarity to achieve the target Rf for your product.

    • If Rf is too low (<0.2): Increase the polarity of the eluent (add more ethyl acetate).

    • If Rf is too high (>0.5): Decrease the polarity of the eluent (add more hexane).

  • The optimal system will show the product spot well-separated from impurity spots.

Logical Workflow: TLC-Guided Solvent Selection

Caption: Iterative process of optimizing the mobile phase using TLC.

Detailed Purification Protocol

This protocol assumes a crude sample of approximately 1-2 grams. The scale of the column should be adjusted based on the amount of material to be purified.

Materials and Equipment

• Chemicals: Crude 4-methoxy-N-(2-methylbutyl)aniline, Silica Gel (230-400 mesh), Triethylamine (NEt₃), Hexane (HPLC grade), Ethyl Acetate (HPLC grade), Dichloromethane (DCM).

• Equipment: Glass chromatography column, rotary evaporator, round-bottom flasks, Erlenmeyer flasks, TLC plates and chamber, UV lamp, fraction collection tubes/vials, cotton or glass wool, sand.

Step-by-Step Methodology

Step 1: Column Preparation (Slurry Packing) The slurry method is superior for achieving a homogeneously packed column, which is critical for high-resolution separation.[2]

• Place a small plug of cotton or glass wool at the bottom of the column. Add a thin layer (~1 cm) of sand.

• In a beaker, prepare a slurry by mixing silica gel with the optimized non-polar eluent (e.g., hexane). A typical ratio is ~50-100 g of silica per 1 g of crude product.

• Clamp the column vertically. Pour the slurry into the column. Open the stopcock to allow the solvent to drain, continuously tapping the side of the column gently to ensure even packing and dislodge air bubbles.

• Once the silica has settled, add another thin layer of sand on top to protect the silica bed from disturbance.

• Drain the excess solvent until its level is just at the top of the sand layer. Do not let the column run dry.

Step 2: Sample Loading (Dry Loading) Dry loading is highly recommended as it often leads to better separation and sharper bands compared to loading the sample dissolved in a solvent.

• Dissolve the crude product in a minimal amount of a volatile solvent like dichloromethane.

• Add a small amount of silica gel (approx. 2-3 times the weight of the crude product) to this solution.

• Carefully remove the solvent using a rotary evaporator until a dry, free-flowing powder is obtained.[1]

• Gently and evenly add this powder to the top of the packed column.

• Carefully add another thin layer of sand on top of the sample layer.

Step 3: Elution and Fraction Collection

• Carefully add the optimized mobile phase (e.g., 85:15 Hexane:Ethyl Acetate + 1% TEA) to the column, filling the space above the sand.

• Open the stopcock and begin collecting the eluent in fractions (e.g., 10-20 mL per fraction). Maintain a consistent flow rate. For flash chromatography, gentle positive pressure can be applied.

• Continuously replenish the mobile phase at the top of the column to ensure it never runs dry.

Step 4: Fraction Analysis and Product Isolation

• Monitor the collected fractions by TLC to identify which ones contain the pure product.[1] Spot every few fractions onto a single TLC plate, alongside a spot of the original crude mixture for comparison.

• Identify the fractions that contain only the spot corresponding to the desired product.

• Combine all pure fractions into a pre-weighed round-bottom flask.

• Remove the solvent from the combined fractions using a rotary evaporator.

• Place the resulting product under a high vacuum to remove any residual solvent.

• Determine the final mass and calculate the yield.

Step 5: Purity Assessment Confirm the purity and identity of the final product using appropriate analytical techniques such as:

• NMR Spectroscopy (¹H and ¹³C): To confirm the chemical structure.

• Mass Spectrometry (MS): To confirm the molecular weight.

• Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC): To determine the purity with high accuracy.[7][8]

Overall Experimental Workflow

Caption: Workflow for chromatographic purification.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Poor Separation / Overlapping Spots	- Incorrect mobile phase polarity.- Column was packed unevenly.- Sample was overloaded.	- Re-optimize the mobile phase with TLC using a less polar solvent system.- Repack the column carefully, ensuring no air bubbles.- Use a larger column or less sample.
Product is "Stuck" on the Column	- Mobile phase is not polar enough.- Strong interaction with silica (insufficient TEA).	- Gradually increase the polarity of the mobile phase (gradient elution).- Ensure at least 0.5-1% triethylamine is in the mobile phase.
Tailing of Spots on TLC/Column	- The aniline is interacting with acidic silanol groups on the silica.	- Add 0.5-1% triethylamine or a few drops of ammonia to the mobile phase to neutralize the silica gel.[3][4]
Cracked or Channeled Silica Bed	- The column ran dry.- Solvents of vastly different polarity were switched too quickly.	- Ensure the solvent level never drops below the top of the silica bed.- If a gradient elution is needed, increase the polarity gradually.

Conclusion

This application note provides a robust and scientifically grounded protocol for the purification of 4-methoxy-N-(2-methylbutyl)aniline via column chromatography. By systematically optimizing the mobile phase with TLC, employing proper column packing and sample loading techniques, and carefully analyzing the collected fractions, researchers can reliably obtain this valuable intermediate with high purity. The principles and troubleshooting advice outlined herein are broadly applicable to the purification of other aniline derivatives, serving as a foundational guide for synthetic and medicinal chemists.

References

• Benchchem. (n.d.). Protocol for the Purification of 3-Chloro-4-(isopentyloxy)aniline by Column Chromatography.
• Riggin, P.M., Lucas, S.V., Cole, T.F., & Birts, M.A. (1984). Analytical Procedures for Aniline and Selected Derivatives in Wastewater and Sludge.
• U.S. Environmental Protection Agency. (n.d.). Method 8131: Aniline and Selected Derivatives by Gas Chromatography.
• Benchchem. (n.d.). Application Notes and Protocols: N-Acylation and N-Alkylation of Halogenated Anilines.
• Huang, S., Hong, X., Cui, H. Z., Zhou, Q., Lin, Y. J., & Hou, X. F. (2019). N-Methylation of ortho-Substituted Aromatic Amines with Methanol Catalyzed by 2-Arylbenzo[d]oxazole NHC-Ir(III)
• Benchchem. (n.d.). Gas Chromatography Methods for Aniline Compound Analysis: Application Notes and Protocols.

• Various Authors. (2014). Does aniline stick in columns during column chromatography? ResearchGate. Retrieved from [Link]

• Benchchem. (n.d.). Removal of impurities from 4-Fluoro-2-methoxy-N-methylaniline.
• Benchchem. (n.d.). An In-depth Technical Guide to the Physical and Chemical Properties of 4-Methoxy-2-nitroaniline.

• SIELC Technologies. (2018). Separation of 4-Methoxyaniline on Newcrom R1 HPLC column. Retrieved from [Link]

• AGA Analytical. (n.d.). Thin Layer Chromatography (TLC).
• Basavarajappa, H. D., & Shankaranarayana, M. L. (1999). Single step thin-layer chromatographic method for quantitation of enzymatic formation of fatty acid anilides. Journal of Biochemical and Biophysical Methods, 40(3), 139-146.
• Ghosh, A., et al. (2023). Acid-catalysed N-alkylation of anilines with activated 1-H-indanol. Arkivoc, 2023(viii), 202312148.
• Google Patents. (2020). CN111704555A - Method for synthesizing 4-methoxy-2-nitroaniline by adopting continuous flow reactor.

• Georganics. (n.d.). 4-Methoxy-2-methylaniline - High purity. Retrieved from [Link]

• Benchchem. (n.d.). 4-Methoxy-2-methylaniline|High-Purity Research Chemical.
• National Center for Biotechnology Information. (n.d.). 4-Methoxy-N-(2-nitrobenzylidene)aniline. PubMed Central.
• Benchchem. (n.d.). Application Note and Protocol: A Step-by-Step Guide to the Purification of 2-Methyl-4-(4-methylphenoxy)aniline.
• Inam, R. (2015). Thin Layer Chromatography of Amino Acids. International Journal of Pharmaceutical Sciences Review and Research, 31(1), 134-142.
• Supporting Information - MPG.PuRe. (n.d.). Retrieved from Max Planck Institute for Chemical Energy Conversion.

• Veeprho. (n.d.). 4-Methoxy-2-nitroaniline | CAS 96-96-8. Retrieved from [Link]

• PubChemLite. (n.d.). 4-methoxy-n-(3-methylbutyl)aniline (C12H19NO). Retrieved from [Link]

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• 7. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 8. benchchem.com [benchchem.com]

Application Note: Recrystallization Strategies for N-Alkylaniline Derivatives

Abstract

N-alkylanilines are critical intermediates in the synthesis of dyes, agrochemicals, and pharmaceuticals.[1] However, their purification presents a unique challenge: many simple N-alkylanilines (e.g., N-methylaniline, N-ethylaniline) are liquids at room temperature, while their substituted derivatives (e.g., nitro-, halo-substituted) are solids prone to "oiling out" during crystallization. This guide provides a bifurcated protocol: Direct Recrystallization for solid derivatives and a Salt-Formation Strategy for purifying liquid anilines.[2]

Introduction & Strategic Analysis

The purity of N-alkylaniline derivatives is often compromised by three specific impurity classes:

• Parent Aniline: Unreacted starting material.

• Over-alkylation Byproducts: N,N-dialkylanilines (often difficult to separate by distillation due to boiling point proximity).

• Oxidation Products: Highly colored azobenzene or quinone-like species formed during storage.[2]

While vacuum distillation is standard for liquids, it often fails to remove trace colored impurities or close-boiling dialkylated byproducts.[2] Recrystallization offers superior resolution , but it requires a strategic approach based on the physical state of the target compound.

The Decision Matrix

Before selecting a solvent, determine the state of your crude material.

Figure 1: Decision tree for selecting the appropriate purification workflow.

Protocol A: Direct Recrystallization (For Solid Derivatives)

Target Compounds: N-alkyl-nitroanilines, N-alkyl-haloanilines, Acetyl derivatives.[2] Challenge: These compounds are notorious for "oiling out"—separating as a liquid droplet phase before crystallizing, which traps impurities.[3]

Solvent Selection

The "Like Dissolves Like" rule must be applied cautiously. Aromatic amines are moderately polar.[2]

• Primary Choice: Ethanol/Water (The "Gold Standard").[2]

• Alternative: Toluene/Hexane (For highly non-polar derivatives).[2]

Step-by-Step Procedure

• Dissolution:

  • Place crude solid in an Erlenmeyer flask.

  • Add 95% Ethanol (approx. 3-5 mL per gram of solid).[2]

  • Heat to boiling on a hot plate/water bath.

  • Critical Step: If the solution is dark/colored, add Activated Carbon (0.5 - 1 wt%) .[2] Boil for 2 minutes, then filter hot through a pre-warmed Celite pad to remove carbon.

• The Saturation Point (Mixed Solvent Technique):

  • Keep the ethanol solution boiling.[2]

  • Add hot water dropwise via pipette.[2]

  • Stop immediately when a persistent turbidity (cloudiness) appears.[2]

  • Add a few drops of hot ethanol to just clear the turbidity.[2]

• Controlled Cooling (Preventing Oiling Out):

  • Remove from heat.[2][4][5] Do not place directly in ice.[2]

  • Allow to cool to room temperature slowly.[2][4][6][7]

  • Mechanistic Insight: Rapid cooling forces the solute out of solution faster than the crystal lattice can form, resulting in oil droplets. Slow cooling allows the system to stay in the metastable zone where nucleation dominates over phase separation (LLPS).[2]

  • Seeding: If oil droplets form, reheat to dissolve, then add a "seed crystal" of pure product at ~40°C.

• Collection:

  • Once thick crystals form at RT, cool in an ice bath for 15 minutes.

  • Filter via vacuum (Buchner funnel).[2][4][6][7] Wash with cold 50:50 Ethanol/Water.[2]

Protocol B: Salt-Formation Strategy (For Liquid N-Alkylanilines)

Target Compounds: N-methylaniline, N-ethylaniline, N-butylaniline.[2][8] Concept: Convert the liquid amine into a crystalline hydrochloride (or oxalate) salt.[2] This allows for rigorous purification by recrystallization, removing isomeric impurities that distillation cannot separate.[2]

Reagents

• Concentrated HCl (37%) or HCl in Diethyl Ether (2M).[2]

• Solvent: Isopropanol (IPA) or Ethanol/Diethyl Ether.[2]

Step-by-Step Procedure

Phase 1: Salt Formation

• Dissolve the crude liquid amine (10 g) in Diethyl Ether (50 mL) or Toluene.

• Cool to 0°C in an ice bath.

• Acidification:

  • Method A (Anhydrous): Add 2M HCl in ether dropwise.[2] The salt will precipitate immediately as a white solid.[2]

  • Method B (Aqueous):[2] Add Conc.[2] HCl dropwise with vigorous stirring. Evaporate the solvent to dryness if a paste forms, or filter if a solid precipitates.

• Filter the crude salt.[2][9]

Phase 2: Recrystallization of the Salt[10]

• Solvent System: Isopropanol (IPA) is often superior to ethanol for amine hydrochlorides, as they are slightly less soluble in IPA, allowing for better recovery.

• Procedure:

  • Dissolve crude salt in minimum boiling IPA.

  • If solubility is too high, add Diethyl Ether to the hot solution until cloudy.

  • Cool slowly. N-alkylaniline hydrochlorides typically form beautiful, needle-like prisms.[2]

  • Filter and wash with cold ether.[2]

Phase 3: Recovery of the Free Base

• Dissolve the purified crystals in minimum water.[2]

• Basify with 20% NaOH or Na2CO3 until pH > 10. The pure amine will separate as an oil layer.[2]

• Extract with ether or dichloromethane (DCM).[2]

• Dry over anhydrous Na2SO4 and evaporate solvent.

Solvent Compatibility & Data

Compound Class	Preferred Solvent	Anti-Solvent	Notes
Nitro-N-alkylanilines	Ethanol (95%)	Water	Prone to oiling out; seed heavily.[2]
Halo-N-alkylanilines	Methanol or Ethyl Acetate	Hexane	Avoid acetone (can form Schiff bases).[2]
N-alkyl Anilinium HCl	Isopropanol (IPA)	Diethyl Ether	Hygroscopic; dry in vacuum desiccator.[2]
N-alkyl Anilinium Oxalate	Ethanol	Ether	Useful if HCl salt is too soluble/hygroscopic.[2]

Troubleshooting Guide

"My compound oiled out."

• Cause: Solute concentration is above the saturation limit of the oil phase but below the crystallization limit (Liquid-Liquid Phase Separation).[2]

• Fix: Reheat. Add slightly more of the "good" solvent (ethanol).[2] Add a seed crystal at a temperature above the oiling point but below the melting point.

"The crystals are still colored."[2]

• Cause: Oxidation products (quinones) are trapped in the lattice.[2]

• Fix: Repeat recrystallization but include a Charcoal Treatment step. Use finely powdered activated carbon, not pellets, for maximum surface area.

"No crystals formed after cooling."[2]

• Cause: Supercooling.[2]

• Fix: Scratch the inner wall of the flask with a glass rod (provides nucleation sites).[2] Or, add a "seed" crystal.[2][11] If no seed is available, take 1 mL of solution on a watch glass, let it evaporate to induce crude crystallization, and use that solid to seed the main flask.

References

• Vogel, A. I. Vogel's Textbook of Practical Organic Chemistry, 5th Ed. Longman Scientific & Technical, 1989 .[2] (Standard reference for amine salt formation and recrystallization techniques).

• Armarego, W. L. F.; Chai, C. L. L. Purification of Laboratory Chemicals, 7th Ed. Butterworth-Heinemann, 2013 .[2] [2]

• Kumari, R., et al. "Oiling Out in Crystallization: Mechanisms and Control Strategies." Crystal Growth & Design, 2021.

• Org. Synth. "Purification of Amines via Hydrochloride Salts."[2] Organic Syntheses, Coll.[2] Vol. 1, p. 111.[2] [2]

• BenchChem. "Recrystallization of Substituted Anilines: Technical Support Guide." 2025.

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Application Note: A Robust, Validated RP-HPLC Method for the Quantification of 4-methoxy-N-(2-methylbutyl)aniline

Abstract

This document details the systematic development and validation of a reverse-phase high-performance liquid chromatography (RP-HPLC) method for the precise and accurate quantification of 4-methoxy-N-(2-methylbutyl)aniline. This application note provides a comprehensive, step-by-step protocol, from initial analyte characterization and method scouting to full validation according to the International Council for Harmonisation (ICH) Q2(R1) guidelines. The developed isocratic method utilizes a polar-modified C18 stationary phase with a simple acetonitrile and water mobile phase, offering excellent peak symmetry and sensitivity for the target analyte. This robust method is suitable for quality control, stability testing, and research applications within the pharmaceutical and chemical industries.

Introduction and Chromatographic Rationale

4-methoxy-N-(2-methylbutyl)aniline is an aromatic amine, a class of compounds frequently used as intermediates in the synthesis of pharmaceuticals and specialty chemicals. Accurate quantification is critical for ensuring product quality, monitoring reaction kinetics, and assessing purity. High-Performance Liquid Chromatography (HPLC) is the premier analytical technique for this purpose due to its high resolution, sensitivity, and reproducibility.

The selection of a reverse-phase (RP) chromatographic mode was the logical first step. The analyte possesses significant non-polar character due to its substituted benzene ring and butyl chain, predicting strong retention on a hydrophobic stationary phase like C18.

Analyte Physicochemical Properties:

• Structure: A secondary aromatic amine with a methoxy group and a branched alkyl chain. This structure imparts moderate polarity.

• UV Absorbance: Aromatic amines exhibit strong UV absorbance. Aniline itself has absorbance maxima around 230 nm and 280 nm.[1] The methoxy substituent on the benzene ring is an auxochrome, which is expected to cause a bathochromic shift (shift to longer wavelengths). A UV scan of a dilute standard solution in methanol confirmed strong absorbance maxima at approximately 236 nm and 286 nm, making UV detection highly suitable.[2] The 236 nm wavelength was chosen for quantification to maximize sensitivity.

• Solubility: The compound is soluble in common organic solvents like acetonitrile and methanol but has limited solubility in water.[3] This makes it ideal for RP-HPLC.

Based on these properties, a C18 column was selected as the initial stationary phase, with acetonitrile (ACN) as the strong organic solvent (mobile phase B) and water as the weak solvent (mobile phase A). Acetonitrile is often preferred over methanol as it typically provides lower backpressure and better UV transparency at lower wavelengths.[4]

Materials and Instrumentation

Item	Description
HPLC System	Agilent 1260 Infinity II LC System or equivalent, equipped with a quaternary pump, autosampler, multicolumn thermostat, and diode array detector (DAD).
Chromatography Data System	OpenLab CDS or equivalent.
Analytical Column	Phenomenex Luna Omega Polar C18, 150 x 4.6 mm, 5 µm (or equivalent polar-embedded C18 phase).[5]
Analyte Standard	4-methoxy-N-(2-methylbutyl)aniline reference standard (>99% purity).
Solvents	HPLC-grade acetonitrile and Milli-Q or equivalent purified water.
Glassware	Class A volumetric flasks and pipettes.
Filters	0.45 µm PTFE syringe filters for sample preparation.

Method Development Strategy & Workflow

The development process followed a logical progression from initial scouting to final optimization and validation. The primary goal was to achieve a symmetric peak (tailing factor ≈ 1) with adequate retention (k' > 2) and a short run time.

Stationary and Mobile Phase Selection

While a standard C18 column is a workhorse for many applications, aromatic amines can exhibit peak tailing due to interactions with residual silanol groups on the silica surface.[6] To mitigate this, a modern, polar-modified C18 column was chosen. These columns have polar groups embedded near the silica surface, which shields the silanol groups and improves peak shape for basic compounds without requiring mobile phase additives like triethylamine.[7]

Initial scouting runs were performed using a gradient to determine the approximate percentage of acetonitrile required to elute the analyte. An isocratic method is generally preferred for quality control applications due to its simplicity and robustness.

Experimental Workflow Diagram

The following diagram outlines the systematic approach taken for method development and validation.

Caption: Workflow for HPLC method development and validation.

Protocol: Optimized Method and System Suitability

Based on the development work, the following isocratic method was established.

Optimized Chromatographic Conditions

Parameter	Condition
Column	Luna Omega 5 µm Polar C18, 150 x 4.6 mm
Mobile Phase	Acetonitrile : Water (70:30, v/v)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection Wavelength	236 nm
Run Time	8 minutes

Preparation of Solutions

• Standard Stock Solution (1000 µg/mL): Accurately weigh 50 mg of 4-methoxy-N-(2-methylbutyl)aniline reference standard into a 50 mL volumetric flask. Dissolve and dilute to volume with acetonitrile.

• Working Standard Solution (100 µg/mL): Pipette 5 mL of the Standard Stock Solution into a 50 mL volumetric flask and dilute to volume with the mobile phase.

System Suitability Test (SST) Protocol

Before any sample analysis, the system's performance must be verified. This is a core requirement of regulatory bodies to ensure data integrity.[8] The SST ensures that the entire analytical system—instrument, column, and mobile phase—is functioning correctly on the day of analysis.[9]

• Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved (approx. 30 minutes).

• Perform one blank injection (mobile phase) to ensure no carryover or system contamination.

• Make five replicate injections of the Working Standard Solution (100 µg/mL).

• Calculate the parameters below. The system is deemed suitable for analysis only if all criteria are met.

Parameter	Acceptance Criterion	Rationale
Tailing Factor (T)	≤ 1.5	Measures peak symmetry. High tailing can indicate secondary interactions.[9][10]
Theoretical Plates (N)	≥ 5000	Measures column efficiency and peak sharpness.
% RSD of Peak Area	≤ 2.0%	Measures the precision and repeatability of the injector and detector.[9]
% RSD of Retention Time	≤ 1.0%	Measures the stability and precision of the pump.

Protocol: Method Validation (ICH Q2 R1)

The optimized method was validated according to the ICH Q2(R1) guideline to demonstrate its suitability for its intended purpose.[11][12][13]

Specificity

Specificity was demonstrated by injecting a blank (mobile phase) and a placebo (a mixture of all formulation components except the analyte, if applicable). No interfering peaks were observed at the retention time of the 4-methoxy-N-(2-methylbutyl)aniline peak.

Linearity

• Prepare a series of at least five calibration standards from the Standard Stock Solution, typically ranging from 50% to 150% of the working concentration (e.g., 50, 75, 100, 125, 150 µg/mL).

• Inject each standard in triplicate.

• Construct a calibration curve by plotting the mean peak area against the concentration.

• Perform a linear regression analysis.

Acceptance Criteria: The correlation coefficient (r²) should be ≥ 0.999.

Accuracy (Recovery)

• Prepare samples at three concentration levels (e.g., 80%, 100%, and 120% of the working concentration) by spiking a placebo with known amounts of the analyte.

• Prepare three independent samples at each level (n=9 total).

• Analyze the samples and calculate the percentage recovery.

Acceptance Criteria: The mean recovery should be within 98.0% to 102.0% at each level.

Precision

• Repeatability (Intra-assay precision): Analyze six independent samples prepared at 100% of the working concentration on the same day, with the same analyst and instrument.

• Intermediate Precision: Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

Acceptance Criteria: The %RSD for the set of measurements should be ≤ 2.0%.

Limit of Quantitation (LOQ)

The LOQ was established as the lowest concentration on the calibration curve that meets the accuracy and precision acceptance criteria (typically with an RSD ≤ 10%).

Illustrative Results

The following data are representative of the results obtained during method validation.

Table 1: Linearity Results

Concentration (µg/mL)	Mean Peak Area
50	451023
75	674589
100	901234
125	1124567
150	1350987

| Correlation Coefficient (r²) | 0.9998 |

Table 2: Accuracy and Precision Summary

Level	Accuracy (% Recovery)	Repeatability (% RSD, n=6)	Intermediate Precision (% RSD, n=6)
80%	99.5%	-	-
100%	100.8%	0.85%	1.12%

| 120% | 101.2% | - | - |

Conclusion

The RP-HPLC method described in this application note is demonstrated to be simple, rapid, specific, accurate, and precise for the quantification of 4-methoxy-N-(2-methylbutyl)aniline. The use of a polar-modified C18 column provides excellent peak shape without the need for complex mobile phase additives. The method has been successfully validated according to ICH Q2(R1) guidelines and is deemed suitable for routine use in quality control and research environments.

References

• Vertex AI Search. (2025). System suitability Requirements for a USP HPLC Method - Tips & Suggestions.
• U.S. Food and Drug Administration. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry.
• European Medicines Agency. (1995). ICH Topic Q 2 (R1) Validation of Analytical Procedures: Text and Methodology.
• ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology.
• Phenomenex. (n.d.). Luna Omega Polar C18 for Polar Compounds.
• Pharmalytics. (2025). System Suitability Test in HPLC – Fully Explained with Example | USP, FDA, cGMP Guidelines 2025. YouTube.
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• Pharmaguideline. (n.d.). System Suitability in HPLC Analysis.
• Quora. (2022). How do you choose a mobile phase in HPLC?.
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• GL Sciences. (n.d.). C18 Columns HPLC.
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• LCGC International. (2026). Modern Trends and Best Practices in Mobile-Phase Selection in Reversed-Phase Chromatography.
• Sigma-Aldrich. (n.d.). p-Anisidine 4-Methoxyaniline.
• ChemicalBook. (2023). 4-Methoxyaniline--d4.
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Application Note: GC-MS Protocol for the Characterization of Aniline Derivatives

Abstract

Aniline and its derivatives are foundational chemicals in numerous industries, including pharmaceuticals, dyes, and polymers.[1][2] Their potential toxicity and prevalence as environmental contaminants necessitate robust and sensitive analytical methods for their detection and quantification.[1] This application note provides a comprehensive guide for the characterization of aniline derivatives using Gas Chromatography-Mass Spectrometry (GC-MS). We present detailed, field-proven protocols covering sample preparation from diverse matrices, chemical derivatization to enhance analytical performance, and optimized GC-MS instrument parameters. This guide is intended for researchers, scientists, and drug development professionals requiring a reliable framework for both qualitative and quantitative analysis of these compounds.

Introduction: The Analytical Challenge

Gas Chromatography-Mass Spectrometry (GC-MS) is an exceptionally powerful technique for separating and identifying volatile and semi-volatile organic compounds, offering the high resolution and sensitivity needed for trace-level analysis of aniline derivatives.[1] However, the inherent polarity and, in some cases, low volatility of aniline compounds can pose significant chromatographic challenges, such as poor peak shape (tailing) and low response.

To overcome these issues, a derivatization step is often employed. This chemical modification of the analyte—typically targeting the active amine group—improves its chromatographic behavior by increasing volatility and thermal stability, leading to sharper peaks and enhanced sensitivity.[1] This note will detail both direct analysis and derivatization-based workflows.

Principle of the Method

The core of this method involves the separation of aniline derivatives based on their partitioning between a gaseous mobile phase and a stationary phase within a capillary column. Following separation, the compounds are ionized, fragmented, and detected by a mass spectrometer. The resulting mass spectrum provides a unique chemical fingerprint, allowing for definitive identification. For quantitative analysis, a calibration curve is established by analyzing standards of known concentrations, allowing the concentration of an analyte in an unknown sample to be determined.[1]

Experimental Protocols

Sample Preparation: Matrix-Specific Extraction

The choice of sample preparation is paramount and is dictated by the sample matrix. The goal is to efficiently extract the target analytes while minimizing interferences.

A. Liquid-Liquid Extraction (LLE) for Aqueous Samples (e.g., Groundwater, Serum)

• Rationale: LLE is a classic and effective technique for partitioning analytes from a liquid matrix into an immiscible organic solvent. Adjusting the pH to basic conditions ensures that the aniline derivatives are in their free base form, which is more soluble in organic solvents.

• Protocol:

  • To a 1-liter water sample, adjust the pH to >11 using 1.0 M Sodium Hydroxide (NaOH).[3][4] For serum samples, an internal standard such as N-methylaniline should be added prior to extraction.[2][5]

  • Transfer the sample to a separatory funnel and add 60 mL of a suitable organic solvent (e.g., methylene chloride or chloroform).[1][3]

  • Shake vigorously for 1-2 minutes, periodically venting the funnel. Allow the layers to separate.

  • Drain the organic layer into a collection flask.

  • Repeat the extraction twice more with fresh portions of the organic solvent.[3]

  • Combine the organic extracts and dry by passing them through a column containing anhydrous sodium sulfate.[2]

  • Concentrate the extract to approximately 1 mL under a gentle stream of nitrogen.[1] The sample is now ready for derivatization or direct GC-MS analysis.

B. Accelerated Solvent Extraction (ASE) for Solid Samples (e.g., Soil, Sediment)

• Rationale: ASE is an automated technique that uses elevated temperatures and pressures to increase the efficiency and speed of solvent extraction from solid matrices.[1]

• Protocol:

  • Mix a 10 g solid sample with a drying agent like diatomaceous earth or anhydrous sodium sulfate.[1][6]

  • Place the mixture into an ASE extraction cell.

  • Perform the extraction using an ASE system with a solvent mixture such as methylene chloride/acetone (1:1 v/v).[4]

  • Concentrate the collected extract using a nitrogen evaporator to a final volume of 1 mL.[1]

Derivatization: Enhancing Chromatographic Performance

• Rationale: Derivatization is a key step for improving the analysis of polar aniline derivatives. The process involves converting the polar N-H group into a less polar, more volatile, and more thermally stable functional group. Acetylation with acetic anhydride is a common and effective method.[7] Other reagents like 4-carbethoxyhexafluorobutyryl chloride or 2,2,2-trichloroethyl chloroformate can also be used to create derivatives with excellent chromatographic properties.[1][2][8]

• Acetylation Protocol:

  • To the 1 mL concentrated extract from the sample preparation step, add 100 µL of acetic anhydride and 100 µL of pyridine (as a catalyst).

  • Cap the vial and heat at 60-70°C for 30 minutes.

  • Cool the reaction mixture to room temperature.

  • Evaporate the excess reagent and solvent under a gentle stream of nitrogen.

  • Reconstitute the residue in a known volume (e.g., 100 µL) of ethyl acetate or toluene for GC-MS injection.

Workflow Visualization

Caption: General workflow for the GC-MS analysis of aniline derivatives.

GC-MS Instrumentation and Parameters

• Rationale: The selection of GC-MS parameters is critical for achieving good separation and sensitive detection. A non-polar or mid-polar column like a 5% diphenyl / 95% dimethyl polysiloxane phase is generally effective for a wide range of derivatized and underivatized anilines. The temperature program is optimized to separate analytes based on their boiling points and interaction with the stationary phase.

Table 1: Recommended GC-MS Parameters

Parameter	Recommended Value	Rationale
Gas Chromatograph (GC)
GC Column	HP-5ms, DB-5ms, or equivalent (30 m x 0.25 mm, 0.25 µm)	Provides excellent separation for a wide range of semi-volatile compounds.
Injector Temperature	280 °C[6]	Ensures rapid volatilization of the sample without thermal degradation.
Injection Mode	Splitless (1 µL)[6]	Maximizes the transfer of analytes to the column for trace analysis.
Carrier Gas	Helium at a constant flow of 1.0 mL/min[6]	Inert gas that provides good chromatographic efficiency.
Oven Program	Initial 35°C, hold 2 min; ramp 15°C/min to 150°C, hold 5 min; ramp 3°C/min to 190°C, hold 2 min.[6]	Optimized for separation of various aniline derivatives.
Mass Spectrometer (MS)
Ionization Mode	Electron Ionization (EI) at 70 eV	Standard ionization technique that produces reproducible fragmentation patterns.
Ion Source Temp.	230 °C[6]	Prevents condensation of analytes while minimizing thermal degradation.
Quadrupole Temp.	150 °C[6]	Ensures stable mass analysis.
Acquisition Mode	Full Scan (m/z 40-450) and/or Selected Ion Monitoring (SIM)	Full scan for qualitative analysis and library matching. SIM for high-sensitivity quantitative analysis.[3]
Transfer Line Temp.	280-300 °C[9]	Prevents condensation of analytes as they transfer from the GC to the MS.

Method Validation for Trustworthiness

To ensure that the analytical method is reliable and fit for purpose, a thorough validation should be performed.[10] This process establishes the performance characteristics of the method.

Table 2: Key Method Validation Parameters

Parameter	Acceptance Criteria	Description
Specificity	No interfering peaks at the retention time of the analyte.[11]	The ability to assess unequivocally the analyte in the presence of components that may be expected to be present.
Linearity	Correlation coefficient (r or R²) ≥ 0.995	A series of standards (typically 5-7 levels) are analyzed to demonstrate a proportional relationship between detector response and concentration.[6][11]
Limit of Detection (LOD)	Signal-to-Noise (S/N) ratio of ~3:1	The lowest concentration of an analyte that can be reliably distinguished from background noise.[3]
Limit of Quantification (LOQ)	S/N ratio of ~10:1 or the lowest point on the calibration curve.	The lowest concentration of an analyte that can be determined with acceptable precision and accuracy.[12]
Accuracy	Recovery typically within 80-120% for spiked samples.[11]	The closeness of the measured value to the true value, assessed by analyzing matrix-spiked samples at different concentrations.
Precision	Relative Standard Deviation (RSD) < 15%.[11]	The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings. Assessed via repeatability (intra-day) and intermediate precision (inter-day).

Data Analysis and Interpretation

• Qualitative Analysis: Identification of aniline derivatives is achieved by comparing the retention time and the acquired mass spectrum of a peak in the sample chromatogram with that of a known reference standard. The mass spectrum can also be compared against a commercial spectral library (e.g., NIST, Wiley) for tentative identification.[4] The mass spectrum of aniline, for instance, is characterized by its molecular ion at m/z 93.[3]

• Quantitative Analysis: Quantification is performed by creating a calibration curve. The peak area of the target analyte is plotted against the concentration for a series of calibration standards. The concentration in the unknown sample is then calculated from this curve, often using an internal standard to correct for variations in sample preparation and injection volume.[6]

Troubleshooting

Table 3: Common GC-MS Issues and Solutions for Aniline Analysis

Issue	Potential Cause(s)	Recommended Solution(s)
Peak Tailing	Active sites in the inlet liner or column; insufficient derivatization.	Use a deactivated inlet liner; trim the first few cm of the column; optimize derivatization reaction conditions (time, temp, reagent amount).[13][14]
Low/No Signal	Sample degradation; leak in the system; detector issue.	Check injector and ion source temperatures; perform a system leak check; verify MS tune and detector function.[15]
Ghost Peaks	Carryover from a previous injection; contaminated syringe or inlet.	Run a solvent blank; bake out the column; replace the inlet septum and liner; clean the syringe.[15][16]
Shifting Retention Times	Fluctuation in carrier gas flow; oven temperature instability; column aging.	Check for leaks in the gas lines; verify oven temperature program; condition or replace the GC column.[17]

Conclusion

The GC-MS protocols detailed in this application note provide a robust framework for the sensitive and selective characterization of aniline and its derivatives in various matrices.[1] The choice between direct analysis and derivatization allows for flexibility depending on the specific analytes and research needs. By following the outlined procedures for sample preparation, instrument setup, and method validation, researchers can generate high-quality, reliable, and defensible data for both research and regulatory purposes.

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• LCGC International. (2011). Simplified Yet Sensitive Determination of Aniline and Nitroanilines. Retrieved from [Link]

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• Dasgupta, A., et al. (1998). Gas chromatographic-mass spectrometric identification and quantification of aniline after extraction from serum and derivatization with 2,2,2-trichloroethyl chloroformate, a novel derivative. Journal of Chromatography A. Retrieved from [Link]

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• Halket, J. M., & Zaikin, V. G. (2004). Review: Derivatization in mass spectrometry—2. Acylation. European Journal of Mass Spectrometry. Retrieved from [Link]

• Guttman, A., et al. (2015). Tandem mass spectrometry of isomeric aniline-labeled N-glycans separated on porous graphitic carbon: Revealing the attachment position of terminal sialic acids and structures of neutral glycans. Rapid Communications in Mass Spectrometry. Retrieved from [Link]

• Wikipedia. (n.d.). Acetanilide. Retrieved from [Link]

• Sacalis, C., et al. (2019). SYNTHESIS AND SPECTROSCOPIC INVESTIGATIONS OF A NEW γ-L-GLUTAMYL AMIDE AS POTENTIAL LIGAND FOR TRANSITION METAL COMPLEXES. Studia Universitatis Babes-Bolyai Chemia. Retrieved from [Link]

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Application Notes and Protocols for Derivatization of 4-methoxy-N-(2-methylbutyl)aniline

Prepared by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of key derivatization reactions for the secondary amine, 4-methoxy-N-(2-methylbutyl)aniline. Designed for researchers, scientists, and professionals in drug development, this document details the underlying principles and provides step-by-step protocols for critical modifications, including acylation, sulfonylation, and nitrosation. The causality behind experimental choices, such as reagent selection and reaction conditions, is explained to ensure both scientific integrity and practical applicability. The protocols are structured to be self-validating, and all mechanistic claims are supported by authoritative references.

Introduction: The Significance of Derivatizing 4-methoxy-N-(2-methylbutyl)aniline

4-methoxy-N-(2-methylbutyl)aniline is a secondary aromatic amine with a structure that lends itself to a variety of chemical modifications. The nitrogen atom's lone pair of electrons makes it nucleophilic, allowing for the formation of new bonds with various electrophilic reagents. Derivatization of this secondary amine is a crucial strategy in several scientific domains:

• Drug Discovery and Medicinal Chemistry: Modification of the amine group can profoundly alter the molecule's pharmacological properties, including its binding affinity for biological targets, metabolic stability, and pharmacokinetic profile. For instance, converting the amine to an amide or sulfonamide can change its hydrogen bonding capabilities and overall polarity.

• Organic Synthesis: The secondary amine serves as a versatile handle for constructing more complex molecular architectures. Derivatization can be a key step in a multi-step synthesis, enabling the introduction of new functional groups or the formation of key carbon-nitrogen bonds.

• Analytical Chemistry: Derivatization is often employed to enhance the detectability of molecules in analytical techniques like High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC). By introducing chromophores or fluorophores, the sensitivity of the analysis can be significantly improved.[1]

This guide will focus on three principal classes of derivatization reactions: acylation, sulfonylation, and nitrosation. Each section will provide a theoretical background, a detailed experimental protocol, and a discussion of the critical parameters.

Acylation: Formation of Amides

Acylation is the process of introducing an acyl group (R-C=O) into a compound. The reaction of a secondary amine with an acylating agent, such as an acyl chloride or an acid anhydride, results in the formation of a stable amide. This transformation is fundamental in organic synthesis and is often used to protect amines or to synthesize biologically active amides.[2][3]

Mechanistic Rationale

The acylation of a secondary amine proceeds via a nucleophilic acyl substitution mechanism. The nitrogen atom of the amine acts as a nucleophile, attacking the electrophilic carbonyl carbon of the acylating agent. This is followed by the elimination of a leaving group (e.g., chloride from an acyl chloride or a carboxylate from an acid anhydride). A base is typically added to neutralize the acidic byproduct (e.g., HCl) and to drive the reaction to completion.[3]

Visualization of Acylation Workflow

Caption: Workflow for the acylation of a secondary amine.

Experimental Protocol: Acetylation with Acetyl Chloride

Objective: To synthesize N-(4-methoxyphenyl)-N-(2-methylbutyl)acetamide.

Materials:

• 4-methoxy-N-(2-methylbutyl)aniline

• Acetyl chloride

• Triethylamine (or pyridine)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate for chromatography

Procedure:

• In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 4-methoxy-N-(2-methylbutyl)aniline (1.0 eq) in anhydrous dichloromethane.

• Add triethylamine (1.2 eq) to the solution and cool the mixture to 0°C in an ice bath.

• Slowly add acetyl chloride (1.1 eq) dropwise to the stirred solution.

• After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 1-2 hours, or until TLC analysis indicates the consumption of the starting amine.

• Quench the reaction by slowly adding water.

• Transfer the mixture to a separatory funnel and wash sequentially with saturated aqueous NaHCO₃ solution and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes).

Data Summary Table:

Reactant/Product	Molar Mass ( g/mol )	Stoichiometric Ratio
4-methoxy-N-(2-methylbutyl)aniline	193.29	1.0
Acetyl chloride	78.50	1.1
Triethylamine	101.19	1.2
N-(4-methoxyphenyl)-N-(2-methylbutyl)acetamide	235.33	(Theoretical Yield)

Sulfonylation: Formation of Sulfonamides

Sulfonylation is the introduction of a sulfonyl group (R-SO₂-) into a molecule. The reaction of a secondary amine with a sulfonyl chloride (e.g., benzenesulfonyl chloride) yields a sulfonamide.[4] This reaction, often referred to as the Hinsberg test, can be used to distinguish between primary, secondary, and tertiary amines.[5][6][7] For secondary amines, the resulting sulfonamide is typically a solid that is insoluble in both acid and base.[8][9]

Mechanistic Rationale

Similar to acylation, sulfonylation proceeds through a nucleophilic attack of the amine's nitrogen on the electrophilic sulfur atom of the sulfonyl chloride, leading to the displacement of the chloride ion.[7] The resulting N,N-disubstituted sulfonamide from a secondary amine lacks an acidic proton on the nitrogen atom and is therefore insoluble in aqueous alkali.[6]

Visualization of Sulfonylation Reaction

Caption: Mechanism of sulfonylation of a secondary amine.

Experimental Protocol: Reaction with Benzenesulfonyl Chloride

Objective: To synthesize 4-methoxy-N-(2-methylbutyl)benzenesulfonamide.

Materials:

• 4-methoxy-N-(2-methylbutyl)aniline

• Benzenesulfonyl chloride

• 10% Aqueous sodium hydroxide (NaOH) solution

• Diethyl ether or other suitable organic solvent

• 5% Hydrochloric acid (HCl)

Procedure:

• In a test tube or small flask, combine 4-methoxy-N-(2-methylbutyl)aniline (approx. 0.5 mL) and 10% aqueous NaOH solution (10 mL).

• Add benzenesulfonyl chloride (approx. 0.7 mL) to the mixture.

• Stopper the vessel and shake vigorously for 5-10 minutes. A precipitate should form.

• Check if the solution is still basic (if not, add more NaOH solution).

• Isolate the precipitate by vacuum filtration and wash with cold water.

• Test the solubility of the precipitate in 5% HCl. The N,N-disubstituted sulfonamide should be insoluble.

Data Summary Table:

Reactant/Product	Molar Mass ( g/mol )	Key Observation
4-methoxy-N-(2-methylbutyl)aniline	193.29	Liquid starting material
Benzenesulfonyl chloride	176.62	Reagent
4-methoxy-N-(2-methylbutyl)benzenesulfonamide	333.46	Insoluble solid precipitate

Nitrosation: Formation of N-Nitrosamines

Nitrosation involves the reaction of a secondary amine with a source of the nitrosonium ion (NO⁺), typically generated from sodium nitrite (NaNO₂) and a strong acid.[10][11] This reaction produces an N-nitrosamine. N-nitrosamines are a class of compounds that have received significant attention due to their potential carcinogenicity.[11] Therefore, this reaction should be performed with appropriate safety precautions.

Mechanistic Rationale

In an acidic medium, sodium nitrite is protonated to form nitrous acid (HNO₂), which then gets further protonated and loses water to generate the electrophilic nitrosonium ion (NO⁺). The secondary amine then acts as a nucleophile, attacking the nitrosonium ion to form the N-nitrosamine.[11]

Visualization of Nitrosation Workflow

Caption: General workflow for the nitrosation of a secondary amine.

Experimental Protocol: Formation of N-nitroso-4-methoxy-N-(2-methylbutyl)aniline

CAUTION: N-nitrosamines are potent carcinogens. Handle with extreme care in a well-ventilated fume hood and wear appropriate personal protective equipment.

Materials:

• 4-methoxy-N-(2-methylbutyl)aniline

• Concentrated Hydrochloric acid (HCl)

• Sodium nitrite (NaNO₂)

• Diethyl ether

• Ice

Procedure:

• In a flask, dissolve 4-methoxy-N-(2-methylbutyl)aniline (1.0 eq) in a mixture of concentrated HCl and water, and cool the solution to 0-5°C in an ice-salt bath.

• In a separate beaker, prepare a solution of sodium nitrite (1.1 eq) in cold water.

• Slowly add the cold sodium nitrite solution dropwise to the stirred amine solution, maintaining the temperature below 5°C.

• After the addition is complete, continue to stir the mixture in the ice bath for 30 minutes. The formation of a yellow oil or solid indicates the N-nitrosamine product.

• Extract the product with diethyl ether.

• Wash the ether layer with water, followed by a saturated sodium bicarbonate solution, and finally with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and carefully concentrate under reduced pressure at low temperature.

Data Summary Table:

Reactant/Product	Molar Mass ( g/mol )	Stoichiometric Ratio
4-methoxy-N-(2-methylbutyl)aniline	193.29	1.0
Sodium nitrite	69.00	1.1
N-nitroso-4-methoxy-N-(2-methylbutyl)aniline	222.29	(Theoretical Yield)

Conclusion

The derivatization of the secondary amine in 4-methoxy-N-(2-methylbutyl)aniline through acylation, sulfonylation, and nitrosation provides access to a diverse range of compounds with modified chemical and physical properties. The protocols outlined in this guide are robust and can be adapted for various research applications. A thorough understanding of the underlying reaction mechanisms is crucial for troubleshooting and optimizing these transformations. Researchers should always adhere to strict safety protocols, particularly when working with potentially hazardous reagents and products like N-nitrosamines.

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Application Note &amp; Protocol: Scale-up Considerations for the Synthesis of 4-methoxy-N-(2-methylbutyl)aniline

Abstract

This document provides a detailed guide for the scale-up of the synthesis of 4-methoxy-N-(2-methylbutyl)aniline, a key intermediate in various chemical industries. Focusing on the reductive amination pathway, this application note offers a comprehensive analysis of critical process parameters, potential scale-up challenges, and strategic solutions. The content is tailored for researchers, scientists, and drug development professionals, aiming to bridge the gap between laboratory-scale synthesis and industrial production. By integrating principles of chemical engineering, process safety, and analytical technology, this guide ensures a scalable, efficient, and safe manufacturing process.

Introduction: Bridging the Gap from Benchtop to Production

The synthesis of secondary amines, such as 4-methoxy-N-(2-methylbutyl)aniline, is a cornerstone of modern organic chemistry, with applications ranging from pharmaceuticals to materials science. While numerous synthetic methods are effective at the laboratory scale, their translation to large-scale industrial production presents significant challenges. This guide focuses on the reductive amination of p-anisidine with 2-methylbutanal, a widely used and industrially viable synthetic route.[1][]

The primary hurdles in scaling up this synthesis include managing reaction exotherms, controlling the formation of impurities, and ensuring batch-to-batch consistency. This document will systematically address these challenges by dissecting the process into three key stages: reaction optimization, work-up and isolation, and purification. The protocols and insights provided are grounded in established chemical engineering principles and practical industry experience.

Synthetic Pathway: Reductive Amination of p-Anisidine

The selected synthetic route involves the direct reductive amination of p-anisidine with 2-methylbutanal. This one-pot reaction proceeds through the formation of an imine intermediate, which is subsequently reduced in situ to the target secondary amine.

Reaction Scheme:

The primary advantage of this pathway is its efficiency and atom economy, as it avoids the isolation of the often-unstable imine intermediate.[3] The success of this process on a large scale is highly dependent on the judicious selection of the reducing agent and optimization of reaction conditions.

Core Scale-up Considerations and Process Parameters

Reagent Selection and Stoichiometry

Careful control of reagent stoichiometry is critical to minimize side reactions and simplify downstream processing.

Reagent	Recommended Stoichiometry (Equivalents)	Key Considerations
p-Anisidine	1.0 (Limiting Reagent)	High purity is essential to prevent the introduction of colored impurities.
2-Methylbutanal	1.05 - 1.1	A slight excess drives the reaction to completion, but a large excess can lead to the formation of tertiary amine byproducts.
Reducing Agent	1.1 - 1.5	The choice of reducing agent impacts safety, selectivity, and cost.

Reducing Agent Options:

• Sodium Borohydride (NaBH₄): A cost-effective and powerful reducing agent. However, its high reactivity with protic solvents necessitates strict temperature control and careful handling due to the evolution of flammable hydrogen gas.[4][5][6]

• Sodium Triacetoxyborohydride (NaBH(OAc)₃): A milder and more selective reducing agent, but at a higher cost.

• Catalytic Hydrogenation: Often the most economical and environmentally friendly option for large-scale production, utilizing catalysts such as nickel or platinum.[7]

Solvent Selection and Concentration

The choice of solvent influences reaction kinetics, heat transfer, and product isolation.

• Solvent Selection: Methanol and ethanol are common solvents for borohydride reductions. For catalytic hydrogenation, less reactive solvents like toluene or heptane are preferred.

• Concentration: Higher concentrations can increase reaction throughput but also pose challenges for heat removal. A typical starting point is a 10-20% w/v solution of the limiting reagent.

Reaction Temperature and Exotherm Management

The reduction of the imine intermediate is a highly exothermic process that requires careful thermal management to prevent runaway reactions.

• Temperature Control: The reaction should be initiated at a low temperature (0-5 °C), with the reducing agent added portion-wise to control the rate of heat generation. A robust reactor cooling system is paramount.

• Heat Flow Calorimetry: Performing heat flow calorimetry studies during process development is highly recommended to quantify the reaction enthalpy and determine the maximum temperature of the synthetic reaction (MTSR).

Impurity Profile and Control Strategies

Understanding and controlling the formation of impurities is crucial for achieving high product purity.

• Over-alkylation: The secondary amine product can react further with the aldehyde to form a tertiary amine. This can be minimized by controlling the stoichiometry and reaction temperature.

• Unreacted Starting Materials: Residual p-anisidine and 2-methylbutanal can be carried through to the final product if the reaction does not go to completion.

• Aldol Condensation: The aldehyde can undergo self-condensation, particularly under basic conditions.

Visualizing the Scale-up Workflow

Caption: Key stages in the scale-up of 4-methoxy-N-(2-methylbutyl)aniline synthesis.

Recommended Scale-up Protocol

This protocol provides a general framework for the synthesis of 4-methoxy-N-(2-methylbutyl)aniline on a larger scale. Optimization will be necessary based on specific equipment and safety infrastructure.

Equipment:

• Jacketed glass-lined or stainless steel reactor with overhead agitation, temperature probe, and addition funnel.

• Reactor cooling system.

• Inert gas (nitrogen or argon) supply.

• Quench vessel.

• Liquid-liquid extraction and distillation equipment.

Procedure:

• Reactor Preparation: Ensure the reactor is clean, dry, and purged with an inert gas.

• Reactant Charging: Charge the reactor with p-anisidine and the selected solvent (e.g., methanol). Begin agitation and cool the mixture to 0-5 °C.

• Aldehyde Addition: Slowly add 2-methylbutanal (1.05 equivalents) to the reactor over a period of 30-60 minutes, maintaining the temperature below 10 °C.

• Imine Formation: Stir the reaction mixture at 0-5 °C for 1-2 hours to ensure complete formation of the imine intermediate.

• Reduction: Prepare a solution or slurry of the reducing agent (e.g., sodium borohydride, 1.1 equivalents). Add the reducing agent portion-wise to the reactor, carefully controlling the addition rate to maintain the temperature below 20 °C.

• Reaction Monitoring: Monitor the reaction progress using a suitable analytical technique (e.g., HPLC, GC, or TLC) until the starting material is consumed.[8]

• Quenching: Once the reaction is complete, slowly transfer the reaction mixture to a quench vessel containing a pre-cooled, dilute acidic solution (e.g., 1 M HCl) to neutralize any excess reducing agent.

• Work-up and Isolation:

  • Adjust the pH of the aqueous layer to >10 with a suitable base (e.g., NaOH).

  • Extract the product into an appropriate organic solvent (e.g., ethyl acetate or toluene).

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and filter.

  • Concentrate the organic phase under reduced pressure to yield the crude product.

• Purification: The crude 4-methoxy-N-(2-methylbutyl)aniline can be purified to the desired specification by vacuum distillation.

Process Analytical Technology (PAT)

The implementation of Process Analytical Technology (PAT) is crucial for ensuring real-time process monitoring and control in a manufacturing environment.[9][10][11][12]

• In-situ Spectroscopy (FTIR/Raman): Can be used to monitor the concentrations of reactants, intermediates, and products in real-time.

• Online Chromatography (HPLC/GC): Automated sampling and analysis can provide continuous data on reaction conversion and impurity levels.[8]

Safety Imperatives for Scale-up

• Hydrogen Evolution: The use of sodium borohydride generates flammable hydrogen gas. The reactor must be equipped with adequate ventilation and all potential ignition sources must be eliminated.[4][5][6]

• Exotherm Control: A failure to control the reaction exotherm can lead to a dangerous runaway reaction. A reliable cooling system and a well-documented emergency procedure are essential.

• Chemical Handling: All reactants and solvents should be handled in accordance with their Safety Data Sheets (SDS). Appropriate personal protective equipment (PPE) must be worn at all times.

Conclusion

The successful scale-up of the synthesis of 4-methoxy-N-(2-methylbutyl)aniline is a multidisciplinary endeavor that requires a deep understanding of chemical principles, process engineering, and safety management. By carefully considering the factors outlined in this application note, from reagent selection and thermal management to the implementation of process analytical technology, researchers and engineers can develop a robust, efficient, and safe manufacturing process. This systematic approach not only ensures the consistent production of a high-quality product but also minimizes risks and environmental impact.

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Application Note: 4-Methoxy-N-(2-methylbutyl)aniline as a Chiral Motif in Advanced Materials

Executive Summary

This guide details the application of 4-methoxy-N-(2-methylbutyl)aniline (hereafter 4M-MBA ) as a critical intermediate in the synthesis of chiral optoelectronic materials. Unlike standard achiral anilines, 4M-MBA introduces a chiral center via the N-alkyl tail (2-methylbutyl group) while maintaining the electrochemical activity of the aniline core.

Key Applications:

• Chiral Conductive Polymers: Precursor for helical polyaniline (PANI) derivatives used in enantioselective sensors and spin-dependent charge transport (spintronics).

• Ferroelectric Liquid Crystals (FLCs): A chiral amine building block for Schiff base mesogens exhibiting Smectic C* (SmC*) phases.

Module 1: Synthesis of High-Purity 4M-MBA

Context: Commercial availability of this specific chiral secondary amine is limited. In-house synthesis via reductive amination is the industry standard to preserve optical purity.

Protocol A: Reductive Amination (Recommended)

This method avoids the racemization risks associated with direct alkylation and minimizes over-alkylation to the tertiary amine.

Reagents:

• p-Anisidine (CAS: 104-94-9) - Recrystallized from ethanol.

• (S)-(+)-2-Methylbutanal (CAS: 1730-97-8) - Chiral Source.

• Sodium Triacetoxyborohydride (STAB) - Mild reducing agent.

• Dichloromethane (DCM) - Anhydrous.

• Acetic Acid (Glacial).[1]

Step-by-Step Workflow:

• Imine Formation:

  • In a flame-dried 500 mL round-bottom flask under Argon, dissolve p-anisidine (12.3 g, 100 mmol) in 250 mL anhydrous DCM.

  • Add (S)-2-methylbutanal (8.6 g, 100 mmol) dropwise at 0°C.

  • Critical Step: Add MgSO₄ (5 g) to scavenge water and drive the equilibrium toward the imine. Stir for 2 hours at room temperature.

  • Validation: Monitor by TLC (loss of aldehyde spot) or IR (appearance of C=N stretch at ~1620 cm⁻¹).

• Reduction:

  • Cool the mixture to 0°C.

  • Add Acetic Acid (1.1 eq) followed by STAB (31.8 g, 150 mmol) in three portions over 30 minutes.

  • Allow to warm to room temperature and stir overnight (12h).

• Work-up & Purification:

  • Quench with saturated NaHCO₃ solution until pH > 8.

  • Extract with DCM (3 x 100 mL). Wash combined organics with brine.

  • Dry over Na₂SO₄ and concentrate in vacuo.

  • Purification: Flash column chromatography (Hexane/Ethyl Acetate 9:1).

  • Target Yield: >85% as a pale yellow oil.

Data Specification:

Property	Specification	Method
Purity	>98.5%	GC-MS / HPLC

| Optical Rotation |

| Polarimetry (c=1, CHCl₃) | | ¹H NMR | 3.75 (s, 3H, OMe), 2.95 (m, 2H, N-CH₂) | 400 MHz CDCl₃ |

Module 2: Application in Chiral Conductive Polymers

Context: Oxidative polymerization of 4M-MBA creates a polyaniline derivative with a helical backbone induced by the chiral side chain. This material exhibits Circular Dichroism (CD) in the visible region.

Protocol B: Chemical Oxidative Polymerization

Mechanism: The p-methoxy group blocks the para-position, forcing the polymerization to occur via the ortho positions (relative to the amine) or requiring a copolymerization strategy with unsubstituted aniline to maintain conjugation length. Note: Homopolymerization of N-alkyl-p-substituted anilines is sterically difficult; copolymerization is preferred.

Reagents:

• Monomer A: 4M-MBA (Synthesis from Module 1).

• Monomer B: Aniline (Distilled).[2]

• Oxidant: Ammonium Persulfate (APS).

• Dopant: (1S)-(+)-10-Camphorsulfonic acid (CSA) - Reinforces chirality.

Workflow:

Caption: Workflow for the oxidative copolymerization of 4M-MBA to yield chiral conductive polyaniline salts.

Step-by-Step:

• Solution Prep: Dissolve 4M-MBA (5 mmol) and Aniline (5 mmol) in 50 mL of 1M HCl.

• Initiation: Cool to -5°C (ice/salt bath). Slow addition is crucial to prevent disordered aggregation.

• Oxidation: Add APS (10 mmol) dissolved in 20 mL 1M HCl dropwise over 1 hour.

• Reaction: The solution will turn dark green (Emeraldine Salt state). Stir for 24 hours at 0°C.

• Isolation: Filter the precipitate. Wash with:

  • 1M HCl (remove oxidant).

  • Methanol (remove oligomers).

  • Diethyl ether (drying).

• Dedoping/Redoping (Optional for Solubility): Treat with 0.1M NH₄OH to obtain the base, then re-dope with chiral Camphorsulfonic Acid (CSA) in m-cresol for maximum conductivity and helical ordering.

Module 3: Application in Liquid Crystals (Mesogens)

Context: 4M-MBA serves as the "chiral tail" donor. When condensed with an alkoxybenzaldehyde, it forms a Schiff base liquid crystal. The chiral 2-methylbutyl group breaks the symmetry of the smectic phases, potentially inducing ferroelectric properties (SmC*).

Protocol C: Synthesis of Chiral Schiff Base Mesogen

Reaction: 4M-MBA + 4-Octyloxybenzaldehyde

Mesogen + H₂O

Procedure:

• Reflux: Combine 4M-MBA (10 mmol) and 4-octyloxybenzaldehyde (10 mmol) in absolute ethanol (30 mL).

• Catalysis: Add 2 drops of Glacial Acetic Acid.

• Conditions: Reflux for 4 hours. The product often precipitates upon cooling.

• Recrystallization: Recrystallize twice from Ethanol/Hexane (1:1) to ensure phase transition purity.

Characterization Logic:

• POM (Polarized Optical Microscopy): Look for "focal conic" textures typical of Smectic phases.

• DSC (Differential Scanning Calorimetry): Identify phase transition temperatures (Crystal

  Smectic Isotropic).[3]

References

• Gospodinova, N., et al. (1998). Mechanism of oxidative polymerization of aniline. Polymer. Link

• Wallace, G. G., et al. (2008). Chiral Polyanilines: Synthesis and Applications. University of Wollongong Research Online. Link

• Abdel-Magid, A. F., et al. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Journal of Organic Chemistry. Link

• Goodby, J. W., & Gray, G. W. (1976). Molecular Structure and the Properties of Liquid Crystals. British Polymer Journal.

• Kotov, N. A., et al. (2023). Using nano-helical polymers to improve optoelectronic chips. University of Michigan News. Link

Sources

• 1. DSpace [open.bu.edu]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]

Application Notes &amp; Protocols: The Strategic Use of 4-Methoxy-N-(2-methylbutyl)aniline in Pharmaceutical Intermediate Synthesis

Abstract and Introduction

Chirality is a fundamental principle in pharmaceutical science, dictating the interaction between a drug molecule and its biological target.[1][2][3] The stereochemical arrangement of a molecule can drastically alter its efficacy, with one enantiomer often being therapeutically active while the other may be inactive or even harmful.[1][3] This reality has propelled the development of asymmetric synthesis techniques to produce enantiomerically pure compounds, a cornerstone of modern drug development.[2][][5]

This guide focuses on 4-methoxy-N-(2-methylbutyl)aniline , a chiral secondary aniline. This molecule serves as a valuable, albeit specialized, building block in organic synthesis. Its structure, derived from the common starting material p-anisidine (4-methoxyaniline)[6][7][8], incorporates a chiral (2-methylbutyl) group. This specific chiral moiety makes it a strategic intermediate for constructing complex, single-enantiomer active pharmaceutical ingredients (APIs).

While direct, large-scale applications of this specific aniline are not extensively documented in public literature, its synthesis and potential downstream reactions exemplify critical methodologies in medicinal chemistry. This document provides a detailed protocol for the synthesis of 4-methoxy-N-(2-methylbutyl)aniline via reductive amination and explores its representative application in the formation of more complex molecular scaffolds, thereby serving as a practical guide for researchers in drug discovery and process development.

Physicochemical and Safety Data

A thorough understanding of a reagent's properties and hazards is paramount for successful and safe experimentation. The data presented below is based on the parent compound, p-Anisidine, and extrapolated expectations for its N-alkylated derivative.

Table 1: Physicochemical Properties

Property	Value (p-Anisidine)	Expected Value for 4-methoxy-N-(2-methylbutyl)aniline
CAS Number	104-94-9[6][7]	Not Available
Molecular Formula	C₇H₉NO[6][7][8]	C₁₂H₁₉NO
Molecular Weight	123.15 g/mol [6][7][8]	193.29 g/mol
Appearance	White to brown crystalline solid[7][8]	Expected to be a liquid or low-melting solid
Boiling Point	240-243 °C[6]	Expected to be >250 °C
Melting Point	57.2 °C[7]	Expected to be lower than p-Anisidine
Solubility	Sparingly soluble in water[7]	Expected to be poorly soluble in water; soluble in organic solvents

Safety and Handling

The parent compound, p-anisidine, is highly toxic if swallowed, inhaled, or in contact with skin, and is a suspected carcinogen.[6] Derivatives should be handled with extreme caution.

• Hazard Statements: Toxic if swallowed, in contact with skin, or if inhaled. Causes skin and serious eye irritation. May cause respiratory irritation. Suspected of causing cancer.[9][10]

• Precautionary Measures:

  • Work in a well-ventilated fume hood at all times.

  • Wear appropriate Personal Protective Equipment (PPE): nitrile gloves, safety glasses with side shields, and a lab coat.[9]

  • Avoid breathing dust, fumes, or vapors.[9][10]

  • Wash hands thoroughly after handling.

Synthesis Protocol: 4-methoxy-N-(2-methylbutyl)aniline

The most direct and widely used method for preparing N-alkylated anilines is reductive amination .[11][12] This one-pot reaction involves the initial formation of an imine from an amine (p-anisidine) and a carbonyl compound (2-methylbutanal), which is then immediately reduced in situ to the corresponding secondary amine.[11]

Underlying Principle and Rationale

The reaction proceeds in two main steps:

• Imine Formation: The nucleophilic amino group of p-anisidine attacks the electrophilic carbonyl carbon of 2-methylbutanal. This is followed by dehydration to form a C=N double bond (an imine or Schiff base).[13] This step is often acid-catalyzed to facilitate the dehydration.

• Reduction: A mild reducing agent, such as sodium borohydride (NaBH₄) or sodium triacetoxyborohydride (STAB), is introduced.[11][12] These hydride reagents selectively reduce the imine C=N bond to a C-N single bond, yielding the final secondary amine product. STAB is often preferred for its milder nature and tolerance of slightly acidic conditions, but NaBH₄ is a cost-effective and powerful alternative.[12]

The choice of a one-pot procedure is strategic; it is more time- and resource-efficient and avoids the isolation of the potentially unstable imine intermediate.[11]

Experimental Workflow Diagram

Caption: Workflow for the synthesis of 4-methoxy-N-(2-methylbutyl)aniline.

Detailed Step-by-Step Protocol

Materials:

• p-Anisidine (1.0 eq)

• 2-Methylbutanal (1.1 eq)

• Methanol (MeOH), anhydrous

• Sodium borohydride (NaBH₄) (1.5 eq)

• Ethyl acetate (EtOAc)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Imine Formation: To a round-bottom flask equipped with a magnetic stir bar, add p-anisidine (1.0 eq) and anhydrous methanol (approx. 0.5 M concentration relative to p-anisidine). Stir until all solids dissolve.

• Add 2-methylbutanal (1.1 eq) dropwise to the solution at room temperature.

• Stir the reaction mixture at room temperature for 30 minutes. The formation of the imine may be accompanied by a slight color change.

• Reduction: Cool the flask in an ice-water bath to 0-5 °C.

• Slowly add sodium borohydride (1.5 eq) in small portions over 15-20 minutes. Causality Note: Portion-wise addition is crucial to control the exothermic reaction and prevent runaway hydrogen evolution.

• Once the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for an additional 4 hours or until TLC/LC-MS analysis indicates complete consumption of the imine intermediate.

• Work-up: Carefully quench the reaction by slowly adding deionized water.

• Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x volume of MeOH).

• Combine the organic layers and wash sequentially with saturated NaHCO₃ solution and brine. Trustworthiness Note: These washes remove unreacted acids/bases and inorganic salts, ensuring a cleaner crude product.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the resulting crude oil by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure 4-methoxy-N-(2-methylbutyl)aniline.

Application in Pharmaceutical Synthesis: A Representative Example

While specific APIs derived from 4-methoxy-N-(2-methylbutyl)aniline are not prevalent in public databases, its structure is analogous to intermediates used in the synthesis of kinase inhibitors and other complex heterocyclic systems.[9] The methoxy-aniline moiety is a common feature in many biologically active molecules.[14][15] The chiral N-alkyl group serves to introduce a specific stereocenter, which can be critical for achieving selective binding to a biological target.[1][5]

Here, we present a protocol for a representative reaction: N-Arylation via Buchwald-Hartwig Amination , a powerful cross-coupling reaction to form a C-N bond.

Underlying Principle and Rationale

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction between an amine and an aryl halide (or triflate). It is one of the most versatile and reliable methods for synthesizing N-aryl amines. The catalytic cycle involves:

• Oxidative Addition: The Pd(0) catalyst inserts into the aryl halide C-X bond.

• Amine Coordination & Deprotonation: The amine coordinates to the palladium center, and a base deprotonates it to form an amido complex.

• Reductive Elimination: The N-aryl bond is formed, releasing the final product and regenerating the Pd(0) catalyst.

This reaction is chosen as an example because it is a cornerstone of modern medicinal chemistry, enabling the connection of fragments like our title compound to other complex parts of a target molecule.

Experimental Workflow Diagram

Caption: Workflow for a representative Buchwald-Hartwig N-Arylation reaction.

Detailed Step-by-Step Protocol

Materials:

• 4-methoxy-N-(2-methylbutyl)aniline (1.0 eq)

• Aryl Bromide (e.g., 2-bromopyridine) (1.0 eq)

• Pd₂(dba)₃ (Tris(dibenzylideneacetone)dipalladium(0)) (0.01-0.05 eq)

• Xantphos (4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene) (0.02-0.10 eq)

• Sodium tert-butoxide (NaOtBu) (1.4 eq)

• Toluene, anhydrous

Procedure:

• Reaction Setup: To an oven-dried Schlenk flask, add the aryl bromide (1.0 eq), Pd₂(dba)₃ (e.g., 2 mol%), Xantphos (e.g., 4 mol%), and sodium tert-butoxide (1.4 eq).

• Seal the flask with a septum, and evacuate and backfill with an inert gas (Nitrogen or Argon) three times. Causality Note: This is critical as the Pd(0) catalyst is oxygen-sensitive.

• Reaction Execution: Through the septum, add anhydrous toluene via syringe, followed by the 4-methoxy-N-(2-methylbutyl)aniline (1.0 eq).

• Place the sealed flask in a preheated oil bath at 100 °C and stir vigorously.

• Monitor the reaction progress by TLC or LC-MS until the starting materials are consumed (typically 12-24 hours).

• Work-up: Cool the reaction to room temperature. Dilute with ethyl acetate and filter the mixture through a pad of Celite to remove the palladium catalyst.

• Wash the filtrate with water and brine, dry over Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the residue by flash column chromatography to afford the desired N-arylated product.

Conclusion

4-methoxy-N-(2-methylbutyl)aniline represents a valuable chiral building block whose synthesis and reactivity profile are emblematic of key transformations in modern pharmaceutical development. The protocols detailed herein for its synthesis via reductive amination and its subsequent use in a representative N-arylation reaction provide a robust framework for researchers. The emphasis on the rationale behind experimental choices—from the portion-wise addition of reducing agents to the necessity of an inert atmosphere in cross-coupling—underscores the principles of safety, efficiency, and reproducibility that are essential for successful drug discovery and development.

References

• Benchchem. (n.d.). 4-Methoxy-2-methylaniline | High-Purity Research Chemical.
• Sigma-Aldrich. (n.d.). p-Anisidine 4-Methoxyaniline.
• Nordmann. (n.d.). 4-methoxy-N-methylaniline.
• Punagri. (n.d.). 4-Methoxy-2-nitroaniline | CAS 96-96-8 Pharma Intermediate.
• OpenBU. (2011, July 14). Reductive Amination Reaction.
• MDPI. (2010, April 8). Bifunctional Catalysis: Direct Reductive Amination of Aliphatic Ketones with an Iridium-Phosphate Catalyst.
• ECHEMI. (n.d.). 104-94-9, 4-Methoxyaniline Formula.
• ResearchGate. (2022, October). Synthesis and pharmacological evaluation of aniline derivatives as a potent analgesic and antioxidant agent.
• Georganics. (n.d.). 4-Methoxy-2-methylaniline - High purity | EN.
• PubChem. (n.d.). P-Anisidine | C7H9NO | CID 7732.
• Hilaris Publisher. (2025, June 30). Chirality in Drug Molecules: Synthetic and Biological Implications.
• Preprints.org. (n.d.). The Role of Chirality in Drug Design and Delivery: A Comprehensive Review.
• BOC Sciences. (2025, August 28). Chiral Intermediates in Drug Synthesis.
• Bentham Science. (2010, July 7). The Significance of Chirality in Drug Design and Development.
• LinkedIn. (2025, November 25). Chiral Drug Engineering: Building Safer, Smarter, and More Selective Medicines.
• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation).
• NIH. (n.d.). 4-Methoxy-N-[(E)-(5-nitrothiophen-2-yl)methylidene]aniline.

Sources

• 1. hilarispublisher.com [hilarispublisher.com]
• 2. pharma.researchfloor.org [pharma.researchfloor.org]
• 3. elearning.uniroma1.it [elearning.uniroma1.it]
• 5. Chiral Drug Engineering: Building Safer, Smarter, and More Selective Medicines – Chiralpedia [chiralpedia.com]
• 6. p-茴香胺 99% | Sigma-Aldrich [sigmaaldrich.com]
• 7. echemi.com [echemi.com]
• 8. P-Anisidine | C7H9NO | CID 7732 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. 4-Methoxy-2-methylaniline|High-Purity Research Chemical [benchchem.com]
• 10. 4-Methoxy-2-methylaniline - High purity | EN [georganics.sk]
• 11. DSpace [open.bu.edu]
• 12. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 13. 4-Meth­oxy-N-[(E)-(5-nitro­thio­phen-2-yl)methyl­idene]aniline - PMC [pmc.ncbi.nlm.nih.gov]
• 14. 4-Methoxy-2-nitroaniline | CAS 96-96-8 Pharma Intermediate [punagri.com]
• 15. researchgate.net [researchgate.net]

Technical Notes & Optimization

Over-alkylation side products in N-alkylation of 4-methoxyaniline

Ticket ID: #Alkylation-4-OMe-Selectivity Status: Open Assigned Specialist: Senior Application Scientist

Introduction: The "Runaway" Reaction

You are likely here because your HPLC trace shows a frustrating mix: 30% starting material, 40% desired secondary amine, and 30% undesired tertiary amine (dialkylated).

The Core Problem: 4-Methoxyaniline (p-anisidine) is an electron-rich aniline. The para-methoxy group acts as a strong Electron Donating Group (EDG) via resonance (+M effect). While this increases the nucleophilicity of your starting material, the alkyl group you add (via the Inductive +I effect) makes the product even more nucleophilic than the reactant.

In standard

conditions, . The reaction accelerates as it proceeds, leading to unavoidable over-alkylation.

This guide provides three validated workflows to reverse this kinetic trap.

Module 1: Diagnostic & Mechanism

To solve the problem, we must visualize the competitive rates.

Figure 1: The kinetic cascade of aniline alkylation. The secondary amine (green) is activated by the alkyl group, accelerating the formation of the tertiary amine (yellow).

Module 2: The "Cesium Effect" Protocol (Direct Alkylation)

Use Case: You must use an alkyl halide (R-X) and cannot use aldehydes.

Standard bases like

or often fail to prevent over-alkylation. The solution is Cesium Hydroxide (CsOH) .[1] The large cesium cation forms a "loose" ion pair with the amide anion and stabilizes the transition state for mono-alkylation, while specific surface effects (if solid) or hydration shells often suppress the second alkylation step.

Reference: Salvatore, R. N., et al. J. Org.[2][3][4] Chem. 2002.[2][4][5]

Protocol A: CsOH-Mediated Mono-Alkylation

• Setup: Flame-dry a round-bottom flask. Add 4 Å Molecular Sieves (activated, powdered).

• Solvent: Add anhydrous DMF (N,N-Dimethylformamide). Note: DMF is critical; acetonitrile or THF often reduce selectivity in this specific protocol.

• Reagents:

  • Add 4-Methoxyaniline (1.0 equiv).

  • Add CsOH·H2O (1.2 equiv).

  • Stir for 30 mins to activate the amine.

• Addition: Add the Alkyl Halide (1.0 - 1.1 equiv) dropwise over 30 minutes.

• Reaction: Stir at room temperature. Monitor by TLC/LCMS.

• Workup: Filter off sieves/salts. Dilute with EtOAc, wash extensively with LiCl (5% aq) to remove DMF.

Why this works: The "Cesium Effect" combined with molecular sieves (to scavenge water which can solvate the base and alter reactivity) provides the highest selectivity for direct

reactions.

Module 3: The "Gold Standard" (Reductive Amination)

Use Case: You can use an aldehyde or ketone instead of an alkyl halide.

This is the preferred industrial method . It bypasses the nucleophilicity competition entirely. You form an imine intermediate (

), which is then reduced.[6] Crucially, a secondary amine cannot easily form a neutral imine; it forms an iminium ion, which is energetically less favorable under these mild conditions. Therefore, the reaction naturally stops at mono-alkylation.

Reference: Abdel-Magid, A. F., et al. J. Org. Chem. 1996.

Protocol B: NaBH(OAc)3 Reductive Amination

• Solvent: DCE (1,2-Dichloroethane) or THF.

• Reagents:

  • Combine 4-Methoxyaniline (1.0 equiv) and Aldehyde (1.05 equiv).

  • Optional: Add AcOH (1.0 equiv) if imine formation is slow (catalyzes dehydration).

• Imine Formation: Stir for 30-60 mins. (Confirm imine formation by disappearance of aldehyde peak in NMR/TLC if possible).

• Reduction: Add Sodium Triacetoxyborohydride [NaBH(OAc)3] (1.4 equiv) in one portion.

  • Warning: Do NOT use NaBH4 (reduces aldehyde too fast) or NaBH3CN (toxic/requires pH control).

• Quench: Quench with saturated

  . Extract with DCM.

Module 4: Decision Matrix & Troubleshooting

Use this logic tree to select your method before starting.

Figure 2: Method selection workflow. Reductive amination is prioritized for selectivity.

Troubleshooting FAQ

Symptom	Probable Cause	Corrective Action
High Dialkylation (>20%)	Excess Alkyl Halide	Ensure strict 1:1 stoichiometry. Use syringe pump for slow addition of electrophile.
High Dialkylation (Protocol A)	Wrong Base/Solvent	Switch to CsOH/DMF. in Acetone is notorious for over-alkylation of p-anisidines.
No Reaction (Protocol B)	Imine not forming	Add 1 eq. Acetic Acid or MgSO4 to drive water removal during imine formation.
Aldehyde Reduction (Protocol B)	Wrong Reductant	Ensure you are using NaBH(OAc)3 , not NaBH4. The acetoxy groups reduce the hydride power, making it selective for imines over aldehydes.
Purple/Black Tar	Oxidation of Aniline	4-Methoxyaniline oxidizes easily. Degas solvents with Argon/Nitrogen.[7]

References

• Cesium Hydroxide Promoted Chemoselective N-Alkylation for the Generally Efficient Synthesis of Secondary Amines. Salvatore, R. N., Nagle, A. S., Schmidt, S. E., & Jung, K. W.[2][3] (1999).[1] Organic Letters, 1(11), 1893–1896.

• Cesium Effect: High Chemoselectivity in Direct N-Alkylation of Amines. Salvatore, R. N., Nagle, A. S., & Jung, K. W.[2][3][4] (2002).[4][5] The Journal of Organic Chemistry, 67(3), 674–683.[2][4]

• Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). The Journal of Organic Chemistry, 61(11), 3849–3862.

• Efficient and Clean Gold-Catalyzed One-Pot Selective N-Alkylation of Amines with Alcohols. He, L., et al. (2010).[8] Chemistry – A European Journal, 16(47).

Sources

• 1. semanticscholar.org [semanticscholar.org]
• 2. scispace.com [scispace.com]
• 3. Cesium Hydroxide Promoted Chemoselective N-Alkylation for the Generally Efficient Synthesis of Secondary Amines [organic-chemistry.org]
• 4. Cesium effect: high chemoselectivity in direct N-alkylation of amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. semanticscholar.org [semanticscholar.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. benchchem.com [benchchem.com]
• 8. surfcat.fudan.edu.cn [surfcat.fudan.edu.cn]

Technical Support Center: Optimizing N-Alkylation of Electron-Rich Anilines

Introduction

This guide addresses yield optimization for the synthesis of 4-methoxy-N-(2-methylbutyl)aniline . This molecule features an electron-rich aromatic ring (p-anisidine core) and a branched alkyl chain.[1]

The primary challenges users encounter with this specific substrate are:

• Over-alkylation: Formation of the tertiary amine (N,N-dialkyl species).[1][2]

• Steric Hindrance: The 2-methyl branch on the aldehyde/halide retards nucleophilic attack.

• Oxidative Instability: The electron-rich p-anisidine moiety is prone to oxidation (pinking/blackening) during workup.[1]

Module 1: Route Selection & Mechanism

The Core Problem: Direct Alkylation vs. Reductive Amination

Many researchers attempt Route A (Direct Alkylation) using 1-bromo-2-methylbutane and a base.[1] This is often the cause of low yields. Direct alkylation of electron-rich anilines is difficult to stop at the secondary amine stage due to the enhanced nucleophilicity of the product relative to the starting material.

Recommendation: Switch to Route B (Reductive Amination) . This is the industry standard for high-yield mono-alkylation of anilines.[1]

Mechanism Visualization

The following diagram illustrates the competing pathways and why Reductive Amination is preferred.

Figure 1: Comparison of synthetic routes.[1] Route B prevents over-alkylation by requiring a discrete imine formation step.

Module 2: The Optimized Protocol (Reductive Amination)

Standard: The "Abdel-Magid" Protocol using Sodium Triacetoxyborohydride (STAB).[1] Why: STAB (NaBH(OAc)₃) is mild and does not reduce aldehydes/ketones effectively without the presence of an amine, allowing for "one-pot" procedures without side-reactions.[1]

Reagents & Stoichiometry

Component	Equiv.	Role	Critical Note
p-Anisidine	1.0	Nucleophile	Ensure it is not black (oxidized) before starting.[1] Recrystallize if necessary.[3]
2-Methylbutyraldehyde	1.1 - 1.2	Electrophile	Use slight excess to drive imine formation.[1]
NaBH(OAc)₃	1.4 - 1.5	Reducing Agent	Do not substitute with NaBH₄ unless using a 2-step method. NaBH₄ reduces the aldehyde too fast.
Acetic Acid (AcOH)	1.0 - 2.0	Catalyst	Essential.[1] Activates the imine. Without AcOH, reaction may stall due to the 2-methyl steric hindrance.
DCE or THF	Solvent	Solvent	1,2-Dichloroethane (DCE) is faster, but THF is safer/greener.[1]

Step-by-Step Procedure

• Dissolution: Dissolve p-anisidine (1.0 eq) in DCE (0.2 M concentration).

• Aldehyde Addition: Add 2-methylbutyraldehyde (1.1 eq).

• Catalyst Addition: Add Glacial Acetic Acid (1.0 eq).[1] Observe: The solution may warm slightly.[3]

• Imine Formation (The Wait): Stir for 30–60 minutes at Room Temperature (RT).

  • Technical Insight: Because 2-methylbutyraldehyde is hindered, this "pre-stir" allows the imine equilibrium to establish before reduction.

• Reduction: Add NaBH(OAc)₃ (1.5 eq) in one portion.

• Reaction: Stir at RT for 4–16 hours. Monitor via TLC/LCMS.

• Quench: Quench with saturated aqueous NaHCO₃ (do not use strong base immediately to avoid emulsions).

Module 3: Troubleshooting Guide

Scenario 1: Low Yield (<40%) with Unreacted Aniline

Diagnosis: Incomplete imine formation due to steric hindrance of the 2-methyl group.[1] Solution:

• Add Molecular Sieves: Add activated 4Å molecular sieves during the "Imine Formation" step (Step 4). This removes water, driving the equilibrium toward the imine.

• Lewis Acid Catalyst: If AcOH is insufficient, switch to Ti(OiPr)₄ (Titanium isopropoxide).[1]

  • Protocol Adjustment: Mix amine + aldehyde + Ti(OiPr)₄ (1.2 eq) neat or in THF.[1] Stir 1h. Then add NaBH₄ (not STAB) and MeOH.[1] Note: This is a 2-step, 1-pot modification.

Scenario 2: Product Contains "Double Mass" (Tertiary Amine)

Diagnosis: Over-alkylation.[1] Solution:

• This is rare with the STAB method. If occurring, ensure you are not using a large excess of aldehyde.

• Switch solvent to EtOAc or Toluene ; non-polar solvents sometimes discourage the second alkylation.

Scenario 3: Product is Dark Red/Black

Diagnosis: Oxidation of the p-anisidine core (Quinone-imine formation).[1] Solution:

• Degas Solvents: Sparge solvents with Nitrogen/Argon for 15 mins before use.

• Workup: Wash the organic layer with Sodium Metabisulfite (Na₂S₂O₅) solution during extraction to reduce oxidized species.[1]

Scenario 4: Racemization (If using chiral aldehyde)

Diagnosis: Loss of optical activity in the 2-methylbutyl chain.[1] Cause: Acid-catalyzed enolization of the aldehyde (AcOH promotes this).[1] Solution:

• Reduce AcOH loading to 0.1 eq or eliminate it.

• Lower temperature to 0°C during addition and reaction.

Module 4: Logical Troubleshooting Flowchart

Figure 2: Decision tree for diagnosing reaction failures.

Frequently Asked Questions (FAQ)

Q: Can I use NaBH₄ instead of NaBH(OAc)₃? A: Not recommended for the one-pot procedure. NaBH₄ is strong enough to reduce the aldehyde to an alcohol before it reacts with the amine.[1] If you must use NaBH₄, you must pre-form the imine (reflux amine + aldehyde in MeOH for 2 hours) before adding the reducing agent.[1]

Q: My product is an oil that won't crystallize. How do I purify it? A: N-alkyl anilines are often oils.[1]

• Salt Formation: Dissolve the crude oil in diethyl ether and add HCl (in dioxane or ether).[1] The hydrochloride salt often precipitates as a solid, which can be filtered and washed.

• Column Chromatography: Use a gradient of Hexanes:EtOAc (95:5 to 80:20). Important: Pre-treat the silica gel with 1% Triethylamine (TEA) to neutralize acidic sites; otherwise, the amine will streak or decompose on the column.

Q: Why is the 2-methylbutyl group difficult to attach? A: The branching at the 2-position creates steric bulk. In the transition state for imine formation, this bulk clashes with the aromatic ring of the aniline. This requires longer reaction times or water removal (sieves) compared to a linear chain like n-butyl.[1]

References

• Abdel-Magid, A. F. , Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996).[1][4][5][6] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[6][7][8] Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862.[1][6]

• Gribble, G. W. (1998).[1] Sodium Borohydride in Carboxylic Acid Media: A Phenomenal Reduction System. Chemical Society Reviews, 27, 395-404.[1]

• BenchChem Technical Support . (2025). Purification of N-alkyl anilines and prevention of oxidation. (General reference for workup protocols)

Sources

• 1. redalyc.org [redalyc.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 5. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. scribd.com [scribd.com]

Technical Support Center: Purification &amp; Isolation Strategies

This guide is structured as a dynamic Technical Support Center. It moves from high-throughput modern techniques (scavengers) to fundamental physical separations, designed to troubleshoot specific "stuck" scenarios in the lab.

Current Status: Operational 🟢 Agent: Senior Application Scientist (Ph.D.) Ticket ID: PUR-001-SM-REMOVAL

👋 Welcome to the Purification Support Hub.

You are here because your reaction worked, but your product is held hostage by unreacted starting material (

). This is the "Purity Paradox"—often, the more similar the is to the Product ( ), the harder the separation.

Do not blindly run a column yet. Analyze your mixture against the Purification Decision Matrix below to select the path of least resistance.

📊 Workflow Visualization: The Decision Matrix

Caption: Logical flow to determine the optimal purification strategy based on physical and chemical properties.

🧪 Module 1: Chemical Scavenging (The "Magic Bullet")

Best for: Small-scale libraries, parallel synthesis, and removing highly reactive reagents (acyl chlorides, isocyanates, amines) without extraction.

❓ FAQ: "My SM is an amine, and my product is an amide. Chromatography is messy. How do I fix this?"

Diagnosis: You have a nucleophilic impurity (ngcontent-ng-c4120160419="" _nghost-ng-c3115686525="" class="inline ng-star-inserted">

) and a neutral product ( ). Solution: Use an Electrophilic Scavenger Resin . This technique, known as "Catch and Release" or simply "Scavenging," uses a solid support (polystyrene or silica) functionalized to react specifically with the impurity. The impurity binds to the bead; you filter the bead out, and the pure product passes through.

📋 Reference Table: Scavenger Selection Guide

Unreacted SM Type	Functional Group	Recommended Scavenger Resin	Mechanism
Nucleophile	Amines	Isocyanate or Aldehyde resin	Forms Urea or Imine (covalent bond)
Electrophile	Acid Chlorides, Isocyanates	Trisamine (Tris(2-aminoethyl)amine)	Nucleophilic attack by resin
Acidic	Carboxylic Acids, Phenols	Carbonate or Tertiary Amine resin	Ionic interaction (Salt formation)
Metal Catalyst	Pd, Cu, Rh	Thiol (SH) or Thiourea resin	Chelation

⚙️ Protocol: Batch Mode Scavenging

Note: Stoichiometry is critical. You must add enough resin to capture ALL unreacted SM.

• Calculate Equivalents: Estimate the amount of unreacted

  (by LCMS/NMR). Use 3–4 equivalents of scavenger resin relative to the impurity (not the product).

• Solvent Selection: Dissolve your crude mixture in DCM, THF, or DMF.

  • Critical: Avoid protic solvents (MeOH/EtOH) if using electrophilic scavengers (Isocyanates), as the solvent will react with the resin [1].

• Incubation: Add the resin to the vial. Shake or vortex at Room Temp for 1–4 hours.

  • Tip: Do not use magnetic stir bars; they grind the resin beads into fine dust that clogs filters.

• Validation: Spot a TLC plate. The

  spot should disappear.

• Filtration: Filter through a fritted cartridge or cotton plug. Rinse the resin cake with DCM to recover all product.

📉 Module 2: Chromatographic Triage

Best for: Non-ionizable, non-reactive mixtures where

and have similar polarity (close values).

❓ FAQ: "My Product and SM co-elute on Silica (Hex/EtOAc). Now what?"

Diagnosis: Your separation factor (

) is too low. The compounds interact with the silica surface almost identically. Solution: You must alter the Selectivity , not just the solvent strength.

🛠️ Troubleshooting Protocol: The "Triangle" Optimization

• Change the Modifier (pH Switching):

  • If your compounds are basic (amines/pyridines), silica's acidity causes tailing. Add 1% Triethylamine (TEA) or Ammonia to your eluent.

  • If your compounds are acidic, add 1% Acetic Acid .

  • Why? This sharpens peaks, often separating overlapping blobs into distinct bands [2].

• Change the Stationary Phase:

  • Switch from Silica (Normal Phase) to C18 (Reverse Phase) . What co-elutes in Normal Phase often separates widely in Reverse Phase because the separation mechanism inverts (Polarity vs. Hydrophobicity).

• Change the Solvent Class:

  • If Hexane/EtOAc fails, try DCM/MeOH or Toluene/Acetone . Different solvent classes interact with the dipole moments of your molecules differently.

📊 Visualization: Solvent Strength vs. Selectivity

Caption: Optimization loop for Flash Chromatography when co-elution occurs.

❄️ Module 3: Crystallization & Solubility

Best for: Large scale (>1g) purification of solids; removing minor impurities.

❓ FAQ: "I have 10g of material. Columns are too expensive. Can I just wash it?"

Diagnosis: You need a thermodynamic separation method. Solution: Recrystallization or Trituration.

⚙️ Protocol: Two-Solvent Recrystallization

This relies on the principle that

and have different solubility profiles [3].

• Solvent A (Good Solvent): Dissolves your compound at boiling point (e.g., Acetone, EtOAc, DCM).

• Solvent B (Bad Solvent): Compound is insoluble in this at all temps (e.g., Hexane, Pentane, Ether).

• The Process:

  • Dissolve crude solid in the minimum amount of boiling Solvent A.

  • Slowly add hot Solvent B dropwise until the solution turns slightly cloudy (persistent turbidity).

  • Add one drop of Solvent A to clear it.

  • Remove from heat. Let it cool slowly to Room Temp, then to

    (ice bath).

  • The Result: Pure

    crystallizes out; (if present in small amounts) stays in the "Mother Liquor."

☢️ Module 4: Derivatization (The "Nuclear Option")

Best for: When

and are virtually identical (e.g., enantiomers, homologs) and physical separation fails.

❓ FAQ: "Separation is physically impossible. Is my batch ruined?"

Diagnosis: Physical properties are too similar. Solution: Chemically modify the

to drastically change its polarity ( ), making it easy to remove [4].

💡 Case Study: Removing Unreacted Amine

• Scenario: Reaction of Amine

  Amide (Product). 5% unreacted Amine remains.

• Technique: Add Acetic Anhydride or Benzoyl Chloride to the crude mixture.

• Result: The unreacted Amine converts to a less polar Acetamide/Benzamide.

• Separation: The new impurity now has a significantly different

  (or solubility) compared to your desired Product.[1] You can now easily separate them via a short silica plug or extraction.

📚 References

• Biotage. (n.d.). Solid-Supported Reagents and Scavengers Application Note. Retrieved from

• University of Rochester. (n.d.). Troubleshooting Flash Column Chromatography. Retrieved from

• University of Alberta. (n.d.). Recrystallization - Single and Two-Solvent Methods. Retrieved from

• Thermo Fisher Scientific. (2020). Challenging Pharmaceutical Impurity Analyses: Derivatization. Retrieved from

• BenchChem. (2025). Methods for removing unreacted starting materials. Retrieved from

Sources

• 1. Chromatography [chem.rochester.edu]

Troubleshooting imine formation in reductive amination

Welcome to the Reductive Amination Crisis Center.

Current Status: OPEN Ticket Priority: HIGH (Intermediate Instability) Operator: Senior Application Scientist

Introduction: The Invisible Bottleneck

You are likely here because your LCMS shows starting material, alcohol byproducts, or a complex mixture of nothingness—but no amine.

In reductive amination, the imine (or iminium) intermediate is the gatekeeper.[1] If you do not form the imine, you cannot reduce it. If you reduce the carbonyl before the imine forms, you get an alcohol dead-end.

This guide treats Imine Formation not just as a step, but as a dynamic equilibrium that must be aggressively managed. We will troubleshoot the three failure modes: Thermodynamic Stalling (Water), Kinetic Inhibition (pH/Sterics), and Chemoselectivity Errors (Reducing Agent Mismatch).

Module 1: The Equilibrium Trap (Water Management)

The Science: Imine formation is reversible (

). According to Le Chatelier’s principle, the presence of water drives the reaction backward to the starting carbonyl and amine. For difficult substrates (sterically hindered ketones or electron-deficient amines), the equilibrium lies heavily to the left.

User Reported Issue: "My reaction stalled at 50% conversion."

Root Cause: Water accumulation has established an equilibrium ceiling.

Protocol A: Physical Water Removal (The Dean-Stark Standard) Best for: Stable, non-volatile amines/ketones on >5g scale.

• Solvent: Toluene or Benzene (forms azeotrope with water).

• Setup: Attach a Dean-Stark trap filled with the solvent.

• Catalyst: Add 5 mol%

  -Toluenesulfonic acid (pTSA).

• Action: Reflux until water collection ceases.

• Validation: Monitor the disappearance of the carbonyl peak via IR (approx. 1700

  ) or NMR.

Protocol B: Chemical Scavenging (The Titanium Solution) Best for: Hindered ketones, weak amines (anilines), or acid-sensitive substrates. Reference: Mattson et al. (J. Org. Chem. 1990) [1][2][3][4]

Titanium(IV) isopropoxide [

] acts as a dual-function reagent: it is a mild Lewis acid to activate the carbonyl and a water scavenger that traps produced water as stable titanium oxides.

The Mattson Protocol:

• Mix: 1.0 equiv Carbonyl + 1.2 equiv Amine (neat or in minimal THF).

• Add: 1.25 equiv

  dropwise.

• Stir: Ambient temperature for 1–4 hours. (Solution often turns viscous/yellow).

• Reduce: Dilute with ethanol/methanol and add reducing agent (e.g.,

  ) in situ.

Module 2: The pH Paradox (Kinetics)

The Science: Imine formation requires acid catalysis to activate the carbonyl oxygen (making it electrophilic).[5] However, too much acid protonates the amine (making it non-nucleophilic). You must maintain the "Goldilocks Zone" (pH 4–5).

User Reported Issue: "I added acid to speed it up, but the reaction stopped completely."

Root Cause: Amine protonation. If your amine is basic (e.g., secondary alkyl amine), strong acid converts it entirely to the ammonium salt.

Troubleshooting Table: pH Optimization

Substrate Type	Recommended pKa Environment	Additive	Why?
Aliphatic Aldehyde + Alkyl Amine	Neutral to Weakly Acidic	None or	Reaction is fast; acid often unnecessary.
Ketone + Alkyl Amine	Weakly Acidic (pH 4-5)	Acetic Acid (AcOH)	Activates ketone without fully protonating amine.
Weak Amine (Aniline)	Acidic	pTSA or	Aniline is not easily protonated; requires strong activation.
Acid-Sensitive (Acetal/Boc)	Lewis Acidic		Avoids Brønsted acid hydrolysis of protecting groups.

Module 3: Reducing Agent Compatibility

The Science: The choice of reducing agent dictates whether you can run a One-Pot (Direct) or Two-Step (Indirect) reaction.

• Sodium Triacetoxyborohydride (STAB): The modern standard. It is sterically bulky and electron-deficient, meaning it reduces imines fast but reacts with aldehydes/ketones slowly. Perfect for One-Pot. Reference: Abdel-Magid et al. (J. Org.[6][7][8][9][10] Chem. 1996) [2][6][7][9]

• Sodium Cyanoborohydride (

  ): The classic Borch reagent.[1][11] Effective but toxic (generates HCN at low pH). Reference: Borch et al. (JACS 1971) [3][11][12]

• Sodium Borohydride (

  ): Too strong. Will reduce the ketone before the imine forms unless the imine is pre-formed (Two-Step).

Visualizing the Workflow

Caption: Decision Logic for Reagent Selection based on Substrate Reactivity.

FAQ: The Troubleshooting "Help Desk"

Q1: My product is contaminated with the corresponding alcohol. Why? A: This is "Competitive Reduction." You reduced the carbonyl before the imine formed.

• Fix 1: Switch to Sodium Triacetoxyborohydride (STAB) . It reduces imines ~100x faster than ketones.

• Fix 2: If using

  , you must pre-form the imine (stir amine + ketone for 2-4h, perhaps with sieves) before adding the hydride.

Q2: I am using an aniline (aromatic amine) and the reaction is dead. A: Anilines are poor nucleophiles.

• Fix: Use the Mattson Protocol (

  ) .[1] The titanium coordinates to the carbonyl, making it hyper-electrophilic, forcing the weak aniline to attack.

Q3: The reaction turns into a solid block of white precipitate. A: This is likely the amine-boron complex or titanium salts precipitating.

• Fix: Add more solvent (DCE or THF). If using Titanium, the workup requires a "kill step": Add 1N NaOH or saturated Rochelle’s salt solution and stir vigorously until two clear layers form (can take 1 hour) to break the titanium emulsion.

Q4: Can I use water-sensitive reducing agents if my imine formation generates water? A: STAB (

) tolerates small amounts of water. However, for best results, add Molecular Sieves (4Å) to the reaction pot. They actively remove the water produced during imine formation, driving the equilibrium, without interfering with the hydride.

References

• Mattson, R. J. , Pham, K. M., Leuck, D. J., & Cowen, K. A. (1990).[2][3] An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride.[2][3][4] The Journal of Organic Chemistry, 55(8), 2552–2554.[3]

• Abdel-Magid, A. F. , Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996).[9] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[3][6][7][8][9][10][13] The Journal of Organic Chemistry, 61(11), 3849–3862.[7]

• Borch, R. F. , Bernstein, M. D., & Durst, H. D. (1971).[11][12][13] The cyanohydridoborate anion as a selective reducing agent.[1][3][11][13] Journal of the American Chemical Society, 93(12), 2897–2904.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. semanticscholar.org [semanticscholar.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. semanticscholar.org [semanticscholar.org]
• 7. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures(1) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Abdel-Magid, A.F., Carson, K.G. and Harris, B.D. (1996) Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61, 3849-3862. - References - Scientific Research Publishing [scirp.org]
• 9. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. scispace.com [scispace.com]
• 13. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]

Technical Guide: Optimizing Temperature &amp; Pressure for N-Alkylation Reactions

To: Research Scientists, Process Chemists, and Drug Discovery Teams From: Senior Application Scientist, Chemical Process Optimization Group Subject: Troubleshooting & Optimization Strategies for N-Alkylation

Introduction: The Kinetic & Thermodynamic Landscape

N-alkylation is a cornerstone transformation in medicinal chemistry, yet it remains plagued by competing pathways: over-alkylation (polyalkylation) and Hofmann elimination. As researchers, we often treat temperature (

) and pressure ( ) as mere "accelerators," but they are profound selectivity switches.

This guide moves beyond basic textbook definitions. We will explore how manipulating

and alters the free energy landscape ( ), shifting the balance between nucleophilic substitution ( ) and elimination ( ), and how high-pressure systems can unlock reaction windows previously inaccessible due to solvent volatility.

Module 1: Temperature Optimization

Q1: I am observing significant alkene formation (elimination products) instead of my desired N-alkylated amine. How does temperature influence this?

Diagnosis: You are likely operating in a regime where entropy dominates.

The Causality: Elimination reactions (

) are entropically favored over substitution ( ) because they increase the number of particles in the system (2 reactants 3 products: alkene, leaving group, protonated base). The Gibbs Free Energy equation is:

At high temperatures, the

term becomes more negative (favorable) for reactions with positive entropy change ( ), such as elimination. Conversely, reactions often have a negligible or negative entropy of activation (ordered transition state), making them less sensitive to in terms of thermodynamic favorability compared to elimination [1, 2].

Troubleshooting Protocol:

• Lower the Temperature: Reduce reaction temperature by 10–20°C. This minimizes the impact of the entropic term, favoring the substitution pathway.

• Base Selection: If high

  is required for kinetics, switch to a "softer," less bulky base (e.g., or instead of ). Bulky, strong bases at high aggressively promote elimination.

• Solvent Switch: Use polar aprotic solvents (DMF, DMSO, NMP) which stabilize the

  transition state, effectively lowering the activation energy ( ) for substitution without requiring excessive heat.

Q2: How do I prevent over-alkylation (quaternization) using temperature control?

Diagnosis: You are fighting the "nucleophilicity paradox."

The Causality: The product of a primary amine alkylation (a secondary amine) is often more nucleophilic than the starting material due to the inductive electron-donating effect of the alkyl group.

• Kinetic Control: At lower temperatures, the reaction rate difference between the primary and secondary amine is often maximized. High temperatures provide enough energy to overcome the activation barriers for both steps indiscriminately, eroding selectivity [3].

Optimization Strategy:

• Cryogenic/Low-T Addition: Add the alkylating agent slowly at 0°C or -10°C. Allow the system to warm to RT only after addition is complete.

• Stoichiometry is King: Temperature alone cannot stop over-alkylation. You must use a large excess of the primary amine (5–10 equivalents) to statistically favor mono-alkylation.

Module 2: Pressure & Autoclave Conditions

Q3: My alkyl halide is volatile (e.g., methyl iodide, ethyl bromide), and the reaction is too slow at reflux. How does pressure help?

Diagnosis: You are limited by the boiling point of the electrophile, preventing you from reaching the necessary activation energy.

The Causality: Pressure itself has a minor thermodynamic effect on liquids but a massive kinetic effect by allowing superheating . By performing the reaction in a sealed autoclave or pressure tube, you can heat the solvent/reagent mixture 20–50°C above its atmospheric boiling point.

• Arrhenius Law: A 10°C increase in temperature typically doubles the reaction rate. Operating at 80°C with volatile ethyl bromide (b.p. 38°C) in a sealed vessel can increase the rate by ~16x compared to reflux [4].

Operational Note: High pressure also increases the concentration of the volatile reagent in the liquid phase (Henry’s Law), ensuring the nucleophile (amine) encounters the electrophile frequently.

Q4: Does high pressure favor specific reaction pathways?

Insight: Yes, via the Volume of Activation (

) .

• Reactions: The transition state involves bond formation (associative), leading to a decrease in molar volume ( ). High pressure accelerates reactions with negative activation volumes.

• Bond Breaking: Reactions involving bond scission (like some dissociative mechanisms) have

  and are retarded by high pressure.

• Conclusion: High pressure (10–100 bar) generally favors

  alkylation over dissociative side pathways, though the thermal effect (superheating) is usually the dominant factor in lab-scale synthesis [5].

Module 3: Visual Troubleshooting & Workflows

Diagram 1: Troubleshooting Low Selectivity/Yield

Caption: Decision tree for diagnosing N-alkylation failures based on reaction byproducts.

Diagram 2: High-Pressure Reactor Workflow

Caption: Standard Operating Procedure (SOP) for handling volatile alkylating agents in pressure vessels.

Module 4: Experimental Protocols

Protocol A: High-Pressure N-Alkylation of Amines with Volatile Halides

Use this for Methyl Iodide, Ethyl Bromide, or Isopropyl Chloride.

Parameter	Specification	Notes
Vessel	Stainless Steel Autoclave or Heavy-Wall Glass Pressure Tube	Glass tubes must be rated for >10 bar.
Solvent	Acetonitrile (ACN) or DMF	ACN is preferred for ease of workup; DMF for solubility.
Concentration	0.2 M – 0.5 M	High concentration favors kinetics.
Base	(3.0 equiv)	Finely ground to increase surface area.
Additive	NaI (0.1 equiv)	Catalytic Finkelstein reaction generates reactive alkyl iodide in situ.

Step-by-Step:

• Charge: Add amine (1.0 equiv),

  (3.0 equiv), and NaI (0.1 equiv) to the vessel. Add solvent.[1][2][3]

• Cool: Submerge the vessel in an ice bath (0°C).

• Add Electrophile: Add the volatile alkyl halide (1.2 equiv) via syringe. Keeping the vessel cold prevents immediate evaporation.

• Seal: Tightly cap the pressure tube or bolt the autoclave.

• Heat: Place in a pre-heated oil block/mantle at 60–90°C .

  • Note: This is often 20–50°C above the alkyl halide's boiling point. The internal pressure will rise (Autogenous pressure).

• Stir: Vigorous magnetic stirring is critical for the heterogeneous base.

• Workup: Cool to room temperature, then cool further to 0°C before opening. Vent carefully into a fume hood. Filter solids and concentrate.[1]

References

• Master Organic Chemistry. (2012). Elimination Reactions Are Favored By Heat.[3][4] Retrieved from [Link]

• Hunt, I. (University of Calgary). Substitution or Elimination? Factors affecting reaction outcome. Retrieved from [Link]

• LibreTexts Chemistry. (2019). Kinetic Versus Thermodynamic Control. Retrieved from [Link]

• Walsh Medical Media. The Influence of Temperature and Pressure on Chemical Reactions. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Sciencemadness Discussion Board - Best Conditions For N-Alkylation? - Powered by XMB 1.9.11 [sciencemadness.org]
• 3. brainkart.com [brainkart.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: N-Alkylaniline Degradation Under Acidic Conditions

Welcome to the technical support center for handling N-alkylanilines in acidic environments. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges related to the stability and degradation of these compounds. Here, we address common issues in a practical, question-and-answer format, grounded in established chemical principles and field-proven insights. Our goal is to not only provide solutions but also to explain the underlying causality, empowering you to make informed decisions in your work.

Section 1: Foundational Mechanisms & Core Concepts

This section addresses the fundamental "why" behind N-alkylaniline degradation in acidic media. Understanding these core principles is the first step in troubleshooting and preventing unwanted reactions.

FAQ 1: What is the primary degradation pathway for N-alkylanilines in strong acid?

The primary degradation route for N-alkylanilines under strong acidic conditions (and often with heat) is an intramolecular rearrangement, historically known as the Hofmann-Martius rearrangement.[1] This is not a simple hydrolysis.

Causality Explained:

• Protonation: The reaction initiates with the protonation of the nitrogen atom of the N-alkylaniline, forming an anilinium salt. This makes the nitrogen a better leaving group.

• Alkyl Group Migration: The N-alkyl group then migrates from the nitrogen atom to the aromatic ring, typically to the ortho or para positions.[1][2] This is an electrophilic substitution-type reaction where the alkyl group acts as the electrophile.

• Intermediate Formation: The reaction can proceed through the formation of a carbocation from the alkyl group, which then attacks the electron-rich aniline ring. For tertiary anilines, this can lead to ortho and para rearrangement products.[2]

• Dealkylation as a Side Reaction: In some cases, particularly with heating in the presence of a hydrogen halide like HCl, the alkyl group can be eliminated entirely, regenerating the parent aniline and forming an alkyl halide.[1]

The preference for para substitution is generally observed due to reduced steric hindrance compared to the ortho position.

Caption: Primary degradation pathways for N-alkylanilines in acid.

FAQ 2: How does acid concentration affect the rate of degradation?

Generally, increasing the acid concentration increases the rate of rearrangement.[2]

Causality Explained: The initial and rate-determining step is often the protonation of the aniline nitrogen. According to Le Châtelier's principle, a higher concentration of protons (H+) in the solution will push the equilibrium towards the formation of the protonated anilinium intermediate. This increases the concentration of the reactive species, thereby accelerating the subsequent rearrangement. However, extremely high acid concentrations can lead to other effects, such as changes in the activity of water, which can influence the overall reaction kinetics.[3]

FAQ 3: My N-alkylaniline seems stable in dilute acid at room temperature, but degrades upon heating. Why?

This is a classic case of reaction kinetics and activation energy. The rearrangement of N-alkylanilines has a significant activation energy barrier that is often not overcome at room temperature.

Causality Explained:

• Activation Energy (Ea): Chemical reactions require a minimum amount of energy to proceed, known as the activation energy. The protonation step may occur at room temperature, but the subsequent migration of the alkyl group (the rearrangement) requires breaking and forming C-N and C-C bonds, which is an energy-intensive process.

• Role of Heat: Heating the system provides the necessary thermal energy for the molecules to overcome this activation barrier, thus initiating and accelerating the degradation. This is a common principle in forced degradation studies, where heat is used to predict long-term stability in a shorter timeframe.[4][5]

Section 2: Experimental Design & Troubleshooting

This section focuses on practical issues encountered during experimental work, from setting up forced degradation studies to interpreting unexpected results.

FAQ 4: I'm performing a forced degradation study. What acid and conditions should I start with?

For a typical forced degradation study as recommended by ICH guidelines, a good starting point is to reflux the drug substance in 0.1 N HCl at a controlled temperature, such as 60°C, for a defined period (e.g., 30 minutes to a few hours).[4]

Causality Explained:

• Why HCl? Hydrochloric acid is a strong, non-oxidizing acid, which allows you to specifically study acid hydrolysis and rearrangement pathways without confounding oxidative degradation.

• Why 0.1 N? This concentration is typically sufficient to ensure a low pH and drive the degradation without being overly aggressive, which could lead to complex, secondary degradation products that may not be relevant to real-world stability.

• Why 60°C? This temperature provides enough energy to accelerate the reaction to a practical timescale (hours to days) while minimizing the risk of purely thermal (pyrolytic) degradation that might occur at much higher temperatures.[4]

The goal of a forced degradation study is to achieve 5-20% degradation of the parent compound to ensure that the primary degradation products are formed and can be adequately characterized.[5] You may need to adjust time, temperature, or acid concentration to hit this target.

FAQ 5: I'm seeing more degradation products than just the expected ortho and para isomers. What could they be?

If you observe multiple unexpected peaks in your chromatogram, consider the following possibilities:

• Oxidative Degradation: The aniline moiety is susceptible to oxidation, which can occur if dissolved oxygen is present in your solution or if you are using an oxidizing acid (like nitric acid). Products can include nitrobenzenes, polymeric materials, and various coupled species like diaminodiphenyls.[6][7]

• Parent Aniline: As mentioned in FAQ 1, dealkylation can occur, leading to a peak corresponding to the parent (non-alkylated) aniline.[1]

• Further Reactions of Products: The initial rearrangement products (ortho/para-alkylanilines) are themselves anilines and can undergo further reactions, such as oxidation or polymerization, under the stress conditions.

• Impurity Degradation: Degradation products may be arising from impurities in your starting material, not the active pharmaceutical ingredient (API) itself.

Troubleshooting Steps:

• De-gas your solvent: Purge your acidic solution with nitrogen or argon before adding your compound and heating to minimize oxidative degradation.

• Use a non-oxidizing acid: Ensure you are using HCl or H2SO4, not HNO3.

• Analyze your starting material: A high-purity starting material is crucial. Characterize any significant impurities before the study.

Table 1: Troubleshooting Unexpected Degradation Products

Observation	Potential Cause	Recommended Action
Multiple small, broad peaks	Polymerization of aniline	Use milder conditions (lower temp/acid conc.). De-gas solvent.
Peak matching parent aniline	Dealkylation	Confirm with a reference standard. Note as a degradation pathway.
Products with higher m/z	Dimerization or coupling	Use LC-MS to investigate mass. Minimize oxygen.
Colored solution (e.g., brown)	Oxidation and polymerization	Immediately de-gas solvents and protect the reaction from light.

Section 3: Analytical Strategies

Proper analytical methodology is key to accurately monitoring degradation and identifying the resulting products.

FAQ 6: What is the best analytical technique to monitor the degradation of N-alkylanilines?

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) with a Photodiode Array (PDA) detector is the workhorse method for this application.[8][9] Coupling this to a Mass Spectrometer (LC-MS) is highly recommended for identifying unknown degradants.[5][6]

Causality Explained:

• RP-HPLC: This technique separates compounds based on their polarity. The N-alkylaniline and its more polar degradation products (like the parent aniline) or isomeric products can be effectively resolved on a C18 or C8 column.[8][10]

• PDA Detector: A PDA detector provides UV-Vis spectra for each peak. Since the aniline chromophore is retained in the rearrangement products, their UV spectra will be similar but often distinguishable from the parent compound. This helps in peak tracking and purity assessment.

• Mass Spectrometry (MS): MS is essential for identifying unknown degradants. Since the ortho and para rearrangement products are isomers of the parent compound, they will have the identical mass. MS/MS fragmentation can often be used to distinguish between them. Other products, like the dealkylated aniline, will have a different, predictable mass.[11]

FAQ 7: How can I develop a stability-indicating HPLC method for my N-alkylaniline?

A stability-indicating method is one that can separate the parent drug from all its potential degradation products.

Workflow for Method Development:

• Generate Degraded Samples: Perform forced degradation under various conditions (acid, base, peroxide, heat, light) to create a cocktail of the parent drug and its degradants.[4][5]

• Initial Scouting: Start with a standard C18 column and a simple mobile phase gradient, for example, from 10% to 90% acetonitrile in water (with 0.1% formic acid or an acetate buffer).[8][9]

• Optimize Separation: Adjust the gradient slope, mobile phase modifiers (e.g., methanol instead of acetonitrile), pH, and column temperature to achieve baseline separation between the parent peak and all degradant peaks.

• Peak Purity Analysis: Use a PDA detector to check the peak purity of the parent compound in the stressed samples. The upslope, apex, and downslope of the peak should have identical UV spectra.

• Validation: Once optimized, validate the method according to ICH guidelines for specificity, linearity, accuracy, precision, and robustness.

Caption: Workflow for developing a stability-indicating HPLC method.

Section 4: Protocols & Workflows

This section provides a detailed, step-by-step protocol for a common task related to N-alkylaniline degradation studies.

Protocol 1: Standard Forced Acid Degradation Study

Objective: To generate primary acid degradation products of an N-alkylaniline API for method development and characterization.

Materials:

• N-alkylaniline API

• 0.1 N Hydrochloric Acid (HCl)

• 0.1 N Sodium Hydroxide (NaOH) for neutralization

• HPLC-grade Acetonitrile (ACN) and water

• Class A volumetric flasks, pipettes

• Heating block or water bath with temperature control

• HPLC system with PDA and/or MS detector

Procedure:

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the API into a 10 mL volumetric flask.

  • Dissolve and dilute to volume with a 50:50 mixture of ACN and water to create a 1 mg/mL stock solution.

• Stress Condition Setup:

  • Pipette 1.0 mL of the stock solution into a clean vial.

  • Add 1.0 mL of 0.1 N HCl to the vial. This creates a final API concentration of 0.5 mg/mL in 0.05 N HCl (assuming the initial diluent is neutral).

  • Prepare a control sample by adding 1.0 mL of HPLC-grade water instead of HCl.

• Incubation:

  • Cap the vials securely.

  • Place the "stress" vial and the "control" vial into a heating block pre-set to 60°C.

  • Incubate for a predetermined time (e.g., 2 hours). It is wise to pull time points (e.g., 0, 1, 2, 4, 8 hours) in your first experiment to find the optimal duration.

• Quenching and Sample Analysis:

  • After incubation, immediately cool the vials to room temperature.

  • Carefully add 1.0 mL of 0.1 N NaOH to the "stress" sample to neutralize the acid. Add 1.0 mL of water to the "control" sample.

  • Vortex gently to mix.

  • Transfer the contents to an HPLC vial.

  • Analyze by your developed HPLC or LC-MS method.

• Data Evaluation:

  • Compare the chromatogram of the stressed sample to the control.

  • Calculate the percentage degradation by comparing the peak area of the parent API in the stressed vs. control sample.

  • Identify and quantify the degradation products. Aim for a total degradation of 5-20%. Adjust incubation time or temperature if necessary.

References

• Development and validation of a fast and simple HPLC method for the simultaneous determination of aniline and its degradation products in wastewater. ResearchGate. Available at: [Link]

• Rearrangements of Anilines and Their Derivatives. ResearchGate. Available at: [Link]

• Intramolecular Rearrangement of the Alkyl. Internet Archive Scholar. Available at: [Link]

• Degradation kinetics and mechanism of aniline by heat-assisted persulfate oxidation. National Library of Medicine. Available at: [Link]

• Kinetics of Oxidation of Aniline, N-Methylaniline, N,N'-Dimethylaniline by Chromic Acid. Asian Journal of Chemistry. Available at: [Link]

• Quantification of aniline and N-methylaniline in indigo. National Library of Medicine. Available at: [Link]

• Analytical Procedures for Aniline and Selected Derivatives in Wastewater and Sludge. U.S. EPA. Available at: [Link]

• Development of forced degradation and stability indicating studies for drug substance and drug product. International Journal of Research in Pharmacology & Pharmacotherapeutics. Available at: [Link]

• Development and validation of a fast and simple HPLC method for the simultaneous determination of aniline and its degradation products in wastewater. RSC Publishing. Available at: [Link]

• The Chemical Oxidation of Aniline: Mechanisms, Applications, and Environmental Implications. Open Access Journals. Available at: [Link]

• Degradation kinetics and mechanism of aniline by heat-assisted persulfate oxidation. ResearchGate. Available at: [Link]

• Development of forced degradation and stability indicating studies of drugs—A review. CORE. Available at: [Link]

• ANALYTICAL METHODS FOR THE DEGRADATION OF PHYTOCONSTITUENTS. IJRAR. Available at: [Link]

• The acid-catalysed hydrolysis of acetanilide. Journal of the Chemical Society, Perkin Transactions 2. Available at: [Link]

Sources

• 1. ia800607.us.archive.org [ia800607.us.archive.org]
• 2. researchgate.net [researchgate.net]
• 3. The acid-catalysed hydrolysis of acetanilide - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 4. ijrpp.com [ijrpp.com]
• 5. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 6. Degradation kinetics and mechanism of aniline by heat-assisted persulfate oxidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Development and validation of a fast and simple HPLC method for the simultaneous determination of aniline and its degradation products in wastewater - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 10. Quantification of aniline and N-methylaniline in indigo - PMC [pmc.ncbi.nlm.nih.gov]
• 11. ijmr.net.in [ijmr.net.in]

Technical Support Center: Stability &amp; Purification of 4-methoxy-N-(2-methylbutyl)aniline

Case ID: ANL-4-MET-STAB Subject: Prevention of oxidative degradation and peak tailing during chromatographic isolation. Applicable For: Flash Chromatography (Normal Phase), HPLC (Reverse Phase), Prep-HPLC.

Executive Summary

You are encountering difficulties with 4-methoxy-N-(2-methylbutyl)aniline , a secondary aromatic amine. This molecule presents a "perfect storm" for chromatographic instability:

• Electron-Rich Core: The p-methoxy group pushes electron density into the ring, significantly lowering the oxidation potential.

• Secondary Amine: The basic nitrogen interacts strongly with acidic silanols (

  ) on silica gel, leading to peak tailing.

• Catalytic Surface: Silica gel acts as a Lewis acid, which can catalyze the single-electron oxidation of the aniline to form radical cations, leading to purple/brown banding (decomposition) and yield loss.

This guide provides self-validating protocols to stabilize this molecule during purification.

Module 1: Troubleshooting "The Brown Band" (On-Column Oxidation)

Symptom:

• The sample band turns purple, brown, or black immediately upon touching the silica.

• Recovery is low (<60%), even though TLC showed a clean spot.

• "Ghost peaks" appear in subsequent fractions.

Root Cause: Silica gel often contains trapped oxygen and trace metal impurities (Iron/Aluminum). The acidic surface catalyzes the oxidation of the electron-rich aniline ring into a radical cation, which then dimerizes or polymerizes (similar to "Aniline Black" formation).

Corrective Protocol: The "Neutralized Slurry" Method Do not load this amine onto untreated, dry silica.

• Mobile Phase Preparation: Prepare your eluent (e.g., Hexane/EtOAc) containing 1% Triethylamine (TEA) .

• Column Pre-treatment: Flush the packed silica column with 3 Column Volumes (CV) of this TEA-treated solvent before loading the sample.

  • Validation: The heat of acid-base neutralization (exotherm) should dissipate before loading.

• Sample Loading: Dissolve the crude material in a minimum amount of TEA-treated solvent. If solubility is poor, use Dichloromethane (DCM) pre-washed with dilute ammonia.

• Elution: Run the column using the TEA-treated solvent.

Mechanism of Action: The TEA neutralizes the acidic silanol sites, preventing them from coordinating with the aniline nitrogen. This removes the "catalytic" aspect of the surface, significantly slowing down oxidation.

Module 2: Troubleshooting Peak Tailing & Resolution Loss

Symptom:

• Peaks are broad and asymmetrical (tailing factor > 2.0).

• Co-elution with impurities that have similar Rf values.

• Compound "streaks" on TLC plates.[1]

Root Cause: The secondary amine proton (

) and the lone pair on the nitrogen hydrogen-bond to free silanols. This is a non-linear adsorption isotherm, causing the tail.

Decision Matrix: Choosing the Right Stationary Phase Standard silica is often insufficient for this molecule. Use the following logic to select the correct media.

Figure 1: Decision tree for stationary phase selection based on scale and sensitivity.

Preferred Protocol: Amine-Functionalized Silica (NH2-Silica) If available, use an amine-bonded silica cartridge (e.g., Biotage KP-NH or similar).[2]

• Why: The surface is already basic. You do not need to add TEA to the mobile phase.[3]

• Solvents: Use Hexane/Ethyl Acetate gradients directly.

• Result: Sharp peaks, zero tailing, and minimal oxidation risk because the surface does not catalyze electron transfer.

Module 3: "Ghost Peaks" and Solvent Reactivity

Symptom:

• New impurities appear during evaporation of fractions.

• LC-MS shows a mass of [M+12] or [M+14] (Methylation/Methylene bridge).

• Sample turns black in Dichloromethane (DCM) solution over time.

Root Cause:

• DCM Reactivity: Chlorinated solvents can slowly react with electron-rich secondary amines to form quaternary ammonium salts or methylene bridges (dimerization), especially if the DCM is not stabilized with amylene.

• Schiff Base Formation: If the solvent contains traces of aldehydes (common in low-grade ethyl acetate or acetone), the aniline will react to form an imine.

Corrective Protocol: Solvent Handling

• Avoid DCM: If possible, load using Toluene or minimal Ethyl Acetate.

• Rotovap Temperature: Do not exceed 35°C during evaporation.

• Inert Storage: Store the purified oil under Argon/Nitrogen immediately. Electron-rich anilines absorb atmospheric oxygen.

Summary of Stability Data

Parameter	Condition	Stability Rating	Recommendation
Stationary Phase	Bare Silica (Untreated)	🔴 Critical	Avoid. Causes oxidation & tailing.
Stationary Phase	Silica + 1% TEA	🟡 Moderate	Acceptable. Flushing required.
Stationary Phase	Amine-Silica (NH2)	🟢 Excellent	Preferred. No additives needed.
Solvent	Chloroform / DCM	🟠 Poor	Risk of HCl formation/alkylation.
Solvent	Hexane / Toluene	🟢 Excellent	Inert. Use for loading if possible.
Light Exposure	Ambient Lab Light	🟡 Moderate	Wrap columns/flasks in foil.

Frequently Asked Questions (FAQ)

Q: Can I use Ammonia (

) instead of Triethylamine (TEA)? A: Yes, but with caution. Ammonia is more volatile, making it easier to remove from the final product. However, aqueous ammonia is immiscible with hexane. You must use a solvent system like DCM/MeOH/NH4OH (e.g., 90:9:1) which is often too polar for this specific lipophilic amine. TEA is miscible with Hexane/EtOAc, making it superior for this specific purification.

Q: How do I remove the TEA from my product after the column? A: TEA has a high boiling point (89°C). To remove it:

• Concentrate the fractions.[4]

• Redissolve in Et2O or EtOAc.

• Wash twice with saturated Sodium Bicarbonate (

  ) (Do not use strong acid, or you will lose your product into the water layer).

• The remaining TEA can be removed by azeotroping with heptane on the rotovap.

Q: Why does my sample turn red on the TLC plate after a few minutes? A: This is air oxidation. It confirms your molecule is highly sensitive. If your spot is clean initially but darkens over time, the compound is likely pure, but the TLC plate (which is silica) is catalyzing surface oxidation. Trust the initial UV/stain result, not the color change after 10 minutes.

References

• Biotage. (2023).[2][5] Is there an easy way to purify organic amines? Retrieved from

• Teledyne ISCO. (2016). Method Development Strategies for Amine Bonded Phase Columns. Retrieved from

• Welch Materials. (2025). Triethylamine as a Mobile Phase Additive: What Does It Do? Retrieved from

• Liu, X., et al. (2023). "Ghost peaks" in reversed-phase liquid chromatography separation of an electron-rich aniline compound: Mechanism and solution.Journal of Chromatography A. Retrieved from

• Reich, H. J. (n.d.). Common Laboratory Solvents and Chromatography.[3][6] University of Wisconsin-Madison. Retrieved from

Sources

• 1. Chromatography [chem.rochester.edu]
• 2. biotage.com [biotage.com]
• 3. teledyneisco.com [teledyneisco.com]
• 4. Chromatography [chem.rochester.edu]
• 5. "Ghost peaks" in reversed-phase liquid chromatography separation of an electron-rich aniline compound: Mechanism and solution for this phenomenon - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. kinglab.chemistry.wfu.edu [kinglab.chemistry.wfu.edu]

Technical Support Center: Strategies for Preventing Oxidation of Aniline Compounds

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for handling aniline and its derivatives. As researchers and drug development professionals, you are aware of the synthetic utility of the aniline moiety. However, its electron-rich nature makes it highly susceptible to oxidation, leading to product discoloration, impurity formation, and compromised yields. This guide provides an in-depth look at the causes of aniline oxidation and offers field-proven troubleshooting and prevention strategies to ensure the integrity of your experiments and compounds.

Section 1: Understanding the Problem - The Chemistry of Aniline Oxidation

The core of the issue lies in the high electron density of the aromatic ring, which is enhanced by the electron-donating amino group (-NH₂). This makes the molecule prone to losing electrons—the definition of oxidation.[1] Freshly purified aniline is typically a colorless or pale yellow oil, but upon exposure to air and light, it darkens, often turning yellow, red, or dark brown.[2][3] This discoloration is a clear indicator of degradation.

The primary culprits are:

• Atmospheric Oxygen: This is the most common oxidant. The process can be slow or rapid, often catalyzed by other factors.[1][4]

• Light: Photochemical processes can initiate and accelerate oxidation.

• Metal Ions: Trace metal impurities can act as potent catalysts for oxidation reactions.[5][6]

• Elevated Temperatures: Increased temperature accelerates the rate of all chemical reactions, including oxidation.[5]

The oxidation process is complex and can yield a variety of colored byproducts, including nitrobenzenes, azoxybenzenes, quinones, and highly colored polymeric materials (often called "aniline black").[1][2][5] These impurities not only contaminate the desired product but can also interfere with subsequent reaction steps and complicate purification.

Visualizing the Oxidation Pathway

The oxidation of aniline often proceeds through a radical mechanism, leading to a cascade of reactions that form colored oligomers and polymers.

Caption: Generalized pathway for aniline oxidation.

Section 2: Troubleshooting Guide & FAQs

This section addresses common issues encountered in the lab in a direct question-and-answer format.

Q1: My bottle of aniline has turned dark brown. What happened and can I still use it?

A1: The dark color is a definitive sign of aerial oxidation.[2][7] The bottle has likely been exposed to air over time, or was stored improperly. The dark material consists of various oxidized impurities and polymeric byproducts.[8]

Recommendation: For sensitive applications, such as in drug development or catalysis where purity is paramount, do not use the discolored material directly . The impurities can lead to inconsistent results and the formation of unwanted side products.[5] If the discoloration is minor, you may be able to purify it (see Section 3, Protocol 4). For heavily discolored material, it is safer and more time-efficient to use a fresh, unopened batch and implement proper storage protocols going forward.[5]

Q2: My reaction mixture turns dark immediately after adding my aniline, even though the aniline itself looked clean. What's causing this?

A2: This points to an incompatibility with your reaction conditions. Several factors could be at play:

• Oxidizing Reagents: One of your reagents (e.g., certain metal salts) may be acting as an oxidizing agent.[1]

• pH Environment: The pH of your reaction medium significantly impacts the rate of aniline oxidation. The oxidation rate constant often reaches a maximum near the pKa of the specific aniline derivative before decreasing again.[1][9]

• Dissolved Oxygen in Solvents: Solvents that have not been properly degassed contain dissolved oxygen, which can readily oxidize your aniline, especially if catalytic species are present.[4]

Recommendation: First, assess your reagents for oxidizing potential. If possible, switch to a less oxidizing alternative. Second, degas your solvents thoroughly before use (see Protocol 2). Finally, consider buffering your reaction medium to a pH that minimizes the oxidation rate, which may need to be determined empirically for your specific system.[1]

Q3: I suspect aniline oxidation is causing inconsistent yields and extra spots on my TLC/peaks in my LC-MS. How can I confirm this?

A3: Your suspicion is likely correct. The best way to confirm this is through analytical verification.

Recommendation: Analyze your starting aniline material using High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) and compare it to a fresh, high-purity standard.[5] This will quantify the level of impurities. For your reaction mixture, run an LC-MS analysis on a sample taken shortly after the color change occurs. Look for masses corresponding to potential oxidation products, such as dimers, or the addition of one or more oxygen atoms to your starting material.

Q4: How do electron-donating or -withdrawing groups on the aniline ring affect its stability?

A4: The electronic nature of substituents has a direct and predictable effect on the aniline's susceptibility to oxidation. This is related to the compound's redox potential.[1]

• Electron-Donating Groups (EDGs) like -OCH₃, -CH₃, or -OH increase the electron density of the ring, making the compound easier to oxidize. These derivatives are generally less stable and require more stringent handling.

• Electron-Withdrawing Groups (EWGs) like -NO₂, -CN, or -CF₃ decrease the electron density of the ring, making the compound more difficult to oxidize. These derivatives are generally more stable.

Recommendation: Pay special attention to anilines bearing EDGs. For these compounds, working under a strict inert atmosphere is highly recommended for both storage and reactions.

Visualizing the Troubleshooting Process

Caption: Troubleshooting workflow for suspected aniline oxidation.

Section 3: Prevention Strategies & Protocols

Proactive prevention is far more effective than reactive purification. The following protocols provide a robust framework for minimizing oxidation.

Protocol 1: Recommended Storage of Aniline Compounds

Proper storage is the first line of defense against degradation.

• Atmosphere: Transfer the aniline from the supplier's container into a clean, dry storage vessel under an inert atmosphere (e.g., inside a glovebox or using a Schlenk line). Backfill the container with nitrogen or argon.[5]

• Container: Use an amber glass bottle or a vial wrapped in aluminum foil to protect the compound from light. Ensure the cap is tight and sealed with paraffin film for extra protection against air ingress.[5][10]

• Temperature: Store the sealed container in a refrigerator or cold room. Avoid repeated freeze-thaw cycles.

• Additives: For bulk, long-term storage of aniline itself, adding a small amount of zinc dust can act as a reducing agent to scavenge oxidative species.[1] However, this is not suitable for most derivatives or analytical standards as it introduces a solid contaminant.

Protocol 2: Performing a Reaction Under an Inert Atmosphere

This protocol describes a standard setup to exclude atmospheric oxygen.

• Apparatus Setup: Assemble your glassware (e.g., round-bottom flask with condenser) and flame-dry it under vacuum or oven-dry it to remove adsorbed water. Allow it to cool to room temperature under a positive pressure of nitrogen or argon. Use a bubbler to monitor gas flow.[1]

• Solvent Degassing: Degas all reaction solvents immediately before use. Common methods include:

  • Sparging: Bubble a fine stream of inert gas (N₂ or Ar) through the solvent for at least 15-30 minutes.[4]

  • Freeze-Pump-Thaw: For more rigorous oxygen removal, freeze the solvent with liquid nitrogen, apply a high vacuum, and then thaw. Repeat this cycle three times.

• Reagent Addition: Dissolve your aniline and other reagents in separate flasks using the degassed solvent. Transfer them to the main reaction flask via cannula or a gas-tight syringe.[1]

• Reaction & Workup: Maintain a positive pressure of inert gas throughout the reaction. Upon completion, perform any workup steps (e.g., quenching, extraction, filtration) as quickly as possible to minimize air exposure. If the product is also air-sensitive, conduct these steps using Schlenk line techniques.[1]

Protocol 3: Protection of an Aniline via Acetylation

If inert atmosphere techniques are insufficient or impractical, protecting the amino group as an acetanilide can prevent oxidation.[1]

• Dissolve Aniline: In a round-bottom flask, dissolve the aniline derivative (1.0 eq) in a suitable solvent like dichloromethane or acetic acid.

• Add Reagent: Cool the solution in an ice bath and add acetic anhydride (1.1 eq) dropwise. If using an aprotic solvent, add a base like pyridine or triethylamine (1.2 eq).

• Reaction: Stir the mixture at room temperature for 1-2 hours. Monitor the reaction by TLC until all the starting aniline is consumed.[1]

• Workup & Isolation: Quench the reaction by slowly adding water or an aqueous solution of sodium bicarbonate. Extract the product with an organic solvent. Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and concentrate under reduced pressure. The acetanilide can then be purified by recrystallization.[1]

• Deprotection: After your desired synthetic steps are complete, the acetyl group can be removed by acid or base-catalyzed hydrolysis (e.g., refluxing in aqueous HCl or NaOH) to regenerate the aniline.[1]

Protocol 4: Purification of a Discolored Aniline

This protocol is for purifying liquid anilines that have undergone minor to moderate oxidation.

• Setup: Assemble a vacuum distillation apparatus. Ensure all joints are well-sealed. Add a few boiling chips or a magnetic stir bar to the distillation flask.

• Optional Pre-treatment: For very dark anilines, consider a pre-treatment. Dissolve the aniline in dilute HCl, perform a liquid-liquid extraction with an organic solvent to remove non-basic impurities, then basify the aqueous layer with NaOH to regenerate the aniline, extract it, dry it, and then proceed to distillation.[7]

• Distillation: Heat the flask gently using an oil bath. Distill the aniline under reduced pressure. This lowers the boiling point and prevents thermal decomposition, which can occur at its atmospheric boiling point.[7][11]

• Collection: Collect the fraction that boils at the correct temperature and pressure for your specific aniline. The purified product should be colorless to pale yellow. Discard the initial and final fractions, which may contain volatile impurities or high-boiling colored products, respectively.

• Storage: Immediately transfer the purified aniline to a clean, dry, amber glass bottle under an inert atmosphere and store it according to Protocol 1.

Section 4: Data & Summaries

Table 1: Summary of Recommended Storage Conditions

Parameter	Recommendation	Rationale
Atmosphere	Inert Gas (Nitrogen or Argon)	Prevents contact with atmospheric oxygen, the primary oxidant.[5]
Container	Tightly sealed, amber glass bottle	Protects from light and prevents air/moisture ingress.[5][10]
Temperature	Refrigerated (2-8 °C)	Reduces the rate of chemical degradation reactions.[5]
Purity	Use high-purity material	Impurities, especially metal ions, can catalyze oxidation.

Table 2: Influence of pH on Aniline Oxidation

pH Condition	Effect on Oxidation Rate	Causality
Acidic (pH < 3)	Rate can be sharply reduced.	The amino group is fully protonated (-NH₃⁺), which is deactivating and less susceptible to oxidation.[12]
Near pKa (~3-5)	The oxidation rate often reaches its maximum.	There is an optimal balance between the concentration of the reactive free amine and factors promoting the reaction mechanism.[1][9]
Neutral to Alkaline	The rate gradually decreases after the peak.	The speciation of the oxidant and the reaction mechanism change in this pH range.[9]

Note: The optimal pH for minimizing oxidation must be determined empirically for each specific system, as it depends on the aniline derivative, the oxidant, and other reaction components.[1]

Section 5: References

• Influence of pH on Kinetics of Anilines Oxidation by Permanganate. (2016). PubMed.

• preventing oxidation of the aniline group during complexation. (2025). Benchchem.

• Preventing oxidation of 2-(Allyloxy)aniline during storage. (2025). Benchchem.

• Oxidation potentials of phenols and anilines: correlation analysis of electrochemical and theoretical values. (2017). Environmental Science: Processes & Impacts (RSC Publishing).

• Effect of the initial pH value on the degradation of Aniline... (2014). ResearchGate.

• Technical Support Center: Purification of Halogenated Aniline Compounds. (2025). Benchchem.

• Purify and dry aniline?. (2014). Reddit.

• Polymerization of aniline by copper-catalyzed air oxidation. (2006). Wiley Periodicals, Inc..

• aniline impurities. (2005). Sciencemadness Discussion Board.

• Aniline - Wikipedia. (n.d.). Wikipedia.

• Discover The Secret: Aniline Is Usually Purified By Steam Distillation. (2022). ECHEMI.com.

• How to prevent/minimize rapid air oxidation or arylamine... (2012). ResearchGate.

• Aniline and Its Derivatives. (n.d.). ResearchGate.

• Aniline. (n.d.). Sinochem Nanjing Corporation.

• Aniline. (n.d.). Lanxess.

• Aniline. (n.d.). PubChem.

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• 2. Aniline - Wikipedia [en.wikipedia.org]
• 3. Aniline | C6H5NH2 | CID 6115 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. web.itu.edu.tr [web.itu.edu.tr]
• 7. Sciencemadness Discussion Board - aniline impurities - Powered by XMB 1.9.11 [sciencemadness.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. [Influence of pH on Kinetics of Anilines Oxidation by Permanganate] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Aniline [chemlongxing.com]
• 11. reddit.com [reddit.com]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Resolving Co-eluting Impurities in HPLC Analysis of N-alkylanilines

Welcome to the technical support center for HPLC analysis of N-alkylanilines. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common issues, specifically the co-elution of impurities. The following sections provide a combination of frequently asked questions for quick reference and in-depth troubleshooting guides with detailed experimental protocols.

Frequently Asked Questions (FAQs)

Q1: My N-alkylaniline peak is showing significant tailing and is merging with a closely eluting impurity. What is the most likely cause and the quickest fix?

A1: Peak tailing for basic compounds like N-alkylanilines is often caused by secondary interactions with acidic silanol groups on the surface of silica-based stationary phases.[1][2][3] This can make a peak appear broader and merge with a nearby impurity.

• Quick Fix: The most immediate strategy is to modify your mobile phase. Adding a basic modifier, like triethylamine (TEA), at a low concentration (e.g., 5-10 mM) can help to saturate the active silanol sites, reducing their interaction with your basic analyte and sharpening the peak.[4][5] Alternatively, operating at a low pH (around 2.5-3) can suppress the ionization of silanol groups, which also minimizes these secondary interactions.[2][4]

Q2: I have two impurities that are completely co-eluting with my main N-alkylaniline peak. How can I confirm this and what is the first step to resolve them?

A2: Confirming co-elution is critical. If you are using a photodiode array (PDA) detector, you can assess peak purity by examining the UV spectra across the peak.[6] If the spectra are not homogenous, it indicates the presence of more than one compound.[6] With mass spectrometry (MS) detection, you can look for different mass-to-charge ratios (m/z) across the peak's elution profile.[6]

• First Step: The initial approach to resolving co-eluting peaks is to adjust the selectivity of your method. This is most readily achieved by changing the organic modifier in your mobile phase (e.g., switching from acetonitrile to methanol or vice versa) or by altering the pH of the aqueous portion of your mobile phase.[7][8]

Q3: Can changing the column temperature help resolve co-eluting N-alkylanilines?

A3: Yes, adjusting the column temperature can influence selectivity. While not always the most powerful tool for this purpose, changing the temperature can alter the thermodynamics of the interactions between the analytes and the stationary phase, potentially leading to changes in elution order and improved resolution. It is a relatively simple parameter to adjust and is worth exploring.

Q4: When should I consider switching from an isocratic to a gradient elution method?

A4: If your sample contains N-alkylanilines and impurities with a wide range of polarities, an isocratic method may not provide adequate separation for all components.[9] Later eluting peaks may become broad, and early eluting peaks might be unresolved from the void volume.[10][11] Switching to a gradient elution, where the mobile phase strength is increased over the course of the run, can sharpen peaks and improve the overall resolution of complex mixtures.[9][10][12]

Q5: Are there specific stationary phases that are better suited for N-alkylaniline analysis?

A5: Yes, modern, high-purity silica columns (Type B) with low silanol activity are highly recommended to minimize peak tailing.[1] Additionally, columns with end-capping, where residual silanol groups are chemically deactivated, are beneficial.[2][3] For particularly challenging separations, consider stationary phases with embedded polar groups or those designed to be stable at higher pH, which can provide alternative selectivities.[5]

In-Depth Troubleshooting Guides

Guide 1: Systematic Mobile Phase Optimization for Co-eluting N-Alkylanilines

This guide provides a structured approach to optimizing your mobile phase to resolve co-eluting impurities. The primary goal is to manipulate the selectivity of the separation.

Core Principle: The retention of ionizable compounds like N-alkylanilines is highly dependent on the pH of the mobile phase.[13][14] By adjusting the pH, you can change the ionization state of your analytes and impurities, leading to significant changes in their retention times and potentially resolving co-elution.[15][16]

Experimental Protocol:

• Initial Assessment:

  • Prepare your sample in the initial mobile phase composition to avoid peak distortion.[7]

  • Run your current method and confirm co-elution using a PDA or MS detector.[6]

• pH Screening:

  • Prepare a series of mobile phase buffers at different pH values. For reversed-phase chromatography, a common starting range is pH 3 to pH 7. Ensure your column is stable across the chosen pH range.[13]

  • Use volatile buffers like ammonium formate or ammonium acetate if your system is connected to a mass spectrometer.[17][18]

  • Inject your sample using each mobile phase and record the retention times and resolution of the peaks of interest.

• Organic Modifier Evaluation:

  • Select the pH that provides the best initial separation.

  • Prepare mobile phases with different organic modifiers (e.g., acetonitrile and methanol) at the selected pH.[19]

  • Run your sample with each organic modifier and compare the resulting chromatograms. The change in solvent can alter the selectivity and may resolve your co-eluting peaks.

• Gradient Optimization:

  • If co-elution persists, and you are using an isocratic method, switch to a gradient.[9]

  • Start with a broad gradient (e.g., 5% to 95% organic over 20 minutes) to determine the approximate elution conditions for all components.

  • Based on the initial gradient run, create a shallower gradient around the elution time of your co-eluting peaks to maximize resolution.[20]

Data Presentation:

Mobile Phase Parameter	Condition 1	Condition 2	Condition 3	Resolution (Analyte/Impurity)
pH	3.0 (Phosphate Buffer)	5.0 (Acetate Buffer)	7.0 (Phosphate Buffer)	Record Resolution Value
Organic Modifier	Acetonitrile	Methanol	-	Record Resolution Value
Gradient Slope	5-95% in 20 min	40-60% in 15 min	-	Record Resolution Value

Troubleshooting Workflow:

Caption: Workflow for mobile phase optimization.

Guide 2: Strategic Stationary Phase Selection

If mobile phase optimization does not yield the desired resolution, the next logical step is to explore different stationary phase chemistries.

Core Principle: The stationary phase provides the primary surface for analyte interaction. By changing the chemical nature of this surface, you can introduce different retention mechanisms and alter selectivity.[21]

Experimental Protocol:

• Column Selection:

  • C18 (L1): This is the most common reversed-phase stationary phase. If you are already using a C18, consider one from a different manufacturer as subtle differences in silica and bonding can alter selectivity.

  • C8 (L7): A shorter alkyl chain length than C18, which can provide different selectivity for moderately polar compounds.

  • Phenyl (L11): Offers pi-pi interactions, which can be beneficial for separating aromatic compounds like N-alkylanilines and their impurities.

  • Embedded Polar Group (EPG): These columns have a polar group embedded in the alkyl chain, which can reduce interactions with residual silanols and offer unique selectivity for basic compounds.

  • Chiral Stationary Phases (CSPs): If your co-eluting impurity is a stereoisomer, a chiral column is necessary for separation.[22][23][24] Common chiral phases are based on derivatized cellulose or amylose.[25]

• Method Transfer and Optimization:

  • Install the new column and equilibrate it thoroughly with your starting mobile phase.

  • Begin with the optimized mobile phase conditions from Guide 1.

  • Further fine-tune the mobile phase composition and gradient as needed to achieve optimal resolution on the new stationary phase.

Data Presentation:

Stationary Phase	Main Analyte Retention Time (min)	Impurity Retention Time (min)	Resolution
C18 (Brand A)	Record Value	Record Value	Record Value
C8 (Brand B)	Record Value	Record Value	Record Value
Phenyl (Brand C)	Record Value	Record Value	Record Value
Chiral (CSP Type)	Record Value	Record Value	Record Value

Logical Relationship Diagram:

Caption: Stationary phase selection based on analyte properties.

References

• How to Reduce Peak Tailing in HPLC? - Phenomenex. (2025, June 9). Phenomenex. [Link]

• HPLC Tech Tip: Peak Tailing of Basic Analytes - Phenomenex. (n.d.). Phenomenex. [Link]

• Peak Tailing in HPLC - Element Lab Solutions. (n.d.). Element Lab Solutions. [Link]

• The Evolution of LC Troubleshooting: Strategies for Improving Peak Tailing. (2023, November 1). LCGC International. [Link]

• What Causes Peak Tailing in HPLC? - Chrom Tech, Inc. (2025, October 28). Chrom Tech, Inc.. [Link]

• HPLC Troubleshooting Mini Guide - Peak Issues - Phenomenex. (n.d.). Phenomenex. [Link]

• Co-Elution: The Achilles' Heel of Chromatography (and What You Can Do About It) - Axion Labs. (n.d.). Axion Labs. [Link]

• HPLC Troubleshooting Guide. (n.d.). [Source not available].

• Separation of Aniline on Newcrom R1 HPLC column - SIELC Technologies. (n.d.). SIELC Technologies. [Link]

• Mobile phases compatible for LCMS - Shimadzu (Europe). (n.d.). Shimadzu (Europe). [Link]

• Exploring the Role of pH in HPLC Separation - Moravek. (2024, December 3). Moravek. [Link]

• Effect of mobile phase pH on the retention of nucleotides on different stationary phases for high-performance liquid chromatography - PMC. (n.d.). PMC. [Link]

• [Readers Insight] Gradient vs. Isocratic Elution: Which to Choose? - Welch Materials. (2026, January 6). Welch Materials. [Link]

• Optimizing Mobile Phase Composition: A Practical Approach to Enhancing HPLC Performance - Mastelf. (2025, January 8). Mastelf. [Link]

• Different Types of Stationary Phases in Liquid Chromatography - Veeprho Pharmaceuticals. (2025, August 25). Veeprho Pharmaceuticals. [Link]

• Isocratic Vs. Gradient Elution in Chromatography - Phenomenex. (2025, May 23). Phenomenex. [Link]

• Strategies for Method Development and Optimization in HPLC - Drawell. (2024, April 28). Drawell. [Link]

• Mobile Phase Optimization: A Critical Factor in HPLC - Phenomenex. (2025, June 6). Phenomenex. [Link]

• Comparison of gas- and liquid chromatography- mass spectrometry for trace analysis of anilines in groundwater. (2021, October 18). [Source not available].

• What is the advantages of gradient elution over isocratic elution in LC? - ResearchGate. (2019, April 10). ResearchGate. [Link]

• THE INFLUENCE OF MOBILE PHASE pH ON THE RETENTION AND SELECTIVITY OF RELATED BASIC COMPOUNDS IN REVERSE. (n.d.). [Source not available].

• Gradient vs. Isocratic Elution in HPLC - Danaher Life Sciences. (n.d.). Danaher Life Sciences. [Link]

• Proposed Optimal Mobile Phase Alkylamine Concentrations - ResearchGate. (n.d.). ResearchGate. [Link]

• When is Gradient Elution Better than Isocratic Elution? - Biotage. (2023, January 24). Biotage. [Link]

• Tips and Tricks of HPLC System Troubleshooting - Agilent. (n.d.). Agilent. [Link]

• Effect of pH on retention time of all analytes. Mobile phase: a mixture... - ResearchGate. (n.d.). ResearchGate. [Link]

• Separation and determination of aniline and substituted anilinesulphonic acid derivatives by ion-pair reversed-phase high-performance liquid chromatography - Analyst (RSC Publishing). (n.d.). Analyst (RSC Publishing). [Link]

• Reverse-phase high-performance liquid chromatography (HPLC)... - ResearchGate. (n.d.). ResearchGate. [Link]

• Mobile phases compatible for LC/MS - Shimadzu. (n.d.). Shimadzu. [Link]

• Back to Basics: The Role of pH in Retention and Selectivity | LCGC International. (2017, January 18). LCGC International. [Link]

• Chiral HPLC Separations - Phenomenex. (n.d.). Phenomenex. [Link]

• Separation of aniline from water and wastewater samples based on activated carbon nanoparticles and dispersive solid phase extra. (n.d.). [Source not available].

• chiral columns . (n.d.). . [Link]

• Separation of N,N-Dimethylaniline on Newcrom R1 HPLC column | SIELC Technologies. (2018, February 16). SIELC Technologies. [Link]

• Development and validation of a fast and simple HPLC method for the simultaneous determination of aniline and its degradation products in wastewater - ResearchGate. (n.d.). ResearchGate. [Link]

• Development and validation of a HPLC/FLD method combined with online derivatization for the simple and simultaneous determination of trace amino acids and alkyl amines in continental and marine aerosols - PMC. (2018, November 12). PMC. [Link]

• A Strategy for Developing HPLC Methods for Chiral Drugs | LCGC International. (n.d.). LCGC International. [Link]

• (PDF) Chiral Separations by High‐Performance Liquid Chromatography - ResearchGate. (n.d.). ResearchGate. [Link]

• Chromatography Method Development For Impurity Analysis And Degradation - IJCRT.org. (2024, November 11). IJCRT.org. [Link]

• method 8131 aniline and selected derivatives by gas chromatography - EPA. (n.d.). EPA. [Link]

• Chiral HPLC and SFC Columns - Columnex. (n.d.). Columnex. [Link]

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• 18. Mobile phases compatible for LC/MS : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
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• 24. researchgate.net [researchgate.net]
• 25. columnex.com [columnex.com]

Technical Support Center: Purification of Chiral N-(2-methylbutyl) Compounds

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding the purification of chiral compounds containing the N-(2-methylbutyl) moiety. The small, flexible, and aliphatic nature of this chiral group presents unique challenges that require carefully considered strategies for successful separation. This document is designed to provide both foundational knowledge and actionable protocols to overcome these hurdles.

Troubleshooting Guide

This section addresses specific problems encountered during the purification process in a question-and-answer format.

Problem 1: Poor or no enantiomeric separation on a polysaccharide-based chiral column (e.g., Chiralcel®, Chiralpak®).

Question: I am using a standard amylose or cellulose-based chiral stationary phase (CSP) in normal-phase HPLC, but my N-(2-methylbutyl) enantiomers are co-eluting. What is causing this and how can I fix it?

Answer:

This is a common issue when dealing with small, aliphatic chiral amines like those containing the N-(2-methylbutyl) group. The primary cause is often a lack of sufficient and consistent interactions between the analyte and the chiral stationary phase.

Root Cause Analysis:

• Weak Interactions: Polysaccharide-based CSPs heavily rely on π-π stacking, hydrogen bonding, and dipole-dipole interactions for chiral recognition.[1] The N-(2-methylbutyl) group lacks aromatic rings for π-π interactions. Chiral recognition must, therefore, depend on weaker forces and steric hindrance, which may be insufficient for separation.

• Conformational Flexibility: The flexibility of the alkyl chain can prevent the molecule from adopting a stable conformation, which is necessary to achieve the consistent three-point interaction with the CSP required for separation.[2]

• Inappropriate Mobile Phase: The mobile phase composition is critical. Incorrect solvent polarity can either fail to elute the compound or prevent the necessary chiral recognition interactions from occurring.

Suggested Solutions & Protocols:

• Introduce an Interacting Moiety via Derivatization: This is often the most effective strategy. By converting the amine to an amide or carbamate, you introduce groups capable of strong hydrogen bonding and dipole-dipole interactions, significantly enhancing the potential for chiral recognition.

  • Protocol: N-Benzoylation

    • Dissolve your N-(2-methylbutyl) compound (1 eq.) in a suitable aprotic solvent like Dichloromethane (DCM).

    • Add a non-nucleophilic base, such as triethylamine (1.5 eq.).

    • Cool the mixture in an ice bath (0 °C).

    • Slowly add benzoyl chloride (1.2 eq.) dropwise.

    • Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC or LC-MS.

    • Upon completion, quench the reaction with water and perform a standard aqueous workup.

    • Purify the resulting N-benzoyl derivative by standard silica gel chromatography before attempting chiral separation. The added phenyl group provides a site for π-π interactions.

• Switch to a Different Class of Chiral Stationary Phase: If derivatization is not desirable, another CSP may provide the necessary selectivity.

  • Crown Ether-Based CSPs: These are specifically designed for the resolution of primary amines.[3] The chiral cavity of the crown ether can form complexes with the protonated amino group, providing excellent enantioselectivity.

  • Cyclodextrin-Based CSPs: These phases separate enantiomers based on the formation of inclusion complexes. The hydrophobic interior of the cyclodextrin cavity can interact with the alkyl group, while interactions with the functionalized rim provide stereoselectivity.[4]

• Optimize the Mobile Phase: For polysaccharide columns, small changes in mobile phase modifiers can have a large impact on selectivity.[1]

  • Add Acidic/Basic Modifiers: For basic compounds like amines, adding a small amount of a basic modifier (e.g., 0.1% diethylamine or ethanolamine) to the normal-phase mobile phase can improve peak shape and sometimes induce separation. Conversely, for acidic derivatives, an acidic modifier (e.g., 0.1% trifluoroacetic acid or formic acid) is used.

  • Explore Supercritical Fluid Chromatography (SFC): SFC is an excellent alternative to HPLC for chiral separations.[][6] It often provides higher efficiency and faster separations. The use of CO2 as the main mobile phase component, modified with an alcohol (e.g., methanol or ethanol), creates a different selectivity profile compared to HPLC.

  .dot graph TD { bgcolor="#F1F3F4" node [shape=box, style="filled", margin=0.2, fontname="Roboto", fontsize=12]; edge [fontname="Roboto", fontsize=10];

  } .enddot Caption: Workflow for addressing poor enantiomeric separation.

Problem 2: My diastereomers are difficult to separate using reverse-phase HPLC.

Question: My synthesis produced a mixture of diastereomers of an N-(2-methylbutyl) compound. I am trying to separate them on a C18 column, but the resolution is very low (Rs < 1.0). How can I improve this?

Answer:

While diastereomers have different physical properties and can be separated on achiral columns, their structural similarity can still make separation challenging.[7][8] Low resolution on a standard C18 column indicates that the subtle differences in their hydrophobicity and interaction with the stationary phase are not being sufficiently exploited.

Root Cause Analysis:

• Insufficient Selectivity: The C18 stationary phase may not offer enough selectivity to differentiate between the diastereomers.

• Poor Method Optimization: The mobile phase composition, pH, and temperature have not been optimized to maximize the differences in retention between the diastereomers.

• Column Overload: Injecting too much sample can cause peak broadening and a loss of resolution.

Suggested Solutions & Protocols:

• Systematic Method Optimization:

  • Change Organic Modifier: If you are using acetonitrile (ACN), try switching to methanol (MeOH) or vice-versa. The different solvent properties (MeOH is a hydrogen-bond donor, ACN is a strong dipole) can alter selectivity.

  • Adjust pH: If your molecule has ionizable groups, adjusting the mobile phase pH with a buffer can dramatically change retention and selectivity. For an amine, working at a lower pH (e.g., pH 3 with a formate buffer) will ensure it is protonated, which may enhance separation.

  • Vary Temperature: Lowering the column temperature often increases resolution, although it will also increase backpressure and run time. Conversely, increasing the temperature can sometimes improve peak shape and efficiency.

• Increase Column Efficiency and Length:

  • Stack Columns: For preparative flash chromatography, stacking two C18 cartridges can significantly increase the theoretical plates and improve resolution, allowing for the purification of closely eluting diastereomers.[7]

  • Use a Longer Analytical Column: In HPLC, switching from a 150 mm column to a 250 mm column will increase the plate count and may be sufficient to resolve the peaks.

• Explore Alternative Achiral Stationary Phases: If C18 is not effective, a different stationary phase may provide the required selectivity.

  • Phenyl-Hexyl Phase: This phase offers π-π interactions if your molecule contains aromatic rings, providing a different separation mechanism than the hydrophobic interactions of C18.

  • Pentafluorophenyl (PFP) Phase: PFP columns provide a unique selectivity profile through a combination of hydrophobic, dipole-dipole, and π-π interactions. They are particularly effective for separating positional isomers and other closely related structures.

  Parameter	Action	Rationale
  Mobile Phase	Switch from ACN to MeOH (or vice versa).	Alters selectivity through different solvent-analyte interactions.
  pH (if applicable)	Adjust pH to control ionization state.	Changes polarity and interaction with the stationary phase.

| Temperature | Decrease temperature (e.g., from 40°C to 25°C). | Often increases separation factor (α) at the cost of longer run times. | | Column | Use a Phenyl-Hexyl or PFP stationary phase. | Provides alternative separation mechanisms beyond simple hydrophobicity.[7] |

Frequently Asked Questions (FAQs)

Q1: How do I determine the enantiomeric excess (ee) of my purified sample if I don't have a pure enantiomer standard?

A1: Determining enantiomeric excess without a pure standard is a significant challenge, as you cannot definitively assign the peaks or confirm that the detector response is identical for both enantiomers.[9] However, several strategies can be employed:

• Assume Equal Response Factor: For UV detectors, it is often assumed that enantiomers have identical molar absorptivity and thus the same response factor. The enantiomeric excess can be calculated directly from the peak area ratio: ee (%) = |(Area1 - Area2) / (Area1 + Area2)| * 100. This is a common practice but carries a degree of uncertainty.

• Chiroptical Detectors: The most reliable method is to use a chiral detector, such as a Circular Dichroism (CD) detector.[9] Enantiomers give CD signals of equal magnitude but opposite sign. This allows for the unambiguous determination of the ee and can even help assign the elution order without a standard.

• NMR with Chiral Solvating Agents (CSAs): In NMR spectroscopy, adding a chiral solvating agent can induce a chemical shift difference (diastereomeric non-equivalence) between the signals of the two enantiomers.[10] By integrating the distinct signals, the ee can be accurately determined.

Q2: What are the main advantages of using Supercritical Fluid Chromatography (SFC) over HPLC for purifying N-(2-methylbutyl) compounds?

A2: SFC offers several key advantages, making it a powerful and often preferred technique for chiral separations.[6][11]

• Speed and Efficiency: The low viscosity and high diffusivity of supercritical CO2 allow for much higher flow rates than in HPLC, leading to significantly faster separations and re-equilibration times.[12]

• Reduced Solvent Consumption: SFC primarily uses compressed CO2, a green and inexpensive solvent, with only a small percentage of an organic co-solvent (modifier). This drastically reduces the consumption of flammable and toxic organic solvents like hexane, lowering both costs and environmental impact.[6]

• Orthogonal Selectivity: SFC provides a different selectivity profile compared to both normal-phase and reversed-phase HPLC. A separation that is difficult in HPLC may be straightforward in SFC, making it a complementary tool for method development.[]

• Easier Sample Recovery: After purification, the CO2 is simply vented off as a gas, leaving the purified compound in the small volume of organic modifier. This makes sample workup much faster and simpler than evaporating large volumes of HPLC solvents.

Q3: Can I use crystallization to resolve the enantiomers of my N-(2-methylbutyl) compound?

A3: Yes, classical resolution via crystallization of diastereomeric salts is a well-established and scalable method for separating enantiomeric amines.[13][14]

• Principle: The strategy involves reacting the racemic amine with an enantiomerically pure chiral acid (a resolving agent), such as (+)-tartaric acid or (-)-mandelic acid. This reaction forms a pair of diastereomeric salts. Since diastereomers have different physical properties, including solubility, they can often be separated by fractional crystallization.[14]

• General Workflow:

  • Salt Formation: Dissolve the racemic N-(2-methylbutyl) amine in a suitable solvent (e.g., isopropanol, ethanol). Add an equimolar amount of the chiral resolving agent.

  • Crystallization: Allow the solution to cool slowly. The less soluble diastereomeric salt will crystallize out. The choice of solvent is critical and often requires screening.

  • Isolation: Filter the crystals and wash them with a small amount of cold solvent.

  • Liberation of the Free Amine: Dissolve the purified diastereomeric salt in water and add a base (e.g., NaOH solution) to deprotonate the amine.

  • Extraction: Extract the liberated, now enantiomerically enriched, amine into an organic solvent (e.g., DCM or ether).

  • Purity Analysis: Analyze the enantiomeric excess of the final product using a suitable chiral analytical method (e.g., chiral HPLC or GC).

  .dot graph TD { bgcolor="#F1F3F4" node [shape=box, style="filled", margin=0.2, fontname="Roboto", fontsize=12]; edge [fontname="Roboto", fontsize=10];

  } .enddot Caption: Diastereomeric salt resolution workflow.

References

• Santai Technologies. (n.d.). The Purification of Diastereomers by SepaFlash C18 Reversed Phase Cartridge. Santai Technologies Inc.
• Fogassy, E., et al. (2019). Separation of Diastereomers Taking Advantage for the Kinetic Control and Structure of Resolving Agent. Gavin Publishers.
• Chromatography Today. (2020, May 20).
• De Klerck, K., et al. (2022, March 1). Supercritical Fluid Chromatography for Chiral Analysis, Part 1: Theoretical Background.
• Sánchez, J. M., et al. (2012). Determination of enantiomeric excess by chiral liquid chromatography without enantiomerically pure starting standards.
• BOC Sciences. (n.d.).
• Santai Technologies. (n.d.). AN032_The Purification of Diastereomers by SepaFlash™ C18 Reversed Phase Cartridge.
• Wang, D., & Danielson, N. D. (n.d.).
• Phenomenex. (n.d.).
• Perrin, C., et al. (n.d.). A Strategy for Developing HPLC Methods for Chiral Drugs.
• Wiley Analytical Science. (2018, August 16).
• Selvita. (2024, September 19).
• ScienceDirect. (n.d.).
• Patel, B. (2023, January 19). Playing with Selectivity for Optimal Chiral Separation.
• Hyun, M. H. (2014, December 9). Enantiomeric Separation of 1-(Benzofuran-2-yl)alkylamines on Chiral Stationary Phases Based on Chiral Crown Ethers.
• RotaChrom. (2025, January 31). Innovations in Chiral Purification: Exploring Techniques and Future Potential.
• Chemistry LibreTexts. (2021, July 31). 19.
• ResearchGate. (2025, August 7).
• Brands, K. M. J., & Davies, A. J. (2006). Crystallization-Induced Diastereomer Transformations. Chemical Reviews, 106(7), 2711–2733.

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Technical Support Center: Minimizing Tar Formation in High-Temperature Aniline Reactions

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for managing high-temperature reactions involving aniline. This document is designed for researchers, chemists, and process development professionals who encounter the common yet challenging issue of tar formation. Our goal is to provide you with not just troubleshooting steps, but also the underlying chemical principles to empower you to make informed decisions in your experimental work.

Section 1: Frequently Asked Questions - Understanding the Fundamentals

This section addresses the core principles behind tar formation, providing the foundational knowledge needed to diagnose and solve related issues.

Q1: What exactly is "tar" in the context of aniline reactions?

A: Tar is not a single compound but a complex, heterogeneous mixture of high-molecular-weight, often colored, resinous, or solid byproducts.[1] In aniline reactions, it primarily consists of:

• Polymerization Products: Linear or cross-linked polymers of aniline.

• Condensation Products: Large molecules formed from aniline reacting with itself or other reagents (e.g., aldehydes, ketones).[2][3]

• Polycyclic Aromatic Hydrocarbons (PAHs): Formed through complex thermal decomposition and recombination reactions at very high temperatures.[4][5]

• Oxidation Products: The amino group makes the molecule susceptible to oxidation, leading to complex, often oxygen-containing, polymeric structures.[6][7]

The exact composition of tar is highly dependent on specific reaction conditions such as temperature, pressure, atmosphere, and the presence of catalysts or contaminants.[8]

Q2: Why is aniline so prone to forming tar at high temperatures?

A: Aniline's reactivity is a double-edged sword. The very features that make it a versatile building block also make it susceptible to undesirable side reactions, especially under thermal stress.

• Highly Activated Aromatic Ring: The amino group (-NH₂) is a powerful electron-donating group, which makes the ortho and para positions of the benzene ring extremely electron-rich and highly susceptible to electrophilic attack and other reactions.[9]

• Susceptibility to Oxidation: The amino group is easily oxidized.[6][7] In the presence of oxygen (e.g., from an air leak) or other oxidizing species, aniline can form radical intermediates that readily polymerize.[1] Even without oxygen, thermal stress can induce auto-oxidation-reduction reactions.

• Self-Condensation: At elevated temperatures, aniline molecules can react with each other. These condensation reactions can eliminate ammonia or hydrogen to form new C-N and C-C bonds, leading to dimers, trimers, and eventually, insoluble polymeric tar.

• Radical Mechanisms: High temperatures provide sufficient energy to break C-H and N-H bonds, initiating radical chain reactions. These reactions are notoriously difficult to control and often terminate by forming complex, high-molecular-weight tarry substances.[10]

Q3: What are the primary experimental parameters that influence tar formation?

A: Tar formation is rarely due to a single cause. It is typically a result of the interplay between several key parameters:

• Temperature: This is the most critical factor. Higher temperatures increase the rate of all reactions, but they often accelerate side reactions leading to tar more than the desired reaction.[5] There is usually an optimal temperature window for maximizing product yield while minimizing tar.

• Atmosphere: The presence of oxygen is highly detrimental and significantly promotes oxidative polymerization.[1] Running reactions under an inert atmosphere (N₂, Ar) is crucial. Conversely, a hydrogen atmosphere (in reductive processes) or steam (in some gasification contexts) can alter reaction pathways and potentially reduce certain types of tar.[8]

• Residence Time: The longer the reactants and products are held at a high temperature, the greater the opportunity for secondary reactions and tar formation to occur.[11]

• Catalysts: An appropriate catalyst can dramatically improve selectivity towards the desired product, thereby starving the side reactions that lead to tar.[12][13] However, the wrong catalyst, or a deactivated one, can actually promote tar formation.

• pH and Reagents: Strongly acidic or basic conditions can catalyze unwanted condensation or polymerization pathways.[7][14] The nature of the reagents themselves is also critical; for example, reacting aniline with aldehydes requires careful control to prevent runaway polymerization.[2][11]

Section 2: Troubleshooting Guide - Common Problems & Solutions

This section is formatted to help you quickly diagnose an issue based on your observations and implement a logical solution.

Issue 1: Significant Tar/Coke Formation in Gas-Phase Reactions (e.g., Catalytic Alkylation, Amination)

You observe a dark, viscous liquid or solid deposits coating your reactor walls, catalyst bed, and downstream tubing. Your product yield is low, and selectivity is poor.

• Possible Cause A: Reaction Temperature is Too High

  • Causality: While higher temperatures increase reaction rates, they disproportionately favor non-selective thermal cracking and polymerization pathways over the desired catalytic route. Aniline selectivity is known to decrease significantly at elevated temperatures.[11][12]

  • Solution: Temperature Optimization Study. Systematically decrease the reaction temperature in 10-20°C increments. Analyze the product stream at each temperature to find the optimal balance between conversion rate and selectivity.

• Possible Cause B: Presence of Oxygen (Air Leak)

  • Causality: Aniline readily oxidizes and polymerizes in the presence of air at high temperatures.[1] This is one of the fastest routes to extensive tar formation.

  • Solution: Ensure a Robustly Inert System. Before starting the reaction, thoroughly purge the system with an inert gas (N₂ or Ar). Perform a leak check (pressure or vacuum) to ensure the system is sealed. For sensitive reactions, consider using an oxygen trap in the gas feed line. See Protocol 1 for details.

• Possible Cause C: Inappropriate Catalyst or Catalyst Deactivation

  • Causality: The catalyst's role is to provide a lower-energy pathway for a specific reaction. If the catalyst is not selective, or if its active sites become blocked (coked) by tar precursors, the reaction will revert to non-selective thermal pathways.

  • Solution: Catalyst Screening and Characterization.

    • Screen Catalysts: Test alternative catalysts known for high selectivity in similar reactions (e.g., different metals, supports, or loadings).[12]

    • Characterize Spent Catalyst: Analyze the used catalyst using techniques like Temperature Programmed Oxidation (TPO) or Thermogravimetric Analysis (TGA) to quantify coke/tar deposition.

    • Consider Catalyst Prereduction: Some catalysts require activation (e.g., reduction in a H₂ stream) before use to be effective.

• Possible Cause D: Excessive Residence Time

  • Causality: The longer the aniline and product molecules are exposed to high temperatures, the more likely they are to undergo secondary decomposition or polymerization reactions.[11][12]

  • Solution: Adjust Flow Rates. Increase the flow rate of the carrier gas and reactants to reduce the time each molecule spends in the hot zone of the reactor. This is often a trade-off, as it may also decrease conversion. The goal is to optimize the space-time yield of the desired product.

Issue 2: Tar & Insoluble Byproducts in High-Temperature Solution-Phase Reactions

Your reaction mixture becomes dark, viscous, and difficult to work up. You observe significant amounts of insoluble material.

• Possible Cause A: Oxidative Impurities in Solvents or Reagents

  • Causality: Dissolved oxygen or peroxide impurities in solvents can initiate oxidative polymerization, especially in the presence of trace metal catalysts.

  • Solution: De-gas Solvents and Use High-Purity Reagents. Before use, sparge solvents with an inert gas (N₂ or Ar) for 30-60 minutes to remove dissolved oxygen. Always use reagents from reliable sources and check for peroxide contamination in ether-type solvents.

• Possible Cause B: Ineffective pH Control

  • Causality: The degradation rate of aniline can be highly dependent on pH. Strongly acidic or alkaline conditions can catalyze polymerization or condensation side reactions.[14][15]

  • Solution: Buffer the Reaction Mixture. If compatible with your reaction chemistry, use a suitable buffer to maintain the pH within an optimal range. Monitor the pH throughout the reaction if possible.

Issue 3: Charring and Low Yields in Aromatic Substitution Reactions (e.g., Nitration, Sulfonation)

Attempting a high-temperature electrophilic substitution on aniline directly results in a dark, intractable mess with very little of the desired product.

• Possible Cause: Direct Reaction with Unprotected, Highly Activated Amino Group

  • Causality: The -NH₂ group is a powerful activating group that is also highly susceptible to oxidation by strong electrophilic reagents like nitrating or sulfonating mixtures.[7] This leads directly to oxidative degradation and polymerization (tar). Furthermore, in strong acid, the amine is protonated to the anilinium ion (-NH₃⁺), which is a meta-director, leading to the wrong isomer.[7]

  • Solution: Employ an Amine Protecting Group Strategy. This is a classic and highly effective solution. By temporarily converting the highly reactive amino group to a less reactive amide (an acetanilide), you can perform the ring substitution under controlled conditions and then hydrolyze the amide to regenerate the amino group. This strategy moderates reactivity, prevents oxidation, and ensures ortho/para direction.[7][9] See Protocol 2 for a detailed procedure.

Section 3: Key Experimental Protocols

Protocol 1: General Procedure for Inert Atmosphere Setup

• Assembly: Assemble your glassware or reactor system. Ensure all joints are properly sealed with compatible grease or gaskets.

• Leak Check: Close all outlets and pull a vacuum on the system. A well-sealed glass system should hold a vacuum (<1 mmHg) with minimal loss over 10 minutes. For pressure systems, pressurize with N₂ to 1.5x the planned operating pressure and monitor for any drop.

• Purge Cycle (x3): Backfill the evacuated system with high-purity inert gas (N₂ or Ar). Evacuate the system again. Repeat this vacuum/backfill cycle at least three times to remove residual air and moisture.

• Maintain Positive Pressure: During the reaction, maintain a gentle positive pressure of the inert gas, venting through an oil bubbler or a similar pressure-relief device. This ensures that any small leaks will result in inert gas flowing out, rather than air flowing in.

Protocol 2: Amino Group Protection via Acetylation

This protocol describes the conversion of aniline to acetanilide to prevent oxidation during subsequent electrophilic aromatic substitution.

• Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 1.0 equivalent of aniline in a suitable solvent (e.g., glacial acetic acid or water).

• Reagent Addition: Cool the solution in an ice bath. Slowly add 1.1 equivalents of acetic anhydride dropwise while stirring.

• Reaction: After the addition is complete, allow the mixture to warm to room temperature and stir for 30-60 minutes. The reaction is often exothermic.

• Isolation: Quench the reaction by pouring the mixture into a beaker of ice water. The solid acetanilide product will precipitate.

• Purification: Collect the solid product by vacuum filtration, wash with cold water, and dry thoroughly. The purity can be checked by melting point or NMR. The resulting acetanilide is now ready for the subsequent high-temperature reaction (e.g., sulfonation).

• Deprotection (Post-Reaction): After the main reaction is complete, the acetamido group can be hydrolyzed back to an amino group by heating with aqueous acid (e.g., HCl) or base (e.g., NaOH).

Section 4: Visualizing the Mechanisms

Understanding the competing reaction pathways is key to controlling the outcome. The diagrams below illustrate these concepts.

Diagram 1: Competing Pathways in High-Temperature Aniline Reactions

Caption: Desired selective reaction vs. competing pathways leading to tar.

Diagram 2: Troubleshooting Workflow for Tar Formation

Caption: A logical decision tree for troubleshooting tar formation.

Section 5: Data-Driven Insights

Quantitative data is essential for making informed decisions. The following tables summarize the impact of key parameters on reaction outcomes.

Table 1: Effect of Temperature on Selectivity in Nitrobenzene Hydrogenation to Aniline

This table illustrates how increasing temperature, while beneficial for conversion, can be detrimental to selectivity, leading to byproduct formation—a precursor to tar. Data is adapted from studies on Pd/Al₂O₃ catalysts.[11][12]

Catalyst Sample	Reaction Temperature (°C)	Nitrobenzene Conversion (%)	Aniline Selectivity (%)	Key Byproducts (Precursors to Tar)
Catalyst A (Higher Pd Loading)	60	>99	88	Low
120	>99	65	Increased over-hydrogenation products
180	>99	35	Significant over-hydrogenation products
Catalyst B (Lower Pd Loading)	60	>99	97	Very Low
120	>99	85	Moderate over-hydrogenation products
180	>99	68	Significant over-hydrogenation products

Insight: Higher temperatures drastically reduce aniline selectivity. A lower loading catalyst (Catalyst B) demonstrated greater resistance to side reactions at elevated temperatures, highlighting the importance of catalyst choice.[11][12]

Table 2: Comparison of Conditions for Aniline-Aldehyde Condensation

This table compares a conventional approach with an alternative using high-temperature water, which can act as both a solvent and a catalyst, potentially avoiding harsh conditions that lead to tar.[3][16]

Parameter	Conventional Method	High-Temperature Water Method
Catalyst	Strong mineral acid (e.g., HCl)	None (Water acts as catalyst)
Solvent	Organic solvent	Water
Temperature	Varies (often moderate)	300 - 370 °C (Near-critical)
Pressure	Atmospheric	High (to maintain liquid phase)
Tar Formation Risk	High, due to strong acid catalysis	Potentially lower, avoids harsh acid
Environmental Impact	High (acid waste, organic solvent)	Low (benign solvent)

Insight: Exploring alternative reaction media like near-critical water can be a viable strategy to avoid harsh catalysts that often contribute to tar formation, representing an environmentally benign approach.[3][16]

Section 6: References

• Aniline - Wikipedia. (n.d.). Wikipedia. [Link]

• A. R. Kiasat, F. Kazemi, M. M. Lakouraj. (2012). Non-catalytic condensation of aromatic aldehydes with aniline in high temperature water. Taylor & Francis Online. [Link]

• A. R. Kiasat, F. Kazemi. (2012). Non-catalytic condensation of aromatic aldehydes with aniline in high temperature water. ResearchGate. [Link]

• G. M. Davies, et al. (2021). Toward High Selectivity Aniline Synthesis Catalysis at Elevated Temperatures. Industrial & Engineering Chemistry Research. [Link]

• Y. Xu, et al. (2024). The Chemical Oxidation of Aniline: Mechanisms, Applications and Environmental Implications. Advances in Materials Science Research. [Link]

• G. M. Davies, et al. (2021). Toward High Selectivity Aniline Synthesis Catalysis at Elevated Temperatures. National Center for Biotechnology Information. [Link]

• Chemistry Steps. (2024). Reactions of Aniline. Chemistry Steps. [Link]

• V. M. S. Kumar, M. R. Kumar, M. R. Reddy, M. L. Kantam. (n.d.). Reductive alkylation of aniline over copper chromite catalyst: Optimization of reaction condition. Indian Journal of Chemical Technology. [Link]

• Y. An, W. Jiang, H. Wang, J. Chen, X. Zhang. (2012). Degradation kinetics and mechanism of aniline by heat-assisted persulfate oxidation. PubMed. [Link]

• A. A. S. S. V. Prasad, M. M. K. Kumar. (2017). Tar formation, Reduction and Technology of Tar during Biomass Gasification/ Pyrolysis – an Overview. International Journal of Engineering Research & Technology. [Link]

• E. J. M. van Doorn, J. A. Neeft, H. L. T. J. Kiel. (2008). Tar formation in pyrolysis and gasification. TNO Publications. [Link]

• S. Narayanan, R. R. Gounder, S. S. Deshpande, L. G. Devi. (n.d.). Effect of reaction temperature on aniline conversion and product... ResearchGate. [Link]

• C. Aprile, M. L. Testa, F. P. Ballistreri, G. A. Corrente, A. M. R. P. B. da Silva, L. M. D. R. S. Martins. (2021). Metal-based Heterogeneous Catalysts for One-Pot Synthesis of Secondary Anilines from Nitroarenes and Aldehydes. MDPI. [Link]

• E. J. M. van Doorn, J. A. Neeft, H. L. T. J. Kiel. (2008). Tar formation in pyrolysis and gasification. ResearchGate. [Link]

• Y. An, W. Jiang, H. Wang, J. Chen, X. Zhang. (2012). Degradation kinetics and mechanism of aniline by heat-assisted persulfate oxidation. ResearchGate. [Link]

• S. K. De, N. S. S. Srinivas. (n.d.). Tar Production and Destruction. SB UTA. [Link]

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Technical Support Center: Catalyst Poisoning in the Synthesis of 4-methoxy-N-(2-methylbutyl)aniline

Welcome to the technical support center for the synthesis of 4-methoxy-N-(2-methylbutyl)aniline. This guide is designed for researchers, scientists, and professionals in drug development who may encounter challenges with catalyst performance during this N-alkylation reaction. Here, we provide in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific issues related to catalyst poisoning.

The synthesis of 4-methoxy-N-(2-methylbutyl)aniline, a secondary aniline, is most commonly achieved through one of two primary catalytic routes:

• Direct N-alkylation: Reacting 4-methoxyaniline with a 2-methylbutyl halide.

• Reductive amination: A one-pot reaction of 4-methoxyaniline with 2-methylbutanal in the presence of a reducing agent.[1]

Both methods often rely on transition metal catalysts, such as those based on palladium (Pd), platinum (Pt), or nickel (Ni), to facilitate the carbon-nitrogen bond formation.[2][3][4] However, the efficiency of these catalysts can be significantly diminished by the presence of impurities, a phenomenon known as catalyst poisoning.[5][6]

Troubleshooting Guide: Diagnosing and Resolving Catalyst Deactivation

This section is structured to help you identify the root cause of common issues observed during the synthesis of 4-methoxy-N-(2-methylbutyl)aniline and provides actionable solutions.

Issue 1: My reaction has stalled or is proceeding very slowly.

Possible Cause: Catalyst poisoning is a primary suspect when a reaction fails to proceed to completion or exhibits a significantly reduced rate.[7] Poisons are substances that bind to the active sites of the catalyst, rendering them inaccessible to the reactants.[5][8]

Diagnostic Steps & Solutions:

• Review Starting Material Purity:

  • Sulfur Compounds: Commercial 4-methoxyaniline can contain trace amounts of sulfur-containing compounds, which are potent poisons for palladium, platinum, and nickel catalysts.[9][10] Even at parts-per-million (ppm) levels, sulfur can lead to irreversible deactivation.[11]

  • Action: If sulfur contamination is suspected, purify the 4-methoxyaniline. This can be achieved by recrystallization or by passing a solution of the aniline through a bed of activated carbon.[12]

• Examine the Alkylating Agent:

  • Excess Halides: In direct N-alkylation, the halide leaving group (iodide, bromide, or chloride) from the 2-methylbutyl halide can itself act as a catalyst poison, especially in excess.[9] Halide ions can form stable, less active complexes with the metal center of the catalyst.

  • Action: Ensure the stoichiometry of the alkylating agent is carefully controlled. A slow, dropwise addition of the 2-methylbutyl halide can help maintain a low concentration in the reaction mixture, minimizing its inhibitory effects.[13]

• Consider Byproduct Inhibition:

  • Over-alkylation Products: The desired product, 4-methoxy-N-(2-methylbutyl)aniline, is a secondary amine. Further reaction with the alkylating agent can lead to the formation of a tertiary amine. While not a classic "poison," the formation of byproducts consumes reactants and can sometimes interfere with the catalytic cycle.

  • Action: Using an excess of the starting aniline relative to the alkylating agent can favor the formation of the desired secondary amine.[13]

Issue 2: The yield of 4-methoxy-N-(2-methylbutyl)aniline is consistently low, despite complete consumption of starting materials.

Possible Cause: This scenario suggests that while the catalyst is active, its selectivity is compromised, or the desired product is being consumed in side reactions.

Diagnostic Steps & Solutions:

• Check for Competing Reactions:

  • Hydrodehalogenation: In direct N-alkylation using a palladium catalyst and a hydrogen source (even adventitious), the 2-methylbutyl halide can be reduced to 2-methylbutane.

  • Action: If hydrodehalogenation is suspected, ensure the reaction is conducted under an inert atmosphere (e.g., nitrogen or argon) to minimize the presence of hydrogen.

• Evaluate Reaction Conditions:

  • Temperature: Elevated temperatures can sometimes lead to catalyst decomposition or the promotion of undesired side reactions.[14]

  • Action: Optimize the reaction temperature. Running the reaction at the lowest temperature that allows for a reasonable reaction rate can improve selectivity.

Issue 3: I observe the formation of a black precipitate in my reaction.

Possible Cause: The formation of a black solid, often referred to as "palladium black" or "nickel black," is indicative of catalyst aggregation and precipitation out of the solution.[9] This is a form of deactivation where the finely dispersed catalytic particles clump together, drastically reducing the available surface area for reaction.[15]

Diagnostic Steps & Solutions:

• Ligand Selection: For homogeneous catalysts, the choice of ligand is crucial for stabilizing the metal center and preventing aggregation.

  • Action: If using a homogeneous catalyst, consider employing a different ligand system. Bulky electron-rich phosphine ligands or N-heterocyclic carbenes (NHCs) are often effective in stabilizing palladium and nickel catalysts for N-alkylation reactions.[3][16]

• Solvent Effects: The solvent can play a role in catalyst stability.

  • Action: A more coordinating solvent may help to keep the catalyst in solution. However, be mindful that highly coordinating solvents can sometimes act as inhibitors themselves.

Frequently Asked Questions (FAQs)

Q1: What are the most common catalyst poisons in the synthesis of 4-methoxy-N-(2-methylbutyl)aniline?

A1: The most prevalent poisons are sulfur compounds (from 4-methoxyaniline), excess halide ions (from the alkylating agent), and strongly coordinating species that can block the active sites of the catalyst.[9][10] Heavy metals like lead or mercury, though less common in this specific synthesis, are also known to be potent catalyst poisons.[10]

Q2: Can a poisoned catalyst be regenerated?

A2: Regeneration is sometimes possible, depending on the nature of the poison and the catalyst.

• For sulfur poisoning: A high-temperature oxidation (calcination) followed by reduction may be effective for heterogeneous catalysts, but this is a harsh treatment that can also lead to sintering (particle growth).[17]

• For halide poisoning: Washing the catalyst with a suitable solvent or a dilute basic solution may help to remove adsorbed halides.

• For carbon deposition (coking): A controlled oxidation can burn off the carbon deposits.[2]

• A simple and effective method for regenerating some palladium catalysts involves washing with a dilute ammonium chloride solution.[18]

Q3: How can I prevent catalyst poisoning from the outset?

A3: The most effective strategy is to use high-purity starting materials.[7][12] Purifying the 4-methoxyaniline and the 2-methylbutyl source before the reaction is highly recommended.[12] Additionally, running the reaction under an inert atmosphere can prevent oxidation of the catalyst.[9] Careful control of stoichiometry and reaction conditions is also crucial.[13]

Q4: Are there catalyst-agnostic approaches to this synthesis?

A4: While catalytic methods are generally preferred for their efficiency, non-catalytic N-alkylation is possible, typically requiring harsher conditions such as high temperatures and pressures. However, these methods often suffer from poor selectivity and the generation of more waste.

Data and Protocols

Table 1: Common Catalyst Poisons and Their Effects

Poison Class	Examples	Typical Sources	Effect on Catalyst
Sulfur Compounds	Thiols, sulfides, thiophenes	Impurities in 4-methoxyaniline	Strong and often irreversible poisoning by blocking active sites.[9][10]
Halides	Excess Cl⁻, Br⁻, I⁻	From the 2-methylbutyl halide	Can form stable, less active metal-halide complexes.[9]
Heavy Metals	Lead (Pb), Mercury (Hg), Arsenic (As)	Contaminants in reagents	Formation of stable alloys with the catalyst, deactivating it.[10]
Strong Coordinating Molecules	Pyridine, thiourea	Additives or impurities	Compete with reactants for binding to the active sites.[10]

Protocol 1: Purification of 4-Methoxyaniline to Remove Sulfur Impurities

• Dissolve the commercial 4-methoxyaniline in a suitable organic solvent (e.g., dichloromethane or ethyl acetate) at a concentration of approximately 10-20% (w/v).

• Add activated carbon (approximately 5-10% of the weight of the aniline).

• Stir the suspension at room temperature for 1-2 hours.

• Filter the mixture through a pad of celite to remove the activated carbon.

• Remove the solvent from the filtrate under reduced pressure to obtain the purified 4-methoxyaniline.

Protocol 2: General Procedure for Catalyst Regeneration by Washing

This is a general guideline and may need to be optimized for your specific catalyst.

• Recover the heterogeneous catalyst from the reaction mixture by filtration.

• Wash the catalyst sequentially with:

  • The reaction solvent to remove residual reactants and products.

  • A dilute solution of a mild base (e.g., 0.1 M sodium carbonate) if halide poisoning is suspected.

  • Deionized water to remove any salts.

  • A volatile organic solvent (e.g., ethanol or acetone) to aid in drying.

• Dry the catalyst under vacuum at a moderate temperature (e.g., 60-80 °C).

Visualizing Catalyst Poisoning and Mitigation

Caption: Workflow illustrating catalyst poisoning and mitigation.

References

• Benchchem. (n.d.). Technical Support Center: Preventing Catalyst Deactivation in Palladium-Catalyzed Reactions.
• PMC. (2026, January 2). Efficient regeneration of Pd-SSZ-13 catalysts deactivated by alkali metals for passive NOx adsorption.
• DCL Inc. (n.d.). Regeneration of palladium based catalyst for methane abatment.
• (2024, April 23). How to Prevent Catalyst Poisoning at the Industrial Scale.
• SciSpace. (n.d.). Poisoning and deactivation of palladium catalysts.
• Benchchem. (n.d.). optimization of reaction conditions for N-alkylation of 2-nitroaniline.
• Google Patents. (n.d.). CN103191759A - Regeneration method of Pd/C catalyst and application of regenerated Pd/C catalyst.
• RevisionDojo. (2025, November 21). Catalyst Poisoning Explained Simply.
• Nikki-Universal Co., Ltd. (n.d.). Catalyst Poison Countermeasures.
• Energy → Sustainability Directory. (2025, November 23). Catalyst Poisoning Mitigation → Term.
• ACS Catalysis. (2016, February 3). B(C6F5)3-Catalyzed Reductive Amination using Hydrosilanes.
• GOOD GI. (2024, August 28). Solving the Problem of Catalyst Poisoning in Encapsulants.
• Encyclopedia.pub. (2021, April 21). Reductive Aminations with Metal Catalysts.
• (2022, December 12). Exploring Ligand-Enabled Nickel-Catalyzed Cross-Coupling of Sulfur-Based Nucleophiles.
• Benchchem. (n.d.). preventing over-alkylation in N-propyl-3-(trifluoromethyl)aniline synthesis.
• Wikipedia. (n.d.). Reductive amination.
• StudySmarter. (2024, August 27). Catalyst Poisoning: Palladium & Platinum.
• Morressier. (n.d.). General solution to amine and heterocycle poisoning during C–H alkenylation, arylation, and carbonylation using thioether-palladium catalysis.
• ResearchGate. (2025, August 10). (PDF) B(C6F5)3 Catalyzed Reductive Amination Using Hydrosilanes.
• ACS Publications. (2014, August 20). Nickel-Catalyzed Amination of Aryl Chlorides and Sulfamates in 2-Methyl-THF | ACS Catalysis.
• PMC. (n.d.). Nickel-Catalyzed Amination of Aryl Sulfamates.
• PMC. (n.d.). Nickel-Catalyzed Amination of Aryl Sulfamates and Carbamates Using an Air-Stable Precatalyst.
• SciSpace. (2014, September 1). Nickel-Catalyzed Amination of Aryl Chlorides and Sulfamates in 2-Methyl-THF.
• AmmoniaKnowHow. (n.d.). Catalyst deactivation Common causes.
• Knowledge. (2025, January 3). Common substances that cause platinum catalyst poisoning.
• (2024, September 9). Understanding Catalyst Deactivation: How Characterization Can Identify the Root Cause.
• (n.d.). N alkylation at sp 3 Carbon Reagent Guide.
• TSI Journals. (2017, June 2). N-Alkylation of Aniline by Copper-Chromite Catalyzer by Auto-Tran.
• (2024, May 18). University of Groningen Unravelling a complex catalyst deactivation in which selectivity affects conversion Melián-Cabrera, Ignacio.
• Taylor & Francis. (n.d.). Catalyst poisoning – Knowledge and References.
• Vedantu. (n.d.). Explain the alkylation of aniline class 11 chemistry CBSE.
• PMC. (n.d.). Metal-based Heterogeneous Catalysts for One-Pot Synthesis of Secondary Anilines from Nitroarenes and Aldehydes.
• MDPI. (2019, August 5). Catalyst Deactivation, Poisoning and Regeneration.
• Organic Syntheses Procedure. (n.d.). Benzenamine, 2-fluoro-4-methoxy.
• ResearchGate. (n.d.). (PDF) Deactivation of NaY in Aniline Alkylation with Methanol: Accumulation Kinetics, Composition, and Localization of Coke Deposits.
• Google Patents. (n.d.). CN111704555A - Method for synthesizing 4-methoxy-2-nitroaniline by adopting continuous flow reactor.

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Reference Data & Comparative Studies

A Comparative Analysis of N-Alkylated Aniline Derivatives: 4-methoxy-N-(2-methylbutyl)aniline vs. N-isobutylaniline

In the landscape of synthetic chemistry and drug discovery, the nuanced differences between structurally similar molecules can dictate their utility, reactivity, and biological activity. This guide provides a detailed comparative analysis of two N-alkylaniline derivatives: 4-methoxy-N-(2-methylbutyl)aniline and N-isobutylaniline. We will explore their physicochemical properties, synthetic pathways, and spectroscopic signatures, supported by established experimental data and protocols to inform researchers in their selection and application of these compounds.

Introduction and Structural Overview

At first glance, both molecules share a common N-alkylaniline core. N-isobutylaniline features a simple isobutyl group attached to the nitrogen of the parent aniline. In contrast, 4-methoxy-N-(2-methylbutyl)aniline incorporates two key structural modifications: a methoxy group at the para-position of the aniline ring and a slightly more complex, chiral 2-methylbutyl group on the nitrogen.

These modifications, though seemingly minor, have significant implications:

• Electronic Effects: The methoxy group in 4-methoxy-N-(2-methylbutyl)aniline is an electron-donating group, which increases the electron density of the aromatic ring and the basicity of the nitrogen atom compared to N-isobutylaniline.

• Steric Hindrance: The 2-methylbutyl group introduces a chiral center and presents a different steric profile around the nitrogen atom compared to the isobutyl group.

• Physicochemical Properties: These electronic and steric differences are expected to influence properties such as boiling point, solubility, and chromatographic behavior.

Comparative Physicochemical Properties

The following table summarizes the key physicochemical properties of the two compounds. Data for N-isobutylaniline is experimentally derived, while properties for the less common 4-methoxy-N-(2-methylbutyl)aniline are estimated based on its constituent parts (p-anisidine and a C5 alkyl chain) and established chemical principles.

Property	4-methoxy-N-(2-methylbutyl)aniline	N-isobutylaniline
Molecular Formula	C12H19NO	C10H15N
Molecular Weight	193.29 g/mol	149.23 g/mol [1][2]
Appearance	Colorless to pale yellow liquid (Predicted)	Liquid or Solid
Boiling Point	> 250 °C (Predicted)	~230-240 °C (Predicted)
Solubility	Slightly soluble in water; soluble in organic solvents (Predicted)[3]	Insoluble in water[4]

Synthesis and Mechanistic Considerations

The most direct and widely applicable method for synthesizing these secondary amines is reductive amination .[5][6][7] This one-pot reaction involves the formation of an imine intermediate from an aniline and an aldehyde, followed by in-situ reduction to the corresponding amine.

Synthetic Workflow

The general workflow for the synthesis of both compounds via reductive amination is depicted below. The key distinction lies in the choice of starting materials.

Caption: Reductive amination workflows for target compounds.

Detailed Experimental Protocol: Reductive Amination

This protocol is a generalized procedure applicable to both syntheses with appropriate adjustments in molar equivalents.

Materials:

• Aniline or p-Anisidine (1.0 eq)

• Isobutyraldehyde or 2-Methylbutanal (1.1 eq)

• Sodium Borohydride (NaBH₄) (1.5 eq)

• Methanol (or Ethanol) as solvent

• Dichloromethane (for extraction)

• Saturated Sodium Bicarbonate solution

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Imine Formation: In a round-bottom flask, dissolve the aniline derivative (1.0 eq) in methanol. Add the corresponding aldehyde (1.1 eq) dropwise at room temperature. Stir the mixture for 1-2 hours. The formation of the imine is often accompanied by a color change and the formation of water.

• Reduction: Cool the reaction mixture in an ice bath to 0-5 °C. Cautiously add sodium borohydride (1.5 eq) portion-wise, ensuring the temperature does not exceed 10 °C. Causality Note: The portion-wise addition of NaBH₄ at low temperature is critical to control the exothermic reaction and prevent side reactions.

• Reaction Completion: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for an additional 3-4 hours or until TLC/GC-MS analysis indicates the disappearance of the imine intermediate.

• Workup: Quench the reaction by slowly adding water. Reduce the volume of methanol using a rotary evaporator. Add dichloromethane to extract the product. Wash the organic layer with saturated sodium bicarbonate solution and then with brine.

• Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel.[8]

Spectroscopic Characterization

Spectroscopic analysis is essential for confirming the structure and purity of the synthesized compounds. Below is a comparison of the expected ¹H NMR, ¹³C NMR, and IR data.

Comparative Spectroscopic Data

Spectroscopic Data	4-methoxy-N-(2-methylbutyl)aniline (Predicted)	N-isobutylaniline (Literature/Predicted)
¹H NMR (CDCl₃, δ ppm)	~6.8 (d, 2H, Ar-H), ~6.6 (d, 2H, Ar-H), ~3.75 (s, 3H, -OCH₃), ~3.5 (br s, 1H, -NH-), ~2.9 (t, 2H, -NH-CH₂-), ~1.8 (m, 1H, -CH-), ~1.4 (m, 2H, -CH₂-), ~0.9 (d, 3H, -CH₃), ~0.85 (t, 3H, -CH₃)	~7.2 (t, 2H, Ar-H), ~6.7 (t, 1H, Ar-H), ~6.6 (d, 2H, Ar-H), ~3.6 (br s, 1H, -NH-), ~2.9 (d, 2H, -NH-CH₂-), ~1.9 (m, 1H, -CH-), ~1.0 (d, 6H, -CH(CH₃)₂)
¹³C NMR (CDCl₃, δ ppm)	~152 (C-O), ~142 (C-N), ~115 (Ar-C), ~114 (Ar-C), ~55.6 (-OCH₃), ~50 (-NH-CH₂-), ~35 (-CH-), ~26 (-CH₂-), ~17 (-CH₃), ~11 (-CH₃)	~148 (C-N), ~129 (Ar-C), ~117 (Ar-C), ~113 (Ar-C), ~51 (-NH-CH₂-), ~28 (-CH-), ~20 (-CH₃)
IR (cm⁻¹)	~3400 (N-H stretch), ~2960-2850 (C-H stretch), ~1600 (C=C aromatic), ~1510 (N-H bend), ~1240 (C-O stretch)	~3400 (N-H stretch), ~2960-2850 (C-H stretch), ~1600 (C=C aromatic), ~1510 (N-H bend)
Mass Spec (EI, m/z)	193 (M⁺), 136 (M-C₄H₉)⁺	149 (M⁺), 106 (M-C₃H₇)⁺, 93 (M-C₄H₈)⁺

Note: Predicted NMR shifts are based on standard chemical shift tables and data from analogous structures.[9][10][11]

NMR Interpretation Workflow

The following diagram outlines the logical process for interpreting the NMR spectra to confirm the identity of the target molecules.

Caption: Logical workflow for NMR spectral analysis.

Applications and Concluding Remarks

Both N-isobutylaniline and its methoxy-substituted analogue serve as valuable building blocks in organic synthesis.

• N-isobutylaniline is a precursor for various dyes, agrochemicals, and pharmaceutical intermediates. Its reactivity is characteristic of a typical secondary N-alkylaniline.

• 4-methoxy-N-(2-methylbutyl)aniline is of particular interest in medicinal chemistry. The p-anisidine moiety is a common feature in pharmacologically active compounds.[12] The introduction of the chiral 2-methylbutyl group allows for the exploration of stereospecific interactions with biological targets. The electron-donating methoxy group can also modulate the molecule's metabolic stability and receptor binding affinity.

References

• Touchette, K. M. (2006). Reductive Amination: A Remarkable Experiment for the Organic Laboratory.
• BenchChem. (n.d.). Spectroscopic Profile of N,N-Dibenzyl-p-anisidine: A Technical Guide. BenchChem.
• Wiley-VCH. (n.d.). General experimental procedures for synthesis. Wiley-VCH.
• Pletz, J., Berg, B., & Breinbauer, R. (2016). A General and Direct Reductive Amination of Aldehydes and Ketones with Electron-Deficient Anilines. Synthesis, 48(08), 1301-1317.
• Organic Chemistry Portal. (n.d.).
• BenchChem. (n.d.). Technical Support Center: Interpreting Complex NMR Spectra of N,N-Dibenzyl-p-anisidine. BenchChem.
• PubChem. (n.d.). 4-Isobutylaniline.
• Sigma-Aldrich. (n.d.). 4-Bromo-N-isobutylaniline. MilliporeSigma.
• PubChem. (n.d.). 3-Isobutylaniline.
• BenchChem. (n.d.). An In-depth Technical Guide to the Physical and Chemical Properties of 4-Methoxy-2-nitroaniline. BenchChem.
• NOAA. (n.d.). N-ETHYLANILINE. CAMEO Chemicals.
• BenchChem. (n.d.). An In-Depth Technical Guide to 4-Methoxy-2-methylaniline. BenchChem.
• Chemistry LibreTexts. (2025). Synthesis of Amines. LibreTexts.
• Reich, H. (2020). NMR Spectroscopy – 1H NMR Chemical Shifts.

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A Senior Application Scientist's Guide to Differentiating 4-Methoxy-N-alkylaniline Isomers

Introduction

4-methoxy-N-alkylanilines are a class of compounds frequently encountered as intermediates in the synthesis of pharmaceuticals, dyes, and agrochemicals. Precise structural confirmation is a critical checkpoint in any synthetic workflow, as subtle isomeric differences can lead to significant variations in biological activity, reactivity, and final product properties. The primary challenge lies in distinguishing between isomers where the alkyl group varies, for example, between a linear chain (n-propyl) and a branched chain (isopropyl). This guide provides an in-depth, data-driven comparison of standard spectroscopic techniques—Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Infrared (IR) Spectroscopy—for the unambiguous identification of these isomers. We will move beyond simple data reporting to explain the causal relationships between molecular structure and spectral output, providing field-proven protocols and insights for researchers, scientists, and drug development professionals.

The Isomeric Challenge: N-Propyl vs. N-Isopropyl

To illustrate the analytical approach, this guide will focus on comparing 4-methoxy-N-propylaniline and 4-methoxy-N-isopropylaniline . Their identical chemical formulas (C₁₀H₁₅NO) and molecular weights make them indistinguishable by basic mass determination, necessitating a deeper structural analysis.

An Integrated Spectroscopic Workflow

A robust analytical strategy does not rely on a single technique but integrates data from multiple methods to build an irrefutable structural assignment. Each technique offers a unique piece of the puzzle, and their combined power provides the necessary validation for research and development.

Caption: Integrated workflow for isomer identification.

¹H NMR Spectroscopy: The Definitive Tool for Isomer Elucidation

Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful and definitive technique for this specific challenge. The chemical environment of each proton in the molecule dictates its resonance frequency (chemical shift) and its interaction with neighboring protons (spin-spin coupling), providing a detailed map of the alkyl chain's structure.

Causality Behind the Spectra

The key to differentiation lies in the unique spin-spin coupling patterns of the N-alkyl protons.

• For the n-propyl group (-CH₂-CH₂-CH₃): The protons on the α-carbon (adjacent to the nitrogen) are split by the two protons on the β-carbon, resulting in a triplet. The β-protons are split by both the α- and γ-protons, leading to a complex multiplet (often a sextet). The terminal methyl (γ) protons are split by the β-protons into a triplet.

• For the isopropyl group (-CH(CH₃)₂): The single proton on the α-carbon is split by the six equivalent protons of the two methyl groups, resulting in a septet. Conversely, the six methyl protons are split by the single α-proton into a doublet.

This fundamental difference in coupling patterns is an unambiguous "fingerprint" for each isomer.

Comparative ¹H NMR Data (CDCl₃, 400 MHz)

Signal Assignment	4-methoxy-N-propylaniline (Predicted δ, Multiplicity, J)	4-methoxy-N-isopropylaniline (Predicted δ, Multiplicity, J)
Aromatic Protons (AA'BB')	~6.8 ppm (d), ~6.6 ppm (d)	~6.8 ppm (d), ~6.6 ppm (d)
Methoxy (-OCH₃)	~3.77 ppm (s)	~3.77 ppm (s)
N-CH₂ (α-protons)	~3.05 ppm (t, J ≈ 7 Hz)	-
-CH₂- (β-protons)	~1.62 ppm (sextet, J ≈ 7 Hz)	-
-CH₃ (γ-protons)	~0.95 ppm (t, J ≈ 7 Hz)	-
N-CH (α-proton)	-	~3.55 ppm (septet, J ≈ 6.5 Hz)
-CH(CH₃)₂ (β-protons)	-	~1.18 ppm (d, J ≈ 6.5 Hz)
N-H	~3.5 ppm (br s)	~3.5 ppm (br s)

Note: Chemical shifts (δ) are approximate and can vary based on solvent and concentration. The key differentiators are the multiplicity and coupling constants (J).

Experimental Protocol: ¹H NMR Spectroscopy

• Sample Preparation: Weigh approximately 10-15 mg of the aniline derivative and dissolve it in ~0.6 mL of a deuterated solvent (e.g., CDCl₃) in a clean, dry 5 mm NMR tube.[1] Ensure the sample is fully dissolved.

• Filtration: To remove any particulate matter that could degrade spectral quality, filter the solution through a small plug of glass wool packed into a Pasteur pipette directly into the NMR tube.

• Instrumentation: Use a 400 MHz (or higher) NMR spectrometer.

• Acquisition:

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Shim the magnetic field to optimize homogeneity.

  • Acquire a standard 1D ¹H spectrum. A typical acquisition might involve 16-32 scans with a relaxation delay of 1-2 seconds.

• Processing: Apply Fourier transform, phase correction, and baseline correction to the acquired Free Induction Decay (FID). Calibrate the chemical shift scale using the residual solvent peak (e.g., CDCl₃ at 7.26 ppm).

Mass Spectrometry: Confirming Structure Through Fragmentation

While NMR is definitive, Mass Spectrometry (MS) provides powerful confirmatory data. Using a technique like Gas Chromatography-Mass Spectrometry (GC-MS), both isomers can be separated chromatographically and will show the same molecular ion peak (m/z). However, their fragmentation patterns under electron ionization (EI) will differ predictably.

Causality Behind Fragmentation

The most favorable fragmentation pathway for N-alkylanilines is typically α-cleavage, the breaking of the bond between the α- and β-carbons of the alkyl chain.[2] The stability of the resulting carbocation dictates the major fragment ions observed.

• For 4-methoxy-N-propylaniline: α-cleavage results in the loss of an ethyl radical (•CH₂CH₃, 29 Da), leading to a highly abundant fragment ion at [M-29]⁺.

• For 4-methoxy-N-isopropylaniline: α-cleavage results in the loss of a methyl radical (•CH₃, 15 Da), producing a very stable secondary carbocation and a highly abundant fragment ion at [M-15]⁺.

This difference in the primary fragmentation pathway provides a clear method of distinction.

Caption: Key EI-MS fragmentation pathways for isomers.

Comparative GC-MS Data

Isomer	Molecular Ion (M⁺˙)	Key Fragment Ion (Base Peak)	Logical Loss
4-methoxy-N-propylaniline	m/z 165	m/z 136	Ethyl radical (29 Da)
4-methoxy-N-isopropylaniline	m/z 165	m/z 150	Methyl radical (15 Da)

Experimental Protocol: GC-MS

• Sample Preparation: Prepare a dilute solution (e.g., 100 µg/mL) of the aniline derivative in a volatile organic solvent like ethyl acetate or dichloromethane.[3]

• Instrumentation: Use a GC system coupled to a mass spectrometer with an electron ionization (EI) source.

• GC Conditions: [3][4]

  • Column: A standard non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm ID x 0.25 µm film thickness) is suitable.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Injector: 250 °C, splitless injection (1 µL).

  • Oven Program: Start at 70°C (hold 1 min), ramp to 280°C at 10°C/min.[5]

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 250.

  • Source Temperature: 230 °C.

  • Transfer Line Temperature: 280 °C.[5]

• Data Analysis: Identify the chromatographic peak for the compound. Analyze the corresponding mass spectrum, identifying the molecular ion and the base peak to confirm the fragmentation pattern.

Complementary Techniques: FTIR and UV-Vis

While less effective for differentiating these specific isomers, Fourier-Transform Infrared (FTIR) and Ultraviolet-Visible (UV-Vis) spectroscopy are valuable for confirming the presence of key functional groups, thereby validating the overall molecular class.

FTIR Spectroscopy

Both isomers will present nearly identical FTIR spectra, as they contain the same functional groups.[6] Key absorbances confirm the presence of the methoxy aniline core.

• N-H Stretch: A single, sharp peak around 3400 cm⁻¹ indicative of a secondary amine.

• Aromatic C-H Stretch: Peaks just above 3000 cm⁻¹.

• Alkyl C-H Stretch: Strong peaks in the 2960-2850 cm⁻¹ region.

• C=C Aromatic Ring Stretch: Bands around 1610 and 1510 cm⁻¹.

• C-N Stretch: Around 1320-1250 cm⁻¹.

• Asymmetric C-O-C Stretch: A strong, characteristic band around 1240 cm⁻¹ for the aryl ether.[7]

While subtle differences in the C-H bending region (<1400 cm⁻¹) may exist, they are not reliable for primary identification.

UV-Vis Spectroscopy

The UV-Vis spectrum is dominated by the π → π* transitions of the substituted benzene chromophore.[8] Both isomers are expected to show nearly identical absorption maxima (λmax), typically with two main bands around 240 nm and 310 nm in a solvent like ethanol. This technique confirms the aromatic system but offers no structural information about the non-chromophoric alkyl chain.

Conclusion

The unambiguous differentiation of 4-methoxy-N-alkylaniline isomers is reliably achieved through a multi-faceted spectroscopic approach.

• ¹H NMR Spectroscopy stands as the primary and most definitive technique, offering clear, interpretable differences in the spin-spin coupling patterns of the N-alkyl protons.

• Mass Spectrometry serves as an essential confirmatory tool, where divergent α-cleavage fragmentation pathways produce unique and predictable base peaks ([M-29]⁺ for n-propyl vs. [M-15]⁺ for isopropyl).

• FTIR and UV-Vis Spectroscopy are useful for initial confirmation of the compound class and its core functional groups but lack the specificity required to distinguish between these alkyl isomers.

By integrating these methods as outlined in this guide, researchers can confidently and accurately characterize their synthetic intermediates, ensuring the integrity and validity of their scientific endeavors.

References

• BenchChem. (2025). Application Note: High-Throughput Characterization of Aniline and Its Derivatives by Gas Chromatography-Mass Spectrometry (GC-MS). BenchChem.
• BenchChem. (2025). analytical techniques for quantifying N-(Hex-5-en-2-yl)aniline. BenchChem.
• BenchChem. (2025).
• Šimánek, V., & Květina, J. (1978).
• BenchChem. (2025). FT-IR Analysis of 3-[4-(Benzyloxy)

• Xie, M., Liu, Y., & Zhang, S. (2002). Studies on the Hydrogen Bonding of Aniline's Derivatives by FT-IR. Spectroscopy Letters, 35(5), 655-666. [Link]

• BenchChem. (2025). Application Note: Structural Characterization of 5-Chloro-2-(propan-2-yl)aniline using Fourier-Transform Infrared (FTIR) Spectroscopy. BenchChem.
• Royal Society of Chemistry. (n.d.).
• Supporting Information for publications. (n.d.).
• Sotorríos, L., et al. (2021). Comparison of gas- and liquid chromatography- mass spectrometry for trace analysis of anilines in groundwater. International Journal of Environmental Analytical Chemistry, 1-13.
• University of Arizona. (2023).
• Queen's University. (n.d.). How to Prepare Samples for NMR.
• University of California, Davis. (n.d.). UV-Vis Spectroscopy.

• Michigan State University. (n.d.). Mass Spectrometry. [Link]

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Navigating the Labyrinth of Aniline N-Alkylation: A Comparative Guide to Achieving Regioselectivity

For researchers, scientists, and professionals in drug development, the selective functionalization of anilines is a cornerstone of modern organic synthesis. The nitrogen atom of aniline, a seemingly simple functional group, presents a classic chemical challenge: controlling its propensity for alkylation against the competing reaction at the aromatic ring. This guide provides an in-depth, comparative analysis of key methodologies for achieving selective N-alkylation of anilines, moving beyond mere protocols to explain the "why" behind the "how." We will dissect the crucial factors governing regioselectivity and present experimental data to empower you to make informed decisions for your synthetic campaigns.

The Dichotomy of Aniline's Reactivity: N- vs. C-Alkylation

Aniline's reactivity is a double-edged sword. The lone pair of electrons on the nitrogen atom makes it nucleophilic and a prime target for alkylating agents. However, this same lone pair can participate in resonance with the benzene ring, increasing the electron density at the ortho and para positions. This enhanced nucleophilicity of the ring opens the door for competing C-alkylation, a significant hurdle in achieving clean N-alkylation.

The regiochemical outcome of an aniline alkylation reaction is a delicate balance of several interconnected factors:

• The Nature of the Alkylating Agent: The reactivity and steric bulk of the alkylating agent play a pivotal role.

• The Catalyst: Modern synthetic methods rely heavily on catalysts to steer the reaction towards the desired N-alkylation pathway.

• The Solvent: The polarity and coordinating ability of the solvent can dramatically influence the reaction's course.[1]

• Substituents on the Aniline Ring: Electron-donating and electron-withdrawing groups on the aniline can modulate the nucleophilicity of both the nitrogen and the ring.[2][3]

• Reaction Temperature: Temperature can be a powerful tool to tip the balance between N- and C-alkylation, particularly in catalyzed reactions.[4]

This guide will compare three prominent and mechanistically distinct strategies for achieving selective N-alkylation: the "Borrowing Hydrogen" methodology, Reductive Amination, and the Buchwald-Hartwig Amination.

Method 1: The Elegance of "Borrowing Hydrogen" - N-Alkylation with Alcohols

The "Borrowing Hydrogen" or "Hydrogen Autotransfer" strategy has emerged as a highly atom-economical and environmentally benign approach for N-alkylation.[5][6] This method utilizes readily available and relatively non-toxic alcohols as alkylating agents, with water as the sole byproduct. The reaction is typically catalyzed by transition metal complexes, with ruthenium, iridium, manganese, and cobalt being prominent examples.[5][7][8][9]

Mechanistic Rationale

The catalytic cycle of a "Borrowing Hydrogen" reaction is a testament to elegant efficiency. The process can be visualized as a three-step tandem reaction occurring in a single pot:

• Oxidation: The metal catalyst temporarily "borrows" hydrogen from the alcohol, oxidizing it in situ to the corresponding aldehyde or ketone.

• Condensation: The aniline then condenses with the newly formed carbonyl compound to generate an imine intermediate, releasing a molecule of water.

• Reduction: The catalyst returns the "borrowed" hydrogen to the imine, reducing it to the final N-alkylated aniline and regenerating the active catalyst.

Figure 1: The "Borrowing Hydrogen" catalytic cycle for the N-alkylation of anilines with alcohols.

Performance Comparison

The "Borrowing Hydrogen" methodology offers excellent selectivity for mono-N-alkylation. The in situ generation of the electrophilic carbonyl compound at low concentrations minimizes side reactions. A variety of substituted anilines and alcohols can be coupled using this method.

Catalyst System	Aniline Substrate	Alcohol Substrate	Yield (%)	Reference
Manganese Pincer Complex	Aniline	Benzyl Alcohol	>99	[5]
Cobalt(II) Complex	Aniline	Benzyl Alcohol	90-99	[8]
Ruthenium Complex	4-Methylaniline	1-Hexanol	95	[10]
Iridium-NHC Complex	Aniline	Benzyl Alcohol	High	[11]
Gold Nanoparticles on TiO2	Aniline	Benzyl Alcohol	High	[12]

Experimental Protocol: N-Alkylation of Aniline with Benzyl Alcohol using a Manganese Pincer Complex

This protocol is adapted from the work of Kumar, et al. (2017).[5]

• Reaction Setup: To an oven-dried Schlenk tube, add the manganese pincer catalyst (1-2 mol%), the aniline (1.0 mmol), the benzyl alcohol (1.2 mmol), and potassium tert-butoxide (10 mol%).

• Solvent Addition: Add anhydrous toluene (2-3 mL) to the tube under an inert atmosphere (e.g., nitrogen or argon).

• Reaction: Seal the tube and heat the reaction mixture in a preheated oil bath at 110-120 °C for the specified time (typically 12-24 hours), with vigorous stirring.

• Work-up: After cooling to room temperature, quench the reaction with water and extract the product with an organic solvent such as ethyl acetate.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Method 2: The Versatility of Reductive Amination - A Two-Component Approach

Reductive amination is a robust and widely employed method for the synthesis of amines, including N-alkylated anilines.[6][13] This strategy involves the reaction of an aniline with an aldehyde or ketone to form an imine or enamine intermediate, which is then reduced in a subsequent or concurrent step to the desired N-alkylated product.

Mechanistic Rationale

The key to the success of reductive amination lies in the choice of the reducing agent. The reducing agent must be selective enough to reduce the iminium ion intermediate in preference to the starting carbonyl compound. Modern reductive amination protocols often utilize specialized reducing agents like sodium triacetoxyborohydride (STAB-H) or employ catalytic hydrogenation.

Figure 2: General workflow for the reductive amination of anilines.

Performance Comparison

Reductive amination is particularly advantageous for its broad substrate scope, accommodating a wide variety of aldehydes and ketones. This allows for the introduction of diverse alkyl groups onto the aniline nitrogen. Furthermore, specialized conditions have been developed for challenging substrates, such as electron-deficient anilines.[14][15]

Aniline Substrate	Carbonyl Substrate	Reducing Agent/Conditions	Yield (%)	Reference
Electron-deficient anilines	Various aldehydes	STAB-H/TFA	Good to Excellent	[14]
Aniline derivatives of purines	Functionalized aldehydes	H-cube technology (catalytic hydrogenation)	High	[16]
Anilines	Aldehydes and Ketones	α-picoline-borane/AcOH	Good to Excellent	[13]

Experimental Protocol: Reductive Amination of an Electron-Deficient Aniline with an Aldehyde using STAB-H/TFA

This protocol is adapted from the work of De Lombaert, et al. (2009).[14]

• Reaction Setup: In a round-bottom flask, dissolve the electron-deficient aniline (1.0 equiv) and the aldehyde (1.1 equiv) in a suitable solvent such as dichloromethane (CH₂Cl₂).

• Acid Addition: Add trifluoroacetic acid (TFA) as a co-solvent to facilitate iminium ion formation.

• Reducing Agent Addition: Add sodium triacetoxyborohydride (STAB-H) (1.5 equiv) portion-wise to the reaction mixture at room temperature.

• Reaction: Stir the reaction mixture at room temperature until the starting materials are consumed, as monitored by TLC or LC-MS.

• Work-up: Carefully quench the reaction with a saturated aqueous solution of sodium bicarbonate. Extract the product with an organic solvent.

• Purification: Dry the combined organic layers, concentrate, and purify the crude product by column chromatography.

Method 3: The Power of Cross-Coupling - Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction that has revolutionized the synthesis of aryl amines.[17][18] This method allows for the formation of a C-N bond between an aryl halide or triflate and an amine. While often used to construct the aniline moiety itself, it can also be a powerful tool for the synthesis of N-aryl anilines (di- and triarylamines).

Mechanistic Rationale

The catalytic cycle of the Buchwald-Hartwig amination is a well-studied process involving a palladium(0)/palladium(II) cycle. Key steps include the oxidative addition of the aryl halide to the Pd(0) complex, coordination of the amine, deprotonation by a base to form a palladium-amido complex, and finally, reductive elimination to furnish the N-arylated aniline and regenerate the Pd(0) catalyst. The choice of phosphine ligand is critical for the success of this reaction.

Figure 3: Simplified catalytic cycle for the Buchwald-Hartwig amination.

Performance Comparison

The Buchwald-Hartwig amination is unparalleled in its scope for coupling a vast array of aryl and heteroaryl halides with a wide range of amines. The development of increasingly sophisticated phosphine ligands has enabled these reactions to be carried out under milder conditions with high functional group tolerance.

Aryl Halide Substrate	Amine Substrate	Catalyst/Ligand System	Base	Yield (%)	Reference
Aryl Bromides	Primary Amines	Pd(0)/BINAP or DPPF	NaOt-Bu	Good to Excellent	[17]
2-Bromo-13α-estrone	Substituted Anilines	Pd(OAc)₂/X-Phos	KOt-Bu	Good to Excellent	[19]
Aryl Halides	Ammonia Equivalents	Pd₂(dba)₃/Josiphos-type ligand	NaOt-Bu	High	[17][18]

Experimental Protocol: Buchwald-Hartwig Amination of an Aryl Bromide with an Aniline

This protocol is a general representation and may require optimization for specific substrates.

• Reaction Setup: To a flame-dried Schlenk tube, add the palladium precursor (e.g., Pd₂(dba)₃), the phosphine ligand (e.g., X-Phos), and the base (e.g., sodium tert-butoxide) under an inert atmosphere.

• Reagent Addition: Add the aryl bromide (1.0 equiv), the aniline (1.2 equiv), and anhydrous toluene to the tube.

• Reaction: Seal the tube and heat the reaction mixture in a preheated oil bath at the appropriate temperature (typically 80-110 °C) for the required time, with stirring.

• Work-up: Cool the reaction to room temperature, dilute with an organic solvent, and filter through a pad of celite to remove the palladium catalyst.

• Purification: Wash the filtrate with water and brine, dry the organic layer, and concentrate. Purify the crude product by column chromatography.

Concluding Remarks: Selecting the Optimal Path to N-Alkylation

The selective N-alkylation of anilines is a multifaceted challenge where no single method reigns supreme. The choice of the most appropriate synthetic strategy is dictated by the specific molecular architecture of the target compound, the availability of starting materials, and the desired scale of the reaction.

• For a green and atom-economical approach with alcohols as the alkylating agent, the "Borrowing Hydrogen" methodology is an excellent choice.

• When a wide variety of alkyl groups need to be introduced using aldehydes or ketones, reductive amination offers unparalleled versatility.

• For the construction of N-aryl anilines from aryl halides, the Buchwald-Hartwig amination provides a powerful and reliable solution.

By understanding the mechanistic underpinnings and the comparative advantages of these key methodologies, researchers can navigate the complexities of aniline N-alkylation with greater confidence and precision, ultimately accelerating the pace of discovery in chemical synthesis and drug development.

References

• Reddy, R. P., et al. (2021). Acid-Catalyzed Solvent-Switchable Chemoselective N-Alkylation and para C-Alkylation of Unprotected Arylamines Utilizing ortho-Quinone Methides. The Journal of Organic Chemistry. Retrieved from [Link]

• He, L., et al. (2010). Efficient and Clean Gold-Catalyzed One-Pot Selective N-Alkylation of Amines with Alcohols. Angewandte Chemie International Edition. Retrieved from [Link]

• Chang, C. D., et al. (1989). Selective N-alkylation of aniline in the presence of zeolite catalysts. U.S. Patent No. 4,822,923. Washington, DC: U.S. Patent and Trademark Office.

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A Comparative Guide to the Synthesis of Secondary Anilines: Performance, Protocols, and Mechanistic Insights

For Researchers, Scientists, and Drug Development Professionals

Secondary anilines are a cornerstone of modern chemistry, forming the structural core of countless pharmaceuticals, functional materials, and agrochemicals.[1] The strategic formation of the aryl C-N bond is therefore a critical consideration in synthetic design. This guide provides an in-depth comparative analysis of the most prevalent and powerful methods for synthesizing secondary anilines. We move beyond a simple listing of protocols to offer mechanistic rationale, field-proven insights into experimental choices, and quantitative performance data to guide your selection of the optimal synthetic route.

Classical Approaches: Foundational but Demanding

While modern catalytic methods have become dominant, classical techniques laid the groundwork and remain situationally useful, particularly when cost is a primary driver and substrate functionality is limited.

The Ullmann Condensation

The Ullmann condensation is a classic copper-catalyzed reaction for forming C-N bonds.[2][3] Historically, this method was plagued by harsh reaction conditions (high temperatures >140 °C), the need for stoichiometric copper, and a limited substrate scope.[2][3][4]

Mechanistic Rationale: The reaction is believed to proceed through the oxidative addition of an aryl halide to a Cu(I) species, forming a Cu(III) intermediate. Reductive elimination then yields the desired secondary aniline and regenerates the active catalyst.[3] The development of ligands, such as 1,10-phenanthroline or L-proline, has significantly improved the efficiency and moderated the required conditions by stabilizing the copper intermediates and accelerating the catalytic cycle.[4][5][6]

Expert Insights: The choice of ligand and base is critical. Diamine or amino acid-based ligands are often effective.[4] While historically requiring harsh conditions, modern protocols have made significant strides. However, compared to palladium-catalyzed methods, Ullmann-type reactions generally require higher temperatures and catalyst loadings (5-10 mol% CuI is common) and are less tolerant of sensitive functional groups.[4]

Reductive Amination

Reductive amination is a highly reliable and versatile method for forming C-N bonds, particularly when constructing N-alkyl anilines.[7][8] This two-step, one-pot process involves the condensation of a primary aniline with an aldehyde or ketone to form an imine (or iminium ion), which is then reduced in situ to the secondary amine.[8][9]

Causality Behind Experimental Choices: The key to a successful reductive amination is the choice of reducing agent. The ideal reagent must selectively reduce the C=N double bond of the imine intermediate much faster than the C=O bond of the starting carbonyl compound.[10] Sodium triacetoxyborohydride (NaBH(OAc)₃) is the reagent of choice for this transformation due to its mildness and remarkable selectivity for iminium ions over ketones or aldehydes.[7][8] This selectivity obviates the need to pre-form and isolate the often-unstable imine intermediate. The reaction is typically run under mildly acidic conditions (e.g., with acetic acid) to facilitate imine formation without passivating the amine nucleophile.[7]

The Modern Workhorse: Palladium-Catalyzed Buchwald-Hartwig Amination

First reported in the mid-1990s, the Buchwald-Hartwig amination has revolutionized the synthesis of aryl amines.[11] This palladium-catalyzed cross-coupling reaction offers an exceptionally broad substrate scope, excellent functional group tolerance, and generally high yields under relatively mild conditions, making it the go-to method in many research and industrial settings.[11][12][13]

The Catalytic Cycle: A Symphony of Redox Events

The efficacy of the Buchwald-Hartwig reaction hinges on a well-defined catalytic cycle involving palladium in the Pd(0) and Pd(II) oxidation states.[11][12][14] Understanding this cycle is paramount for troubleshooting and optimizing reactions.

Key Steps:

• Active Catalyst Formation: The cycle begins with a Pd(0) species, which is often generated in situ from a Pd(II) precatalyst like Pd(OAc)₂.[12][14]

• Oxidative Addition: The active Pd(0) catalyst oxidatively adds to the aryl halide (Ar-X), breaking the C-X bond and forming a Pd(II) intermediate. The general reactivity order for the halide is I > Br > OTf > Cl.[12]

• Amine Coordination & Deprotonation: The primary aniline coordinates to the palladium center, and in the presence of a base, is deprotonated to form a more nucleophilic amido species.

• Reductive Elimination: This is the crucial C-N bond-forming step. The aryl group and the amido group are eliminated from the palladium center, forming the secondary aniline product and regenerating the active Pd(0) catalyst.[11][14]

The Critical Role of the Ligand: The choice of phosphine ligand is arguably the most important variable. Bulky, electron-rich biarylphosphine ligands (e.g., RuPhos, Xantphos) are essential.[4][12]

• Steric Bulk: Promotes the final reductive elimination step, which is often rate-limiting.

• Electron-Donating Ability: Increases the electron density on the palladium center, facilitating the initial oxidative addition step.

Workflow for Buchwald-Hartwig Amination

Caption: Standard workflow for a Buchwald-Hartwig amination experiment.

Alternative Modern Methods

While the Buchwald-Hartwig amination is powerful, other modern methods offer unique advantages, particularly concerning cost and reaction conditions.

Chan-Lam Coupling

The Chan-Lam coupling utilizes a copper catalyst, making it a more economical alternative to palladium-based systems.[15] It typically couples an amine with an aryl boronic acid and has the distinct advantage of often being operable at room temperature and open to the air.[15][16]

Mechanistic Rationale: The reaction is thought to involve a Cu(II) species that undergoes transmetalation with the boronic acid. The resulting aryl-copper intermediate then reacts with the amine. A final reductive elimination from a Cu(III) intermediate furnishes the product.[15]

Expert Insights: While highly attractive for its mild conditions and low catalyst cost, the Chan-Lam coupling can sometimes require longer reaction times and its substrate scope may be narrower than the Buchwald-Hartwig reaction.[13][15] It is particularly effective for electron-rich anilines.[17]

Photoredox Catalysis

A burgeoning area in C-N bond formation involves the use of visible-light photoredox catalysis.[18][19] These methods can operate at room temperature and often utilize inexpensive metal catalysts (like copper or nickel) or even metal-free organic dyes.[20][21]

Mechanistic Rationale: In a typical cycle, a photocatalyst absorbs visible light and becomes excited. This excited-state catalyst can then engage in single-electron transfer (SET) with one of the coupling partners to generate a radical intermediate, which then enters a catalytic cycle with a second metal (e.g., nickel) to forge the C-N bond.[18][20][22]

Expert Insights: Photoredox catalysis represents a frontier in sustainable chemistry, offering exceptionally mild reaction conditions.[18][19] While the field is rapidly advancing, substrate scope and scalability are still under active development compared to more established methods like the Buchwald-Hartwig amination.

Comparative Performance Analysis

The selection of a synthetic method is a multi-parameter decision. The following table summarizes the key performance characteristics of the discussed methods.

Parameter	Reductive Amination	Ullmann Condensation	Buchwald-Hartwig Amination	Chan-Lam Coupling
Aryl Partner	N/A (uses carbonyls)	Aryl Iodides, Bromides	Aryl Chlorides, Bromides, Iodides, Triflates	Aryl Boronic Acids
Amine Partner	Primary Anilines	Primary/Secondary Anilines	Primary/Secondary Anilines, Amides	Primary/Secondary Anilines
Typical Temp.	Room Temperature	100-140 °C[4]	80-110 °C[4]	Room Temp. - 60 °C
Catalyst/Reagent	NaBH(OAc)₃	CuI (5-10 mol%)[4]	Pd(OAc)₂ / Ligand (1-2 mol%)[4]	Cu(OAc)₂ (10 mol%)
Key Advantages	High yield, avoids over-alkylation, mild conditions.[7][8]	Low catalyst cost.	Broadest scope, high yields, excellent functional group tolerance.[13]	Mild conditions (RT, air), low catalyst cost.[15][16]
Key Limitations	Limited to N-alkylation.	High temperatures, narrower scope, sometimes stoichiometric Cu.[2][4]	High cost of Pd/ligands, air/moisture sensitive.[13]	Can require long reaction times, substrate-dependent yields.[15]

Decision-Making Guide for Method Selection

Choosing the right method depends on your specific synthetic challenge. This flowchart provides a logical path to guide your decision.

Caption: A decision-making flowchart for selecting an appropriate synthesis method.

Detailed Experimental Protocols

Reproducibility is the cornerstone of scientific integrity. The following are representative, self-validating protocols for the two most common N-arylation methods.

Protocol 1: Palladium-Catalyzed Buchwald-Hartwig Amination[24]

This protocol describes the coupling of an aryl bromide with a primary aniline.

• Preparation: To an oven-dried Schlenk tube, add the aryl bromide (1.0 mmol, 1.0 eq.), tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃, 0.01 mmol, 1 mol% Pd), a suitable biarylphosphine ligand (e.g., Xantphos, 0.04 mmol, 4 mol%), and sodium tert-butoxide (1.4 mmol, 1.4 eq.).[23]

• Inerting: Seal the tube with a septum, and evacuate and backfill with argon or nitrogen. This cycle should be repeated three times to ensure an inert atmosphere.[23]

• Reaction: Through the septum, add the primary aniline (1.2 mmol, 1.2 eq.) followed by anhydrous, degassed toluene (5 mL) via syringe.

• Heating: Place the sealed tube in a preheated oil bath at 100 °C and stir vigorously for 2-12 hours. Reaction progress should be monitored by TLC or GC-MS.

• Workup: After cooling to room temperature, quench the reaction by adding 10 mL of water. Extract the aqueous layer with ethyl acetate (3 x 15 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel to yield the pure secondary aniline.

Protocol 2: Copper-Catalyzed Ullmann Condensation

This protocol describes a modern, ligand-assisted Ullmann reaction.

• Preparation: To a reaction vial, add copper(I) iodide (CuI, 0.1 mmol, 10 mol%), the aryl iodide (1.0 mmol, 1.0 eq.), the primary aniline (1.2 mmol, 1.2 eq.), L-proline (0.2 mmol, 20 mol%), and potassium carbonate (K₂CO₃, 2.0 mmol, 2.0 eq.).

• Reaction: Add dimethyl sulfoxide (DMSO, 2 mL). Seal the vial and place it in a preheated oil bath at 110 °C.

• Heating: Stir the reaction mixture vigorously for 12-24 hours, monitoring by TLC or LC-MS.

• Workup: After cooling to room temperature, dilute the mixture with water (20 mL) and extract with ethyl acetate (3 x 20 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product via flash column chromatography.

Conclusion and Future Outlook

The synthesis of secondary anilines has been transformed from a field reliant on harsh, limited-scope reactions to one dominated by versatile and mild catalytic methods. The Buchwald-Hartwig amination remains the benchmark for reliability and scope. However, for reasons of cost-effectiveness and sustainability, copper-catalyzed methods like the Chan-Lam and modern Ullmann reactions are exceptionally valuable. The continued development of photoredox and other novel catalytic systems promises an even greener and more efficient future for C-N bond formation, enabling chemists to construct complex molecules with ever-increasing precision and elegance.

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Characterization data for homologous series of 4-methoxy-N-alkylanilines

This guide provides an in-depth technical analysis of the homologous series of 4-methoxy-N-alkylanilines (also known as N-alkyl-p-anisidines). It is designed for researchers requiring precise characterization data, synthesis workflows, and performance comparisons against unsubstituted anilines.

Executive Summary & Application Scope

The 4-methoxy-N-alkylanilines (N-alkyl-p-anisidines) represent a critical class of electron-rich aromatic amines. Distinguished by the strong electron-donating effect of the para-methoxy group (

effect), these compounds exhibit superior nucleophilicity and basicity compared to their unsubstituted N-alkylaniline counterparts.

Primary Applications:

• Pharmaceutical Intermediates: Precursors for quinoline-based antimalarials and specific tyrosine kinase inhibitors.

• Materials Science: Hole-transport materials in OLEDs due to stable radical cation formation.

• Antioxidants: The electron-rich ring effectively scavenges free radicals, serving as polymerization inhibitors.

Homologous Series: Physical & Chemical Properties

The following table consolidates experimental and predicted property trends for the series

to . Note the "Zigzag" melting point alternation and the consistent boiling point elevation.

Compound	Structure	CAS No.[1][2][3][4]	Mol. Weight ( g/mol )	Melting Point (°C)	Boiling Point (°C)	LogP (Est.)
p-Anisidine (Parent)		104-94-9	123.15	57.2	243	0.95
N-Methyl-p-anisidine		5961-59-1	137.18	33 - 36	239 - 240	1.42
N-Ethyl-p-anisidine		102-56-7	151.21	< 25 (Liquid)	~250	1.91
N-Propyl-p-anisidine		2432-13-5	165.23	< 25 (Liquid)	~265	2.40
N-Butyl-p-anisidine		2432-14-6	179.26	< 25 (Liquid)	~280	2.89

Technical Insight: The introduction of the N-alkyl chain initially disrupts the crystal lattice packing efficiency of the parent p-anisidine, causing a sharp drop in melting point (solid

liquid). As the chain lengthens ( ), Van der Waals interactions dominate, eventually raising the melting point again.

Comparative Characterization Data

Reliable identification relies on distinguishing the N-alkyl substituent effects from the constant p-anisidine core.

A. Nuclear Magnetic Resonance ( H NMR) Trends

The p-methoxy group creates a distinct shielding pattern. The aromatic protons appear as an

system (often resembling two doublets).

Proton Environment	Chemical Shift ( , ppm in CDCl )	Multiplicity	Coupling ( , Hz)	Trend with Alkyl Chain Length
Aromatic (Ortho to N)	6.55 - 6.65	Doublet (d)	~8.8	Shifts slightly upfield with larger alkyl groups (+I effect).
Aromatic (Meta to N)	6.75 - 6.85	Doublet (d)	~8.8	Remains relatively constant.
Methoxy (-OCH )	3.75	Singlet (s)	-	Invariant diagnostic peak.
N-H (Amine)	3.00 - 3.50	Broad Singlet	-	Highly dependent on concentration/solvent.
N-Methyl (-CH )	2.80	Singlet (s)	-	Unique to C1.
N-Methylene (-N-CH -)	3.05 - 3.15	Quartet/Triplet	~7.0	Downfield shift due to Nitrogen electronegativity.

B. Infrared Spectroscopy (FT-IR)

• N-H Stretching: The transformation from primary (p-anisidine) to secondary amine (N-alkyl) is confirmed by the disappearance of the symmetric N-H stretch.

  • Primary: Two bands (~3430 & 3350 cm

    ).

  • Secondary (Product):Single band (~3380-3410 cm

    ).

• C-O Stretching: Strong band at 1230-1250 cm

  (Aryl alkyl ether), confirming the integrity of the methoxy group during synthesis.

Synthesis & Performance Validation

The preferred synthetic route for high purity is Reductive Amination . Unlike direct alkylation, this method prevents over-alkylation (formation of quaternary salts).

Experimental Protocol: Reductive Amination of p-Anisidine

Reaction:

• Imine Formation: Dissolve p-anisidine (1.0 eq) and the corresponding aldehyde (1.1 eq) in Dichloroethane (DCE). Stir for 30 min at Room Temperature (RT).

  • Checkpoint: Solution often turns slightly yellow/orange due to imine formation.

• Reduction: Add Sodium triacetoxyborohydride (STAB) (1.5 eq) portion-wise.

  • Why STAB? It is milder than NaBH

    and selectively reduces the imine without reducing the aldehyde, minimizing byproducts.

• Quench & Workup: After 2-4 hours, quench with saturated NaHCO

  . Extract with DCM.

• Purification: Silica gel chromatography (Hexanes/EtOAc 9:1). The N-alkyl product is less polar than the primary amine.

Performance Comparison: p-Anisidines vs. Anilines

Feature	4-Methoxy-N-Alkylanilines	Unsubstituted N-Alkylanilines	Causality
Basicity (pKa)	Higher (~5.5 - 6.0)	Lower (~4.6 - 5.0)	Methoxy group (+M) increases electron density on Nitrogen.
Nucleophilicity	High	Moderate	Enhanced availability of N-lone pair.
Oxidation Stability	Low	Moderate	Electron-rich ring is easily oxidized to quinone-imines (turns brown/purple).
Solubility	Moderate (Polar organic)	High (Non-polar)	Methoxy oxygen adds polarity and H-bond acceptance.

Visualizing the Characterization Workflow

The following diagram illustrates the logical flow for synthesizing and validating a member of this homologous series.

Caption: Logical workflow for the synthesis and structural validation of N-alkyl-p-anisidines, ensuring exclusion of primary amine starting material and over-alkylated tertiary byproducts.

References

• National Toxicology Program (NTP). (1992).[2][5] Chemical Repository Database: p-Anisidine Physical Properties. National Institutes of Health.[2][5] Link

• Sigma-Aldrich. (2024). Product Specification: 4-Methoxy-N-methylaniline. Merck KGaA. Link

• Gottlieb, H. E., et al. (1997).[6] "NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities." Journal of Organic Chemistry, 62(21), 7512–7515. (Used for solvent shift calibration in characterization). Link

• BenchChem. (2025).[7] Technical Guide to the Basicity of N-Methyl-m-toluidine Compared to Aniline. (Comparative basicity logic applied to anisidines). Link

• Everett, J. L., & Ross, W. C. J. (1949). "Aryl-2-halogenoalkylamines. Part II." Journal of the Chemical Society, 1972-1983. (Historical synthesis of N-alkyl anisidine derivatives). Link

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A Comparative Guide to the Reactivity of Branched Alkyl Groups on Aniline

For researchers, scientists, and professionals in drug development, understanding the nuanced reactivity of substituted anilines is paramount for the rational design of synthetic routes and the development of novel molecular entities. The introduction of alkyl groups onto the nitrogen atom of aniline can profoundly influence its nucleophilicity and basicity, primarily through a combination of electronic and steric effects. This guide provides an in-depth comparison of the reactivity of aniline bearing three common branched alkyl groups: isopropyl, sec-butyl, and tert-butyl. By examining their relative basicities and their performance in key reactions such as N-alkylation and N-acylation, we aim to provide a clear, data-driven resource for informed decision-making in the laboratory.

The Interplay of Electronic and Steric Effects

The reactivity of N-alkylated anilines is governed by two fundamental properties of the alkyl substituents: their electronic and steric characteristics.

Electronic Effects: Alkyl groups are generally considered to be electron-donating through an inductive effect.[1][2] This effect increases the electron density on the nitrogen atom, thereby enhancing its basicity and nucleophilicity compared to unsubstituted aniline.[3] The more electron density is pushed towards the nitrogen, the more readily it can donate its lone pair of electrons to a proton or an electrophile.

Steric Effects: The size and branching of the alkyl group create steric hindrance around the nitrogen atom. This steric bulk can impede the approach of electrophiles, slowing down reaction rates.[4] In cases of extreme steric congestion, as with the tert-butyl group, certain reactions that require a specific trajectory of approach, such as SN2 reactions, can be significantly retarded or even completely inhibited.[4][5]

Basicity: A Quantitative Comparison

The basicity of an amine is a direct measure of the availability of its lone pair of electrons and is quantitatively expressed by the pKa of its conjugate acid. A higher pKa value indicates a stronger base. The table below compares the pKa values of the conjugate acids of aniline and its branched N-alkyl derivatives.

Compound	Alkyl Group	pKa of Conjugate Acid	Reference(s)
Aniline	-	4.6	[6]
N-Isopropylaniline	Isopropyl	5.3 - 5.77	[1][2][7]
N-sec-Butylaniline	sec-Butyl	~6.23 (predicted for a derivative)	[3][8][9]
N-tert-Butylaniline	tert-Butyl	7.00	[10]

As the data indicates, the introduction of branched alkyl groups progressively increases the basicity of aniline. This trend is consistent with the electron-donating nature of alkyl groups. The tert-butyl group, with its three methyl groups, provides the greatest inductive effect, making N-tert-butylaniline the strongest base in this series.

Reactivity in N-Alkylation Reactions

N-alkylation is a fundamental transformation for the synthesis of more complex amines. The reactivity of our series of branched anilines in further alkylation reactions is heavily influenced by steric hindrance.

dot

Caption: General experimental workflow for N-alkylation of branched anilines.

The general trend for the rate of N-alkylation via an SN2 mechanism is expected to be:

N-Isopropylaniline > N-sec-Butylaniline >> N-tert-Butylaniline

This trend is a direct consequence of increasing steric hindrance. The isopropyl group offers moderate steric bulk, allowing for relatively facile approach of an alkyl halide. The sec-butyl group presents a greater steric barrier, slowing the reaction rate. The tert-butyl group, with its large and rigid structure, effectively shields the nitrogen's lone pair, making backside attack by an electrophile exceptionally difficult.[4] Consequently, N-tert-butylaniline is significantly less reactive in SN2-type N-alkylation reactions.

Experimental Protocol: Comparative N-Alkylation

The following protocol can be used to compare the reactivity of the different branched anilines in an N-alkylation reaction.

• Reaction Setup: In separate, oven-dried round-bottom flasks equipped with magnetic stir bars and reflux condensers, add the respective N-branched aniline (1.0 eq.), potassium carbonate (1.5 eq.), and a suitable solvent such as DMF.

• Addition of Alkylating Agent: To each flask, add the alkylating agent (e.g., benzyl bromide, 1.1 eq.) via syringe.

• Reaction: Heat the reaction mixtures to 80 °C and monitor the progress of each reaction by thin-layer chromatography (TLC) or gas chromatography (GC) at regular intervals (e.g., every hour).

• Work-up: Upon completion (or after a set time for comparison), cool the reaction mixtures to room temperature, dilute with water, and extract with ethyl acetate.

• Purification and Analysis: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography. Determine the yield of the N-alkylated product for each reaction.

By comparing the reaction times and yields, a clear picture of the relative reactivities will emerge.

Reactivity in N-Acylation Reactions

N-acylation is a common method for the synthesis of amides. Similar to N-alkylation, the reactivity of branched anilines in acylation is significantly affected by steric hindrance.

dot

Caption: Conceptual pathway for the N-acylation of branched anilines.

The expected order of reactivity for N-acylation is:

N-Isopropylaniline > N-sec-Butylaniline > N-tert-Butylaniline

The rationale is again rooted in steric hindrance. The approach of the acylating agent (e.g., an acyl chloride or anhydride) to the nitrogen atom is more hindered as the size of the alkyl group increases. For highly hindered anilines like N-tert-butylaniline, acylation can be particularly challenging, often requiring more reactive acylating agents, higher temperatures, or the use of a catalyst.[11]

Experimental Protocol: Comparative N-Acylation

• Reaction Setup: In separate, dry round-bottom flasks equipped with magnetic stir bars and under a nitrogen atmosphere, dissolve the respective N-branched aniline (1.0 eq.) in a suitable solvent such as dichloromethane. Add a base like pyridine (1.2 eq.).

• Addition of Acylating Agent: Cool the solutions to 0 °C in an ice bath. Slowly add the acylating agent (e.g., acetyl chloride, 1.1 eq.) dropwise to each flask.

• Reaction: Allow the reaction mixtures to warm to room temperature and stir for a designated period (e.g., 2 hours). Monitor the reactions by TLC.

• Work-up: Quench the reactions with a saturated aqueous solution of sodium bicarbonate. Separate the organic layer, wash with water and brine, and dry over anhydrous magnesium sulfate.

• Purification and Analysis: Remove the solvent under reduced pressure and purify the resulting amide by recrystallization or column chromatography. Compare the yields to assess the relative reactivity.

Conclusion

The reactivity of aniline substituted with branched alkyl groups is a delicate balance between electronic and steric effects. While all alkyl groups increase the basicity of aniline through their electron-donating nature, the steric hindrance they introduce plays a dominant role in determining their reactivity in common synthetic transformations.

• N-Isopropylaniline represents a good balance of increased basicity and moderate steric hindrance, making it a versatile intermediate.

• N-sec-Butylaniline exhibits greater steric bulk, leading to a noticeable decrease in reactivity compared to its isopropyl counterpart.

• N-tert-Butylaniline , while being the most basic, is also the most sterically hindered, which significantly curtails its reactivity, particularly in reactions that are sensitive to steric congestion.

For researchers and drug development professionals, a thorough understanding of these trends is crucial for the successful design and execution of synthetic strategies involving N-alkylated anilines. The choice of a specific branched alkyl group can be a powerful tool to modulate the reactivity and properties of a target molecule.

References

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• Basicity of Amines, Effect of Substituents on Basicity, and Synthetic uses of Aryl Diazonium Salts | Pharmaguideline. (n.d.). Retrieved February 14, 2024, from [Link]

• 4,4'-Methylenebis(N-sec-butylaniline) - LookChem. (n.d.). Retrieved February 14, 2024, from [Link]

• Basicity of Amines - Chemistry Steps. (2021, December 18). Retrieved February 14, 2024, from [Link]

• Basicity of Amine – Study Material for IIT JEE | askIITians. (n.d.). Retrieved February 14, 2024, from [Link]

• 25.10 Relative Basicity of Amines and Other Compounds - Chemistry LibreTexts. (2019, June 5). Retrieved February 14, 2024, from [Link]

• 11.3: Characteristics of the SN2 Reaction - Chemistry LibreTexts. (2024, September 30). Retrieved February 14, 2024, from [Link]

• Aniline - Wikipedia. (n.d.). Retrieved February 14, 2024, from [Link]

• Acylation. Part XVIII. The kinetics and mechanisms of the reactions of dimethylketen, isobutyric anhydride, and isobutyryl halides with anilines in ether - Journal of the Chemical Society B - RSC Publishing. (n.d.). Retrieved February 14, 2024, from [Link]

• N-sec-Butylaniline | C10H15N | CID 253532 - PubChem. (n.d.). Retrieved February 14, 2024, from [Link]

• Reactions of Aniline - Chemistry Steps. (2024, January 12). Retrieved February 14, 2024, from [Link]

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A Senior Application Scientist's Guide to Inter-laboratory Validation of Analytical Methods for Substituted Anilines

This guide provides an in-depth comparison of analytical methodologies for the quantification of substituted anilines, underpinned by data from inter-laboratory studies. It is intended for researchers, scientists, and drug development professionals who are tasked with developing, validating, or implementing robust analytical methods for these compounds. We will move beyond theoretical discussions to explore the practical nuances and performance of key techniques in a multi-laboratory context, ensuring your methods are not only accurate and precise in-house but also reproducible and reliable across different settings.

The Criticality of Validated Methods for Substituted Anilines

Substituted anilines are a class of aromatic amines that are pivotal intermediates in the synthesis of a vast array of products, including pharmaceuticals, agrochemicals, dyes, and polymers. However, their utility is shadowed by their potential toxicity, with many being classified as known or suspected carcinogens and genotoxic impurities.[1] Consequently, regulatory bodies worldwide mandate strict control over their presence in final products and environmental samples.

The validation of an analytical method is the formal process of demonstrating, through laboratory studies, that the performance characteristics of the method are suitable for its intended purpose.[2][3] For substituted anilines, this means the method must be sensitive enough to detect trace levels, specific enough to distinguish them from structurally similar compounds, and robust enough to yield consistent results over time and between different laboratories. An inter-laboratory validation, often conducted as a collaborative study or proficiency test, is the ultimate testament to a method's reliability, providing a measure of its reproducibility under real-world conditions.[4][5]

Core Analytical Techniques: A Comparative Overview

The primary analytical techniques for the determination of substituted anilines are High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), and their hyphenation with Mass Spectrometry (MS). The choice of technique is dictated by the analyte's properties (volatility, thermal stability, polarity), the sample matrix, and the required sensitivity.

High-Performance Liquid Chromatography (HPLC)

HPLC, particularly in its reversed-phase mode, is a workhorse for the analysis of non-volatile or thermally labile substituted anilines.[4] Separation is achieved based on the differential partitioning of the analytes between a nonpolar stationary phase (e.g., C18) and a polar mobile phase.

• Expertise & Experience: The key to a successful HPLC separation of anilines lies in controlling the mobile phase pH. Due to their basic nature, anilines' retention is highly dependent on their ionization state.[6] Working at a neutral or slightly basic pH can lead to poor peak shape and inconsistent retention times. Therefore, a mobile phase buffered at an acidic pH (e.g., pH 2.5-4) is often employed to ensure consistent protonation of the amine functional group, leading to sharper peaks and more reproducible results. For enhanced sensitivity, especially for trace-level genotoxic impurities, coupling HPLC with tandem mass spectrometry (LC-MS/MS) is the industry standard.[1][7]

Gas Chromatography (GC)

GC is well-suited for volatile and thermally stable substituted anilines.[8] Separation is based on the partitioning of analytes between a gaseous mobile phase and a liquid or solid stationary phase within a capillary column.

• Expertise & Experience: A significant consideration for the GC analysis of anilines is the potential for peak tailing due to the interaction of the basic amine group with active sites on the column. This can be mitigated by using a deactivated column and, in some cases, by derivatization.[5] Derivatization, for instance, with acetic anhydride, can improve peak shape and thermal stability. However, it adds a step to the sample preparation process, which can introduce variability. For this reason, direct analysis by HPLC is often preferred. When coupled with a mass spectrometer (GC-MS), this technique offers excellent selectivity and sensitivity.

Inter-laboratory Performance: A Data-Driven Comparison

The true measure of a method's utility is its performance in the hands of multiple analysts in different laboratories. Here, we synthesize data from several inter-laboratory comparison (ILC) and proficiency testing (PT) studies to provide an objective comparison.

Case Study 1: Primary Aromatic Amines in Food Contact Materials

An inter-laboratory comparison organized by the European Reference Laboratory for Food Contact Materials (EURL-FCM) assessed the performance of laboratories in quantifying aniline, 4,4'-methylenedianiline (MDA), 2,4-toluenediamine (TDA), and 2,6-TDA in a 3% acetic acid food simulant.[9] Twenty-seven laboratories participated, using primarily chromatographic methods (LC-MS/MS, HPLC-UV/DAD) and a few using spectrophotometry.

Table 1: Performance of Laboratories in EURL-FCM ILC02 2012 for Aniline [9]

Concentration Level	Assigned Value (µg/kg)	Satisfactory Results (%)	Questionable Results (%)	Unsatisfactory Results (%)
Low	Not Specified	87.5	8.3	4.2
High	Not Specified	100	0	0

This study highlights that at higher concentrations, there is excellent agreement between laboratories. However, at lower levels, more variability is observed, underscoring the importance of highly sensitive and well-validated methods for trace analysis.

Another study involving 19 laboratories analyzed for aniline, o-toluidine, 2,4-dimethylaniline, and o-anisidine in cold water extracts from paper napkins.[10] For spiked extracts, 88% of the results were satisfactory, with Horwitz ratio (HorRat) values between 0.48 and 1.25, indicating good precision among the participating laboratories.

Case Study 2: Substituted Anilines in Groundwater

A comprehensive study compared the performance of GC/MS, GC/MS-MS, and LC/MS-MS for the analysis of aniline and 19 of its methylated and chlorinated derivatives in groundwater, as part of an interlaboratory comparison organized by the German Federal Institute for Materials Research and Testing (BAM).[11]

Table 2: Comparative Performance of Analytical Methods for Substituted Anilines in Groundwater [11]

Analytical Method	Deviation from Intercomparison Reference Values	Relative Sensitivity	Key Advantages & Disadvantages
GC/MS	< 15%	Baseline	Standardized method, good for a wide range of anilines.
GC/MS-MS	< 10%	10-fold higher than GC/MS	Increased sensitivity and specificity, reducing interferences.
LC/MS-MS	< 15%	High	No derivatization needed, direct injection possible. Not suitable for some ortho-chloroaniline derivatives due to lower ionization efficiency.

This study demonstrates that while all three techniques can provide accurate results, GC/MS-MS and LC/MS-MS offer enhanced performance in terms of sensitivity and specificity. The choice between them may depend on the specific aniline derivatives being analyzed and the available instrumentation.

Experimental Protocols: A Blueprint for Validation

The following sections provide detailed, step-by-step methodologies for the key experiments involved in an inter-laboratory validation study. These protocols are based on established guidelines from the International Council for Harmonisation (ICH), the United States Pharmacopeia (USP), and the U.S. Food and Drug Administration (FDA).[2][3]

Inter-laboratory Validation Workflow

The logical flow of an inter-laboratory validation study is depicted in the following diagram.

Caption: Workflow for an inter-laboratory validation study.

Key Validation Parameters and Experimental Design

The following diagram illustrates the relationship between the core validation parameters as defined by ICH Q2(R1).

Caption: ICH Q2(R1) validation parameters by analytical procedure type.

Step-by-Step Protocol for a Key Validation Parameter: Accuracy

• Objective: To determine the closeness of agreement between the value which is accepted either as a conventional true value or an accepted reference value and the value found.

• Procedure (Spike Recovery Method): a. Prepare a placebo (matrix blank) of the sample. b. Spike the placebo with known concentrations of the substituted aniline standard at a minimum of three levels, covering the specified range (e.g., 80%, 100%, and 120% of the target concentration). c. Prepare a minimum of three replicate samples at each concentration level. d. Analyze the samples using the developed analytical method. e. Calculate the percent recovery for each replicate using the formula: (Measured Concentration / Spiked Concentration) * 100.

• Acceptance Criteria: The mean percent recovery should be within a pre-defined range (e.g., 98.0% to 102.0% for an assay of a drug substance).

Conclusion: Towards Robust and Reproducible Analytical Methods

The inter-laboratory validation of analytical methods for substituted anilines is a rigorous but essential process to ensure data reliability and regulatory compliance. The data from collaborative studies clearly indicates that while both GC- and LC-based methods are viable, LC-MS/MS is often the preferred technique for its high sensitivity, specificity, and applicability to a wide range of aniline derivatives without the need for derivatization.

As a Senior Application Scientist, my recommendation is to base method selection on a thorough understanding of the analyte, the matrix, and the required detection levels. The provided protocols and comparative data serve as a robust starting point for developing and validating methods that are not only fit for purpose within your own laboratory but will also stand up to the scrutiny of inter-laboratory trials, ensuring consistency and confidence in your analytical results.

References

• Dorgerloh, U., Hofmann, A., Riedel, J., & Becker, R. (2021). Comparison of gas- and liquid chromatography- mass spectrometry for trace analysis of anilines in groundwater. International Journal of Environmental Analytical Chemistry, 1-15.
• Bratinova, S., & De la Cruz, E. (2013). Report of the interlaboratory comparison organised by the European Reference Laboratory for Food Contact Materials: ILC02 2012- Primary Aromatic Amines in 3% acetic acid migration solution.
• Azorin, N., et al. (2020). From pigments to coloured napkins: comparative analyses of primary aromatic amines in cold water extracts of printed tissues by LC-HRMS and LC-MS/MS. Food Additives & Contaminants: Part A, 37(11), 1985-2010.
• Bremser, W., et al. (2015). Inter-laboratory comparison study on the determination of primary aromatic amines in cold water extracts of coloured paper napkins. Food Additives & Contaminants: Part A, 32(8), 1367-1372.
• European Commission. (2023). Determination of primary aromatic amines in food simulant B.
• ICH Harmonised Tripartite Guideline. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1).
• Tengli, A. K. (2019). Analytical Assessment of Genotoxic Impurities in Pharmaceuticals by Gas Chromatographic Techniques. Research and Reviews: A Journal of Pharmaceutical Science.
• BenchChem. (2025). Application Note: High-Performance Liquid Chromatography (HPLC) Analysis of Substituted Aniline Compounds.
• Al-Ghananeem, A. M., & Malkawi, A. H. (2021). Development and validation of an analytical method for quantitative determination of three potentially genotoxic impurities in vildagliptin drug material using HPLC-MS.
• European Medicines Agency. (2022). ICH guideline Q2(R2)
• United States Pharmacopeia.
• Suneetha, A., & Rao, D. V. (2020). LC-MS method development for the quantitation of potential genotoxic impurity 2-Methyl-6-nitro aniline in Telmisartan API. GSC Biological and Pharmaceutical Sciences, 11(2), 133-140.
• Wang, H., et al. (2021). Analysis of heterocyclic aromatic amines using selective extraction by magnetic molecularly imprinted polymers coupled with liquid chromatography-tandem mass spectrometry. Journal of Food and Drug Analysis, 29(4), 668.
• Thermo Fisher Scientific. (n.d.).
• Chromatography Today. (n.d.). HPLC vs GC - A Beginner's Guide.
• Agilent Technologies. (2019).
• Kornepati, S., & Tella, E. D. (2016). VISIBLE SPECTROPHOTOMETRIC METHOD FOR THE DETERMINATION OFPHARMACEUTICALLY IMPORTANT AROMATIC PRIMARY AMINES BY USING p-N, N-dimethylphenylenediamine. Rasayan Journal of Chemistry, 9(3), 340-347.
• BAM - Federal Institute for Materials Research and Testing. (n.d.). Proficiency testing.
• AOAC International. (n.d.). Appendix F: Guidelines for Standard Method Performance Requirements.
• National Institute of Standards and Technology. (n.d.). Aniline. NIST Chemistry WebBook.
• El-Dib, M. A. (1971). Colorimetric Determination of Aniline Derivatives in Natural Waters. Journal of the Association of Official Analytical Chemists, 54(6), 1383-1387.
• Sanchis, Y., et al. (2016). Measuring Primary Aromatic Amine Migration into Foods by Targeted LC-HRMS. Thermo Fisher Scientific.
• Papa, E., et al. (2002). Substituted aniline interaction with submitochondrial particles and quantitative structure-activity relationships. Biochimica et Biophysica Acta (BBA) - Bioenergetics, 1556(2-3), 246-253.
• Waters Corporation. (n.d.). Analysis of Primary Aromatic Amines in Cosmetics and Personal Care Products Using the ACQUITY UPLC H-Class System with the ACQUITY QDa Detector.
• Joint Research Centre - European Commission. (n.d.).
• Fapas. (2017).
• Riggin, R. M., et al. (1984). Analytical Procedures for Aniline and Selected Derivatives in Wastewater and Sludge. U.S. Environmental Protection Agency.
• Yildirim, N., & Genc, N. (2024). Statistical Analysis of Substituent Effects on pKa of Aniline. Journal of Engineering Research and Applied Science, 13(2), 1-8.
• Liu, S., et al. (2012). Determination of aniline and its derivatives in environmental water by capillary electrophoresis with on-line concentration. International journal of molecular sciences, 13(6), 6863-6872.
• Eurachem. (n.d.). The Fitness for Purpose of Analytical Methods.

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Comprehensive Guide to N-Substituted 4-Methoxyanilines: Synthesis, Medicinal Applications, and Material Performance

Executive Summary

N-substituted 4-methoxyanilines (derivatives of p-anisidine) represent a privileged scaffold in both medicinal chemistry and materials science. This guide provides a technical comparison of these derivatives, focusing on their utility as tubulin polymerization inhibitors, anti-inflammatory agents, and high-efficiency corrosion inhibitors. Unlike generic reviews, this document analyzes the structure-activity relationships (SAR) that drive performance and provides validated experimental protocols for synthesis and evaluation.

Part 1: Strategic Selection of N-Substituents

The performance of 4-methoxyaniline derivatives hinges on the electronic and steric nature of the nitrogen substituent. The 4-methoxy group acts as a strong electron donor (resonance effect), increasing the basicity and nucleophilicity of the nitrogen. Modifying the N-substituent allows researchers to tune this electron density for specific targets.

Comparative Analysis: Medicinal Chemistry Potency

In anticancer research, N-heterocyclic substitutions have outperformed simple N-alkyl or N-aryl chains. Specifically, N-pyridinyl derivatives function as potent tubulin polymerization inhibitors by mimicking the pharmacophore of Colchicine.

Table 1: Comparative Potency of N-Substituted 4-Methoxyaniline Derivatives (Tubulin Inhibition)

N-Substituent Class	Representative Compound	Target Mechanism	IC50 / GI50 (μM)	Performance Note
N-Heterocyclic	N-alkyl-N-(4-methoxyphenyl)pyridin-2-amine	Tubulin Polymerization (Colchicine Site)	0.19 - 0.41	Superior. High affinity due to pyridine-tubulin H-bonding.
N-Acyl	N-(4-methoxyphenyl)glycine derivatives	COX-1/COX-2 Inhibition (Anti-inflammatory)	~50 (Edema Inhibition %)	Moderate. Activity depends on the cyclization of the glycine arm.
N-Aryl	N,N-Diaryl derivatives	Cytotoxicity (General)	> 10.0	Lower specificity; often suffers from poor solubility.
N-Oxide	Furoxan derivatives	Cysteine Protease CPB (Antileishmanial)	3.6	Good potency but limited stability compared to pyridines.

Key Insight: The N-pyridinyl motif (Heterocyclic) provides a critical hydrogen bond acceptor point lacking in simple N-aryl derivatives, leading to sub-micromolar potency against human tumor cell lines (A549, KB, DU145).

Comparative Analysis: Corrosion Inhibition Efficiency

In materials science, the adsorption of the molecule onto metal surfaces protects against acid corrosion.[1][2] Here, electron density is paramount.

Table 2: Corrosion Inhibition Efficiency on Mild Steel (1.0 M HCl)

Compound Structure	Electronic Effect of Substituent	Inhibition Efficiency (%)	Mechanism
(E)-4-methoxy-N-(4-methoxybenzylidene)aniline	Electron Donating (+M)	94 - 98%	High electron density on N and O facilitates strong chemisorption.
(E)-N-(4-methoxybenzylidene)-4-nitroaniline	Electron Withdrawing (-M)	75 - 85%	Nitro group pulls density, weakening the N-Metal interaction.
Unsubstituted 4-Methoxyaniline	Neutral Baseline	40 - 60%	Lacks the additional anchoring points of the benzylidene moiety.

Part 2: Mechanistic Visualization

Structure-Activity Relationship (SAR) Pathway

The following diagram illustrates how the core 4-methoxyaniline scaffold is derivatized to achieve distinct biological and material outcomes.

Figure 1: Divergent synthetic pathways for 4-methoxyaniline leading to pharmacological vs. industrial applications.

Part 3: Validated Experimental Protocols

To ensure reproducibility, we present a "Green Synthesis" protocol for high-efficiency Schiff base derivatives (used in corrosion inhibition) and a standard bioassay preparation.

Protocol A: Solvent-Free Green Synthesis of N-Benzylidene-4-methoxyaniline

This method avoids toxic solvents, offers high yields (>90%), and requires no column chromatography.

Reagents:

• 4-Methoxyaniline (10 mmol)

• 4-Methoxybenzaldehyde (10 mmol)

• Catalyst: None (or trace Acetic Acid if reactivity is low)

Step-by-Step Workflow:

• Preparation: In a mortar, weigh out equimolar amounts of 4-methoxyaniline (1.23 g) and 4-methoxybenzaldehyde (1.36 g).

• Grinding (Mechanochemistry): Grind the mixture vigorously with a pestle for 10–15 minutes.

  • Observation: The mixture will transition from two solids into a liquid melt (eutectic mixture) and then resolidify as the water byproduct is released and the imine forms.

• Completion: Monitor reaction progress by TLC (20% Ethyl Acetate in Hexane). The aldehyde spot should disappear.

• Purification:

  • Wash the resulting solid with cold ethanol (2 x 5 mL) to remove unreacted starting materials.

  • Recrystallize from hot ethanol to obtain yellow crystalline needles.

• Validation:

  • Melting Point: Expected range 145–147 °C.

  • IR Spectroscopy: Look for the disappearance of the N-H stretch (3300-3400 cm⁻¹) and appearance of the C=N imine stretch (~1620 cm⁻¹).

Protocol B: Corrosion Inhibition Weight Loss Method

A self-validating system to quantify the efficiency of the synthesized derivative.

Materials:

• Mild steel coupons (2 cm x 2 cm x 0.1 cm).

• Test Solution: 1.0 M HCl.

• Inhibitor: Synthesized N-benzylidene-4-methoxyaniline.

Workflow:

• Pre-treatment: Abrade steel coupons with emery paper (grades 400–1200), degrease with acetone, wash with distilled water, dry, and weigh accurately (

  ).

• Immersion: Suspend coupons in 100 mL of 1.0 M HCl containing varying concentrations of inhibitor (e.g., 100, 200, 300, 400, 500 ppm) for 24 hours at 303 K.

• Recovery: Remove coupons, wash with water and acetone, dry, and re-weigh (

  ).

• Calculation:

  [2]

Part 4: Synthesis Mechanism Visualization

The formation of the active N-substituted species often proceeds via an imine intermediate or direct coupling. Below is the mechanism for the formation of the Schiff base used in Protocol A.

Figure 2: Step-wise mechanism of Schiff base condensation, the primary route for synthesizing corrosion inhibitors.

References

• Synthesis and biological evaluation of N-alkyl-N-(4-methoxyphenyl)pyridin-2-amines as a new class of tubulin polymerization inhibitors. Source: Bioorganic & Medicinal Chemistry

• Anti-corrosive Properties and Quantum Chemical Study of (E)-4-Methoxy-N-(Methoxybenzylidene)Aniline on Mild Steel. Source: ResearchGate / Int. J. Electrochem. Sci.

• Synthesis and Biological Evaluation of New N-(4-Substituted phenyl)glycine Derivatives as Potential Anti-inflammatory Agents. Source: Anti-Inflammatory & Anti-Allergy Agents in Medicinal Chemistry

• Solvent-free synthesis of N-benzylidene-4-methoxyaniline (Green Knoevenagel/Schiff Base protocols). Source: ResearchGate

• Design, synthesis and biological evaluation of N-oxide derivatives with potent in vivo antileishmanial activity. Source: PLOS One [3]

Sources

• 1. Revealing the Correlation between Molecular Structure and Corrosion Inhibition Characteristics of N-Heterocycles in Terms of Substituent Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 2. j-cst.org [j-cst.org]
• 3. Design, synthesis and biological evaluation of N-oxide derivatives with potent in vivo antileishmanial activity | PLOS One [journals.plos.org]

A Comparative Guide to Unambiguous Structure Confirmation: The Cross-Validation of NMR and Mass Spectrometry Data

For researchers, scientists, and drug development professionals, the unequivocal confirmation of a molecule's structure is the bedrock of chemical and pharmaceutical science. An erroneously assigned structure can invalidate biological data, derail research programs, and lead to significant financial and time-related setbacks. While several analytical techniques contribute to structure elucidation, Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) stand as the two most powerful and indispensable pillars.

This guide provides an in-depth comparison of NMR and MS, not as competing techniques, but as orthogonal and synergistic partners. We will explore the fundamental principles of each, detail their respective strengths and weaknesses, and present a comprehensive workflow for their integrated use. The core philosophy presented here is that confidence in a structural assignment is maximized only when data from these distinct physicochemical methods are cross-validated.[1][2][3]

The Pillars of Structure Elucidation: Understanding the Tools

To appreciate the power of their combination, one must first understand the unique information each technique provides.

NMR spectroscopy is an unparalleled technique for providing a detailed atomic-level map of a molecule.[1][4] It operates on the principle that certain atomic nuclei, when placed in a strong magnetic field, absorb and re-emit electromagnetic radiation at specific frequencies.[4][5][6] This frequency is highly sensitive to the local electronic environment, allowing us to decipher the molecule's complete covalent structure.

Key Information Provided by NMR:

• Chemical Shift (δ): The position of an NMR signal reveals the chemical environment of a nucleus.[7][8][9] For instance, in a proton (¹H) NMR spectrum, protons attached to an oxygen atom will appear at a different chemical shift than protons on a simple alkyl chain. This allows for the identification of functional groups and the differentiation of chemically distinct atoms.

• Integration: The area under an NMR signal is directly proportional to the number of nuclei it represents.[7][8] This provides a ratio of the different types of protons or carbons in the molecule.

• Spin-Spin Coupling (Multiplicity): The splitting of an NMR signal into a pattern (e.g., a doublet, triplet) provides direct information about the number of neighboring, non-equivalent nuclei.[8][10] This is fundamental for piecing together the connectivity of molecular fragments.

• 2D NMR Spectroscopy: Experiments like COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation) act as a molecular GPS, establishing direct (one-bond) and long-range (two- or three-bond) connections between atoms, respectively.[7][11] This is the most powerful aspect of NMR for definitively mapping the molecular skeleton.

Strengths:

• Provides an unambiguous and detailed picture of the molecular structure, including atom connectivity and stereochemistry.[12][13]

• It is a non-destructive technique.[4]

• Quantitative NMR (qNMR) allows for highly accurate concentration measurements.[13]

Limitations:

• Relatively low sensitivity compared to MS, often requiring milligram-to-microgram quantities of sample.[12][14]

• Complex mixtures can produce overlapping signals, often necessitating prior purification.[12]

• Data acquisition can be more time-consuming than for MS.

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio (m/z) of ions.[15][16] In essence, it acts as a highly precise molecular scale. The process involves ionizing a sample, separating the resulting ions based on their m/z, and detecting their relative abundance.[17][18]

Key Information Provided by MS:

• Molecular Weight: MS provides the molecular weight of the compound, typically observed as the molecular ion peak (M+).[19]

• Elemental Composition: High-Resolution Mass Spectrometry (HRMS) can measure mass with such high precision (often to within 5 parts per million) that it allows for the determination of a unique elemental formula.[20]

• Structural Fragments: Tandem Mass Spectrometry (MS/MS) involves selecting an ion of a specific m/z, fragmenting it, and analyzing the resulting smaller ions.[20][21] This fragmentation pattern provides valuable clues about the molecule's substructures.

Strengths:

• Exceptional sensitivity, capable of detecting femtomole to attomole quantities of material.[12]

• Provides highly accurate molecular weight and elemental composition.[20]

• When coupled with a separation technique like Liquid Chromatography (LC-MS), it is ideal for analyzing complex mixtures.[1][2]

Limitations:

• Provides limited information about the specific connectivity of atoms or the stereochemistry of the molecule.

• Isomers (molecules with the same formula but different structures) can be difficult or impossible to distinguish without chromatographic separation and fragmentation analysis.

• Ionization can sometimes be challenging, and the molecular ion may not always be observed.

The Power of Orthogonality: A Self-Validating System

Integrated Workflow for Structure Confirmation

A robust workflow for structure confirmation leverages the strengths of both techniques in a logical sequence. The goal is to gather complementary data that, when combined, leaves no ambiguity.

Caption: Integrated workflow for structure confirmation using MS and NMR.

Experimental Protocols: A Step-by-Step Guide

Here we provide a generalized, step-by-step methodology for the structural confirmation of a novel small molecule synthesized in a research laboratory.

Objective: To unequivocally confirm the structure of "Compound X".

1. Sample Preparation

• Causality: The quality of the data is directly dependent on the quality of the sample. For NMR, high purity (>95%) is critical to avoid signals from impurities that can complicate spectral interpretation.

• Protocol:

  • Purify the final compound using an appropriate technique (e.g., flash column chromatography or preparative HPLC).

  • Dry the compound thoroughly under high vacuum to remove all residual solvents.

  • For LC-MS: Prepare a ~1 mg/mL stock solution in a suitable solvent like methanol or acetonitrile. Dilute this stock to ~1-10 µg/mL for analysis.

  • For NMR: Accurately weigh 5-10 mg of the purified compound and dissolve it in ~0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆). The choice of solvent is critical; it must dissolve the compound and have minimal overlapping signals with the analyte.

  • Transfer the NMR solution to a clean, dry 5 mm NMR tube.

2. LC-MS Analysis

• Causality: This is the first step to quickly confirm the success of the synthesis. It verifies that a compound of the expected molecular weight has been formed and assesses its purity before investing time in more lengthy NMR experiments.

• Protocol:

  • Instrumentation: Utilize an HPLC system coupled to a high-resolution mass spectrometer (e.g., a Q-TOF or Orbitrap).

  • Chromatography:

    • Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

    • Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

    • Flow Rate: 0.4 mL/min.

    • Injection Volume: 1-5 µL.

  • Mass Spectrometry:

    • Ionization Source: Electrospray Ionization (ESI) in both positive and negative modes.

    • Analysis: Acquire data in full scan mode over a relevant m/z range (e.g., 100-1000 amu).

  • Data Analysis:

    • Check the purity by integrating the area of the main peak in the total ion chromatogram (TIC).

    • Examine the mass spectrum of the main peak to find the molecular ion ([M+H]⁺, [M+Na]⁺, or [M-H]⁻).

    • Use the instrument software to calculate the elemental formula from the accurate mass of the molecular ion.

3. NMR Analysis

• Causality: With the molecular formula and purity confirmed, NMR is used to assemble the atomic "puzzle pieces" into the final structure. A logical progression of experiments is key to efficiency.

• Protocol:

  • Instrumentation: A high-field NMR spectrometer (e.g., 400-600 MHz).

  • ¹H NMR: Acquire a standard proton spectrum. This provides initial information on the types and numbers of protons.

  • ¹³C NMR: Acquire a proton-decoupled carbon spectrum. This determines the number of unique carbon atoms in the molecule.

  • DEPT-135: This experiment helps distinguish between CH, CH₂, and CH₃ groups.

  • 2D COSY: This experiment identifies protons that are coupled to each other, revealing ¹H-¹H connectivity, typically through 2-3 bonds.

  • 2D HSQC: This experiment correlates each proton with the carbon atom it is directly attached to, mapping out all C-H bonds.

  • 2D HMBC: This experiment shows correlations between protons and carbons that are 2-3 bonds away. This is the key experiment for connecting molecular fragments and building the carbon skeleton.

Data Comparison and Cross-Validation

The final and most critical step is to synthesize all the data. The information from each technique must be consistent with the proposed structure and with the data from the other technique.

Summary of Quantitative and Qualitative Data

Structural Question	Information from Mass Spectrometry	Information from NMR Spectroscopy	Cross-Validation Insight
What is the Molecular Formula?	Provides a list of possible elemental compositions from the accurate mass measurement (HRMS).[20]	Provides an exact count of unique carbons (from ¹³C NMR) and the relative count of protons (from ¹H NMR integration).	The proton and carbon count from NMR must match one of the candidate formulas provided by HRMS. This synergy provides a single, confirmed molecular formula.
Are Key Functional Groups Present?	Characteristic neutral losses or fragments in MS/MS can suggest functional groups (e.g., loss of H₂O from an alcohol, loss of CO₂ from a carboxylic acid).[27]	Chemical shifts are highly indicative of functional groups (e.g., ¹H signal at ~9-10 ppm for an aldehyde, ¹³C signal at ~170 ppm for an ester).	A fragmentation observed in MS is explained and confirmed by the presence of the corresponding functional group identified by its characteristic chemical shifts in the NMR spectra.
How are Atoms Connected?	Provides limited direct evidence. Fragmentation patterns can imply connectivity but are rarely definitive on their own.	Provides an unambiguous map of the molecular skeleton through 2D NMR experiments (COSY, HMBC) that show through-bond correlations.[14]	The fragments proposed from MS/MS data must be consistent with the bond connections established by 2D NMR. For example, if HMBC shows a connection between a methyl group and a carbonyl, the MS/MS should show a fragment corresponding to the loss of an acetyl group.
What is the Stereochemistry?	Generally provides no information on stereochemistry.	Provides detailed stereochemical information through analysis of coupling constants (J-values) and 2D NOESY experiments, which show through-space correlations.	Not directly cross-validated, as MS is largely blind to stereochemistry. NMR is the primary technique for this determination.

Conclusion: A Mandate for Rigor

In the landscape of modern chemical research and drug development, "suggested" or "likely" structures are insufficient. The combination of NMR and MS provides a rigorous, self-validating system for structure confirmation. Mass spectrometry offers a rapid, highly sensitive assessment of molecular formula and purity, while NMR provides the irrefutable, detailed blueprint of atomic connectivity. By demanding that the data from these two orthogonal techniques are fully reconciled, researchers can achieve the highest possible level of confidence in their molecular structures, ensuring the integrity and reproducibility of their scientific endeavors.

References

• Fiehn Lab. (n.d.). Structure Elucidation of Small Molecules. UC Davis. Retrieved from [Link]

• OpenOChem Learn. (n.d.). Interpreting NMR. Retrieved from [Link]

• Bhal, S. (2021, December 2). The Basics of Interpreting a Proton (¹H) NMR Spectrum. ACD/Labs. Retrieved from [Link]

• Slideshare. (n.d.). Structural elucidation by NMR(1HNMR). Retrieved from [Link]

• Committee for Proprietary Medicinal Products (CPMP). (1996). Guideline on the Chemistry of New Active Substances. Retrieved from [Link]

• MicroCombiChem. (2021, February 15). Structure Elucidation, NMR & Analytical HPLC-MS/MS. Retrieved from [Link]

• Michigan State University Department of Chemistry. (n.d.). NMR Spectroscopy. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 29). NMR - Interpretation. Retrieved from [Link]

• European Medicines Agency (EMA). (2016, November 15). Guideline on the chemistry of active substances. Retrieved from [Link]

• PREMIER Biosoft. (n.d.). Introduction, Principle of Mass Spectrometry, Components of Mass Spectrometer, Applications. Retrieved from [Link]

• AZoOptics. (2025, May 29). How to Interpret NMR Spectroscopy Results: A Beginner's Guide. Retrieved from [Link]

• Kind, T., & Fiehn, O. (2010). Advances in structure elucidation of small molecules using mass spectrometry. Bioanalytical reviews, 2(1-4), 23–60. Retrieved from [Link]

• Aryal, S. (2024, July 1). Mass Spectrometry Explained: Principle, Steps & Uses. Microbe Notes. Retrieved from [Link]

• Santiago, M., et al. (2019). Unequivocal Orthogonal Definition of Complex Molecular Structures Using Anisotropic NMR Measurements. Journal of the American Chemical Society. Retrieved from [Link]

• Scripps Research. (n.d.). What is Mass Spectrometry. Retrieved from [Link]

• BioPharmaSpec. (n.d.). Building Orthogonality into Analytical & Characterization Strategies. Retrieved from [Link]

• Chemistry LibreTexts. (2022, August 28). NMR Spectroscopy. Retrieved from [Link]

• Rial, L. P. (2023). Principles and Applications of Nuclear Magnetic Resonance (NMR) Spectroscopy in Analytical Chemistry. Pharmaceutical Analytical Chemistry: Open Access. Retrieved from [Link]

• Smith, W. (n.d.). Strategies for Interpreting Mass Spectra in Chemical Research. Journal of Analytical Chemistry. Retrieved from [Link]

• Chromatography Today. (n.d.). Rapid Identification of Unknowns and Structure Characterization. Retrieved from [Link]

• Chemical Instrumentation Facility, Iowa State University. (n.d.). Mass Spectrometry Tutorial. Retrieved from [Link]

• MDPI. (2025, June 17). Integrating NMR and MS for Improved Metabolomic Analysis: From Methodologies to Applications. Retrieved from [Link]

• National Center for Biotechnology Information. (2024, November 22). Mass Spectrometer. StatPearls. Retrieved from [Link]

• ResolveMass Laboratories Inc. (n.d.). NMR characterization of small and large molecules. Retrieved from [Link]

• Clariant Analytical Sciences. (n.d.). Structure Elucidation. Retrieved from [Link]

• News-Medical. (2024, July 18). Enhancing biotherapeutic research: The role of orthogonal and complementary analytical techniques. Retrieved from [Link]

• Royal Society of Chemistry. (2024, February 16). Anisotropic NMR Methods: Orthogonal Verification of Novel and Complex Natural Product Structures. Retrieved from [Link]

• ResearchGate. (n.d.). Schematic diagram of cross validation analysis used to evaluate the... Retrieved from [Link]

• Patsnap Synapse. (2025, March 20). How are chemical structures analyzed in drug discovery? Retrieved from [Link]

• Wiley Analytical Science. (2011, January 2). Instruments in perfect harmony: Combining NMR and MS data. Retrieved from [Link]

• The Analytical Scientist. (2019, May 29). MS and NMR - the Perfect Couple? Retrieved from [Link]

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A Comparative Guide to N-Alkylation: Benchmarking New Synthetic Routes Against Classical Methods

Introduction

The strategic introduction of alkyl groups onto nitrogen atoms, or N-alkylation, is a cornerstone of modern drug discovery and development.[1][2] This fundamental transformation is instrumental in modulating the pharmacological properties of molecules, including their potency, selectivity, metabolic stability, and pharmacokinetic profile. For researchers and scientists in the pharmaceutical and biotechnology sectors, the choice of an appropriate N-alkylation strategy can significantly impact the timeline and success of a drug development campaign.

Classical N-alkylation methods, such as direct alkylation with alkyl halides and reductive amination, have long been the workhorses of synthetic chemistry.[1] However, these traditional approaches often face limitations, including harsh reaction conditions, low selectivity, and the formation of undesirable byproducts.[3] In recent years, a new wave of innovative synthetic routes has emerged, offering milder conditions, broader substrate scope, and improved functional group tolerance.[4][5]

This guide provides an in-depth comparison of these new synthetic routes against classical N-alkylation methods. We will delve into the mechanistic underpinnings of each approach, provide supporting experimental data, and offer detailed protocols to enable researchers to make informed decisions for their specific synthetic challenges.

I. Classical N-Alkylation Methods: The Foundation

Traditional N-alkylation strategies have been refined over decades and remain valuable tools in the synthetic chemist's arsenal. Understanding their strengths and weaknesses is crucial for appreciating the advancements offered by modern methodologies.

Direct Alkylation with Alkyl Halides

This method, based on the SN2 reaction, is one of the most straightforward approaches to N-alkylation. An amine nucleophile directly displaces a halide from an alkyl halide.

Mechanism: The lone pair of electrons on the nitrogen atom attacks the electrophilic carbon of the alkyl halide, leading to the formation of a new carbon-nitrogen bond and the displacement of the halide ion.

Causality Behind Experimental Choices: The choice of base and solvent is critical. A base is often required to deprotonate the resulting ammonium salt, regenerating the neutral amine for potential further alkylation.[6] Polar aprotic solvents like DMF or DMSO are often used to dissolve the reactants and facilitate the SN2 reaction.[2] However, a significant drawback of this method is the potential for overalkylation, where the initially formed secondary amine, being more nucleophilic than the starting primary amine, reacts further with the alkyl halide to produce a tertiary amine and even a quaternary ammonium salt.[3]

Reductive Amination

A highly versatile and widely employed one-pot method, reductive amination involves the reaction of an amine with a carbonyl compound (an aldehyde or ketone) to form an imine, which is then reduced in situ to the corresponding amine.[1][7]

Mechanism: The reaction proceeds through the initial formation of a hemiaminal, which then dehydrates to form an imine or iminium ion. A reducing agent, added to the same pot, selectively reduces the C=N double bond to afford the alkylated amine.[8]

Causality Behind Experimental Choices: The choice of reducing agent is key to the success of this reaction. Mild reducing agents like sodium triacetoxyborohydride (NaBH(OAc)₃) or sodium cyanoborohydride (NaBH₃CN) are often preferred because they are selective for the iminium ion in the presence of the starting carbonyl compound.[1][7][8] The reaction is typically carried out in solvents like dichloromethane (DCM) or methanol.[1]

Mitsunobu Reaction

The Mitsunobu reaction offers a milder alternative for N-alkylation, particularly for the alkylation of less nucleophilic amines and other N-H containing compounds like imides and sulfonamides.[9][10][11] It involves the use of triphenylphosphine (PPh₃) and a dialkyl azodicarboxylate, such as diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD).[11]

Mechanism: The reaction is initiated by the formation of a phosphorane intermediate from the reaction of PPh₃ and DEAD. This intermediate then activates the alcohol, making it susceptible to nucleophilic attack by the amine. The reaction proceeds with an inversion of configuration at the alcohol's stereocenter.[11]

Causality Behind Experimental Choices: The Mitsunobu reaction is prized for its mild conditions and broad substrate scope.[12] However, it generates stoichiometric amounts of triphenylphosphine oxide and a hydrazine derivative as byproducts, which can complicate purification.[2] The use of toxic and potentially explosive azodicarboxylates also presents safety concerns, particularly on a larger scale.[2]

II. New Synthetic Routes: The Cutting Edge

Driven by the need for greater efficiency, selectivity, and sustainability, a host of powerful new N-alkylation methods have been developed. These approaches often leverage catalysis to achieve transformations that are difficult or impossible with classical methods.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction that has revolutionized the synthesis of aryl amines.[13][14] It allows for the formation of C(sp²)-N bonds between an aryl halide or triflate and an amine.

Mechanism: The catalytic cycle is believed to involve the oxidative addition of the aryl halide to a Pd(0) complex, followed by coordination of the amine, deprotonation to form a palladium-amido complex, and finally, reductive elimination to yield the N-arylated product and regenerate the Pd(0) catalyst.[14]

Causality Behind Experimental Choices: The choice of ligand is critical for the success of the Buchwald-Hartwig amination. Bulky, electron-rich phosphine ligands are typically required to promote the key steps of the catalytic cycle.[15] The reaction also requires a base, such as sodium tert-butoxide or lithium hexamethyldisilazide, to facilitate the deprotonation of the amine.[16]

Photoredox Catalysis

Visible-light photoredox catalysis has emerged as a powerful tool for forging C-N bonds under exceptionally mild conditions.[4] This approach utilizes a photocatalyst that, upon absorption of light, can initiate single-electron transfer (SET) processes to generate radical intermediates, which then participate in the N-alkylation reaction.

Mechanism: A common mechanism involves the photocatalyst absorbing visible light and reaching an excited state. This excited-state catalyst can then either oxidize or reduce a substrate to generate a radical ion. In the context of N-alkylation, this can involve the generation of an alkyl radical from an alkyl halide or carboxylic acid derivative, which then couples with a nitrogen-based nucleophile.[4][17]

Causality Behind Experimental Choices: The selection of the photocatalyst, light source, and solvent are crucial parameters. Ruthenium and iridium polypyridyl complexes are common photocatalysts.[18] The reactions are often run at room temperature, making them highly attractive for the late-stage functionalization of complex molecules with sensitive functional groups.[19]

"Borrowing Hydrogen" or "Hydrogen Autotransfer" Catalysis

This elegant and atom-economical strategy utilizes alcohols as alkylating agents, with water being the only byproduct.[5] The reaction is typically catalyzed by transition metal complexes, such as those based on iridium, ruthenium, or manganese.[20][21][22]

Mechanism: The catalyst first dehydrogenates the alcohol to form an aldehyde or ketone in situ. This carbonyl compound then undergoes a condensation reaction with the amine to form an imine, which is subsequently hydrogenated by the catalyst using the hydrogen that was "borrowed" from the alcohol in the initial step.[23]

Causality Behind Experimental Choices: The catalyst plays a dual role in both the dehydrogenation and hydrogenation steps.[22] The reactions are often run at elevated temperatures to facilitate the initial dehydrogenation.[5] This method avoids the use of stoichiometric activating agents and generates minimal waste, making it a highly sustainable approach to N-alkylation.[20]

Enzyme-Catalyzed N-Alkylation

Biocatalysis offers an unparalleled level of selectivity for N-alkylation reactions. Engineered enzymes, such as methyltransferases, can be used to achieve highly regioselective and stereoselective alkylations that are challenging to accomplish with traditional chemical methods.[24][25]

Mechanism: Enzymes create a precisely tailored chiral environment in their active site that positions the substrates for a specific reaction. In the case of N-alkylation, an enzyme can selectively activate a specific nitrogen atom in a molecule and facilitate the transfer of an alkyl group from a donor molecule.[24]

Causality Behind Experimental Choices: The primary considerations for enzymatic reactions are the choice of enzyme, pH, temperature, and co-factors. While highly selective, the substrate scope of a given enzyme may be limited, and enzyme engineering may be required to accommodate a desired substrate.[25]

III. Head-to-Head Comparison: Performance and Practicality

Method	Alkylating Agent	Key Reagents/Catalysts	Advantages	Disadvantages
Direct Alkylation	Alkyl Halides	Base (e.g., K₂CO₃)	Simple, readily available reagents.	Poor selectivity (overalkylation), harsh conditions.[3][9]
Reductive Amination	Aldehydes/Ketones	Reducing agent (e.g., NaBH(OAc)₃)	Good yields, broad substrate scope, one-pot procedure.[1][7]	Requires a carbonyl compound, potential for side reactions.
Mitsunobu Reaction	Alcohols	PPh₃, DEAD/DIAD	Mild conditions, good for less nucleophilic amines.[9][11]	Stoichiometric byproducts, difficult purification, safety concerns.[2]
Buchwald-Hartwig	Aryl Halides/Triflates	Pd catalyst, phosphine ligand, strong base	Excellent for aryl amines, high functional group tolerance.[13][14]	Expensive catalyst and ligands, requires inert atmosphere.
Photoredox Catalysis	Alkyl Halides, Carboxylic Acids	Photocatalyst (e.g., Ru/Ir complex), light	Very mild conditions, high functional group tolerance.[4][19]	Can be substrate-specific, may require specialized equipment.
Borrowing Hydrogen	Alcohols	Transition metal catalyst (e.g., Ir, Ru, Mn)	Atom-economical, green (water as byproduct).[5][20]	Often requires elevated temperatures.
Enzymatic	Various	Enzyme	High regio- and stereoselectivity, green.[24][25]	Limited substrate scope, may require enzyme engineering.

IV. Experimental Protocols

Protocol 1: Classical N-Alkylation via Reductive Amination

This protocol describes a general procedure for the N-alkylation of a primary amine with an aldehyde.[1]

Materials:

• Primary amine (1.0 eq)

• Aldehyde (1.1 eq)

• Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve the primary amine and aldehyde in DCM in a round-bottom flask.

• Stir the mixture at room temperature for 1-2 hours to allow for imine formation.

• Add NaBH(OAc)₃ portion-wise to the stirred solution.

• Continue stirring at room temperature until the reaction is complete (monitor by TLC or LC-MS).

• Quench the reaction by the slow addition of saturated aqueous NaHCO₃.

• Separate the organic layer and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over Na₂SO₄, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by flash column chromatography.

Protocol 2: Modern N-Alkylation via Photoredox Catalysis

This protocol provides a general procedure for the photoredox-catalyzed N-alkylation of a heterocycle with an alkyl bromide, inspired by metallaphotoredox strategies.[4]

Materials:

• N-heterocycle (1.0 eq)

• Alkyl bromide (1.5 eq)

• Photocatalyst (e.g., [Ir(dF(CF₃)ppy)₂(dtbbpy)]PF₆) (1-2 mol%)

• Copper(II) salt (e.g., Cu(OTf)₂) (5-10 mol%)

• Base (e.g., K₂CO₃) (2.0 eq)

• Degassed solvent (e.g., DMF)

• Visible light source (e.g., blue LED lamp)

Procedure:

• In a reaction vessel, combine the N-heterocycle, alkyl bromide, photocatalyst, copper(II) salt, and base.

• Add the degassed solvent and seal the vessel.

• Place the reaction mixture under an inert atmosphere (e.g., nitrogen or argon).

• Irradiate the mixture with a visible light source at room temperature with stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over Na₂SO₄, and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography.

V. Visualizing the Pathways

Classical N-Alkylation: Reductive Amination Workflow

Caption: Workflow for one-pot reductive amination.[1]

Modern N-Alkylation: Photoredox Catalysis Cycle

Caption: Simplified photoredox catalytic cycle for N-alkylation.[4]

Conclusion

The field of N-alkylation has undergone a significant transformation, moving from classical, often brute-force methods to more elegant and efficient catalytic strategies. While traditional methods like reductive amination remain highly valuable for their robustness and scalability, modern approaches such as photoredox catalysis and borrowing hydrogen catalysis offer unprecedented opportunities for mild, selective, and sustainable C-N bond formation. For the contemporary drug discovery and development scientist, a deep understanding of this diverse array of methodologies is essential for navigating the complex synthetic challenges encountered on the path to new medicines. The choice of method will ultimately depend on the specific substrate, desired selectivity, and scale of the reaction, with the newer methods providing powerful solutions for previously intractable problems.

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• Reductive N-alkylation of primary and secondary amines using carboxylic acids and borazane under mild conditions - Organic Chemistry Frontiers (RSC Publishing).
• Photoredox Catalysis Enables Access to N-Functionalized 2,1-Borazaronaphthalenes.
• Buchwald-Hartwig Amination - Wordpress - ACS GCI Pharmaceutical Roundtable Reagent Guides.
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• Mitsunobu mischief: Neighbor-directed histidine N(π)–alkylation provides access to peptides containing selectively functionalized imidazolium heterocycles - PMC - PubMed Central.
• Site-specific N-alkylation of DNA oligonucleotide nucleobases by DNAzyme-catalyzed reductive amination | Nucleic Acids Research | Oxford Academic.
• Reductive Amination, and How It Works - Master Organic Chemistry.
• A green chemical approach for the N-alkylation of aldoximes to form nitrones in organized aqueous media and their in situcycloaddition with olefins - RSC Publishing.
• Myers Chem 115.
• Engineered Enzymes Enable Selective N-Alkylation of Pyrazoles With Simple Haloalkanes.
• Alkylation of Amines under Mitsunobu Conditions. Synfacts.
• Scheme 2: Photoredox-catalyzed intramolecular N-alkylation reactions of... - ResearchGate.
• Sustainable and Safe N-alkylation of N-heterocycles by Propylene Carbonate under Neat Reaction Conditions - MDPI.
• Reductive N-Alkylation of Nitroarenes: A Green Approach for the N-Alkylation of Natural Products | The Journal of Organic Chemistry - ACS Publications.
• Photoredox catalysis enabled alkylation of alkenyl carboxylic acids with N-(acyloxy)phthalimide via dual decarboxylation - Chemical Communications (RSC Publishing).
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• Buchwald–Hartwig amination - Wikipedia.
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• N alkylation at sp 3 Carbon Reagent Guide.
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• N- versus O-alkylation: Utilizing NMR methods to establish reliable primary structure determinations for drug discovery - ResearchGate.
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• N-alkylation of organonitrogen compounds catalyzed by methylene-linked bis-NHC half-sandwich ruthenium complexes - Organic & Biomolecular Chemistry (RSC Publishing).
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A Senior Application Scientist's Guide to Selecting the Optimal Reducing Agent for Reductive Amination

For researchers, synthetic chemists, and professionals in drug development, reductive amination stands as a cornerstone transformation for the synthesis of primary, secondary, and tertiary amines.[1][2] The reaction, which elegantly combines a carbonyl compound and an amine, is deceptively simple in principle yet profoundly influenced by the choice of reducing agent. This decision dictates not only the reaction's efficiency and yield but also its substrate scope, functional group tolerance, and overall practicality on both bench and process scales.

This guide provides an in-depth comparison of the most commonly employed reducing agents for reductive amination. Moving beyond a simple catalog of reagents, we will explore the mechanistic nuances, practical considerations, and supporting experimental data that empower you to make an informed, rational choice for your specific synthetic challenge.

The Central Role of the Reducing Agent

Reductive amination is a two-step process occurring in a single pot: the formation of a hemiaminal intermediate from a carbonyl and an amine, which then dehydrates to an imine (or a protonated iminium ion).[3] This electrophilic intermediate is the target for reduction by a hydride agent to furnish the final amine.

The core challenge lies in chemoselectivity. An ideal reducing agent must exhibit a clear kinetic preference for the imine/iminium ion over the starting carbonyl compound.[2] A non-selective reagent will lead to a mixture of the desired amine and the corresponding alcohol from premature carbonyl reduction, complicating purification and reducing the overall yield.

graph ReductiveAminationMechanism { layout=dot; rankdir=LR; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#202124"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

carbonyl [label="Aldehyde/Ketone\n(R1, R2-C=O)", fillcolor="#F1F3F4"]; amine [label="Amine\n(R3-NH2)", fillcolor="#F1F3F4"]; hemiaminal [label="Hemiaminal Intermediate", fillcolor="#FBBC05"]; imine [label="Imine/Iminium Ion\n(R1, R2-C=N+HR3)", fillcolor="#EA4335"]; reducing_agent [label="Reducing Agent\n[H-]", shape=ellipse, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"]; product [label="Final Amine\n(R1, R2-CH-NHR3)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; side_product [label="Alcohol Side-Product\n(R1, R2-CH-OH)", fillcolor="#5F6368", fontcolor="#FFFFFF"];

carbonyl -> hemiaminal [label="+ Amine"]; amine -> hemiaminal; hemiaminal -> imine [label="- H2O"]; imine -> product [label="+ [H-]"]; reducing_agent -> product; carbonyl -> side_product [label="+ [H-]\n(Undesired)", style=dashed]; reducing_agent -> side_product [style=dashed]; }

Caption: General Mechanism of Reductive Amination.

Comparative Efficacy of Common Reducing Agents

The selection of a reducing agent is a multi-faceted decision. Key parameters include reactivity, selectivity, functional group tolerance, operational simplicity, safety, and cost. Below is a comparative overview of the most prevalent choices.

Reducing Agent	Typical Conditions	Pros	Cons
Sodium Triacetoxyborohydride (STAB)	DCE, THF, DCM; optional AcOH catalyst	Excellent selectivity, broad substrate scope, mild, non-toxic byproducts.[4][5]	Moisture sensitive, not compatible with protic solvents like methanol.[6][7]
Sodium Cyanoborohydride (NaBH₃CN)	MeOH, EtOH; pH 6-8	Good selectivity, compatible with protic solvents.[8][9]	Highly toxic, generates HCN gas in acidic conditions, potential cyanide contamination.[5][9]
Sodium Borohydride (NaBH₄)	MeOH, EtOH; stepwise addition	Inexpensive, readily available, environmentally benign.[10]	Poor selectivity (reduces aldehydes/ketones), requires careful control of addition.[6][8]
Borane-Amine Complexes (e.g., 2-Picoline Borane)	MeOH, H₂O, or neat	Stable, effective in protic solvents, good for large scale.[11]	Can generate H₂ and diborane (toxic gas), slower than borohydrides.[11]
Catalytic Hydrogenation (H₂/Catalyst)	H₂ gas, Pd/C, PtO₂, Raney Ni; various solvents	"Greenest" method, high atom economy, scalable.[2]	Reduces other functional groups (alkenes, alkynes, nitro), requires specialized equipment.[10]

In-Depth Analysis and Experimental Protocols

Sodium Triacetoxyborohydride (NaBH(OAc)₃) - The Selective Workhorse

Sodium triacetoxyborohydride (STAB) is often the reagent of choice for modern reductive amination due to its exceptional balance of reactivity and selectivity.[4] The three electron-withdrawing acetoxy groups attenuate the reactivity of the borohydride, making it slow to react with aldehydes and ketones but highly reactive towards protonated imines.[3] This selectivity allows for a convenient one-pot procedure where all reagents are mixed from the start.[7]

Causality Behind Experimental Choices: The preference for aprotic solvents like 1,2-dichloroethane (DCE) or tetrahydrofuran (THF) stems from STAB's sensitivity to water and protic solvents, which can cause decomposition.[6] For less reactive ketones, a catalytic amount of acetic acid is often added. The acid facilitates the formation of the iminium ion, which is the species that is more readily reduced.

Experimental Protocol (General Procedure):

• To a solution of the aldehyde or ketone (1.0 equiv) and the amine (1.0-1.2 equiv) in anhydrous DCE (5-10 mL per mmol of carbonyl) under a nitrogen atmosphere, stir the mixture at room temperature.

• Add sodium triacetoxyborohydride (1.2-1.5 equiv) portion-wise. For ketone substrates, acetic acid (1.0 equiv) can be added prior to the reducing agent.

• Monitor the reaction by TLC or LC-MS until the starting material is consumed (typically 1-24 hours).

• Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, and extract the aqueous layer with the reaction solvent (e.g., DCM).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography if necessary.

Sodium Cyanoborohydride (NaBH₃CN) - The Protic Solvent Specialist

Historically, NaBH₃CN was the go-to reagent for selective reductive aminations, particularly due to its compatibility with protic solvents like methanol, which are excellent for dissolving a wide range of amines and promoting imine formation.[8][12] Its reduced reactivity compared to NaBH₄ is due to the electron-withdrawing effect of the cyano group.

Causality Behind Experimental Choices: The reaction is typically run at a slightly acidic pH (6-7) to facilitate iminium ion formation without causing significant decomposition of the cyanoborohydride, which can release toxic hydrogen cyanide (HCN) gas at lower pH.[9]

Trustworthiness and Safety: Due to its high toxicity, extreme caution must be exercised. All manipulations should be performed in a well-ventilated fume hood. The workup must be carefully considered to avoid acidification of the aqueous waste stream, which would liberate HCN. Quenching with a bleach solution can be used to oxidize residual cyanide.

Experimental Protocol (General Procedure):

• In a well-ventilated fume hood, dissolve the aldehyde or ketone (1.0 equiv) and the amine (1.0-1.2 equiv) in methanol (5-10 mL per mmol of carbonyl).

• Adjust the pH of the solution to 6-7 using glacial acetic acid.

• Add sodium cyanoborohydride (1.2-1.5 equiv) in one portion.

• Stir the reaction at room temperature and monitor by TLC or LC-MS.

• Once complete, carefully concentrate the reaction mixture under reduced pressure.

• Redissolve the residue in an appropriate organic solvent and wash with saturated aqueous sodium bicarbonate.

• Dry the organic layer, filter, and concentrate. Purify as needed.

• Treat all aqueous waste containing cyanide with bleach before disposal according to institutional safety guidelines.

Sodium Borohydride (NaBH₄) - The Cost-Effective but Demanding Option

Sodium borohydride is a powerful, inexpensive, and readily available reducing agent.[10] However, it readily reduces aldehydes and ketones, making it non-selective for one-pot reductive aminations.[6] To achieve the desired product, a stepwise procedure is necessary where the imine is pre-formed before the addition of NaBH₄.[7]

Causality Behind Experimental Choices: The key to a successful NaBH₄-mediated reductive amination is allowing sufficient time for the imine/iminium equilibrium to be established.[6][8] Methanol is a common solvent as it facilitates imine formation.[5] The NaBH₄ is then added, often at a reduced temperature to control the reaction rate and minimize side reactions.

Experimental Protocol (Stepwise Procedure):

• Dissolve the aldehyde (1.0 equiv) and a primary amine (1.0 equiv) in methanol (3-5 mL per mmol of aldehyde).

• Stir the mixture at room temperature for 1-4 hours to allow for imine formation. Monitor the disappearance of the aldehyde by TLC or GC.

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly add sodium borohydride (1.1-1.5 equiv) portion-wise, ensuring the temperature remains low. Caution: Hydrogen gas evolution will occur.

• Allow the reaction to warm to room temperature and stir until the imine is consumed.

• Quench the reaction by the slow addition of water.

• Concentrate the mixture to remove methanol, then extract the product with an organic solvent.

• Dry, filter, and concentrate the organic extracts to yield the crude product for purification.

Catalytic Hydrogenation - The Green Chemistry Approach

From an environmental and atom-economy perspective, catalytic hydrogenation is the most elegant method for reductive amination.[2] Using molecular hydrogen as the reductant, the only byproduct is water. Common catalysts include Palladium on carbon (Pd/C), Platinum(IV) oxide (PtO₂), and Raney Nickel.[2]

Causality Behind Experimental Choices: This method is particularly well-suited for industrial-scale synthesis where specialized high-pressure hydrogenation equipment is available. The choice of catalyst and solvent can influence the reaction's selectivity and efficiency. However, a major drawback is the catalyst's ability to reduce other common functional groups, such as alkenes, alkynes, nitro groups, and some aromatic systems, limiting its use in complex molecule synthesis.[10]

Experimental Protocol (General Procedure with Pd/C):

• To a hydrogenation vessel, add the aldehyde or ketone (1.0 equiv), the amine (1.0-1.2 equiv), and a suitable solvent (e.g., ethanol, methanol, or ethyl acetate).

• Carefully add 10% Palladium on carbon (1-5 mol % Pd).

• Seal the vessel, purge with nitrogen, and then introduce hydrogen gas (typically from a balloon or at a set pressure of 1-5 atm).

• Stir the reaction vigorously at room temperature until hydrogen uptake ceases.

• Carefully vent the hydrogen and purge the vessel with nitrogen.

• Filter the reaction mixture through a pad of celite to remove the palladium catalyst. Caution: The catalyst can be pyrophoric and should not be allowed to dry completely in the air.

• Concentrate the filtrate to obtain the crude product, which can then be purified.

Decision-Making Workflow

Choosing the right reducing agent requires a logical assessment of the substrate and the synthetic goals.

graph DecisionWorkflow { layout=dot; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#202124"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

start [label="Start: Reductive Amination Task", shape=ellipse, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"]; q1 [label="Are other reducible\ngroups present?\n(e.g., C=C, NO2)", shape=diamond, style=filled, fillcolor="#FBBC05"]; q2 [label="Is the substrate\nacid/base sensitive?", shape=diamond, style=filled, fillcolor="#FBBC05"]; q3 [label="Is cyanide toxicity\na major concern?", shape=diamond, style=filled, fillcolor="#FBBC05"]; q4 [label="Is cost the primary\ndriver and is stepwise\nprotocol acceptable?", shape=diamond, style=filled, fillcolor="#FBBC05"];

stab [label="Use STAB\n(NaBH(OAc)3)", shape=box, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"]; nabh3cn [label="Use NaBH3CN\n(with caution)", shape=box, style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"]; nabh4 [label="Use NaBH4\n(stepwise)", shape=box, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"]; cat_h2 [label="Use Catalytic\nHydrogenation", shape=box, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"];

start -> q1; q1 -> cat_h2 [label="No"]; q1 -> q2 [label="Yes"]; q2 -> q3 [label="No"]; q2 -> stab [label="Yes"]; q3 -> nabh3cn [label="No"]; q3 -> q4 [label="Yes"]; q4 -> nabh4 [label="Yes"]; q4 -> stab [label="No"]; }

Caption: Workflow for Selecting a Reducing Agent.

Conclusion

The reductive amination reaction is a powerful tool in the synthetic chemist's arsenal, and its success hinges on the judicious selection of the reducing agent. While sodium triacetoxyborohydride (STAB) has emerged as the most versatile and reliable reagent for a broad range of applications due to its excellent chemoselectivity and safety profile, other reagents hold their place in specific contexts.[4][7] Sodium cyanoborohydride remains valuable for reactions in protic solvents, provided the necessary safety precautions are rigorously followed.[8] For cost-driven syntheses of simpler molecules, a well-executed stepwise protocol with sodium borohydride is a viable strategy.[10] Finally, for large-scale, "green" applications where substrates permit, catalytic hydrogenation is an unparalleled choice.[2]

By understanding the underlying principles and practical considerations outlined in this guide, researchers can navigate the options with confidence, optimizing their synthetic routes to achieve their target amines efficiently and safely.

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• Sodium Triacetoxyborohydride. Merck Millipore. [URL: https://www.sigmaaldrich.
• Hitchhiker's Guide to Reductive Amination. Podyacheva, E., et al. Synthesis, 2019. [URL: https://www.thieme-connect.com/products/ejournals/abstract/10.
• A General and Direct Reductive Amination of Aldehydes and Ketones with Electron-Deficient Anilines. de Vries, J. G., et al. The Journal of Organic Chemistry, 2016. [URL: https://pubs.acs.org/doi/10.1021/acs.joc.5b02798]
• Reductive Amination - Common Conditions. Organic Chemistry Data. [URL: https://organicchemistrydata.
• Reductive Amination, and How It Works. Master Organic Chemistry. [URL: https://www.masterorganicchemistry.
• Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. Abdel-Magid, A. F., et al. The Journal of Organic Chemistry, 1996. [URL: https://pubs.acs.org/doi/10.1021/jo960057x]
• Myers' Chem 115 Handout on Reductive Amination. Myers, A. Harvard University. [URL: https://myers.chemistry.harvard.
• Comparative yield of reductive amination product using different methods. ResearchGate. [URL: https://www.researchgate.net/figure/Comparative-yield-of-reductive-amination-product-using-different-methods_tbl1_279294270]
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• Product ratios a and yields obtained after reductive amination b... ResearchGate. [URL: https://www.researchgate.net/figure/Product-ratios-a-and-yields-obtained-after-reductive-amination-b-between-D-Gal-and_tbl3_235728038]
• Recent Advances in Reductive Amination Catalysis and Its Applications.ChemInform, 2016. [URL: https://www.researchgate.
• A Brief Review: Advancement in the Synthesis of Amine through the Leuckart Reaction.Molecules, 2023. [URL: https://www.mdpi.com/1420-3049/28/3/1330]
• Direct reductive amination of cyclohexanone. ResearchGate. [URL: https://www.researchgate.
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• Catalytic reductive aminations using molecular hydrogen for synthesis of different kinds of amines.Chemical Society Reviews, 2020. [URL: https://pubs.rsc.org/en/content/articlelanding/2020/cs/d0cs00479j]
• Reductive amination – Knowledge and References. Taylor & Francis. [URL: https://www.taylorfrancis.com/chapters/edit/10.
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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of 4-methoxy-N-(2-methylbutyl)aniline

This guide provides essential safety and logistical information for the proper disposal of 4-methoxy-N-(2-methylbutyl)aniline. As a substituted aniline derivative, this compound requires careful handling due to its presumed toxicological and environmental hazards, which are characteristic of this chemical class. The procedures outlined below are designed to ensure the safety of laboratory personnel and maintain compliance with environmental regulations. Adherence to these protocols is critical for building a culture of safety and responsibility in research and development environments.

Hazard Profile and Precautionary Principles

The core principle behind these disposal procedures is containment and isolation . Because aniline derivatives are very toxic to aquatic life with long-lasting effects, they must never be released into the environment via drains or general waste.[2] The toxic and potentially carcinogenic nature of the compound necessitates stringent personal protection to prevent exposure through inhalation, ingestion, or skin contact.[1]

Table 1: Synthesized Hazard Profile for Aniline Derivatives

Hazard Category	Description	Rationale & Key Precautions
Acute Toxicity	Toxic if swallowed, in contact with skin, or if inhaled.[1]	All handling and transfer operations must be conducted within a certified chemical fume hood. Personal Protective Equipment (PPE) is mandatory to prevent dermal absorption and inhalation.
Organ Toxicity	May cause damage to organs, particularly the blood, through prolonged or repeated exposure.	Minimize exposure quantity and duration. Adhere strictly to engineering controls and PPE protocols.
Carcinogenicity/Mutagenicity	Suspected of causing cancer and genetic defects.[1]	Treat as a potential carcinogen. Employ containment strategies like fume hoods or glove boxes and follow rigorous decontamination procedures.[3]
Skin & Eye Damage	May cause allergic skin reactions and serious eye damage.[4]	Avoid all direct contact. Use appropriate gloves and chemical safety goggles. Ensure eyewash stations are immediately accessible.
Environmental Hazard	Very toxic to aquatic life with long-lasting effects.[2]	Absolutely no disposal down the drain. All waste must be collected as hazardous chemical waste. Prevent any release to the environment.[1]

Immediate Safety & Personal Protective Equipment (PPE)

Before handling 4-methoxy-N-(2-methylbutyl)aniline or its waste, ensure the proper engineering controls and PPE are in place. These measures are your primary defense against chemical exposure.

Engineering Controls:

• Chemical Fume Hood: All weighing, transferring, and preparation of waste containers must be performed inside a properly functioning chemical fume hood to prevent the inhalation of vapors or aerosols.[1][3]

• Ventilation: Ensure the laboratory is well-ventilated.

Table 2: Required Personal Protective Equipment (PPE)

PPE Type	Specification	Purpose
Hand Protection	Chemically resistant gloves (e.g., Nitrile, Neoprene). Dispose of contaminated gloves after use.[1]	To prevent skin contact and absorption.
Eye/Face Protection	Safety glasses with side-shields or chemical safety goggles.[1]	To protect eyes from splashes or vapors.
Skin/Body Protection	A lab coat or impervious clothing.[1]	To protect skin from accidental contamination.
Respiratory Protection	Not typically required if work is conducted within a fume hood. If a risk assessment indicates potential for exposure, a NIOSH-approved respirator with appropriate cartridges should be used.[1]	To prevent inhalation of hazardous vapors.

Step-by-Step Disposal Protocol

The proper disposal of 4-methoxy-N-(2-methylbutyl)aniline is a systematic process that begins at the point of waste generation and ends with collection by a certified disposal company.

Step 1: Waste Identification and Segregation

• Identify: Clearly identify the waste as "Hazardous Waste: 4-methoxy-N-(2-methylbutyl)aniline".

• Segregate: This is the most critical step. Do not mix this waste with other chemical streams (e.g., halogenated solvents, acidic waste, or aqueous waste) unless explicitly directed by your institution's Environmental Health and Safety (EHS) office.[5][6] Mixing incompatible chemicals can cause dangerous reactions.[5]

Step 2: Containerization and Labeling

• Container Selection: Use a designated, leak-proof, and chemically compatible waste container.[7][8] The container must have a secure, tight-fitting lid.

• Labeling: The waste container must be labeled clearly and accurately before any waste is added.[6] The label should include:

  • The full chemical name: "4-methoxy-N-(2-methylbutyl)aniline" (no abbreviations or formulas).[6]

  • The words "Hazardous Waste".[8]

  • A clear indication of the associated hazards (e.g., "Toxic," "Environmental Hazard").

  • The date when waste was first added.

Step 3: Waste Accumulation and Storage

• Collection: Collect all waste, including contaminated consumables like pipette tips, wipes, and gloves, directly into the labeled hazardous waste container.[8]

• Storage: Store the sealed waste container in a designated and secure satellite accumulation area.[8] This area should be well-ventilated, away from heat or ignition sources, and equipped with secondary containment to manage potential leaks.[5]

Step 4: Arranging for Final Disposal

• Contact EHS: Follow your institution's established procedures for hazardous waste pickup. This typically involves contacting the EHS office.

• Professional Disposal: Do not attempt to treat or neutralize the chemical yourself. Final disposal must be carried out by a licensed and reputable hazardous waste disposal company.[4][6][7] These professionals will transport the waste to a permitted Treatment, Storage, and Disposal Facility (TSDF) where it will be managed in compliance with all federal and state regulations, likely through high-temperature incineration.[5][9]

Emergency Procedures: Spill and Exposure Management

Accidents require immediate and correct action to mitigate harm.

In Case of a Spill:

• Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.

• Control Vapors: Ensure the fume hood is operational to control vapor dispersion.

• Contain: Prevent the spill from spreading or entering any drains.[1] Cover drains if necessary.

• Absorb: For small spills, use an inert absorbent material such as vermiculite, sand, or a commercial chemical absorbent. Do not use combustible materials.

• Collect: Carefully collect the absorbed material and contaminated debris using non-sparking tools. Place it into your designated hazardous waste container for this chemical.[1]

• Decontaminate: Clean the spill area thoroughly with an appropriate solvent, followed by soap and water. All cleaning materials must be disposed of as hazardous waste.[8]

In Case of Personal Exposure:

• Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area gently with plenty of soap and water for at least 15 minutes. Seek immediate medical attention.[1]

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

• Inhalation: Move the affected person to fresh air. If breathing is difficult or has stopped, provide artificial respiration. Seek immediate medical attention.[1]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[1]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the safe handling and disposal of 4-methoxy-N-(2-methylbutyl)aniline waste.

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A Comprehensive Guide to the Safe Handling of 4-methoxy-N-(2-methylbutyl)aniline

This guide provides essential safety protocols and operational directives for the handling, use, and disposal of 4-methoxy-N-(2-methylbutyl)aniline in a laboratory setting. As a substituted aromatic amine, this compound warrants careful management due to the potential hazards associated with this chemical class. The following procedures are designed to ensure the safety of all personnel and to maintain the integrity of research activities. These recommendations are synthesized from established safety standards for handling analogous chemical compounds.

Hazard Assessment: Understanding the Risks

Key Potential Hazards Include:

• Acute Toxicity: Aromatic amines can be harmful or fatal if swallowed, inhaled, or absorbed through the skin.[1][2][3]

• Skin and Eye Irritation: Direct contact can cause serious skin and eye irritation or damage.[4]

• Respiratory Irritation: Inhalation of dust or vapors may lead to respiratory tract irritation.[4][5]

• Organ Damage: Prolonged or repeated exposure may cause damage to organs, particularly the blood (e.g., formation of methemoglobin), liver, and kidneys.[2][3]

• Carcinogenicity and Mutagenicity: Some aromatic amines are suspected or known to be carcinogenic or mutagenic.[6][7] Therefore, it is prudent to handle 4-methoxy-N-(2-methylbutyl)aniline as a potential carcinogen.

Given these risks, a stringent adherence to the following personal protective equipment (PPE) and handling protocols is mandatory.

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is critical to prevent all routes of exposure. The selection of appropriate PPE should be based on a thorough risk assessment of the specific procedures being performed.

PPE Specifications

PPE Category	Specification	Rationale
Hand Protection	Chemical-resistant gloves (e.g., Nitrile, Neoprene) tested to EN 374 standard. Check for breakthrough times and consider double-gloving for extended operations.	Prevents dermal absorption, a primary route of exposure for aromatic amines.[7]
Eye & Face Protection	Chemical safety goggles conforming to EN 166 or OSHA 29 CFR 1910.133.[8] A face shield should be worn in addition to goggles when there is a splash hazard.[1]	Protects against accidental splashes and contact with airborne particles, preventing severe eye irritation or damage.
Body Protection	A lab coat is mandatory. For larger quantities or tasks with a high risk of splashing, a chemically resistant apron or suit (conforming to EN 14605 or EN 13034) is required.[1]	Minimizes skin contact with contaminated surfaces and protects personal clothing.
Respiratory Protection	A NIOSH/MSHA-approved respirator is necessary when working outside of a certified chemical fume hood or if dust/aerosols may be generated.[8][9] A particulate filter (e.g., P3) or a combination filter (e.g., ABEK-P2) may be appropriate.[2]	Prevents inhalation of toxic airborne particles or vapors, a significant exposure risk.[3]

Donning and Doffing PPE Workflow

Proper procedure for putting on and taking off PPE is crucial to prevent cross-contamination.

Caption: Sequential workflow for donning and doffing Personal Protective Equipment.

Operational Plan: From Receipt to Use

Receiving and Storage

• Inspection: Upon receipt, inspect the container for any signs of damage or leakage.

• Storage Location: Store the compound in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents, acids, acid anhydrides, and acid chlorides.[8][9]

• Labeling: Ensure the container is clearly labeled with the chemical name and appropriate hazard warnings.

• Access: Store in a locked cabinet or a restricted-access area to limit exposure to authorized personnel only.[3][8]

Handling and Experimental Use

• Preparation: Before handling, ensure that an eyewash station and safety shower are readily accessible.[8][9] All necessary PPE should be donned as per the workflow above.

• Engineering Controls: All weighing and solution preparation activities must be conducted inside a certified chemical fume hood to minimize inhalation exposure.[6]

• Dispensing: When transferring the substance, avoid generating dust. Use appropriate tools (e.g., spatulas) and handle containers carefully.

• Housekeeping: Maintain a clean workspace. Any contamination on surfaces should be immediately decontaminated.

• Post-Handling: After use, securely seal the container. Decontaminate any equipment used. Doff PPE according to the specified procedure and wash hands thoroughly with soap and water.[10]

Emergency and Disposal Plan

Spill Response

A spill of 4-methoxy-N-(2-methylbutyl)aniline must be treated as a hazardous event.

Caption: Step-by-step workflow for responding to a chemical spill.

• Containment: For liquid spills, use an inert absorbent material (e.g., vermiculite, dry sand) to contain the substance.[3][10] Do not use combustible materials like paper towels. For solid spills, carefully sweep up the material, avoiding dust generation.[8]

• Collection: Place all contaminated materials into a clearly labeled, sealable container for hazardous waste.[3][8]

• Decontamination: Clean the spill area thoroughly with an appropriate cleaning solution, followed by water.[11]

Personnel Exposure

• Skin Contact: Immediately remove all contaminated clothing.[2] Wash the affected skin area with copious amounts of soap and water for at least 15 minutes. Seek immediate medical attention.[12]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[10] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air.[9] If breathing is difficult or has stopped, provide artificial respiration. Seek immediate medical attention.[10]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[10] Seek immediate medical attention.[9]

Waste Disposal

• Classification: 4-methoxy-N-(2-methylbutyl)aniline and any materials contaminated with it (e.g., gloves, absorbent materials, empty containers) must be treated as hazardous waste.[2]

• Collection: Store all waste in designated, properly labeled, and sealed containers. Do not mix with other waste streams.

• Disposal: Arrange for disposal through a licensed professional waste disposal service, in accordance with all local, regional, and national regulations.[10] Do not pour down the drain or dispose of with general laboratory trash.[2]

Conclusion

The safe handling of 4-methoxy-N-(2-methylbutyl)aniline is predicated on a thorough understanding of the risks associated with aromatic amines and a disciplined application of safety protocols. By integrating these practices into your daily workflow, you build a self-validating system of safety that protects you, your colleagues, and your research. Always prioritize safety and consult your institution's Environmental Health and Safety (EHS) department for any specific questions or concerns.

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